6-(Methylsulfonyl)indoline

• CAS: 927427-56-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 6-(Methylsulfonyl)indoline

Abstract

6-(Methylsulfonyl)indoline is a pivotal structural motif and versatile building block in medicinal chemistry and materials science. Its synthesis is a key step in the development of numerous compounds with significant biological activity. This technical guide provides an in-depth exploration of the primary synthetic strategies for obtaining 6-(methylsulfonyl)indoline, with a focus on field-proven, reliable, and scalable methodologies. We will dissect two principal retrosynthetic approaches: the late-stage functionalization of a pre-formed indoline core and the cyclization of a precursor already bearing the methylsulfonyl moiety. This document is intended for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying chemical logic and causality behind experimental choices to ensure reproducible and successful synthesis.

Introduction and Retrosynthetic Analysis

The indoline scaffold is a privileged heterocycle in drug discovery, and substitution on its benzene ring is a common strategy for modulating pharmacological properties.[1][2] The methylsulfonyl group (a mesyl group) is a valuable pharmacophore, often employed as a hydrogen bond acceptor and a metabolically stable polar group that can enhance solubility and cell permeability. The synthesis of 6-(methylsulfonyl)indoline, therefore, represents a convergence of these two important structural features.

A logical retrosynthetic analysis of the target molecule reveals two primary strategic disconnections, which form the basis of our discussion:

• Strategy A (C-S Bond Disconnection): This approach involves the formation of the crucial aryl-sulfur bond on a pre-existing, appropriately substituted indoline ring, typically a 6-haloindoline. This is the most common and versatile strategy.

• Strategy B (Ring-Forming Disconnection): This strategy involves forming the indoline heterocycle from an acyclic precursor that already contains the 6-methylsulfonyl group on the phenyl ring.

Caption: Retrosynthetic pathways for 6-(methylsulfonyl)indoline.

This guide will primarily focus on Strategy A, which offers greater flexibility and relies on more readily available starting materials like 6-bromoindole.[3]

Strategy A: Late-Stage Functionalization of a 6-Haloindoline Core

This strategy begins with a 6-substituted indoline, most commonly N-protected 6-bromoindoline. The protection of the indoline nitrogen is a critical first step. The secondary amine is nucleophilic and can interfere with many transition-metal-catalyzed reactions or act as a Lewis base, poisoning the catalyst. Electron-withdrawing groups like tert-butoxycarbonyl (Boc) or various sulfonyl groups are effective choices that also modulate the reactivity of the aromatic ring.[4]

Synthesis of Key Intermediate: N-Boc-6-bromoindoline

The starting material, 6-bromoindole, is commercially available and can be synthesized by the direct bromination of indole.[5][6] The subsequent reduction of the indole to an indoline and protection of the nitrogen are foundational steps.

Experimental Protocol: Synthesis of tert-butyl 6-bromoindoline-1-carboxylate

• Reduction of 6-Bromoindole: To a solution of 6-bromoindole (1.0 eq) in acetic acid, add sodium cyanoborohydride (NaBH₃CN) (3.0 eq) portion-wise at 0 °C. Allow the reaction to warm to room temperature and stir for 12-18 hours until TLC analysis indicates complete consumption of the starting material.

• Work-up: Carefully quench the reaction by the slow addition of water. Basify the mixture to pH > 9 with a saturated NaOH solution. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield crude 6-bromoindoline.

• Boc Protection: Dissolve the crude 6-bromoindoline in dichloromethane (DCM). Add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) and triethylamine (TEA, 1.5 eq). Stir at room temperature for 4-6 hours.

• Purification: Wash the reaction mixture with 1M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine. Dry the organic layer over Na₂SO₄ and concentrate. Purify the residue by flash column chromatography (Hexanes/Ethyl Acetate gradient) to afford tert-butyl 6-bromoindoline-1-carboxylate as a solid.

Method 1: Palladium-Catalyzed Methylsulfonylation

Modern organometallic chemistry provides a powerful and direct route to aryl sulfones via cross-coupling reactions.[7] This method couples the N-protected 6-bromoindoline with a suitable methylsulfinate salt (e.g., sodium methanesulfinate, CH₃SO₂Na) or utilizes a three-component system with a sulfur dioxide surrogate.[8][9]

Causality & Expertise: The choice of a palladium catalyst and a specific ligand is critical for achieving high yields. Ligands such as XantPhos or related Buchwald-type phosphine ligands are often effective in promoting the reductive elimination step that forms the C-S bond. The use of a solid, bench-stable SO₂ surrogate like DABSO (1,4-diazabicyclo[2.2.2]octane-sulfur dioxide adduct) in a three-component coupling with an organometallic reagent and the aryl bromide offers a convergent and highly flexible approach.[9]

Caption: Workflow for Palladium-catalyzed synthesis route.

Experimental Protocol: Palladium-Catalyzed Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add tert-butyl 6-bromoindoline-1-carboxylate (1.0 eq), sodium methanesulfinate (1.5 eq), palladium(II) acetate (Pd(OAc)₂, 0.05 eq), and XantPhos (0.10 eq).

• Solvent and Base: Add a suitable base such as K₂CO₃ (2.0 eq) and degassed dioxane as the solvent.

• Reaction Conditions: Seal the flask and heat the mixture to 100-110 °C for 12-24 hours under an inert atmosphere (Argon or Nitrogen). Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite. Concentrate the filtrate and purify the residue by flash column chromatography to yield tert-butyl 6-(methylsulfonyl)indoline-1-carboxylate.

• Deprotection: Dissolve the purified product in DCM and add trifluoroacetic acid (TFA, 10 eq). Stir at room temperature for 2-4 hours. Concentrate under reduced pressure, re-dissolve in ethyl acetate, and wash with saturated NaHCO₃ to neutralize. Dry and concentrate to obtain the final product, 6-(methylsulfonyl)indoline.

Method 2: Thiolation and Subsequent Oxidation

A classic and highly reliable two-step alternative involves first introducing a methylthio (-SMe) group, followed by its oxidation to the sulfone.[10] This pathway avoids the direct formation of the often challenging aryl-SO₂ bond.

Step 1: Introduction of the Methylthio Group The conversion of the aryl bromide to an aryl thioether can be achieved via copper- or palladium-catalyzed coupling with sodium thiomethoxide (NaSMe).

Step 2: Oxidation of the Thioether The oxidation of sulfides to sulfones is a fundamental transformation.[11] Careful selection of the oxidant and control of stoichiometry are paramount. Using approximately two equivalents of the oxidant ensures the reaction proceeds to the sulfone state, bypassing the intermediate sulfoxide.[12] Common and effective oxidants include meta-chloroperoxybenzoic acid (m-CPBA), potassium peroxymonosulfate (Oxone®), and hydrogen peroxide (H₂O₂).[13][14][15]

Causality & Expertise: While many oxidants work, m-CPBA is often preferred in research settings for its clean reaction profile and predictability, despite safety considerations with the solid reagent. Oxone® is an inexpensive, stable, and environmentally benign alternative, making it suitable for larger-scale synthesis. The reaction is typically biphasic (e.g., DCM/water or EtOAc/water), and phase-transfer catalysts are sometimes employed to improve reaction rates.

Oxidant	Typical Conditions	Advantages	Disadvantages
m-CPBA	DCM, 0 °C to rt, >2.2 eq	High yield, clean reactions	Potentially explosive, acidic byproduct
Oxone®	MeOH/H₂O, rt, >2.0 eq	Inexpensive, safe, environmentally friendly	Can be slower, requires aqueous work-up
H₂O₂/Catalyst	H₂O₂ with W or Mo catalyst	Green oxidant (water byproduct)	Requires catalyst, potential for side reactions

Experimental Protocol: Oxidation of N-Boc-6-(methylthio)indoline

• Reaction Setup: Dissolve tert-butyl 6-(methylthio)indoline-1-carboxylate (1.0 eq) in a suitable solvent such as DCM or methanol.

• Oxidant Addition: Cool the solution to 0 °C. If using m-CPBA, add it portion-wise (>2.2 eq). If using Oxone®, add a solution of Oxone® (>2.0 eq) in water.

• Reaction: Allow the mixture to warm to room temperature and stir vigorously for 2-12 hours. Monitor by TLC for the disappearance of the starting material and the intermediate sulfoxide.

• Work-up: Quench the reaction with a saturated solution of sodium thiosulfate (Na₂S₂O₃) followed by saturated NaHCO₃. Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification & Deprotection: Purify the resulting N-Boc-6-(methylsulfonyl)indoline by column chromatography or recrystallization. Proceed with the TFA-mediated deprotection as described in Method 1.

Conclusion

The synthesis of 6-(methylsulfonyl)indoline is most reliably achieved through a late-stage functionalization strategy starting from N-protected 6-bromoindoline. Both palladium-catalyzed methylsulfonylation and the two-step thiolation-oxidation sequence represent robust and scalable methods.

• Palladium-catalyzed coupling offers a more direct and convergent route, benefiting from modern advances in catalysis that allow for high functional group tolerance.[8][9]

• The thiolation-oxidation pathway is a classic, cost-effective, and dependable alternative, relying on well-established and high-yielding transformations.[10][13][14]

The choice between these methods will depend on factors such as available reagents, catalyst costs, and desired scale. Both pathways, when executed with attention to the principles of nitrogen protection and reaction stoichiometry, provide reliable access to this valuable synthetic intermediate.

References

• Palladium-catalyzed direct α-arylation of methyl sulfones with aryl bromides. (2013). PubMed.
• Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Aryl sulfone synthesis by C-S coupling reactions. Organic Chemistry Portal.
• Palladium-Catalyzed Methylsulfonylation of Alkyl Halides Using Dimethyl Sulfite as SO2 Surrogate and Methyl Source. (2021). The Journal of Organic Chemistry.
• Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrog
• 6-Bromoindole 52415-29-9 wiki. Guidechem.
• Palladium-Catalyzed Methylsulfonylation of Alkyl Halides Using Dimethyl Sulfite as SO2 Surrogate and Methyl Source. Organic Chemistry Portal.
• Synthesis of Aryl Sulfones.
• Synthesis of indolines. Organic Chemistry Portal.
• Switchable Synthesis of Aryl Sulfones and Sulfoxides through Solvent-Promoted Oxidation of Sulfides with O2/Air. (2019). Organic Letters.
• Synthesis of sulfenylated indoles using sulfonyl chloride as a sulfenylative source.
• Sulfoxide synthesis by oxid
• 6-Bromoindole 96 52415-29-9. Sigma-Aldrich.
• 6-Bromoindole. Chem-Impex.
• Sulfone synthesis by oxid
• What's the best way to protect the NH group in Heterocyclic Compounds?. (2012).
• Bio-inspired synthesis yields a tricyclic indoline that selectively resensitizes methicillin-resistant Staphylococcus aureus (MRSA) to β-lactam antibiotics. PMC - NIH.
• Bio-inspired synthesis yields a tricyclic indoline that selectively resensitizes methicillin-resistant Staphylococcus aureus (MRSA) to β-lactam antibiotics. (2013). PubMed.

Sources

• 1. Bio-inspired synthesis yields a tricyclic indoline that selectively resensitizes methicillin-resistant Staphylococcus aureus (MRSA) to β-lactam antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bio-inspired synthesis yields a tricyclic indoline that selectively resensitizes methicillin-resistant Staphylococcus aureus (MRSA) to β-lactam antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [wap.guidechem.com]
• 6. 6-溴吲哚 96% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Aryl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
• 8. Palladium-catalyzed direct α-arylation of methyl sulfones with aryl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 13. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Sulfone synthesis by oxidation [organic-chemistry.org]

Introduction: The Strategic Importance of the 6-(Methylsulfonyl)indoline Scaffold

An In-Depth Technical Guide to 6-(Methylsulfonyl)indoline: Properties, Reactivity, and Applications in Drug Discovery

6-(Methylsulfonyl)indoline is a heterocyclic organic compound featuring a bicyclic structure where a benzene ring is fused to a saturated five-membered nitrogen-containing ring.[1] The strategic placement of a methylsulfonyl (-SO₂CH₃) group at the 6-position of the indoline core fundamentally influences its electronic properties and chemical reactivity.[2] This substituent, being a potent electron-withdrawing group, modulates the nucleophilicity of the aromatic ring and the acidity of the indoline nitrogen, making it a versatile and highly valuable building block in modern medicinal chemistry.[2][3]

The indoline moiety itself is a privileged scaffold in drug design. Its non-coplanar, three-dimensional structure can improve physicochemical properties like aqueous solubility while decreasing lipophilicity compared to its aromatic counterpart, indole.[4][5] The nitrogen atom can serve as both a hydrogen bond donor and acceptor, facilitating crucial interactions with biological targets.[4] When combined with the methylsulfonyl group—a functional group known to enhance metabolic stability and act as a hydrogen bond acceptor—the resulting molecule becomes a powerful synthon for developing targeted therapeutics, from anti-inflammatory agents to oncology candidates.[2][6] This guide provides a detailed exploration of its chemical properties, synthesis, reactivity, and role in contemporary drug development.

Property	Value	Source
Chemical Formula	C₉H₁₁NO₂S	[2]
Molecular Weight	197.25 g/mol	[2]
CAS Number	927427-56-3	[2]
Appearance	Typically a solid at room temperature	[2]
SMILES	CS(=O)(=O)c1ccc2CCNc2c1	[2]
InChI	1S/C9H11NO2S/c1-13(11,12)8-3-2-7-4-5-10-9(7)6-8/h2-3,6,10H,4-5H2,1H3	[2]

Synthesis and Mechanistic Rationale

The synthesis of 6-(methylsulfonyl)indoline is not widely documented as a commercial, off-the-shelf procedure, but can be achieved through logical, multi-step synthetic sequences. A robust and field-proven approach involves the functionalization of a pre-existing indoline core, which ensures regiochemical control. The following protocol outlines a plausible and efficient pathway starting from 6-aminoindoline.

Experimental Protocol: Synthesis from 6-Aminoindoline

This synthesis proceeds via a three-step sequence: (1) Diazotization of the 6-amino group, (2) Sulfonylation via a copper-catalyzed reaction with sulfur dioxide and methyl iodide (a modified Sandmeyer-type reaction), and (3) an optional final purification step.

Step 1: Diazotization of 6-Aminoindoline

• In a three-neck flask equipped with a mechanical stirrer and a thermometer, suspend 6-aminoindoline (1.0 eq) in a 1:1 mixture of water and concentrated hydrochloric acid (HCl) at 0-5 °C.

• Slowly add a pre-chilled aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise, ensuring the internal temperature does not exceed 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes. The completion of diazotization can be monitored by testing with starch-iodide paper (a blue-black color indicates excess nitrous acid).

Causality: The reaction is performed in a strong acidic medium (HCl) to generate nitrous acid (HNO₂) in situ from NaNO₂. The low temperature is critical to prevent the highly unstable diazonium salt from decomposing prematurely.

Step 2: Copper-Catalyzed Methylsulfonylation

• In a separate flask, prepare a solution of copper(I) chloride (CuCl, 0.1 eq) in glacial acetic acid.

• Bubble sulfur dioxide (SO₂) gas through the acetic acid solution until saturation.

• Add methyl iodide (CH₃I, 1.5 eq) to this solution.

• Slowly add the cold diazonium salt solution from Step 1 to the copper/SO₂/CH₃I mixture. Vigorous nitrogen gas evolution will be observed.

• Allow the reaction to warm to room temperature and stir for 4-6 hours until gas evolution ceases.

Causality: This step leverages a Sandmeyer-type mechanism. Cu(I) catalyzes the decomposition of the diazonium salt, generating an aryl radical. This radical is trapped by SO₂ to form an arylsulfonyl radical, which then reacts with the methyl source (methyl iodide) to form the desired methylsulfonyl group.

Step 3: Work-up and Purification

• Pour the reaction mixture into ice-water and stir for 30 minutes.

• Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield 6-(methylsulfonyl)indoline as a pure solid.

Trustworthiness: This self-validating protocol includes clear checkpoints (temperature control, starch-iodide test) and standard purification procedures (extraction, chromatography) to ensure the isolation of the target compound with high purity, verifiable by NMR and MS analysis.

Synthesis Workflow Diagram

Caption: Key reactivity patterns of the 6-(methylsulfonyl)indoline core.

Applications in Medicinal Chemistry

The 6-(methylsulfonyl)indoline scaffold is a component of various biologically active molecules, demonstrating its utility in targeting a range of diseases. The sulfonyl group often plays a critical role in binding to target proteins and improving pharmacokinetic profiles. [2]

Selective COX-2 Inhibitors

The 6-methylsulfonyl group is a key pharmacophore in a class of potent and selective cyclooxygenase-2 (COX-2) inhibitors. [6]In a rational drug design study, introduction of 3-arylthio moieties into a 6-methylsulfonylindole framework led to compounds with high efficacy in inflammation models. [6][7]The sulfonyl group is thought to bind to a hydrophilic side pocket in the COX-2 active site, a feature absent in the COX-1 isoform, thereby conferring selectivity.

Compound Class	Target	Representative IC₅₀ (COX-2)	Reference
3-Arylthio-6-methylsulfonylindoles	COX-2	Varies (nanomolar range)	[6]
N-methylsulfonyl-indole derivatives	COX-2 / 5-LOX	Not specified for parent	[8]

Anticancer Agents (Antitubulin Agents)

Indoline-sulfonamide derivatives have been developed as potent antitubulin agents that disrupt microtubule formation, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. [9]One such agent, J30 (N-[1-(4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-isonicotinamide), demonstrated significant antitumor activity in various cancer cell lines, including drug-resistant ones. [9]The core indoline-sulfonamide structure is essential for binding to the colchicine-binding site on tubulin.

5-HT₆ Receptor Ligands

Aryl indolyl sulfonamides have been investigated as ligands for the 5-hydroxytryptamine 6 (5-HT₆) receptor, a target for treating central nervous system disorders like cognitive dysfunction and obesity. [10]The sulfonamide linkage and the indole/indoline core are critical for receptor affinity and selectivity.

Mechanism of Action: Role as a COX-2 Inhibitor Scaffold

Caption: Role of the scaffold in selective COX-2 inhibition.

Conclusion

6-(Methylsulfonyl)indoline is more than a simple heterocyclic compound; it is a strategically designed building block that offers a unique combination of structural rigidity, three-dimensionality, and tunable electronic properties. Its synthesis is achievable through established chemical transformations, and its reactivity profile allows for diverse functionalization at both the nitrogen atom and the aromatic ring. The proven success of incorporating this scaffold into selective COX-2 inhibitors, potent anticancer agents, and CNS-active compounds underscores its significant value to the drug development community. [6][9][10]As researchers continue to seek novel chemical matter with improved efficacy and drug-like properties, the 6-(methylsulfonyl)indoline core is poised to remain a cornerstone of medicinal chemistry innovation.

References

• Hu, L., et al. (2010). Rhodium(II)-catalyzed reactions of indolyl- and pyrrolyl-tethered N-sulfonyl-1,2,3-triazoles. Org. Lett., 12(10), 2342-2345. Available at: [Link]

• Liu, W., et al. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. Molecules, 29(1), 123. Available at: [Link]

• ResearchGate. (n.d.). Reaction of formation of polycyclic sulfonyl indolines. Retrieved from [Link]

• ResearchGate. (n.d.). General reaction pathway for iodine-promoted sulfonylation of indoles. Retrieved from [Link]

• Campbell, J. A., et al. (2004). Rational design of 6-methylsulfonylindoles as selective cyclooxygenase-2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 14(18), 4741-4745. Available at: [Link]

• Bao, M., et al. (2008). Synthesis of 3- and 6-sulfonylindoles from ortho-alkynyl-N-sulfonylanilines by the use of Lewis acidic transition-metal catalysts. The Journal of Organic Chemistry, 73(5), 1937-1940. Available at: [Link]

• Preprints.org. (2024). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Available at: [Link]

• Google Patents. (n.d.). US7612087B2 - Heterocyclic compounds as inhibitors of beta-lactamases.
• Google Patents. (n.d.). US7427638B2 - (+)-2-[1-(3-ethoxy-4-methoxyphenyl)-2-methylsulfonylethyl]-4-acetylaminoisoindoline-1,3-dione.

• Husain, A., et al. (2016). Biomedical Importance of Indoles. Journal of Medical and Biological Engineering, 36(2), 149-163. Available at: [Link]

• Indian Academy of Sciences. (n.d.). SUPPLEMENTARY INFORMATION Regioselective synthesis of pyrrole and indole-fused isocoumarins. Retrieved from [Link]

• NIST WebBook. (n.d.). 3-((Methylsulfonyl)methyl)-1H-indole. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indolines. Retrieved from [Link]

• PubChem. (n.d.). 1-Hydroxy-6-methylsulfonylindole. Retrieved from [Link]

• El-Sayed, N. N. E., et al. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2605-2621. Available at: [Link]

• PubChem. (n.d.). 1-methyl-6-(2-methylsulfonylethynyl)indole. Retrieved from [Link]

• Google Patents. (n.d.). PL207445B1 - 6-position substituted indoline, production and use thereof as a medicament.

• American Elements. (n.d.). Indolines. Retrieved from [Link]

• Kuo, C. C., et al. (2007). A Novel Oral Indoline-Sulfonamide Agent, N-[1-(4-Methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-Isonicotinamide (J30), Exhibits Potent Activity against Human Cancer Cells in Vitro and in Vivo through the Disruption of Microtubule. Journal of Pharmacology and Experimental Therapeutics, 322(3), 1111-1119. Available at: [Link]

• Google Patents. (n.d.). US8318725B2 - Aryl indolyl sulfonamide compounds and their use as 5-HT6 ligands.

• ResearchGate. (n.d.). Synthesis of isoindolines 1–4, 6 and 7. Retrieved from [Link]

• Google Patents. (n.d.). WO2014056755A1 - Indolines.

• Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. (2024). Preprints. Available at: [Link]

• ACS Publications. (2024). Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. Organic Letters. Retrieved from [Link]

• Wang, Y., et al. (2023). Development and Application of Indolines in Pharmaceuticals. Chemistry & Biodiversity, 20(2), e202200989. Available at: [Link]

• ResearchGate. (2023). Development and Application of Indolines in Pharmaceuticals. Retrieved from [Link]

• Al-Suhaimi, K. S., et al. (2022). Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. Molecules, 27(22), 7803. Available at: [Link]

• Halima Salem A., & Miloudi A. (2021). Synthesis of Tricyclic Quinoline Derivatives from 5- and 6- Aminoindazoles and 5-Aminoindole under Conventional Way and Microwav. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(3), 811-820. Available at: [Link]

• Wikipedia. (n.d.). Indoline. Retrieved from [Link]

• ResearchGate. (n.d.). Indole and indoline scaffolds in drug discovery. Retrieved from [Link]

• Gribble, G. W. (2010). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 1(5), 735-757. Available at: [Link]

• MDPI. (2024). Synthesis, Characterization, and Docking Study of a Novel Indole Derivative Containing a Tosyl Moiety as Anti-Oxidant Agent. Molbank, 2024(2), M1857. Available at: [Link]

• ChemSynthesis. (n.d.). 6-methyl-2-[(E)-2-(4-methylphenyl)ethenyl]indoline. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison between the electron ionization mass spectrum of the.... Retrieved from [Link]

• PubChem. (n.d.). Indole. Retrieved from [Link]

• NIST WebBook. (n.d.). 1H-Indole, 6-methyl-. Retrieved from [Link]

Sources

• 1. Indoline - Wikipedia [en.wikipedia.org]
• 2. CAS 927427-56-3: 6-(Methylsulfonyl)indoline | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and Application of Indolines in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rational design of 6-methylsulfonylindoles as selective cyclooxygenase-2 inhibitors [pubmed.ncbi.nlm.nih.gov]
• 7. Biomedical Importance of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. US8318725B2 - Aryl indolyl sulfonamide compounds and their use as 5-HT6 ligands - Google Patents [patents.google.com]

A Technical Guide to the Spectroscopic Analysis of 6-(Methylsulfonyl)indoline

Introduction

6-(Methylsulfonyl)indoline is a heterocyclic compound of interest in synthetic and medicinal chemistry. As a derivative of the indoline scaffold, which is a core structure in many biologically active molecules, the addition of a methylsulfonyl group at the 6-position significantly alters its electronic properties and potential biological interactions. The methylsulfonyl group, being a strong electron-withdrawing group, influences the reactivity and spectroscopic characteristics of the indoline ring system. Accurate structural elucidation and purity assessment are paramount for any research or development involving this compound. This guide provides a comprehensive, in-depth analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 6-(methylsulfonyl)indoline, offering a predictive framework for researchers. This document is structured to explain the causality behind experimental choices and predicted spectral outcomes, ensuring a robust understanding for researchers, scientists, and drug development professionals.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution. For 6-(methylsulfonyl)indoline, ¹H and ¹³C NMR will provide definitive information about the proton and carbon framework, respectively.

Section 1.1: Experimental Protocol for NMR Sample Preparation

The quality of NMR data is directly dependent on the quality of the sample. A properly prepared sample ensures high-resolution spectra free from artifacts.[1][2]

Methodology:

• Solvent Selection: Choose a suitable deuterated solvent in which the analyte is soluble (e.g., Chloroform-d, CDCl₃; Dimethyl sulfoxide-d₆, DMSO-d₆; Acetone-d₆). DMSO-d₆ is often a good starting point for polar molecules.

• Sample Weighing: Accurately weigh approximately 5-10 mg of 6-(methylsulfonyl)indoline for ¹H NMR and 15-20 mg for ¹³C NMR.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Filtration: To remove any particulate matter which can degrade spectral quality, filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[2]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

• Homogenization: Gently invert the tube several times to ensure a homogeneous solution.

Caption: Experimental workflow for NMR analysis.

Section 1.2: Predicted ¹H NMR Spectrum of 6-(Methylsulfonyl)indoline

The ¹H NMR spectrum will display signals corresponding to the aromatic protons, the aliphatic protons of the five-membered ring, and the methyl protons of the sulfonyl group. The chemical shifts are influenced by the electron-withdrawing nature of the SO₂Me group.[3][4]

• Aromatic Protons (H-4, H-5, H-7): The methylsulfonyl group is a meta-directing, deactivating group. It will deshield the ortho (H-5, H-7) and para (H-4, relative to the nitrogen) protons.

  • H-7: This proton is ortho to the sulfonyl group and will be the most deshielded aromatic proton, appearing as a doublet.

  • H-5: This proton is also ortho to the sulfonyl group and will appear as a doublet of doublets.

  • H-4: This proton is meta to the sulfonyl group and will be the most shielded of the aromatic protons, appearing as a doublet.

• Aliphatic Protons (H-2, H-3): These protons form an AA'BB' or more complex spin system.

  • H-2 (-N-CH₂-): These two protons will be deshielded by the adjacent nitrogen atom and will likely appear as a triplet.

  • H-3 (-Ar-CH₂-): These two protons will be adjacent to the aromatic ring and will also likely appear as a triplet.

• Methyl Protons (-SO₂CH₃): The three protons of the methyl group attached to the sulfonyl group will be deshielded and appear as a sharp singlet.

• Amine Proton (N-H): This proton will likely appear as a broad singlet, and its chemical shift will be highly dependent on the solvent and concentration.

Table 1: Predicted ¹H NMR Data for 6-(Methylsulfonyl)indoline (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-7	7.5 - 7.7	d	~2.0
H-5	7.2 - 7.4	dd	~8.0, 2.0
H-4	6.8 - 7.0	d	~8.0
N-H	3.5 - 4.5 (broad)	s (br)	-
H-2	3.6 - 3.8	t	~8.5
H-3	3.0 - 3.2	t	~8.5
-SO₂CH₃	2.9 - 3.1	s	-

Section 1.3: Predicted ¹³C NMR Spectrum of 6-(Methylsulfonyl)indoline

The ¹³C NMR spectrum will show distinct signals for each carbon atom in the molecule. The chemical shifts will be influenced by the electronegativity of adjacent atoms and the electronic effects of the sulfonyl group.[5][6]

• Aromatic Carbons:

  • C-6: The carbon directly attached to the sulfonyl group will be significantly deshielded.

  • C-7a and C-3a: These are quaternary carbons at the ring junction. C-7a will be more deshielded due to its proximity to the nitrogen and the influence of the sulfonyl group.

  • C-4, C-5, C-7: The chemical shifts of these carbons will be influenced by the sulfonyl group.

• Aliphatic Carbons:

  • C-2: This carbon, bonded to the nitrogen, will be more deshielded than C-3.

  • C-3: This carbon is adjacent to the aromatic ring.

• Methyl Carbon:

  • -SO₂CH₃: The methyl carbon will appear in the upfield region of the spectrum.

DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH, CH₂, and CH₃ groups, aiding in the definitive assignment of the aliphatic and methyl carbons.

Table 2: Predicted ¹³C NMR Data for 6-(Methylsulfonyl)indoline (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-7a	150 - 155
C-3a	135 - 140
C-6	130 - 135
C-4	125 - 130
C-5	120 - 125
C-7	110 - 115
C-2	45 - 50
-SO₂CH₃	40 - 45
C-3	28 - 33

Part 2: Mass Spectrometry (MS)

Mass spectrometry is a crucial technique for determining the molecular weight and elemental composition of a compound, as well as providing structural information through fragmentation analysis.

Section 2.1: Experimental Protocol for Mass Spectrometry Sample Preparation

For small molecules like 6-(methylsulfonyl)indoline, Electrospray Ionization (ESI) is a common and effective technique.[7][8]

Methodology:

• Stock Solution: Prepare a stock solution of the sample at a concentration of approximately 1 mg/mL in a suitable solvent like methanol or acetonitrile.[9]

• Dilution: Dilute the stock solution to a final concentration of 1-10 µg/mL using a mixture of solvents appropriate for ESI-MS, typically containing water, methanol, or acetonitrile, often with a small amount of formic acid (0.1%) to promote protonation.

• Filtration: If any precipitation is observed, filter the final solution through a 0.22 µm syringe filter.

• Vial Transfer: Transfer the final solution to an appropriate autosampler vial.

• Blank Samples: It is good practice to run a blank sample (solvent only) before and after the analyte to check for carryover.[9]

Caption: Experimental workflow for mass spectrometry analysis.

Section 2.2: Predicted Mass Spectrum of 6-(Methylsulfonyl)indoline

High-Resolution Mass Spectrometry (HRMS) will provide the exact mass of the molecule, allowing for the determination of its elemental formula.

• Molecular Formula: C₉H₁₁NO₂S

• Monoisotopic Mass: 197.0510

• Expected Molecular Ion: In positive ion ESI, the protonated molecule [M+H]⁺ is expected at m/z 198.0583.

Predicted Fragmentation Pattern:

The fragmentation of 6-(methylsulfonyl)indoline in the mass spectrometer will likely involve characteristic losses associated with both the indoline core and the methylsulfonyl group.[10][11][12]

• Loss of the Methylsulfonyl Group: A primary fragmentation pathway for aryl sulfones is the cleavage of the C-S bond. This would result in the loss of the SO₂CH₃ radical (79 Da) or SO₂ (64 Da).

• Fragmentation of the Indoline Ring: Indolines can undergo fragmentation involving the five-membered ring. A common fragmentation for indoles and related structures is the loss of HCN (27 Da).[11][13]

• Loss of a Methyl Radical: Loss of a methyl radical (15 Da) from the sulfonyl group is also a possible fragmentation pathway.

Table 3: Predicted High-Resolution Mass Spectrometry Data for 6-(Methylsulfonyl)indoline

Ion	Predicted m/z	Possible Origin
[M+H]⁺	198.0583	Protonated molecule
[M-CH₃]⁺	182.0270	Loss of a methyl radical from the sulfonyl group
[M-SO₂]⁺	134.0651	Loss of sulfur dioxide
[M-SO₂CH₃]⁺	118.0651	Loss of the methylsulfonyl radical

Part 3: Integrated Spectroscopic Analysis

While 1D NMR and MS provide a wealth of information, a complete and unambiguous structural confirmation is best achieved by integrating data from multiple spectroscopic techniques.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): This experiment would confirm the coupling between H-4 and H-5, and between H-2 and H-3, helping to solidify the proton assignments.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons, allowing for the definitive assignment of each protonated carbon in the ¹³C spectrum.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds. It would be invaluable for confirming the position of the methylsulfonyl group by showing a correlation from the methyl protons to C-6, and from H-5 and H-7 to the methyl carbon.

By combining the molecular formula from HRMS with the detailed connectivity information from 1D and 2D NMR, the structure of 6-(methylsulfonyl)indoline can be confirmed with a high degree of confidence.

Conclusion

This guide provides a detailed predictive framework for the spectroscopic analysis of 6-(methylsulfonyl)indoline. The strong electron-withdrawing nature of the methylsulfonyl group is expected to significantly influence the chemical shifts of the aromatic protons and carbons, providing a unique spectral signature. The predicted NMR and mass spectrometry data, along with the detailed experimental protocols, offer a robust starting point for any researcher working with this compound, ensuring accurate and reliable characterization.

References

• Hornak, J. P. (n.d.). Sample Preparation. Rochester Institute of Technology. Retrieved from [Link]

• JEOL. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• University of Alberta. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Biocompare. (2019, April 23). Prepping Small Molecules for Mass Spec. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Wikipedia. (n.d.). Sample preparation in mass spectrometry. Retrieved from [Link]

• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Retrieved from [Link]

• Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. Retrieved from [Link]

• Mass Spectrometry Research Facility. (n.d.). Sample Preparation Protocol for Open Access MS. Retrieved from [Link]

• Giraud, A., et al. (2011). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 2, 1-6. Retrieved from [Link]

• Smakman, R., & de Boer, Th. J. (1973). Mass Spectra of Some Sulfinate Esters and Sulfones. Canadian Journal of Chemistry, 51(1), 156-163. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-methyl-4-(methylsulfonyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Benzene, [(methylsulfonyl)methyl]-. NIST Chemistry WebBook. Retrieved from [Link]

• Fábián, L., et al. (2007). 1H and 13C NMR studies of 2-functionalized 5-(methylsulfonyl)-1-phenyl-1H-indoles. Magnetic Resonance in Chemistry, 45(2), 185-188. Retrieved from [Link]

• Parker, R. G., & Roberts, J. D. (1970). Nuclear magnetic resonance spectroscopy. 13C spectra of indole and methylindoles. The Journal of Organic Chemistry, 35(4), 996-999. Retrieved from [Link]

• ResearchGate. (n.d.). Shifts in the position of benzene protons (δ 7.27) caused by substituents. Retrieved from [Link]

• SpectraBase. (n.d.). Indoline - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• PubChem. (n.d.). Indoline. Retrieved from [Link]

• Powers, J. C. (1968). Mass spectrometry of simple indoles. The Journal of Organic Chemistry, 33(5), 2044-2050. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• ResearchGate. (n.d.). 1H(400 MHz) and 13C (100MHz) NMR spectral data for indole 15 in.... Retrieved from [Link]

• Moodle. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]

• ScienceOpen. (n.d.). Supporting Information. Retrieved from [Link]

• PubChem. (n.d.). Benzene, 1-methoxy-4-(methylsulfonyl)-. Retrieved from [Link]

• NIST. (n.d.). Benzene, [(methylsulfonyl)methyl]-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Indole. NIST Chemistry WebBook. Retrieved from [Link]

• Marcus, A. H., et al. (2012). A spectroscopic survey of substituted indoles reveals consequences of a stabilized 1Lb transition. Photochemistry and Photobiology, 88(4), 816-823. Retrieved from [Link]

• ResearchGate. (n.d.). Mass Spectra of Sulfoxides and Sulfones. Retrieved from [Link]

• Marcus, A. H., et al. (2012). A spectroscopic survey of substituted indoles reveals consequences of a stabilized 1Lb transition. Photochemistry and Photobiology, 88(4), 816-823. Retrieved from [Link]

• ResearchGate. (n.d.). 1H NMR and 13C NMR of the prepared compounds. Retrieved from [Link]

• Scribd. (n.d.). Mass Spectrometry: Fragmentation Patterns. Retrieved from [Link]

• IUCr. (n.d.). Synthesis and spectroscopic and structural characterization of spiro[indoline-3,3′-indolizine]s.... Retrieved from [Link]

• PubChem. (n.d.). Indole. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for.... Retrieved from [Link]

• ChemistryViews. (2018, March 15). Substituent Effects on Benzene Rings. Retrieved from [Link]

• ResearchGate. (n.d.). Figure S1: Mass spectral fragmentations of sulfonates. Retrieved from [Link]

• University of Regensburg. (n.d.). Chemical shifts. Retrieved from [Link]

• MDPI. (n.d.). 5′-Substituted Indoline Spiropyrans: Synthesis and Applications. Retrieved from [Link]

• Abraham, R. J., et al. (2007). Proton chemical shifts in NMR. Part 14. Proton chemical shifts, ring currents and π electron effects in condensed aromatic hydrocarbons and substituted benzenes. Magnetic Resonance in Chemistry, 45(10), 863-875. Retrieved from [Link]

• Semantic Scholar. (2021, November 1). Transition-Metal-Free Access to 2-Substituted Indolines from Indoles.... Retrieved from [Link]

Sources

• 1. sites.bu.edu [sites.bu.edu]
• 2. Sample Preparation [nmr.chem.ualberta.ca]
• 3. researchgate.net [researchgate.net]
• 4. NMR Spectroscopy of Benzene Derivatives [moodle.tau.ac.il]
• 5. 1H and 13C NMR studies of 2-functionalized 5-(methylsulfonyl)-1-phenyl-1H-indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sample preparation in mass spectrometry - Wikipedia [en.wikipedia.org]
• 8. organomation.com [organomation.com]
• 9. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Study of Mass Spectra of Some Indole Derivatives [scirp.org]

Crystal Structure Determination of 6-(Methylsulfonyl)indoline Derivatives: From Synthesis to Structure-Activity Relationship Insights

An In-Depth Technical Guide for Drug Development Professionals

This guide provides a comprehensive walkthrough of the critical process of determining the crystal structure of 6-(methylsulfonyl)indoline derivatives. The indoline scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic compounds with a wide range of biological activities.[1][2] The addition of a methylsulfonyl group at the 6-position significantly modulates the molecule's physicochemical properties, including polarity, solubility, and metabolic stability, making it a key functional group in modern drug design.[3][4][5][6]

Elucidating the precise three-dimensional atomic arrangement through single-crystal X-ray diffraction (SCXRD) is not merely an analytical confirmation; it is the cornerstone for understanding intermolecular interactions, validating molecular conformation, and driving rational, structure-based drug design.[7][8] This document details the causality behind experimental choices, offers field-proven protocols, and grounds its claims in authoritative references to ensure scientific integrity.

Part 1: The Strategic Imperative—Why Crystal Structure Matters

The 6-(methylsulfonyl)indoline core presents unique opportunities and challenges. The sulfonyl group is a potent hydrogen bond acceptor and its presence can dictate crystal packing, influence polymorphism, and alter receptor-binding affinity.[4][5][6] A definitive crystal structure provides indisputable data on:

• Absolute Stereochemistry: Unambiguously resolves chiral centers.

• Molecular Conformation: Reveals the lowest energy conformation in the solid state, which can be correlated with the bioactive conformation.

• Intermolecular Interactions: Maps the precise hydrogen bonds, π-π stacking, and other noncovalent interactions that govern the solid-state properties and can inform ligand-receptor binding hypotheses.[9][10][11]

• Structure-Activity Relationship (SAR): Provides the empirical foundation for computational modeling and the rational design of next-generation analogs with improved potency and pharmacokinetic profiles.[12][13][14]

The following workflow outlines the journey from a purified compound to a validated crystal structure, providing the essential blueprint for this critical phase of drug development.

Caption: End-to-end workflow for crystal structure determination.

Part 2: The Experimental Core—Protocols and Methodologies

Success in crystallography is built upon meticulous execution in the preceding steps. The quality of the final structure is a direct reflection of the quality of the crystal, which in turn depends on the purity of the compound and the crystallization conditions.

Synthesis and Purification

The synthesis of 6-(methylsulfonyl)indoline derivatives typically involves the construction of the indoline ring followed by sulfonation or the use of a pre-functionalized starting material.[2][15]

Prerequisite: The starting material for crystallization must be of the highest possible purity (>99%), as impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction.

Protocol: Final Purification via Flash Chromatography

• Stationary Phase: Select a high-quality silica gel (e.g., 230-400 mesh).

• Mobile Phase: Use a solvent system (e.g., hexane/ethyl acetate or dichloromethane/methanol) that provides a retention factor (Rf) between 0.2 and 0.4 for the target compound on TLC.

• Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (e.g., DCM) and adsorb it onto a small amount of silica gel. Dry this mixture and load the powder onto the column.

• Elution: Run the column under positive pressure, collecting fractions.

• Analysis: Analyze fractions by TLC. Combine the pure fractions.

• Solvent Removal: Remove the solvent under reduced pressure. Crucially, dry the resulting solid under high vacuum for several hours to remove all residual solvent, which can hinder crystallization.[16]

Crystallization: The Art and Science of Growing Quality Crystals

Crystallization is often the most challenging step.[7] It involves a systematic search for conditions where the molecule can slowly and orderly transition from a solvated state to a solid, crystalline lattice. The presence of the polar methylsulfonyl group and the relatively rigid indoline core requires careful solvent selection.

Key Principle: The ideal solvent is one in which the compound is moderately soluble.[17] If solubility is too high, the solution will be difficult to supersaturate; if too low, the compound will precipitate as an amorphous powder.

Technique	Description	Best For	Causality & Rationale
Slow Evaporation	A solution is left in a vial covered with a perforated lid, allowing the solvent to evaporate slowly over days or weeks.[18][19]	Compounds that are stable and available in moderate quantities (>10 mg).	Simple and effective. The gradual increase in concentration slowly pushes the system toward supersaturation, allowing time for ordered crystal nucleation and growth.
Vapor Diffusion	A concentrated solution of the compound is placed in a small open vial, which is then sealed inside a larger jar containing a "counter-solvent" in which the compound is insoluble.[19]	Small quantities of material (<10 mg) and for screening multiple conditions.	The counter-solvent vapor slowly diffuses into the compound's solution, reducing the compound's solubility and inducing crystallization. This is a highly controlled method.
Solvent Layering	A less dense solvent in which the compound is insoluble is carefully layered on top of a denser solvent containing the dissolved compound.[17]	Compounds that are sensitive to temperature or air.	Crystallization occurs at the interface as the two solvents slowly mix via diffusion. The rate is controlled by the diffusion gradient.
Slow Cooling	A saturated solution is prepared at an elevated temperature and then allowed to cool slowly to room temperature or below.[7][16]	Compounds with a steep solubility-temperature gradient.	As the temperature decreases, solubility drops, leading to supersaturation. Slow cooling prevents rapid precipitation and promotes the growth of larger, higher-quality crystals.

Protocol: Crystallization Screening by Vapor Diffusion

• Prepare Stock Solution: Dissolve 5-10 mg of the purified 6-(methylsulfonyl)indoline derivative in 0.5 mL of a "good" solvent (e.g., acetone, ethyl acetate, or dichloromethane).

• Set Up Vials: In a series of small (e.g., 4 mL) glass vials, add ~2 mL of various "poor" or counter-solvents (e.g., hexane, pentane, diethyl ether, water).

• Dispense: Place a 100-200 µL drop of the stock solution onto a sitting drop post or into a smaller inner vial within each of the larger vials.

• Seal and Wait: Tightly cap the larger vials and leave them undisturbed in a vibration-free location.

• Monitor: Check for crystal growth daily for up to two weeks. Record all observations, including clear drops, precipitate, oil, or crystals.

X-ray Diffraction Data Collection

Once a suitable crystal (typically 0.1-0.3 mm in all dimensions) is obtained, it is analyzed using an X-ray diffractometer.[8][18]

Protocol: Single-Crystal XRD Data Collection

• Crystal Mounting: Using a microscope, select a single, well-formed crystal with sharp edges and no visible cracks. Mount it on a cryo-loop using a cryoprotectant (e.g., paratone-N oil) to prevent ice formation.

• Cryo-cooling: Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K). This minimizes thermal motion of the atoms and protects the crystal from X-ray damage.

• Centering: Mount the loop on the diffractometer's goniometer head and optically center the crystal in the X-ray beam.

• Unit Cell Determination: Collect a few initial diffraction images (frames) to determine the unit cell parameters and Bravais lattice.

• Data Collection Strategy: Based on the crystal's symmetry, the instrument software will calculate an optimal strategy to collect a complete and redundant dataset. This involves rotating the crystal through a series of angles while exposing it to a monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation).

• Data Integration: After collection, the raw diffraction images are processed. The software locates the diffraction spots, measures their intensities, and reduces the data to a reflection file (typically with an .hkl extension), which lists the Miller indices (h,k,l) and intensity for each reflection.[20]

Part 3: From Data to Insight—Structure Solution, Refinement, and Analysis

The reflection file does not directly provide the structure; it contains the amplitudes of the scattered X-rays. The phase information is lost, leading to the "phase problem" of crystallography.

Structure Solution and Refinement

• Structure Solution: For small molecules like indoline derivatives, "direct methods" are typically used. These are computational algorithms that use statistical relationships between reflection intensities to estimate the initial phases, leading to a preliminary electron density map.

• Model Building: From this initial map, atoms are identified and a preliminary molecular model is built.

• Refinement: The atomic positions and other parameters (like thermal motion) are adjusted using a least-squares refinement process to improve the agreement between the calculated diffraction pattern from the model (Fc) and the observed data (Fo). The quality of the refinement is monitored by the R-factor (R1), which should ideally be below 5% for a well-resolved structure.

Validation and Deposition: The Trustworthiness Mandate

Before publication or use in modeling, the structure must be rigorously validated.

Protocol: CIF Validation and Deposition

• Generate CIF: The final output of the refinement process is a Crystallographic Information File (CIF). This is a standard text file format that contains all information about the experiment and the final structure.[21]

• Validate with checkCIF: Upload the CIF to the International Union of Crystallography's (IUCr) checkCIF service.[21][22] This program runs hundreds of checks for self-consistency, geometric plausibility, and standard formatting.

• Address Alerts: The checkCIF report will generate alerts (A, B, C, G) for potential issues. A- and B-level alerts must be investigated and either resolved or explained.

• Deposit Data: Deposit the final, validated CIF and the structure factor files (FCF) with a public database. For organic molecules, the Cambridge Crystallographic Data Centre (CCDC) is the standard repository.[22][23][24] The CCDC will provide a unique deposition number that must be included in any publication.

Analysis of Intermolecular Interactions

With a validated structure, the focus shifts to chemical interpretation. The 6-methylsulfonyl group is a key player in the supramolecular assembly.

Caption: Key intermolecular interactions involving the sulfonyl group.

• Hydrogen Bonding: The two oxygen atoms of the sulfonyl group are strong hydrogen bond acceptors. They will frequently interact with weak C-H donors, such as aromatic C-H groups from neighboring molecules, to form extensive networks.[9][10][25]

• π-π Stacking: The planar indole ring system can engage in π-π stacking interactions with adjacent indole rings, contributing significantly to the stability of the crystal lattice.[10][11]

• Hirshfeld Surface Analysis: This computational technique can be used to visualize and quantify the different types of intermolecular contacts within the crystal, providing a detailed fingerprint of the packing environment.[10][26][27]

The precise nature of these interactions is critical for understanding physical properties like melting point and solubility, and provides valuable data for designing molecules that can form specific interactions with a biological target.

References

• The Cambridge Crystallographic Data Centre (CCDC). (n.d.). Deposit. Retrieved from [Link][23]

• American Chemical Society. (n.d.). Requirements for Depositing X-Ray Crystallographic Data. Retrieved from [Link][22]

• Michigan State University Department of Chemistry. (n.d.). X-Ray Crystallography Laboratory. Retrieved from [Link][18]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(7), 2491-2514. Retrieved from [Link][7]

• National Single Crystal X-ray Facility. (n.d.). The Crystallographic Information File (CIF) Description and Usage. Retrieved from [Link][21]

• Bensch, W. (2021). Deposition of crystal structure data sets in the ICSD. Retrieved from [Link][20]

• Creative BioMart. (n.d.). X-ray Crystallography. Retrieved from [Link][8]

• FIZ Karlsruhe. (n.d.). Deposit Structures | ICSD DEPOT. Retrieved from [Link][24]

• Li, G., et al. (2014). Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. ACS Medicinal Chemistry Letters, 5(7), 838-843. Retrieved from [Link][12]

• Bruker. (n.d.). Guide for crystallization. Retrieved from [Link][19]

• University of Rochester Department of Chemistry. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved from [Link][17]

• Coles, S. J. (2023). How to grow crystals for X-ray crystallography. IUCrJ, 10(Pt 4), 386–402. Retrieved from [Link][16]

• Zou, Y., et al. (2012). Expression, purification and crystallization of an indole prenyltransferase from Aspergillus fumigatus. Acta Crystallographica Section F, F68, 311-314. Retrieved from [Link][28]

• Grishina, M. A., et al. (2020). Structure and Morphology of Indole Analogue Crystals. ACS Omega, 5(28), 17595-17606. Retrieved from [Link][1]

• ResearchGate. (n.d.). Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. Retrieved from [Link][29]

• Wadsworth, et al. (2014). Crystallization process of tricyclic indole derivatives. Google Patents. Retrieved from [30]

• Wadsworth, et al. (2015). Crystallization process of tricyclic indole derivatives. Google Patents. Retrieved from [31]

• Li, G., et al. (2014). Structure-activity relationship studies of the tricyclic indoline resistance-modifying agent. PubMed. Retrieved from [Link][13]

• ResearchGate. (n.d.). Application of Sulfonyl in Drug Design. Retrieved from [Link][4]

• Umadevi, M., et al. (2015). Crystal structure of (E)-2-(4-methoxystyryl)-3-methyl-1-phenylsulfonyl-1H-indole. Acta Crystallographica Section E, E71, o723-o724. Retrieved from [Link][9]

• El-Sayed, N. N. E., et al. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2533-2553. Retrieved from [Link][32]

• Kinzhybalo, V. V., et al. (2024). The crystal structures determination and Hirshfeld surface analysis of N-(4-bromo-3-methoxyphenyl). Acta Crystallographica Section E, E80, 563-570. Retrieved from [Link][10]

• ResearchGate. (n.d.). Structure activity relationship of the synthesized compounds 3–11. Retrieved from [Link][33]

• Al-Jubayli, F., et al. (2022). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. PubMed Central. Retrieved from [Link][26]

• Rode, M. A., et al. (2009). Synthesis and biological activities of some indoline derivatives. ResearchGate. Retrieved from [Link][2]

• Drug Design Org. (n.d.). Structure Activity Relationships. Retrieved from [Link][14]

• Organic Chemistry Portal. (n.d.). Synthesis of indolines. Retrieved from [Link][15]

• Wang, L., et al. (2012). Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. Current Medicinal Chemistry, 19(22), 3688-3723. Retrieved from [Link][5]

• ResearchGate. (n.d.). Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications. Retrieved from [Link][6]

• Organic Letters. (n.d.). Ahead of Print. Retrieved from [Link][34]

• Preprints.org. (2024). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Retrieved from [Link][35]

• PubMed. (2013). [Application of methyl in drug design]. Retrieved from [Link][36]

• IUCr. (2015). Crystal structure of 1-[(6-chloropyridin-3-yl)sulfonyl]-1,2,3,4-tetrahydroquinoline. Retrieved from [Link][25]

• Madhan, B., et al. (2024). The crystal structures and Hirshfeld surface analysis of three new bromo-substituted 3-methyl-1-(phenylsulfonyl)-1H-indole derivatives. PubMed Central. Retrieved from [Link][11]

• Lim, M., et al. (2021). Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon. Pharmaceutics, 13(12), 2038. Retrieved from [Link][37]

• Madhan, B., et al. (2023). Crystal structure and Hirshfeld surface analysis of 3-(bromomethyl)-2-[1,2-dibromo-2-(6-nitrobenzo[d][18][23]dioxol-5-yl)ethyl]-1-(phenylsulfonyl)-1H-indole chloroform 0.585-solvate. PubMed Central. Retrieved from [Link][27]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. namiki-s.co.jp [namiki-s.co.jp]
• 4. researchgate.net [researchgate.net]
• 5. Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 8. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 9. Crystal structure of (E)-2-(4-meth­oxy­styr­yl)-3-methyl-1-phenyl­sulfonyl-1H-indole - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The crystal structures determination and Hirshfeld surface analysis of N-(4-bromo-3-meth­oxy­phen­yl)- and N-{[3-bromo-1-(phenyl­sulfon­yl)-1H-indol-2-yl]meth­yl}- derivatives of N-{[3-bromo-1-(phenylsulfon­yl)-1H-indol-2-yl]meth­yl}benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The crystal structures and Hirshfeld surface analysis of three new bromo-substituted 3-methyl-1-(phenyl­sulfon­yl)-1H-indole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure-activity relationship studies of the tricyclic indoline resistance-modifying agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 15. Indoline synthesis [organic-chemistry.org]
• 16. journals.iucr.org [journals.iucr.org]
• 17. How To [chem.rochester.edu]
• 18. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 19. unifr.ch [unifr.ch]
• 20. dgk-home.de [dgk-home.de]
• 21. cryst.chem.uu.nl [cryst.chem.uu.nl]
• 22. pubsapp.acs.org [pubsapp.acs.org]
• 23. Deposit​ ​- The Cambridge Crystallographic Data Centre (CCDC) [ccdc.cam.ac.uk]
• 24. Deposit Structures | ICSD DEPOT [icsd-depot.products.fiz-karlsruhe.de]
• 25. journals.iucr.org [journals.iucr.org]
• 26. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Crystal structure and Hirshfeld surface analysis of 3-(bromo­meth­yl)-2-[1,2-di­bromo-2-(6-nitro­benzo[d][1,3]dioxol-5-yl)eth­yl]-1-(phenyl­sulfon­yl)-1H-indole chloro­form 0.585-solvate - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Expression, purification and crystallization of an indole prenyltransferase from Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. WO2014083113A1 - Crystallization process of tricyclic indole derivatives - Google Patents [patents.google.com]
• 31. MX2015006871A - Crystallization process of tricyclic indole derivatives. - Google Patents [patents.google.com]
• 32. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 33. researchgate.net [researchgate.net]
• 34. pubs.acs.org [pubs.acs.org]
• 35. preprints.org [preprints.org]
• 36. [Application of methyl in drug design] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 37. Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon - PMC [pmc.ncbi.nlm.nih.gov]

Foreword: The Imperative of Physicochemical Profiling in Modern Drug Discovery

An In-depth Technical Guide to the Physicochemical Characterization of 6-(methylsulfonyl)indoline

In the landscape of contemporary drug discovery, the adage "structure dictates function" is merely the prologue. The narrative of a candidate molecule's journey from bench to bedside is profoundly influenced by its physicochemical properties. These intrinsic characteristics—solubility, lipophilicity, ionization, and stability—govern a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, ultimately determining its bioavailability, efficacy, and potential for toxicity.[1][2] Neglecting a thorough physicochemical assessment in the early stages of development is a frequent cause of late-stage attrition, leading to wasted resources and significant delays.[3]

This guide focuses on 6-(methylsulfonyl)indoline, a novel heterocyclic scaffold of interest. As specific experimental data for this compound is not yet widely published, this document serves as both a theoretical framework and a practical, field-proven manual for its complete physicochemical characterization. We will not only present the critical parameters to be measured but also delve into the causality behind the selection of specific experimental protocols, providing the robust, self-validating systems required for confident lead optimization and candidate selection.[4]

Molecular Structure and Core Properties

The foundational step in characterizing any new chemical entity (NCE) is to confirm its structure and calculate its fundamental properties.

Chemical Structure: 6-(methylsulfonyl)indoline

• Molecular Formula: C₉H₁₁NO₂S

• IUPAC Name: 6-(methylsulfonyl)-2,3-dihydro-1H-indole

The structure consists of a bicyclic indoline core, where a benzene ring is fused to a five-membered nitrogen-containing pyrrolidine ring.[5] A key functional group, the methylsulfonyl moiety (-SO₂CH₃), is attached at the C-6 position of the benzene ring. This group is a strong electron-withdrawing group and a hydrogen bond acceptor, which is anticipated to significantly influence the molecule's electronic distribution, polarity, and metabolic stability.

Table 1-1: Calculated Molecular Properties

Property	Value	Significance in Drug Development
Molecular Weight	197.25 g/mol	Influences diffusion and transport across biological membranes; aligns with Lipinski's Rule of Five (<500 Da).
Exact Mass	197.051049 g/mol	Critical for high-resolution mass spectrometry (HRMS) analysis to confirm identity and purity.
Polar Surface Area (PSA)	46.54 Ų	Predicts membrane permeability and blood-brain barrier penetration. A lower PSA generally correlates with better permeability.
Hydrogen Bond Donors	1 (from the indoline N-H)	Impacts solubility and membrane permeability.
Hydrogen Bond Acceptors	2 (from the sulfonyl oxygens)	Affects solubility and target binding interactions.
Rotatable Bonds	1 (the C-S bond)	Influences conformational flexibility and binding entropy.

Solid-State Characterization: Melting Point

Scientific Rationale

The melting point is a fundamental thermodynamic property that provides immediate insight into the purity and crystalline nature of a solid compound. A sharp melting range (typically <2°C) is indicative of high purity, whereas a broad and depressed melting range suggests the presence of impurities. This data is crucial for material handling, formulation development, and as a preliminary quality control checkpoint.

Experimental Protocol: Capillary Melting Point Determination

This protocol describes the use of a modern digital melting point apparatus, a standard and reliable method for this determination.[6]

Methodology:

• Sample Preparation:

  • Ensure the 6-(methylsulfonyl)indoline sample is completely dry and finely powdered. If the solid is granular, gently pulverize it using a mortar and pestle.[7]

  • Obtain a glass capillary tube (sealed at one end). Jab the open end into the powdered sample to collect a small amount of material.[8]

  • Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed end. To ensure dense packing, drop the capillary tube, sealed-end down, through a long, narrow glass tube onto the benchtop. Repeat until a packed column of 2-3 mm in height is achieved.[7] Proper packing is critical to avoid shrinking or shifting of the sample during heating, which can lead to erroneous readings.[8]

• Instrument Setup & Measurement (for an unknown compound):

  • Rapid Preliminary Scan: Insert the packed capillary into the heating block of the apparatus. Set a fast ramp rate (e.g., 10-20°C/minute) to quickly determine an approximate melting range.[9]

  • Precise Measurement: Allow the apparatus to cool to at least 20°C below the approximate melting point observed.[7] Prepare a fresh sample capillary.

  • Insert the new capillary and set the starting temperature to ~15-20°C below the expected melting point. Set the heating ramp rate to a slow 1-2°C/minute.[8] A slow ramp rate is essential for allowing the system to reach thermal equilibrium, ensuring an accurate measurement.

• Data Recording:

  • Record the temperature (T₁) at which the first droplet of liquid becomes visible.

  • Record the temperature (T₂) at which the entire sample has completely liquefied.

  • Report the result as a melting range (T₁ - T₂).

Visualization: Melting Point Determination Workflow

Caption: Workflow for accurate melting point determination.

Aqueous Solubility

Scientific Rationale

Aqueous solubility is a master variable in drug discovery, profoundly impacting oral absorption and bioavailability.[4][10] A compound must dissolve in the gastrointestinal fluid to be absorbed into the bloodstream. Poor solubility is a major hurdle that can terminate the development of an otherwise promising candidate. We determine thermodynamic solubility, which represents the true equilibrium concentration of a compound in a saturated solution.[11]

Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

The shake-flask method is the gold standard for determining thermodynamic solubility due to its direct measurement of equilibrium.[10][12]

Methodology:

• Preparation:

  • Prepare a phosphate-buffered saline (PBS) solution at a physiologically relevant pH of 7.4.

  • Accurately weigh an excess amount of 6-(methylsulfonyl)indoline (e.g., 2-5 mg) into several glass vials. The key is to add enough solid so that some remains undissolved at the end of the experiment, ensuring a saturated solution.[12]

  • Add a precise volume of pH 7.4 PBS (e.g., 1 mL) to each vial.

• Equilibration:

  • Seal the vials tightly.

  • Place the vials on an orbital shaker or rotator in a temperature-controlled environment (typically 25°C or 37°C).

  • Agitate the samples for a sufficient period to reach equilibrium. A tiered approach is recommended: test samples at 24 and 48 hours.[11][13] If the measured concentrations are consistent at both time points, equilibrium has been reached.

• Sample Processing & Analysis:

  • After equilibration, allow the vials to stand so that the excess solid can settle.

  • Carefully remove an aliquot of the supernatant. It is critical not to disturb the undissolved solid.

  • Filter the supernatant through a low-binding 0.22 or 0.45 µm syringe filter (e.g., PVDF) to remove any remaining solid particulates.[12]

  • Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV). This involves creating a standard curve with known concentrations of the compound.

Table 3-1: Data Summary for Aqueous Solubility

Parameter	Buffer System	Temperature	Measured Solubility (µg/mL)	Classification
Thermodynamic Solubility	PBS, pH 7.4	25 °C	[Experimental Value]	[e.g., Poorly Soluble, Soluble]

Visualization: Shake-Flask Solubility Workflow

Sources

• 1. fiveable.me [fiveable.me]
• 2. Physicochemical Property Study - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Importance of Physicochemical Properties In Drug Discovery. (Review Article) | RA Journal of Applied Research [rajournals.in]
• 4. Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery - PharmaFeatures [pharmafeatures.com]
• 5. Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core [mdpi.com]
• 6. westlab.com [westlab.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 10. lup.lub.lu.se [lup.lub.lu.se]
• 11. enamine.net [enamine.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. materialneutral.info [materialneutral.info]

An In-depth Technical Guide to Exploring the Biological Activity of Novel 6-(Methylsulfonyl)indoline Analogs

Introduction: The Therapeutic Potential of the Indoline Scaffold

The indoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous endogenous molecules and synthetic drugs.[1] Its structural versatility allows for the synthesis of a wide array of derivatives with diverse pharmacological activities.[2][3][4] The incorporation of a methylsulfonyl group at the 6-position of the indoline ring introduces a potent pharmacophore known to enhance biological activity through various mechanisms. The sulfonyl group, with its unique physicochemical properties, can modulate a molecule's solubility, metabolic stability, and binding affinity to biological targets.[5][6][7][8] Specifically, sulfonamides have demonstrated a broad spectrum of therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial activities.[9][10] This guide provides a comprehensive framework for the synthesis and biological evaluation of novel 6-(methylsulfonyl)indoline analogs, with a focus on their potential as anticancer agents.

Part 1: Rationale and Synthetic Strategy

The design of novel 6-(methylsulfonyl)indoline analogs is predicated on the hypothesis that the combination of the indoline scaffold with the sulfonyl group will yield compounds with potent and selective biological activity. The synthetic strategy is designed to be efficient and modular, allowing for the generation of a diverse library of analogs for structure-activity relationship (SAR) studies.

A plausible synthetic route, based on established methodologies, is outlined below.[11] This approach involves the palladium-catalyzed intramolecular amination of a suitably protected β-arylethylamine precursor.

Visualizing the Synthetic Pathway

Caption: Generalized synthetic scheme for novel 6-(methylsulfonyl)indoline analogs.

Part 2: In Vitro Evaluation of Biological Activity

The initial assessment of the biological activity of the synthesized analogs will be conducted through a series of in vitro assays. These assays are designed to provide a rapid and cost-effective means of identifying promising lead compounds for further development.[12]

Antiproliferative Activity Screening

The primary screen will evaluate the antiproliferative activity of the analogs against a panel of human cancer cell lines. This approach, widely used in cancer drug discovery, helps to identify compounds that inhibit cell growth.[13]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assays are colorimetric methods used to assess cell metabolic activity, which is an indicator of cell viability.[14][15][16] Metabolically active cells reduce the tetrazolium salt to a colored formazan product.[15][17][18]

Step-by-Step Protocol (MTT Assay): [14][15][17]

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the 6-(methylsulfonyl)indoline analogs for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.[15] During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals.[14][15]

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[14]

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.[15]

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound that inhibits cell growth by 50%.

Note: The XTT assay is similar, but the formazan product is water-soluble, eliminating the need for a solubilization step.[14][15]

Data Presentation: Antiproliferative Activity

Compound ID	Cell Line A (IC50, µM)	Cell Line B (IC50, µM)	Cell Line C (IC50, µM)
Analog 1	10.2	15.5	8.7
Analog 2	2.5	5.1	1.8
Analog 3	>50	>50	>50
Doxorubicin (Control)	0.1	0.2	0.08

Mechanism of Action Studies: Kinase Inhibition Assays

Given that many anticancer drugs target protein kinases, it is crucial to investigate whether the novel analogs exert their effects through kinase inhibition.[19]

A variety of in vitro kinase assay formats are available, including radiometric, fluorescence-based, and luminescence-based methods.[20][21][22] A common approach involves measuring the transfer of a phosphate group from ATP to a specific substrate.[22]

Step-by-Step Protocol (Generic Fluorescence-Based Assay): [23][24]

• Reaction Setup: In a microplate, combine the purified target kinase, a specific peptide substrate, and the test compound (6-(methylsulfonyl)indoline analog) in a kinase reaction buffer.

• Initiation: Start the reaction by adding ATP.

• Incubation: Incubate the plate at a specific temperature for a defined period to allow for phosphorylation of the substrate.

• Detection: Add a detection reagent that specifically recognizes the phosphorylated substrate. This often involves an antibody-based detection system coupled to a fluorescent probe.

• Signal Measurement: Measure the fluorescence signal using a microplate reader. The signal intensity is proportional to the kinase activity.

• Data Analysis: Determine the IC50 value for kinase inhibition.

Visualizing the Kinase Inhibition Assay Workflow

Caption: A streamlined workflow for a fluorescence-based kinase inhibition assay.

Part 3: In Vivo Evaluation of Antitumor Efficacy

Promising candidates identified from in vitro screening will be advanced to in vivo studies to assess their antitumor efficacy and safety in a more physiologically relevant setting. Xenograft models, where human tumor cells are implanted into immunodeficient mice, are a cornerstone of preclinical cancer drug development.[25][26][27][28]

Cell Line-Derived Xenograft (CDX) Models

CDX models are valuable for initial in vivo efficacy testing due to their reproducibility and relatively low cost.[27][28][29]

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of immunodeficient mice (e.g., nude or SCID mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomly assign mice to treatment groups (vehicle control, test compound at different doses, and a positive control drug). Administer the treatments according to a predetermined schedule (e.g., daily oral gavage).

• Tumor Measurement: Measure the tumor volume and body weight of the mice regularly (e.g., twice a week).

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for further analysis.

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group.

Data Presentation: In Vivo Antitumor Efficacy

Treatment Group	Mean Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	1500 ± 250	-	+5
Analog 2 (10 mg/kg)	800 ± 150	46.7	+2
Analog 2 (30 mg/kg)	450 ± 100	70.0	-3
Positive Control	300 ± 80	80.0	-8

Patient-Derived Xenograft (PDX) Models

PDX models, created by implanting fresh tumor tissue from patients into mice, better recapitulate the heterogeneity and clinical features of human cancers.[29] These models are particularly useful for evaluating the efficacy of novel therapies in a more clinically relevant context.[29]

Visualizing the Preclinical Evaluation Workflow

Caption: A comprehensive workflow for the preclinical evaluation of novel anticancer agents.

Conclusion and Future Directions

This guide has outlined a systematic and rigorous approach to exploring the biological activity of novel 6-(methylsulfonyl)indoline analogs. By combining rational drug design, efficient synthesis, and a tiered screening cascade of in vitro and in vivo assays, it is possible to identify and characterize promising new therapeutic candidates. Future work should focus on elucidating the precise molecular targets of the most active compounds, optimizing their pharmacokinetic properties, and exploring their potential in combination with existing cancer therapies.

References

• Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC. (n.d.). PubMed Central.
• Capturing the Complexity of Real Cancer Cases with Patient-Derived Xenograft Models. (n.d.).
• Application Notes and Protocols for Cell Viability Assays: MTT and XTT. (n.d.). Benchchem.
• Preclinical Drug Testing Using Xenograft Models. (n.d.).
• Application Notes and Protocols for Cell Viability Assays (MTT, XTT) of Thiazole-Based Compounds. (n.d.). Benchchem.
• Tumor Xenograft Models in Cancer Research: The "Miniature Battlefield" in Mice. (2025, October 29). HuaTeng.
• A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity. (n.d.). MDPI.
• Cell Line-Derived Xenografts: A Reliable Platform for Preclinical Cancer Drug Testing. (2025, July 21). Blog.
• Protocol for Cell Viability Assays. (2022, January 18). BroadPharm.
• CyQUANT XTT and MTT Assays for Cell Viability. (n.d.). Thermo Fisher Scientific - US.
• Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. (n.d.). NIH.
• In Vitro Assays for Screening Small Molecules. (n.d.). PubMed.
• Protocol Guide: XTT Assay for Cell Viability and Proliferation. (n.d.).
• Bioassays for anticancer activities. (n.d.). Semantic Scholar.
• Design, Synthesis, and Biological Evaluation of Indoline and Indole Derivatives as Potent and Selective α1A-Adrenoceptor Antagonists. (n.d.). PubMed.
• Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications. (n.d.). Bentham Science.
• Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications. (2025, August 6). ResearchGate.
• Small-Molecule Screens: A Gateway to Cancer Therapeutic Agents with Case Studies of Food and Drug Administration–Approved Drugs. (n.d.). NIH.
• Application of Sulfonyl in Drug Design. (2025, August 7). ResearchGate.
• Docking, synthesis, and pharmacological evaluation of isoindoline derivatives as anticonvulsant agents. (2025, August 5). ResearchGate.
• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents. (2018, April 22). Journal of Medicinal Chemistry - ACS Publications.
• Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. (n.d.). PubMed.
• Can anyone suggest a protocol for a kinase assay? (2015, March 25). ResearchGate.
• In vitro kinase assay. (2023, September 23). Protocols.io.
• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025, August 14). Celtarys Research.
• Methods for Detecting Kinase Activity. (n.d.). Cayman Chemical.
• Making Diagrams with graphviz. (2013, January 30). Atomic Spin.
• How Does a Biochemical Kinase Assay Work? (2018, December 10). BellBrook Labs.
• A Quick Introduction to Graphviz. (2017, September 19).
• Graphviz. (n.d.).
• The Sulfonyl Group: A Cornerstone in Modern Drug Discovery. (n.d.). Benchchem.
• Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. (2022, December 1). PMC - NIH.
• Design, Synthesis, and Pharmacological Evaluation of Isoindoline Analogues as New HPK1 Inhibitors. (2023, December 14). PubMed.
• DragonPy November 2021 Matic Lubej: Graphviz (create charts and diagrams with Python). (2022, April 7).
• Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies. (n.d.). PMC - PubMed Central.
• Graphviz Examples and Tutorial. (n.d.). Sketchviz.
• Synthesis and biological activities of some indoline derivatives. (n.d.). ResearchGate.
• Organic Letters Ahead of Print. (n.d.). ACS Publications.
• A Novel Oral Indoline-Sulfonamide Agent, N- [1-(4-Methoxybenzenesulfonyl)-2,3-dihydro-1 H-indol-7-yl]-Isonicotinamide (J30), Exhibits Potent Activity against Human Cancer Cells in Vitro and in Vivo through the Disruption of Microtubule. (n.d.). Resolve a DOI Name.
• Synthesis of indolines. (n.d.). Organic Chemistry Portal.

Sources

• 1. Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Biological Evaluation of Indoline and Indole Derivatives as Potent and Selective α1A-Adrenoceptor Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benthamscience.com [benthamscience.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Indoline synthesis [organic-chemistry.org]
• 12. In Vitro Assays for Screening Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Small-Molecule Screens: A Gateway to Cancer Therapeutic Agents with Case Studies of Food and Drug Administration–Approved Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - AU [thermofisher.com]
• 17. broadpharm.com [broadpharm.com]
• 18. Protocol Guide: XTT Assay for Cell Viability and Proliferation [sigmaaldrich.cn]
• 19. semanticscholar.org [semanticscholar.org]
• 20. researchgate.net [researchgate.net]
• 21. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 22. bellbrooklabs.com [bellbrooklabs.com]
• 23. In vitro kinase assay [protocols.io]
• 24. caymanchem.com [caymanchem.com]
• 25. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 26. xenograft.org [xenograft.org]
• 27. CDX Tumor Models: Preclinical Cancer Research & Drug Development | Xenograft Insights [en.htscience.com]
• 28. blog.crownbio.com [blog.crownbio.com]
• 29. startresearch.com [startresearch.com]

Introduction: The Therapeutic Potential and Mechanistic Questions of the 6-(Methylsulfonyl)indoline Scaffold

An In-depth Technical Guide for Elucidating the Mechanism of Action of Novel 6-(Methylsulfonyl)indoline Compounds

The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities.[1] Modifications to this core, such as the addition of a methylsulfonyl group at the 6-position, create a unique chemical entity with potential for novel therapeutic applications. Related indole and indoline derivatives have demonstrated efficacy as anticancer, anti-inflammatory, and antibacterial agents.[2][3][4][5] For instance, certain N-methylsulfonyl-indole derivatives have been shown to act as dual COX-2/5-LOX inhibitors for anti-inflammatory effects[2], while other indole compounds modulate critical signaling pathways implicated in cancer progression, such as those involving tubulin polymerization, EGFR, and apoptosis regulators like Bax and Bcl-2.[4][5]

Given this precedent, a novel 6-(methylsulfonyl)indoline compound presents a compelling starting point for drug discovery. However, its therapeutic potential can only be realized through a deep and precise understanding of its mechanism of action (MoA). A successful MoA study not only identifies the direct molecular target but also elucidates the downstream consequences of that interaction, ultimately linking a molecular binding event to a physiological outcome.

This guide provides a comprehensive, multi-pronged strategy for researchers to systematically dissect the MoA of a novel 6-(methylsulfonyl)indoline compound. As a Senior Application Scientist, the emphasis here is not on a rigid checklist, but on a logical, iterative workflow where each experimental stage informs the next, building a robust and validated model of the compound's biological function. We will proceed from unbiased identification of the primary target to the validation of its downstream signaling effects in cellular and in vivo contexts.

Part 1: Ab Initio Target Identification: Finding the Primary Binding Partner

The foundational step in any MoA study is to identify the direct molecular target(s) of the compound. Without this, all subsequent observations of cellular effects remain correlational. For a novel compound, an unbiased approach is critical to avoid confirmation bias. We will employ two orthogonal, label-free methods to build a high-confidence list of putative targets. Label-free methods are prioritized initially because they do not require chemical modification of the 6-(methylsulfonyl)indoline compound, which could inadvertently alter its binding properties.[6]

Primary Strategy: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful biophysical assay that measures target engagement in a native cellular environment (intact cells or cell lysates).[7] The principle is that a protein's thermal stability increases when it is bound by a ligand.[8] By heating cell samples across a temperature gradient, we can generate a "melting curve" for a protein of interest; a shift in this curve in the presence of our compound is direct evidence of binding.[8][9]

The overall workflow involves treating cells with the compound, heating, lysing the cells, separating soluble from aggregated proteins, and quantifying the amount of a specific protein remaining in the soluble fraction.[8]

Caption: CETSA workflow for assessing target engagement in intact cells.

• Cell Culture: Plate a human cancer cell line relevant to the compound's expected therapeutic area (e.g., MCF-7 for breast cancer) in 10 cm dishes and grow to ~80% confluency.

• Compound Treatment: Harvest cells and resuspend in media. Treat the cell suspension with the 6-(methylsulfonyl)indoline compound (e.g., at 10 µM) or a DMSO vehicle control for 1 hour at 37°C.

• Heating Step: Aliquot 100 µL of the cell suspension into PCR tubes for each temperature point. Heat the tubes in a thermal cycler for 3 minutes at a range of temperatures (e.g., 40, 44, 48, 52, 56, 60, 64°C), followed by cooling for 3 minutes at 4°C.[9]

• Lysis: Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Separation: Clarify the lysates by centrifugation at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

• Quantification: Transfer the supernatant (soluble fraction) to new tubes. Quantify total protein concentration (e.g., via BCA assay) to ensure equal loading. Analyze the samples by SDS-PAGE and Western blot using an antibody against a suspected target or a panel of candidate proteins (e.g., kinases, metabolic enzymes).[10]

• Data Analysis: Quantify the band intensity for each temperature point. Plot the percentage of soluble protein relative to the lowest temperature point against temperature for both the treated and vehicle samples. A rightward shift in the curve for the treated sample indicates stabilization.

Orthogonal Strategy: Kinobeads/Chemical Proteomics

To complement CETSA and broaden the search, a chemical proteomics approach is invaluable. The "Kinobeads" assay is a powerful affinity chromatography method used to profile interactions with hundreds of endogenous kinases and other nucleotide-binding proteins.[11][12] It works via a competition-binding principle: cell lysate is incubated with the test compound before being passed over beads derivatized with broad-spectrum, immobilized ATP-mimetic ligands.[13] Proteins that bind the test compound in solution will not bind to the beads and will be depleted from the bead-bound fraction. This depletion can be quantified by mass spectrometry.[14]

• Lysate Preparation: Lyse cultured cells (e.g., K562 or HeLa) in a non-denaturing buffer containing protease and phosphatase inhibitors. Adjust protein concentration to 5 mg/mL.[11]

• Compound Incubation: Aliquot 1 mL of lysate for each concentration of the 6-(methylsulfonyl)indoline compound. Add the compound at increasing concentrations (e.g., 0, 10 nM, 100 nM, 1 µM, 10 µM) and incubate for 45 minutes.

• Affinity Capture: Add the lysate/compound mixture to kinobeads and incubate for 30 minutes to allow for binding of proteins not occupied by the free compound.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Digestion: Elute the bound proteins and prepare them for mass spectrometry analysis via in-solution tryptic digestion.

• LC-MS/MS Analysis: Analyze the digested peptides using label-free quantitative mass spectrometry.

• Data Analysis: Identify and quantify the proteins in each sample. For each protein, plot the relative abundance in the pulldown as a function of compound concentration to generate a dose-response curve and calculate an apparent dissociation constant (Kdapp).[11]

Putative Target	CETSA ΔTm (°C)	Kinobeads Kdapp (nM)	Confidence Score
Kinase X	+5.2	85	High
Kinase Y	+0.5	>10,000	Low
Metabolic Enzyme Z	+4.8	Not Applicable	Medium
Kinase A	Not Detected	250	Medium

Table 1: Hypothetical data integrating results from orthogonal target identification methods. A high confidence hit shows strong engagement in both assays.

Part 2: Target Validation and Mechanistic Characterization

Once high-confidence putative targets are identified, the next crucial phase is to validate the direct interaction and characterize its biochemical consequences. This step moves from the complex cellular milieu to purified systems to precisely define the kinetics and nature of the binding event.

Biochemical Potency: Enzyme Kinetic Assays

If the identified target is an enzyme (e.g., a kinase), a direct enzymatic assay is the gold standard for determining inhibitory potency (IC50).[15] The goal is to measure the rate of the enzymatic reaction and how it is affected by the compound.[16]

• Assay Principle: Utilize a system that measures the consumption of ATP or the phosphorylation of a substrate peptide. Formats like ADP-Glo™ or radiometric assays using 32P-ATP are common.[17]

• Reaction Setup: In a 384-well plate, combine recombinant human Kinase X, its specific peptide substrate, and ATP at a concentration near its Km value.[18]

• Compound Titration: Add the 6-(methylsulfonyl)indoline compound across a range of concentrations (e.g., 10-point, 3-fold serial dilution from 30 µM). Include DMSO as a negative control and a known inhibitor as a positive control.

• Incubation: Allow the enzymatic reaction to proceed for a time determined to be in the linear range of product formation (e.g., 60 minutes at 30°C).[18]

• Detection: Stop the reaction and add the detection reagent (e.g., ADP-Glo™ reagent to measure remaining ATP). Read the luminescence on a plate reader.

• Data Analysis: Convert luminescence signal to percent inhibition relative to controls. Plot percent inhibition versus log[inhibitor] concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[18]

Mechanism of Inhibition (MoI) Studies

Understanding how the compound inhibits the enzyme is critical for lead optimization. For a kinase, the most common mechanism is ATP competition. This can be determined by repeating the enzymatic assay with varying concentrations of ATP.

• Experimental Design: Set up the kinase assay as described above.

• Matrix Titration: For several fixed concentrations of the 6-(methylsulfonyl)indoline compound (e.g., 0, 0.5x IC50, 1x IC50, 2x IC50), perform a full titration of ATP (e.g., from 0.1x Km to 10x Km).

• Data Analysis: Generate Michaelis-Menten plots (reaction velocity vs. [ATP]) for each inhibitor concentration. Transform the data into a Lineweaver-Burk plot (1/velocity vs. 1/[ATP]).

  • Competitive Inhibition: Lines will intersect on the y-axis (Vmax is unchanged, apparent Km increases).

  • Non-competitive Inhibition: Lines will intersect on the x-axis (Km is unchanged, apparent Vmax decreases).

  • Uncompetitive Inhibition: Lines will be parallel.

Part 3: Delineating the Cellular Signaling Pathway

With a validated target and a defined biochemical interaction, the investigation must return to the cell to understand the downstream consequences. The binding of the 6-(methylsulfonyl)indoline compound to its target should trigger a measurable change in cellular signaling pathways.

Targeted Pathway Analysis: Western Blotting

If the target is a known kinase like "Kinase X," which is part of a well-described pathway (e.g., MAPK pathway), we can use Western blotting to probe the phosphorylation status of its downstream substrates.

Caption: Hypothetical signaling pathway inhibited by the compound.

• Cell Treatment: Plate cells and starve them of serum overnight to reduce basal signaling. Treat cells with the 6-(methylsulfonyl)indoline compound at various concentrations (e.g., 0.1, 1, 10 µM) for 2 hours.

• Stimulation: Stimulate the pathway with an appropriate growth factor (e.g., EGF for the EGFR pathway) for 15 minutes.

• Lysis: Immediately lyse the cells in RIPA buffer containing phosphatase and protease inhibitors.[19]

• Western Blot: Separate 20-30 µg of protein lysate per lane via SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.[10] Incubate overnight at 4°C with a primary antibody specific to the phosphorylated form of a downstream substrate (e.g., anti-phospho-Substrate Y).

• Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.[19] Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Reprobing: Strip the membrane and reprobe with an antibody for the total protein (e.g., anti-total-Substrate Y) to confirm that the observed changes are due to phosphorylation status and not protein degradation.

Unbiased Pathway Discovery: Phosphoproteomics

While targeted Western blots are excellent for hypothesis testing, a global phosphoproteomics analysis can provide an unbiased, system-wide view of how the compound alters cellular signaling.[20] This is particularly useful for discovering unexpected off-target effects or novel pathway connections.[21]

The workflow is similar to the Kinobeads experiment but involves digesting total cell lysates, enriching for phosphopeptides (typically using titanium dioxide or IMAC), and then analyzing by LC-MS/MS to identify and quantify thousands of phosphorylation sites simultaneously. A significant change (up or down) in the phosphorylation of a set of proteins in a known pathway provides strong evidence for on- or off-target activity.

Part 4: In Vivo Target Engagement and Pharmacodynamics

The final and most critical phase of MoA validation is to demonstrate that the compound engages its target in a living organism and produces a desired biological effect (pharmacodynamics, PD) at clinically relevant exposures (pharmacokinetics, PK).[22][23]

Study Design: PK/PD in a Xenograft Model

If the compound has anticancer activity, a mouse xenograft model is appropriate.

• Model: Implant human cancer cells (the same line used for in vitro studies) subcutaneously into immunocompromised mice.

• Dosing: Once tumors are established, treat cohorts of mice with the 6-(methylsulfonyl)indoline compound (e.g., via oral gavage) at different doses and schedules. Include a vehicle-treated control group.

• PK/PD Time Course: At various time points after the final dose (e.g., 2, 8, 24 hours), collect blood samples (for PK analysis to measure drug concentration) and tumor tissue (for PD analysis).[24]

• PD Biomarker Analysis: Prepare lysates from the tumor tissue. Analyze the level of the key PD biomarker identified in the cellular assays—for example, the phosphorylation of "Substrate Y"—using Western blot or ELISA.[25]

• Data Analysis: Correlate the drug concentration in the plasma/tumor (PK) with the degree of target inhibition in the tumor (PD). The goal is to establish a clear relationship showing that higher drug exposure leads to greater target modulation, which should, in turn, correlate with tumor growth inhibition.

Time Point	Plasma Conc. (ng/mL)	Tumor p-Substrate Y (% of Vehicle)
2 hr	1520	15%
8 hr	650	45%
24 hr	95	88%

Table 2: Example PK/PD data from a mouse xenograft study, showing a correlation between compound concentration and inhibition of the target biomarker.

Conclusion

Elucidating the mechanism of action for a novel compound like a 6-(methylsulfonyl)indoline derivative is a systematic process of hypothesis generation and rigorous validation. This guide outlines a logical flow, beginning with broad, unbiased methods to identify the direct target and progressively narrowing the focus to characterize the specific biochemical and cellular consequences of this interaction. By integrating label-free target ID, quantitative biochemistry, cellular pathway analysis, and in vivo pharmacodynamics, researchers can build a comprehensive and validated MoA model. This detailed understanding is not merely an academic exercise; it is the essential foundation for advancing a promising chemical scaffold into a rationally developed therapeutic agent.

References

• Al-Sanea, M. M., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Frontiers in Chemistry. Available at: [Link]

• University College London. (n.d.). Target Identification and Validation (Small Molecules). Available at: [Link]

• Al-Sanea, M. M., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. ResearchGate. Available at: [Link]

• Lomenick, B., et al. (2009). Identification of Direct Protein Targets of Small Molecules. ACS Chemical Biology. Available at: [Link]

• Abdel-Hamid, M. K., et al. (2023). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available at: [Link]

• Bansal, L., et al. (2009). Optimising in vivo pharmacology studies--Practical PKPD considerations. British Journal of Pharmacology. Available at: [Link]

• Chemspace. (2023). Target Identification and Validation in Drug Discovery. Available at: [Link]

• Klaeger, S., et al. (2017). The target landscape of clinical kinase drugs. Science. Available at: [Link]

• Lim, S., et al. (2021). Combined kinome inhibition states are predictive of cancer cell line sensitivity to kinase inhibitor combination therapies. PLoS Computational Biology. Available at: [Link]

• UKM Medical Molecular Biology Institute. (2022). Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. Available at: [Link]

• Werner, T., et al. (2012). Affinity Profiling of the Cellular Kinome for the Nucleotide Cofactors ATP, ADP, and GTP. ACS Chemical Biology. Available at: [Link]

• Le, P. M., et al. (2018). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. Journal of Proteome Research. Available at: [Link]

• Drake, J. M., et al. (2012). Phosphoproteomics: a valuable tool for uncovering molecular signaling in cancer cells. Expert Review of Molecular Diagnostics. Available at: [Link]

• Wikipedia. (n.d.). Enzyme assay. Available at: [Link]

• Lemeer, S. (n.d.). Understanding drug action by chemical–and phosphoproteomics. CNPEM. Available at: [Link]

• MetwareBio. (n.d.). Phosphoproteomics in Drug Discovery: Revealing Hidden Pathways for Targeted Therapies. Available at: [Link]

• Drug Discovery World. (2007). The role of phospho-proteomics in drug discovery and development. Available at: [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available at: [Link]

• Tip Biosystems. (2024). What Are Enzyme Kinetic Assays? Available at: [Link]

• Toutain, P. L., & Bousquet-Mélou, A. (2010). Application of In Vivo Animal Models to Characterize the Pharmacokinetic and Pharmacodynamic Properties of Drug Candidates in Discovery Settings. Current Drug Discovery Technologies. Available at: [Link]

• Varkonyi, P., et al. (2015). Implementation of pharmacokinetic and pharmacodynamic strategies in early research phases of drug discovery and development at Novartis Institute of Biomedical Research. Frontiers in Pharmacology. Available at: [Link]

• Wikipedia. (n.d.). Enzyme kinetics. Available at: [Link]

• Shaw, J. L., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. Available at: [Link]

• Martinez Molina, D., & Nordlund, P. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology. Available at: [Link]

• National Center for Biotechnology Information. (2012). Basics of Enzymatic Assays for HTS. In Assay Guidance Manual. Available at: [Link]

• Reaction Biology. (n.d.). In Vivo PK/PD Study Services. Available at: [Link]

• Wikipedia. (n.d.). Cellular thermal shift assay. Available at: [Link]

• Creative Bioarray. (n.d.). In Vivo PK/PD. Available at: [Link]

• El-Gohary, N. S., & Shaaban, M. I. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Scientific Reports. Available at: [Link]

• Kumar, G., et al. (2020). Indoline-6-Sulfonamide Inhibitors of the Bacterial Enzyme DapE. ACS Omega. Available at: [Link]

• El-Sayed, M. A. A., et al. (2024). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. Molecules. Available at: [Link]

• ACS Publications. (n.d.). Organic Letters Ahead of Print. Available at: [Link]

• He, K., et al. (2013). Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process. Drug Metabolism and Disposition. Available at: [Link]

• Rode, M. A., et al. (2009). Synthesis and biological activities of some indoline derivatives. Journal of the Serbian Chemical Society. Available at: [Link]

• Abbas, Y. A. (2002). Synthesis of Some Biological Active Indoline Derivatives. Oriental Journal of Chemistry. Available at: [Link]

• Al-Wahaibi, L. H., et al. (2022). Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. Molecules. Available at: [Link]

• Simoes, M., et al. (2023). Metabolism-Guided Optimization of Tryptophanol-Derived Isoindolinone p53 Activators. Pharmaceuticals. Available at: [Link]

• Kumar, V., et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Chulalongkorn University Digital Collections. Available at: [Link]

• Pedras, M. S. C., & Abdoli, A. (2024). Anticancer Potential of Indole Phytoalexins and Their Analogues. International Journal of Molecular Sciences. Available at: [Link]

• Conte, E., et al. (2022). Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. Journal of Medicinal Chemistry. Available at: [Link]

• Firestone, G. L., & Bjeldanes, L. F. (2003). Cancer chemotherapy with indole-3-carbinol, bis(3′-indolyl)methane and synthetic analogs. Cancer Letters. Available at: [Link]

• Sarkar, F. H., & Li, Y. (2004). Indole-3-carbinol as a chemopreventive and anti-cancer agent. Expert Opinion on Investigational Drugs. Available at: [Link]

Sources

• 1. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 2. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indoline-6-Sulfonamide Inhibitors of the Bacterial Enzyme DapE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cellular thermal shift assay - Wikipedia [en.wikipedia.org]
• 8. annualreviews.org [annualreviews.org]
• 9. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 11. The target landscape of clinical kinase drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions | UKM Medical Molecular Biology Institute [ukm.my]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Combined kinome inhibition states are predictive of cancer cell line sensitivity to kinase inhibitor combination therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enzyme Kinetic Assay - Creative Biogene [microbiosci.creative-biogene.com]
• 16. Enzyme kinetics - Wikipedia [en.wikipedia.org]
• 17. Enzyme assay - Wikipedia [en.wikipedia.org]
• 18. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Western Blot Protocol | R&D Systems [rndsystems.com]
• 20. Phosphoproteomics: a valuable tool for uncovering molecular signaling in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Phosphoproteomics in Drug Discovery: Revealing Hidden Pathways for Targeted Therapies - MetwareBio [metwarebio.com]
• 22. benthamdirect.com [benthamdirect.com]
• 23. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 24. Implementation of pharmacokinetic and pharmacodynamic strategies in early research phases of drug discovery and development at Novartis Institute of Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 25. reactionbiology.com [reactionbiology.com]

An In-depth Technical Guide to the Solubility and Stability Assessment of 6-(methylsulfonyl)indoline

Abstract

This technical guide provides a comprehensive framework for the robust assessment of the solubility and stability of 6-(methylsulfonyl)indoline, a heterocyclic organic compound with potential applications in medicinal chemistry.[1] As drug development professionals are keenly aware, a thorough understanding of a compound's physicochemical properties is paramount for predicting its in vivo behavior, informing formulation strategies, and ensuring regulatory compliance. This document moves beyond a simple recitation of protocols to offer a scientifically grounded rationale for each experimental choice, thereby empowering researchers to design and execute self-validating studies. Detailed methodologies for kinetic and thermodynamic solubility determination are presented, alongside a systematic approach to stability assessment through forced degradation and long-term studies, in alignment with international regulatory standards.

Introduction: The Significance of Physicochemical Profiling

The journey of a new chemical entity (NCE) from discovery to a viable therapeutic agent is contingent upon a detailed characterization of its fundamental properties. Among the most critical of these are solubility and stability. 6-(Methylsulfonyl)indoline, with its fused benzene and pyrrole ring system and a polar methylsulfonyl group, presents a unique profile that warrants in-depth investigation. The sulfonyl group is known to influence a compound's pharmacokinetic properties, including metabolic stability and bioavailability, and often enhances solubility in polar solvents.[1][2] However, empirical validation is non-negotiable.

This guide is structured to provide a logical progression from initial, rapid solubility screening to a comprehensive stability profile. The methodologies described are grounded in established principles and adhere to guidelines set forth by the International Council for Harmonisation (ICH).[3][4][5]

Physicochemical Properties of 6-(methylsulfonyl)indoline

A foundational understanding of the molecule's intrinsic properties informs the design of subsequent solubility and stability studies.

Property	Value	Source
Chemical Formula	C₉H₁₁NO₂S	[1]
Molecular Weight	197.25 g/mol	[1]
Structure	Indoline ring with a methylsulfonyl group at the 6-position	[1]
Appearance	Typically a solid at room temperature	[1]

The presence of the indoline nucleus and the methylsulfonyl group suggests a molecule with moderate polarity. The nitrogen atom in the indoline ring can act as a hydrogen bond acceptor, while the sulfonyl group's oxygen atoms are also potential hydrogen bond acceptors, which can contribute to its aqueous solubility.[2]

Solubility Assessment: A Multi-faceted Approach

Solubility is a critical determinant of a drug's bioavailability and manufacturability. A comprehensive assessment involves determining both kinetic and thermodynamic solubility.

The Rationale: Kinetic vs. Thermodynamic Solubility

• Kinetic Solubility is a high-throughput measurement of how quickly a compound dissolves, often from a DMSO stock solution into an aqueous buffer. It is invaluable in early drug discovery for rapid compound screening.[6][7] The most common methods are nephelometry and direct UV assays.[7]

• Thermodynamic Solubility , or equilibrium solubility, represents the true saturation point of a compound in a solvent at equilibrium.[8][9] This is a more time-intensive but crucial measurement for lead optimization and formulation development.[6][9]

Experimental Workflow for Solubility Assessment

The following diagram illustrates the logical flow for a comprehensive solubility assessment of 6-(methylsulfonyl)indoline.

Caption: Workflow for Kinetic and Thermodynamic Solubility Assessment.

Detailed Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

This protocol is designed to determine the equilibrium solubility of 6-(methylsulfonyl)indoline in various aqueous media, which is crucial for predicting its behavior in different physiological environments.

Materials:

• 6-(methylsulfonyl)indoline (solid powder)

• Phosphate buffered saline (PBS), pH 7.4

• 0.1 M HCl, pH 1.2

• Acetate buffer, pH 4.5

• Phosphate buffer, pH 6.8

• HPLC-grade water, acetonitrile, and methanol

• Glass vials with screw caps

• Orbital shaker/incubator

• 0.22 µm syringe filters

• HPLC system with a UV detector

Procedure:

• Preparation: Accurately weigh an excess amount (e.g., 2-5 mg) of solid 6-(methylsulfonyl)indoline into separate glass vials for each buffer system to be tested.

• Solvent Addition: Add a precise volume (e.g., 1 mL) of each aqueous buffer to the respective vials.

• Equilibration: Cap the vials securely and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed (e.g., 150 rpm) for 24 to 48 hours to ensure equilibrium is reached.[8]

• Sample Collection and Filtration: After incubation, allow the vials to stand for a short period to let the excess solid settle. Carefully withdraw an aliquot from the supernatant and filter it through a 0.22 µm syringe filter to remove any undissolved particles.

• Quantification: Dilute the filtrate with an appropriate mobile phase and analyze by a validated HPLC-UV method to determine the concentration of dissolved 6-(methylsulfonyl)indoline.[9][10] A standard curve of known concentrations should be used for accurate quantification.

• Data Reporting: Express the thermodynamic solubility in mg/mL or µM.

Rationale for Experimental Choices:

• Buffer Selection: The chosen pH values (1.2, 4.5, 6.8, and 7.4) simulate the physiological pH of the stomach, small intestine, and blood, respectively, providing insights into potential in vivo dissolution.

• Incubation Time: A 24-48 hour incubation period is generally sufficient for most small molecules to reach equilibrium.[8]

• HPLC-UV Analysis: This technique offers the necessary specificity and sensitivity to accurately quantify the dissolved compound in the presence of buffer components.[9][11]

Stability Assessment: Unveiling the Degradation Profile

Stability testing is a cornerstone of drug development, providing critical information for determining storage conditions, shelf-life, and potential degradation pathways.[5] The assessment is bifurcated into forced degradation (stress testing) and long-term stability studies.

The Rationale: Why Forced Degradation?

Forced degradation studies intentionally expose the drug substance to conditions more severe than accelerated stability testing to identify likely degradation products and pathways.[5][12] This information is instrumental in developing and validating stability-indicating analytical methods.[3][13] The goal is to achieve a target degradation of 5-20%, which is sufficient to detect and characterize degradants without destroying the molecule.[14][15]

Experimental Workflow for Stability Assessment

The following diagram outlines a systematic approach to evaluating the stability of 6-(methylsulfonyl)indoline.

Caption: Workflow for Forced Degradation and Long-Term Stability Studies.

Detailed Experimental Protocols: Forced Degradation Studies

These protocols are designed to investigate the intrinsic stability of 6-(methylsulfonyl)indoline under various stress conditions.

General Procedure:

• Prepare a stock solution of 6-(methylsulfonyl)indoline (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• For each stress condition, mix the stock solution with the stressor in a 1:1 ratio.

• Store a control sample (drug substance in the solvent mixture) under ambient conditions.

• At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

Stress Conditions:

• Acid Hydrolysis:

  • Stressor: 0.1 M to 1 M Hydrochloric Acid.[4][5]

  • Temperature: 60-80°C.

  • Rationale: To assess susceptibility to degradation in an acidic environment. The indoline nitrogen may be susceptible to protonation and subsequent ring strain or hydrolysis.

• Base Hydrolysis:

  • Stressor: 0.1 M to 1 M Sodium Hydroxide.[4][5]

  • Temperature: 60-80°C.

  • Rationale: To evaluate stability in an alkaline environment. The N-H proton of the indoline ring could be abstracted, potentially leading to degradation.

• Oxidative Degradation:

  • Stressor: 3% to 30% Hydrogen Peroxide (H₂O₂).[4][16]

  • Temperature: Room Temperature.

  • Rationale: To probe for susceptibility to oxidation. The electron-rich aromatic ring and the nitrogen atom of the indoline moiety are potential sites for oxidation.[17]

• Photostability:

  • Procedure: Expose the solid drug substance and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[1][18][19] A dark control should be run in parallel.

  • Rationale: To determine if the compound is light-sensitive, which has implications for packaging and storage.

• Thermal Degradation:

  • Procedure: Expose the solid drug substance and a solution to elevated temperatures (e.g., 80°C) in a controlled oven.

  • Rationale: To assess the intrinsic thermal stability of the molecule.

Analytical Method: Stability-Indicating HPLC-UV

A robust, stability-indicating HPLC method is crucial for separating the parent compound from all potential degradation products.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength where 6-(methylsulfonyl)indoline and its potential degradants have significant absorbance.[11][20]

• Validation: The method must be validated for specificity by demonstrating that the peak for 6-(methylsulfonyl)indoline is pure in the presence of its degradants (peak purity analysis).[4]

Data Interpretation and Summary

All quantitative data from the solubility and stability studies should be tabulated for clear comparison and interpretation.

Table 1: Solubility Profile of 6-(methylsulfonyl)indoline

Solubility Type	Medium	Temperature (°C)	Solubility (µg/mL)
Kinetic	PBS, pH 7.4	25	[Insert experimental data]
Thermodynamic	0.1 M HCl, pH 1.2	25	[Insert experimental data]
Thermodynamic	Acetate Buffer, pH 4.5	25	[Insert experimental data]
Thermodynamic	Phosphate Buffer, pH 6.8	25	[Insert experimental data]
Thermodynamic	PBS, pH 7.4	25	[Insert experimental data]

Table 2: Summary of Forced Degradation Studies for 6-(methylsulfonyl)indoline

Stress Condition	Conditions	% Degradation	Number of Degradants
Acid Hydrolysis	0.1 M HCl, 60°C, 24h	[Insert data]	[Insert data]
Base Hydrolysis	0.1 M NaOH, 60°C, 24h	[Insert data]	[Insert data]
Oxidation	3% H₂O₂, RT, 24h	[Insert data]	[Insert data]
Photolytic	ICH Q1B exposure	[Insert data]	[Insert data]
Thermal (Solid)	80°C, 7 days	[Insert data]	[Insert data]

Conclusion

This technical guide has outlined a comprehensive and scientifically rigorous approach to assessing the solubility and stability of 6-(methylsulfonyl)indoline. By following the detailed protocols and understanding the underlying rationale, researchers in drug development can generate a robust data package. This data is essential for making informed decisions regarding lead candidate selection, formulation development, and establishing appropriate storage and handling procedures, ultimately contributing to the successful progression of promising new chemical entities.

References

• Alsante, K. M., et al. (2014). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Lamb, E. (2023). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]

• Jain, D., & Basniwal, P. K. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 86, 1-13. [Link]

• Maheswaran, R. (2012). Pathway of Acid and Base Degradation Study for Drug Substance and Drug Product. International Journal of Pharmaceutical and Phytopharmacological Research, 2(3), 1-6. [Link]

• AxisPharm. Kinetic Solubility Assays Protocol. [Link]

• Jordi Labs. ICH Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• Aman, W., & Thoma, K. (2003). ICH guideline for photostability testing: aspects and directions for use. Pharmazie, 58(12), 877-880. [Link]

• Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. [Link]

• European Medicines Agency. (1996). ICH Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• ResearchGate. Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications. [Link]

• Rawat, T., & Pandey, I. P. (2015). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Journal of Pharmaceutical Sciences and Research, 7(5), 238-241. [Link]

• Zelesky, T. C., et al. (2023). Pharmaceutical Forced Degradation (Stress Testing) Endpoints: A Scientific Rationale and Industry Perspective. Journal of Pharmaceutical Sciences, 112(11), 2886-2897. [Link]

• Maheswaran, R. (2012). Pathway of Oxidation Degradation Study for Drug Substance and Drug Product. International Journal of Pharmaceutical and Phytopharmacological Research, 2(3), 1-6. [Link]

• ResolveMass. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. [Link]

• Emerald Cloud Lab. ExperimentNephelometryKinetics Documentation. [Link]

• ResearchGate. A Novel Accelerated Oxidative Stability Screening Method for Pharmaceutical Solids. [Link]

• protocols.io. In-vitro Thermodynamic Solubility. [Link]

• CELERITY. Pharma Stability: Forced Degradation Playbook. [Link]

• Waterman, K. C. (2011). Stabilization of Pharmaceuticals to Oxidative Degradation. In Handbook of Stability Testing in Pharmaceutical Development (pp. 339-363). Springer. [Link]

• Evotec. Thermodynamic Solubility Assay. [Link]

• Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. Advanced Drug Delivery Reviews, 59(7), 546-567. [Link]

• Domainex. Thermodynamic Solubility Assay. [Link]

• Schmidt, A. S. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 40(5), 32-37. [Link]

• Zhou, L., et al. (2018). Automated assays for thermodynamic (equilibrium) solubility determination. Drug Discovery Today: Technologies, 27, 23-31. [Link]

• Green, C., McKee, S., & Saunders, K. (2004). A fully automated kinetic solubility screen in 384-well plate format using nephelometry. BMG LABTECH Application Note 117. [Link]

• Labclinics. (2020). Solubility factors when choosing a solvent. [Link]

• Hotha, K. K., & Roy, S. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. Pharmaceutics, 14(2), 282. [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2021). A Brief Study on Forced Degradation Studies with Regulatory Guidance. International Journal for Research in Applied Science & Engineering Technology, 9(VII), 1-8. [Link]

• Pharma Tech. (2021). How to conduct forced degradation study? [Video]. YouTube. [Link]

• Jordi Labs. Oxidative Stress Degradation Profiling Testing. [Link]

• ACS Green Chemistry Institute. (2026). What Factors Are Taken Into Consideration When Selecting a Solvent?. [Link]

• Shah, V. P., et al. (2007). Rationale for Selection of Dissolution Media: Three Case Studies. Pharmaceutical Technology, 31(5), 64-72. [Link]

• van der Merwe, J. H., et al. (2020). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions, 80, 19-24. [Link]

• da Silva, C. S., et al. (2025). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. ACS Omega. [Link]

• Diva-Portal.org. (2022). Analytical Methods for High Molecular Weight UV Stabilizers. [Link]

• Dong, M. W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

• Scribd. Derivatives in HPLC Analysis Techniques. [Link]

Sources

• 1. jordilabs.com [jordilabs.com]
• 2. ikev.org [ikev.org]
• 3. biopharminternational.com [biopharminternational.com]
• 4. onyxipca.com [onyxipca.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. enamine.net [enamine.net]
• 7. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In-vitro Thermodynamic Solubility [protocols.io]
• 9. evotec.com [evotec.com]
• 10. Thermodynamic Solubility Assay | Domainex [domainex.co.uk]
• 11. cetjournal.it [cetjournal.it]
• 12. acdlabs.com [acdlabs.com]
• 13. Forced Degradation Playbook – Pharma Stability [pharmastability.com]
• 14. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 15. resolvemass.ca [resolvemass.ca]
• 16. researchgate.net [researchgate.net]
• 17. ptacts.uspto.gov [ptacts.uspto.gov]
• 18. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]
• 19. ema.europa.eu [ema.europa.eu]
• 20. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of COX-2 Inhibitors Utilizing 6-(Methylsulfonyl)indoline

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the strategic use of 6-(methylsulfonyl)indoline and its derivatives in the synthesis of selective cyclooxygenase-2 (COX-2) inhibitors. This document elucidates the scientific rationale, provides detailed experimental protocols, and offers insights into the structure-activity relationships that govern the efficacy of this class of compounds.

Introduction: The Significance of the 6-(Methylsulfonyl) Scaffold in COX-2 Inhibition

The quest for safer nonsteroidal anti-inflammatory drugs (NSAIDs) has been largely driven by the development of selective COX-2 inhibitors.[1] These agents offer the promise of potent anti-inflammatory and analgesic effects with a reduced risk of the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit the constitutively expressed COX-1 isoform.[2] A key pharmacophore in many successful selective COX-2 inhibitors is the methylsulfonyl (-SO₂CH₃) group.[3] This moiety, when appropriately positioned on a heterocyclic scaffold, plays a crucial role in binding to a specific sub-pocket within the COX-2 enzyme active site, a feature not present in the COX-1 isoform, thereby conferring selectivity.[1]

The indole and indoline core structures are privileged scaffolds in medicinal chemistry, known for their broad range of biological activities.[4][5] The strategic incorporation of a methylsulfonyl group at the 6-position of the indole or indoline ring has been a successful strategy in the rational design of potent and selective COX-2 inhibitors.[3] This guide focuses on the synthesis of such compounds, providing a framework for their preparation and evaluation.

Scientific Rationale and Mechanistic Insights

The Role of the Methylsulfonyl Group in COX-2 Selectivity

The selectivity of diarylheterocyclic NSAIDs for COX-2 over COX-1 is attributed to a key difference in the active sites of the two enzyme isoforms. The COX-2 active site possesses a larger, more accommodating hydrophobic side pocket, often referred to as the "selectivity pocket". The methylsulfonyl group, with its specific size and hydrogen bonding capabilities, is ideally suited to occupy this secondary pocket. This interaction is a critical determinant of the high affinity and selectivity of these inhibitors for COX-2.

The Indole/Indoline Scaffold as a Versatile Core

The indole and indoline nucleus provides a robust and synthetically tractable platform for the construction of COX-2 inhibitors. The C2 and C3 positions of the indole ring are particularly amenable to functionalization, allowing for the introduction of various aryl and alkyl substituents that can further enhance binding affinity and modulate pharmacokinetic properties.

Synthetic Workflow and Protocols

The following sections outline a representative synthetic workflow for the preparation of a 2-alkyl-3-(arylthio)-6-(methylsulfonyl)indole, a class of compounds that has shown promise as selective COX-2 inhibitors. The synthesis is presented in a modular fashion, allowing for the generation of a library of analogs for structure-activity relationship (SAR) studies.

Diagram of the Synthetic Workflow

Caption: A plausible synthetic route to 2-alkyl-3-(arylthio)-6-(methylsulfonyl)indoles.

Protocol 1: Synthesis of 6-(Methylsulfonyl)indole

This protocol describes a multi-step synthesis of the key intermediate, 6-(methylsulfonyl)indole, starting from 6-nitroindole.

Step 1a: Reduction of 6-Nitroindole to 6-Aminoindole

• Rationale: The nitro group is a versatile precursor to the amine, which is required for the subsequent Sandmeyer reaction. Catalytic hydrogenation is a clean and efficient method for this transformation.

• Procedure:

  • To a solution of 6-nitroindole (1.0 eq) in ethanol in a Parr hydrogenation bottle, add 10% Palladium on carbon (0.1 eq).

  • Pressurize the vessel with hydrogen gas (50 psi) and shake at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Carefully filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the pad with ethanol.

  • Concentrate the filtrate under reduced pressure to yield 6-aminoindole, which can be used in the next step without further purification.

Step 1b: Sandmeyer Reaction to form 6-Iodoindole

• Rationale: The Sandmeyer reaction is a classic method for converting an amino group on an aromatic ring to a variety of functional groups, in this case, an iodide. The iodide is a good leaving group for the subsequent thiolation reaction.

• Procedure:

  • Suspend 6-aminoindole (1.0 eq) in a mixture of water and concentrated hydrochloric acid at 0 °C.

  • Slowly add a solution of sodium nitrite (1.1 eq) in water, maintaining the temperature below 5 °C. Stir for 30 minutes.

  • In a separate flask, dissolve potassium iodide (1.5 eq) in water and add it to the diazotized solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

  • Extract the product with ethyl acetate, wash the organic layer with sodium thiosulfate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 6-iodoindole.

Step 1c: Thiolation to form 6-(Methylthio)indole

• Rationale: A palladium-catalyzed cross-coupling reaction is an effective method for forming the C-S bond.

• Procedure:

  • To a solution of 6-iodoindole (1.0 eq) and sodium thiomethoxide (1.5 eq) in a suitable solvent such as DMF, add a palladium catalyst (e.g., Pd₂(dba)₃, 0.05 eq) and a ligand (e.g., Xantphos, 0.1 eq).

  • Heat the reaction mixture under an inert atmosphere at 80-100 °C until the reaction is complete as monitored by TLC.

  • Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography to yield 6-(methylthio)indole.

Step 1d: Oxidation to 6-(Methylsulfonyl)indole

• Rationale: The thioether is oxidized to the sulfone using a mild oxidizing agent like m-CPBA. The sulfone is the desired pharmacophore for COX-2 inhibition.

• Procedure:

  • Dissolve 6-(methylthio)indole (1.0 eq) in a chlorinated solvent such as dichloromethane at 0 °C.

  • Add meta-chloroperoxybenzoic acid (m-CPBA, 2.2 eq) portion-wise, maintaining the temperature at 0 °C.

  • Allow the reaction to stir at room temperature for 2-4 hours.

  • Quench the reaction with a saturated solution of sodium bicarbonate and extract with dichloromethane.

  • Wash the organic layer with sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by recrystallization or column chromatography to obtain 6-(methylsulfonyl)indole.

Protocol 2: Synthesis of 2-Alkyl-3-(arylthio)-6-(methylsulfonyl)indole

This protocol describes the functionalization of the 6-(methylsulfonyl)indole core at the C2 and C3 positions.

Step 2a: Alkylation of 6-(Methylsulfonyl)indole at the C2 Position

• Rationale: Deprotonation at the C2 position of the indole ring followed by quenching with an electrophile is a common strategy for introducing substituents at this position.

• Procedure:

  • Dissolve 6-(methylsulfonyl)indole (1.0 eq) in dry THF under an inert atmosphere and cool to -78 °C.

  • Slowly add a strong base such as n-butyllithium (2.2 eq).

  • After stirring for 1 hour at -78 °C, add the desired alkyl halide (e.g., methyl iodide, 1.5 eq).

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with saturated ammonium chloride solution and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography to yield the 2-alkyl-6-(methylsulfonyl)indole.

Step 2b: Sulfenylation at the C3 Position

• Rationale: The C3 position of the indole ring is susceptible to electrophilic attack. Sulfenylation with an arylsulfenyl chloride introduces the desired arylthio group.

• Procedure:

  • Dissolve the 2-alkyl-6-(methylsulfonyl)indole (1.0 eq) in a suitable solvent like dichloromethane.

  • Add the desired arylsulfenyl chloride (1.1 eq) at 0 °C.

  • Stir the reaction at room temperature for 1-2 hours.

  • Wash the reaction mixture with sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the final product by column chromatography or recrystallization.

Characterization and Data

The identity and purity of all synthesized compounds should be confirmed by standard analytical techniques.

Compound	Molecular Weight	Melting Point (°C)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	MS (m/z)
6-(Methylsulfonyl)indole	195.24	162-164	8.2 (s, 1H), 7.8-7.6 (m, 3H), 6.6 (t, 1H)	136.5, 131.0, 129.5, 125.0, 121.0, 115.0, 103.0, 45.0	196.0 (M+H)⁺
2-Methyl-3-(phenylthio)-6-(methylsulfonyl)indole	317.43	188-190	7.9 (s, 1H), 7.6-7.1 (m, 7H), 2.5 (s, 3H), 2.4 (s, 3H)	140.2, 136.8, 135.5, 131.2, 129.8, 129.1, 127.5, 125.3, 120.8, 114.5, 45.1, 12.5	318.1 (M+H)⁺

Note: The spectroscopic data presented here are illustrative and may vary depending on the specific substituents.

Biological Evaluation: In Vitro COX-1/COX-2 Inhibition Assay

The synthesized compounds should be evaluated for their ability to inhibit ovine COX-1 and human recombinant COX-2.

Diagram of the COX-2 Inhibition Pathway

Sources

• 1. researchgate.net [researchgate.net]
• 2. medcentral.com [medcentral.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Leveraging the 6-(Methylsulfonyl)indoline Scaffold for the Development of Potent and Selective Anti-Inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the 6-(methylsulfonyl)indoline scaffold as a promising framework for the rational design and development of novel anti-inflammatory therapeutics. We will delve into the mechanistic rationale, synthesis protocols, biological evaluation techniques, and key structure-activity relationship (SAR) insights that underscore the potential of this chemical moiety.

Introduction: The Privileged Indoline Scaffold in Inflammation Drug Discovery

The indoline nucleus is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its rigid, bicyclic framework provides an ideal template for the design of ligands that can selectively interact with various biological targets. In the realm of inflammatory diseases, the development of new, effective, and safe therapeutic agents remains a critical challenge. Non-steroidal anti-inflammatory drugs (NSAIDs) are widely used, but their long-term administration can be associated with significant side effects.[2] This has propelled the search for novel chemical entities with improved therapeutic profiles. The 6-(methylsulfonyl)indoline scaffold has emerged as a particularly interesting platform for creating potent and selective anti-inflammatory agents.

Mechanistic Rationale: Targeting Cyclooxygenase-2 (COX-2)

Inflammation is a complex biological response, and a key pathway in this process is the conversion of arachidonic acid to prostaglandins, which is mediated by cyclooxygenase (COX) enzymes.[3] There are two main isoforms of this enzyme: COX-1, which is constitutively expressed and plays a role in physiological functions, and COX-2, which is inducible and is upregulated at sites of inflammation.[4] The selective inhibition of COX-2 is a validated strategy for treating inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[4]

The 6-(methylsulfonyl) group on the indoline scaffold is a key pharmacophoric feature that contributes to selective COX-2 inhibition.[4][5] This is because the active site of COX-2 is larger and has a side pocket that is not present in COX-1. The methylsulfonyl group can fit into this side pocket, leading to a tighter and more selective binding to COX-2.[4]

Figure 1: Simplified pathway of COX-2 mediated inflammation and its inhibition by 6-(methylsulfonyl)indoline derivatives.

Synthetic Protocol: Preparation of a 6-(Methylsulfonyl)indoline Derivative

The following is a representative protocol for the synthesis of a 6-(methylsulfonyl)indoline derivative, adapted from established synthetic methodologies for analogous compounds.[4] This multi-step synthesis involves the introduction of the methylsulfonyl group onto the indole ring, followed by the incorporation of other functional groups to modulate activity.

Figure 2: General synthetic workflow for 6-(methylsulfonyl)indoline derivatives.

Step-by-Step Protocol:

• Synthesis of 1-(Methylsulfonyl)-1H-indole-3-carbaldehyde:

  • To a solution of indole-3-carbaldehyde in a suitable aprotic solvent (e.g., anhydrous DMF), add a base such as sodium hydride (NaH) portion-wise at 0°C under an inert atmosphere (e.g., nitrogen or argon).

  • Stir the mixture at 0°C for 30 minutes.

  • Add methanesulfonyl chloride dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of ice-cold water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain 1-(methylsulfonyl)-1H-indole-3-carbaldehyde.[4]

• Synthesis of (E)-2-{[1-(methylsulfonyl)-1H-indol-3-yl]methylene}hydrazinecarboxamide:

  • To a solution of 1-(methylsulfonyl)-1H-indole-3-carbaldehyde in ethanol, add semicarbazide hydrochloride and a base such as sodium acetate.

  • Reflux the reaction mixture for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • The product will precipitate out of the solution. Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to yield the desired product.[4]

Note: This is a generalized protocol. Specific reaction conditions, including solvents, temperatures, and reaction times, may need to be optimized for different substrates.

In Vitro Biological Evaluation: COX-2 Inhibition Assay

To assess the anti-inflammatory potential of the synthesized 6-(methylsulfonyl)indoline derivatives, an in vitro COX-2 inhibitory assay is a crucial first step. This assay measures the ability of a compound to inhibit the enzymatic activity of COX-2.

Figure 3: Workflow for an in vitro COX-2 inhibition assay.

Protocol: COX-2 Inhibition Assay (EIA Kit)

This protocol is based on the use of a commercially available enzyme immunoassay (EIA) kit for measuring prostaglandin E2 (PGE2) production.

• Reagent Preparation: Prepare all reagents, including wash buffers, standards, and enzyme solutions, according to the manufacturer's instructions.

• Compound Preparation: Prepare a stock solution of the 6-(methylsulfonyl)indoline test compound in a suitable solvent (e.g., DMSO). Make serial dilutions to obtain a range of test concentrations.

• Assay Procedure:

  • Add the reaction buffer to the wells of a microplate.

  • Add the COX-2 enzyme solution to each well.

  • Add the test compound dilutions to the appropriate wells. Include a positive control (a known COX-2 inhibitor) and a negative control (vehicle).

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding arachidonic acid to each well.

  • Incubate the plate at 37°C for a specified time (e.g., 10 minutes).

  • Stop the reaction by adding a stopping solution provided in the kit.

• PGE2 Detection:

  • Perform the EIA for PGE2 according to the kit's protocol. This typically involves competitive binding with a PGE2-peroxidase conjugate and subsequent colorimetric detection.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of COX-2 inhibition for each concentration of the test compound.

  • Determine the IC50 value (the concentration of the compound that causes 50% inhibition of the enzyme activity) by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a suitable dose-response curve.[4]

Structure-Activity Relationship (SAR) Insights

The anti-inflammatory activity of 6-(methylsulfonyl)indoline derivatives can be significantly influenced by the nature and position of other substituents on the indoline ring. Rational drug design efforts have focused on modifying the scaffold to optimize potency and selectivity.[5]

Position of Substitution	Substituent Type	Effect on COX-2 Inhibition	Reference
Position 3	Arylmethyl, Aryloxy, Arylthio	Potent inhibition	[5]
Position 3	Aroyloxy (conformationally rigid)	Less potent inhibition	[5]
Position 2	Hydrophilic and varied size	Modulation of potency and selectivity	[5]
Position 1 (Nitrogen)	Methylsulfonyl	Key for COX-2 pharmacophore	[4]

Table 1: Summary of Structure-Activity Relationships for 6-Methylsulfonylindole/indoline Derivatives.

Conclusion

The 6-(methylsulfonyl)indoline scaffold represents a valuable starting point for the development of novel anti-inflammatory agents with a desirable profile of potent and selective COX-2 inhibition. The synthetic tractability of this core allows for the exploration of a wide chemical space to optimize pharmacological properties. The protocols and insights provided in this guide offer a framework for researchers to design, synthesize, and evaluate new 6-(methylsulfonyl)indoline-based compounds in the quest for safer and more effective treatments for inflammatory diseases.

References

• Campbell, J. A., et al. (2004). Rational design of 6-methylsulfonylindoles as selective cyclooxygenase-2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 14(18), 4741-4745. [Link]

• El-Sayed, M. A., et al. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 246-266. [Link]

• Pace, S., et al. (2022). Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. Journal of Medicinal Chemistry, 65(22), 15096-15116. [Link]

• Zeeli, A., et al. (2018). Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents. Journal of Medicinal Chemistry, 61(10), 4473-4486. [Link]

• Gao, S., et al. (2013). Bio-inspired synthesis yields a tricyclic indoline that selectively resensitizes methicillin-resistant Staphylococcus aureus (MRSA) to β-lactam antibiotics. Proceedings of the National Academy of Sciences, 110(41), 16472-16477. [Link]

• de Souza, M. V. N. (2011). Anti-inflammatory and antinociceptive activities of indole-imidazolidine derivatives. European Journal of Medicinal Chemistry, 46(9), 4577-4583. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Anti-inflammatory and antinociceptive activities of indole-imidazolidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rational design of 6-methylsulfonylindoles as selective cyclooxygenase-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating 6-(Methylsulfonyl)indoline Derivatives in Cancer Cell Line Studies

Abstract: The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive compounds with significant therapeutic potential.[1][2][3] Within this broad family, indoline sulfonamide derivatives have emerged as a particularly promising class of potent, orally bioavailable anticancer agents.[4] These compounds function primarily as antimitotic agents, disrupting microtubule dynamics, inducing cell cycle arrest, and triggering apoptosis, even in drug-resistant cancer models.[4][5] This guide provides an in-depth exploration of the mechanism of action for 6-(methylsulfonyl)indoline derivatives and their analogs. It offers detailed, field-proven protocols for researchers, scientists, and drug development professionals to effectively evaluate these compounds in cancer cell line studies, from initial cytotoxicity screening to detailed mechanistic validation.

Section 1: Mechanism of Action — Microtubule Disruption and Apoptotic Induction

The primary anticancer mechanism of this class of indoline derivatives is the disruption of microtubule dynamics, a critical process for cell division.[4] Microtubules are essential components of the cytoskeleton involved in forming the mitotic spindle, which segregates chromosomes during mitosis.

1.1. Inhibition of Tubulin Polymerization

Unlike taxanes, which stabilize microtubules, 6-(methylsulfonyl)indoline derivatives and their structural analogs act as microtubule depolymerizing agents.[4] They bind strongly to the colchicine-binding site on β-tubulin, which inhibits the assembly of tubulin dimers into microtubules.[4][6] This disruption of microtubule dynamics leads to a catastrophic failure in the formation of a functional mitotic spindle.

1.2. Cell Cycle Arrest at G2/M Phase

The inability to form a proper mitotic spindle activates the spindle assembly checkpoint, a crucial cellular surveillance mechanism. This activation prevents the cell from progressing from metaphase to anaphase, resulting in a robust cell cycle arrest in the G2/M phase.[4][5] This arrest is biochemically characterized by:

• Up-regulation of Cyclin B1: A key regulatory protein for entry into mitosis.[4][6]

• Modulation of Cdc2 (CDK1) Activity: The arrest is associated with the dephosphorylation of the kinase Cdc2, a critical step for its activation at the G2/M transition.[4][6]

1.3. Induction of the Intrinsic Apoptotic Pathway

Prolonged mitotic arrest ultimately triggers programmed cell death, or apoptosis, primarily through the intrinsic (mitochondrial) pathway.[4] Key events in this cascade include:

• Bcl-2 Phosphorylation: The anti-apoptotic protein Bcl-2 is phosphorylated, which inactivates it and promotes apoptosis.[4][6]

• Mitochondrial Outer Membrane Permeabilization (MOMP): Pro-apoptotic proteins like Bax become more active, leading to the release of cytochrome c from the mitochondria into the cytoplasm.[6]

• Caspase Activation: Cytosolic cytochrome c triggers the assembly of the apoptosome, which activates the initiator caspase-9. Activated caspase-9 then cleaves and activates the executioner caspase-3, which orchestrates the dismantling of the cell.[4][6][7]

Caption: Signaling pathway of 6-(methylsulfonyl)indoline derivatives.

Section 2: Quantitative Assessment of Cytotoxicity

The first step in evaluating any potential anticancer compound is to determine its cytotoxicity across a panel of relevant cancer cell lines. This is typically quantified by the half-maximal inhibitory concentration (IC50), the concentration of the compound required to inhibit cell growth by 50%.

2.1. Representative Cytotoxicity Data

The indoline sulfonamide class has demonstrated potent, broad-spectrum activity against numerous human cancer cell lines, including those with multidrug resistance.[4][5]

Compound Reference	Cancer Cell Line	Type	IC50 (nM)	Source
Compound 13	KB	Oral Epidermoid Carcinoma	49.7	[5]
HT29	Colon Adenocarcinoma	149	[5]
MKN45	Gastric Adenocarcinoma	92	[5]
J30	KB	Oral Epidermoid Carcinoma	20	[4][6]
KB-VIN10 (Drug-Resistant)	Oral Epidermoid Carcinoma	40	[4][6]
HCT-116	Colon Carcinoma	~10.5 (µM)	[8]
Indolylisoxazoline 6i	C4-2	Prostate Cancer	2500 (2.5 µM)	[3]

Note: Data is compiled from structurally related indoline sulfonamides to illustrate typical potency. IC50 values can vary based on the specific derivative and assay conditions.

Protocol 1: MTT Cell Viability Assay

This protocol provides a reliable method for determining the IC50 of a test compound. The principle is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells, providing a measure of cell viability.[8]

Materials:

• Cancer cell lines of interest

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well flat-bottom sterile plates

• Test compound stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Multichannel pipette

• Microplate reader (570 nm wavelength)

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count (e.g., using a hemocytometer).

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Rationale: Seeding density must be optimized to ensure cells are in the logarithmic growth phase throughout the experiment.

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the test compound in complete medium from the stock solution. A typical final concentration range might be 0.01 nM to 100 µM.

  • Include a "vehicle control" (medium with the highest concentration of DMSO used, typically <0.5%) and a "no-cell" blank control.

  • Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions (in triplicate).

  • Incubate for 48 or 72 hours at 37°C, 5% CO₂.

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C. Viable cells will convert the MTT into visible purple formazan crystals.

  • Rationale: Incubation time should be sufficient for color development but not so long that the vehicle control cells become over-confluent.

• Formazan Solubilization and Measurement:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of solubilization buffer (e.g., DMSO) to each well.

  • Agitate the plate on a shaker for 10-15 minutes to ensure complete dissolution of the crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "no-cell" blank from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: (Abs_treated / Abs_vehicle) * 100.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression (log(inhibitor) vs. response) to calculate the IC50 value.

Section 3: Elucidating the Cellular Response — Workflow and Protocols

Once cytotoxicity is established, the next critical phase is to confirm the proposed mechanism of action. A typical workflow involves treating cells with the compound at a relevant concentration (e.g., 1x and 5x the IC50) and then harvesting them for parallel analyses of cell cycle distribution, apoptosis, and protein expression.

Caption: Experimental workflow for mechanistic studies.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol quantifies the distribution of cells in different phases of the cell cycle based on their DNA content.

Materials:

• Treated and control cells

• Phosphate-Buffered Saline (PBS)

• Ice-cold 70% Ethanol

• Propidium Iodide (PI)/RNase Staining Buffer

Procedure:

• Cell Preparation:

  • Treat cells in 6-well plates with the test compound at the desired concentrations for 24-48 hours.

  • Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

  • Rationale: Including floating cells is crucial as detached cells may be undergoing apoptosis or mitotic catastrophe.

  • Wash the cell pellet once with cold PBS.

• Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension.

  • Rationale: Dropwise addition while vortexing prevents cell clumping and ensures proper fixation.

  • Fix overnight or for at least 2 hours at -20°C.

• Staining and Analysis:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the pellet with PBS.

  • Resuspend the cells in 500 µL of PI/RNase Staining Buffer.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples on a flow cytometer. A histogram of DNA content will show distinct peaks for G0/G1, S, and G2/M phases. An accumulation of cells in the G2/M peak is the expected result.

Protocol 3: Apoptosis Detection by Annexin V/PI Staining

This dual-staining flow cytometry assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[9]

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Cold PBS

Procedure:

• Cell Preparation:

  • Treat and harvest cells as described in Protocol 2 (Step 1).

  • Wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide solution.

  • Rationale: Annexin V binds to phosphatidylserine on the outer leaflet of the cell membrane (an early apoptotic sign), while PI enters cells with compromised membranes (late apoptotic/necrotic).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze immediately by flow cytometry. The results are displayed on a quadrant plot:

    • Lower-Left (Annexin V-/PI-): Live cells

    • Lower-Right (Annexin V+/PI-): Early apoptotic cells

    • Upper-Right (Annexin V+/PI+): Late apoptotic/necrotic cells

    • Upper-Left (Annexin V-/PI+): Necrotic cells

Protocol 4: Western Blot Analysis of Key Pathway Proteins

This protocol validates the changes in the expression or phosphorylation status of proteins central to the compound's mechanism of action.

Materials:

• Treated and control cell pellets

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary and HRP-conjugated secondary antibodies

• ECL Chemiluminescence detection reagent

Procedure:

• Protein Extraction:

  • Lyse cell pellets in ice-cold RIPA buffer.

  • Centrifuge at high speed to pellet cell debris and collect the supernatant containing the protein lysate.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate proteins by size via SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibody overnight at 4°C. Key primary antibodies include:

    • Cell Cycle: Cyclin B1, phospho-Cdc2 (Tyr15), total Cdc2

    • Apoptosis: Bcl-2, Bax, Cleaved Caspase-9, Cleaved Caspase-3

    • Loading Control: β-actin, GAPDH

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

  • Wash again and apply ECL reagent to the membrane.

• Detection:

  • Visualize protein bands using a chemiluminescence imaging system. Analyze the changes in band intensity relative to the loading control to confirm the expected molecular effects.

References

• Chang, J.-Y., et al. (2007). A Novel Oral Indoline-Sulfonamide Agent, N-[1-(4-Methoxybenzenesulfonyl)-2,3-dihydro-1 H-indol-7-yl]-Isonicotinamide (J30), Exhibits Potent Activity against Human Cancer Cells in Vitro and in Vivo through the Disruption of Microtubule. Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

• Ghorbani, A., et al. (2021). Evaluation of the Apoptotic Effect of Tetrahydrobenzo[h]quinoline on MCF-7 Human Breast Cancer Cells. ResearchGate. Available at: [Link]

• Le, T. N., et al. (2021). Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. ResearchGate. Available at: [Link]

• Hsieh, M.-J., et al. (2014). A Potent Derivative of Indolizino[6,7-b]Indole for Treatment of Human Non–Small Cell Lung Cancer Cells. PLOS ONE. Available at: [Link]

• Eldehna, W. M., et al. (2018). Effect of compound 6n on the phases of cell cycle of MCF-7 cells. ResearchGate. Available at: [Link]

• Liou, J.-P., et al. (2014). Concise Syntheses of 7-anilino-indoline-N-benzenesulfonamides as Antimitotic and Vascular Disrupting Agents. PubMed. Available at: [Link]

• Uslu, B., et al. (2020). The effect of indolin-2-one derivatives on the cell cycle profile of SPC111, MCF7, and HCT 116 cells. ResearchGate. Available at: [Link]

• Gundogdu, G., et al. (2021). Assessment of apoptosis in three cell lines analyzed by Muse™ Annexin V... ResearchGate. Available at: [Link]

• Liou, J.-P., et al. (2007). A novel oral indoline-sulfonamide agent, N-[1-(4-methoxybenzenesulfonyl)-2, 3-dihydro-1H-indol-7-yl]-isonicotinamide (J30), exhibits potent activity against human cancer cells in vitro and in vivo through the disruption of microtubule. Scopus. Available at: [Link]

• Boger, D. L., et al. (1999). Cytotoxicity and DNA Interaction of the Enantiomers of 6-Amino-3-(chloromethyl)-1-[(5,6,7-trimethoxyindol-2-yl)carbonyl]indoline (Amino-seco-CI-TMI). Chemical Research in Toxicology. Available at: [Link]

• Al-Ostoot, F. H., et al. (2023). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. Molecules. Available at: [Link]

• de Oliveira, P. F., et al. (2023). Novel Indole-Based Sulfonylhydrazones as Potential Anti-Breast Cancer Agents: Synthesis, In Vitro Evaluation, ADME, and QSAR Studies. MDPI. Available at: [Link]

• Khan, I., et al. (2022). Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. ACS Omega. Available at: [Link]

• An, N., et al. (2025). Protocol for assessing immune-target cell interactions using a single-cell cytotoxicity assay. STAR Protocols. Available at: [Link]

• Worsley, C. M., et al. (2022). Inducing apoptosis using chemical treatment and acidic pH, and detecting it using the Annexin V flow cytometric assay. PLOS ONE. Available at: [Link]

• Al-Warhi, T., et al. (2024). Synthesis, enzyme inhibition assay, and molecular modeling study of novel pyrazolines linked to 4-methylsulfonylphenyl scaffold: antitumor activity and cell cycle analysis. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Costa, B., et al. (2023). Target-Based Anticancer Indole Derivatives for the Development of Anti-Glioblastoma Agents. MDPI. Available at: [Link]

• Janockova, J., et al. (2022). Synthesis and Anticancer Evaluation of Indole-Functionalized Derivatives of Betulin. Molecules. Available at: [Link]

• Kim, Y.-S., et al. (2024). Anticancer Potential of Indole Phytoalexins and Their Analogues. MDPI. Available at: [Link]

• Kiss, R., et al. (2023). Synthesis and In Vitro Evaluation of the Anticancer Effect of Novel Phosphonium Vindoline Derivatives. MDPI. Available at: [Link]

• Khan, I., et al. (2022). Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. ACS Publications. Available at: [Link]

• Kumar, D., et al. (2018). Synthesis and anticancer activity studies of indolylisoxazoline analogues. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Zhang, M., et al. (2023). Screening and Isolation of Potential Anti-Inflammatory Compounds from Saxifraga atrata via Affinity Ultrafiltration-HPLC and Multi-Target Molecular Docking Analyses. MDPI. Available at: [Link]

• Sharma, A., et al. (2022). Novel 3-Methyleneisoindolinones Diversified via Intramolecular Heck Cyclization Induce Oxidative Stress, Decrease Mitochondrial Membrane Potential, Disrupt Cell Cycle, and Induce Apoptosis in Head and Neck Squamous Cell Carcinoma Cells. ACS Omega. Available at: [Link]

• Blackstone, C., et al. (2018). Flow cytometric analysis identifies changes in S and M phases as novel cell cycle alterations induced by the splicing inhibitor isoginkgetin. Cell Cycle. Available at: [Link]

• Al-Suwaidan, I. A., et al. (2022). Clinically approved 2-oxo-indoline derivatives. ResearchGate. Available at: [Link]

Sources

• 1. Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Indole-Based Sulfonylhydrazones as Potential Anti-Breast Cancer Agents: Synthesis, In Vitro Evaluation, ADME, and QSAR Studies [mdpi.com]
• 3. Synthesis and anticancer activity studies of indolylisoxazoline analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Concise syntheses of 7-anilino-indoline-N-benzenesulfonamides as antimitotic and vascular disrupting agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 7. Synthesis, enzyme inhibition assay, and molecular modeling study of novel pyrazolines linked to 4-methylsulfonylphenyl scaffold: antitumor activity and cell cycle analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Inducing apoptosis using chemical treatment and acidic pH, and detecting it using the Annexin V flow cytometric assay | PLOS One [journals.plos.org]

Application Notes and Protocols: Enzymatic Assays for Screening 6-(Methylsulfonyl)indoline-Based Inhibitors

Introduction

The 6-(methylsulfonyl)indoline scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting a variety of enzymes, particularly protein kinases.[1][2][3] The sulfonyl group plays a critical role in the molecular interactions between the inhibitor and its target enzyme, often acting as a key hydrogen bond acceptor.[4] The development of potent and selective inhibitors based on this scaffold is a significant area of research in drug discovery.[5]

Robust and reliable enzymatic assays are the cornerstone of any successful screening campaign to identify and characterize novel inhibitors.[6][7] These assays provide a direct measure of an inhibitor's effect on the catalytic activity of its target enzyme, enabling the determination of key parameters such as potency (IC50) and mechanism of action.[6] This document provides a comprehensive guide to the principles, application, and protocols for various enzymatic assays suitable for screening 6-(methylsulfonyl)indoline-based inhibitors.

Choosing the Right Enzymatic Assay

The selection of an appropriate enzymatic assay is a critical first step and depends on several factors, including the nature of the target enzyme, the availability of suitable substrates and reagents, and the desired throughput.[8][9] For kinase inhibitors, which are a common application for the 6-(methylsulfonyl)indoline scaffold, several assay formats are widely used.[10][11]

Here, we will focus on three prevalent and versatile assay technologies:

• Fluorescence Resonance Energy Transfer (FRET) Assays: These assays measure the transfer of energy between two fluorescent molecules, a donor and an acceptor.[12][13] In a kinase assay, for example, a substrate peptide can be labeled with one fluorophore and an antibody that recognizes the phosphorylated substrate can be labeled with the other.[14] Phosphorylation brings the two fluorophores into close proximity, resulting in a FRET signal.[12][15]

• Luminescence-Based Assays: These assays typically measure the depletion of ATP, a common substrate for kinases.[16][17][18] The amount of ATP remaining after the enzymatic reaction is quantified using a luciferase-luciferin reaction, which produces light.[19] A decrease in light output corresponds to higher enzyme activity.[18]

• Absorbance-Based Assays: These assays are often coupled enzyme assays where the product of the primary enzymatic reaction is used as a substrate for a second enzyme that produces a colored product.[10] The change in absorbance is then measured over time.[10]

Data Presentation: Comparison of Assay Formats

Assay Format	Principle	Advantages	Disadvantages	Typical Application
TR-FRET	Measures energy transfer between a donor and acceptor fluorophore on a substrate and a phosphorylation-specific antibody.[14][20]	Homogeneous (no-wash) format, high sensitivity, low background.[14]	Requires labeled substrates and antibodies, potential for compound interference with fluorescence.	High-throughput screening (HTS), lead optimization.
Luminescence (e.g., Kinase-Glo®)	Quantifies the amount of ATP remaining after a kinase reaction using a luciferase-based system.[16][17]	High sensitivity, broad applicability to any ATP-dependent enzyme, simple "mix-and-read" protocol.[17][18]	Indirect measurement of enzyme activity, potential for interference from compounds that affect luciferase.[19][21]	HTS, primary screening, selectivity profiling.
Luminescence (e.g., ADP-Glo™)	Quantifies the amount of ADP produced in a kinase reaction.[22]	Direct measurement of product formation, high sensitivity, suitable for kinases with low activity.[11][22]	Two-step reagent addition, potential for interference from compounds that affect the coupling enzymes.[22]	HTS, mechanistic studies, confirming hits from ATP depletion assays.
Absorbance (Coupled Enzyme Assay)	The product of the primary kinase reaction is used by a second enzyme to generate a chromogenic product.[10]	Cost-effective, does not require specialized equipment.	Lower sensitivity compared to fluorescence or luminescence, more susceptible to interference from colored compounds.	Low-throughput screening, academic research.

Experimental Workflows and Logical Relationships

Diagram: General Kinase Inhibition Assay Workflow

This diagram illustrates the fundamental steps involved in a typical in vitro kinase inhibition assay.

Caption: Principle of a FRET-based kinase assay.

Detailed Protocols

Protocol 1: TR-FRET Kinase Assay

This protocol is adapted for a generic tyrosine kinase but can be optimized for other kinase families.

Materials:

• Kinase of interest

• Biotinylated substrate peptide

• ATP

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• 6-(methylsulfonyl)indoline-based inhibitors

• Stop/Detection Buffer (Assay buffer containing EDTA and TR-FRET antibody pair: Europium-labeled anti-phospho antibody and Streptavidin-allophycocyanin)

• 384-well low-volume white plates

Procedure:

• Compound Plating: Prepare serial dilutions of the 6-(methylsulfonyl)indoline-based inhibitors in DMSO. Transfer a small volume (e.g., 50 nL) of each dilution to the assay plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Enzyme and Substrate Addition: Prepare a solution of the kinase and biotinylated substrate peptide in assay buffer. Add this mixture to all wells of the assay plate.

• Reaction Initiation: Prepare a solution of ATP in assay buffer. Add this solution to all wells to start the enzymatic reaction. The final volume should be around 10 µL.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., room temperature or 30°C) for a predetermined time (e.g., 60 minutes).

• Reaction Termination and Detection: Add the Stop/Detection Buffer to all wells. This will stop the kinase reaction and introduce the FRET antibody pair.

• Signal Reading: Incubate the plate for at least 60 minutes at room temperature to allow for antibody binding. Read the plate on a TR-FRET-compatible plate reader, measuring the emission at both the donor and acceptor wavelengths.

• Data Analysis: Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission). Determine the percent inhibition for each inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Protocol 2: Luminescence-Based Kinase Assay (Kinase-Glo®)

This protocol is based on the widely used Kinase-Glo® platform from Promega. [16][17] Materials:

• Kinase of interest

• Substrate (protein or peptide)

• ATP

• Assay Buffer (specific to the kinase)

• 6-(methylsulfonyl)indoline-based inhibitors

• Kinase-Glo® Luminescent Kinase Assay Reagent

• 384-well white plates

Procedure:

• Compound Plating: As described in the TR-FRET protocol.

• Enzyme, Substrate, and ATP Mix: Prepare a master mix containing the kinase, substrate, and ATP in the appropriate assay buffer.

• Reaction Initiation: Add the master mix to all wells of the assay plate.

• Incubation: Incubate the plate at the optimal temperature and time for the kinase reaction.

• Signal Detection: Equilibrate the Kinase-Glo® reagent to room temperature. Add a volume of the reagent equal to the volume in the assay wells.

• Signal Reading: Mix the plate on an orbital shaker for 2 minutes, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. Read the luminescence on a plate reader.

• Data Analysis: The luminescent signal is inversely proportional to kinase activity. [18]Calculate the percent inhibition based on the increase in luminescence in the presence of the inhibitor and determine the IC50 value.

Troubleshooting Common Issues

Problem	Possible Cause	Solution
Low or No Signal	Inactive enzyme or substrate. [23]	Verify the activity of the enzyme and the integrity of the substrate. Use fresh reagents. [24]
Incorrect buffer conditions (pH, cofactors). [23]	Optimize the buffer composition for the specific enzyme.
Incorrect instrument settings. [23]	Ensure the plate reader is set to the correct wavelength and gain settings. [24]
High Variability Between Replicates	Pipetting errors. [23]	Use calibrated pipettes and proper pipetting techniques. Prepare master mixes to minimize variability. [24]
Temperature gradients across the plate. [23]	Ensure uniform incubation of the assay plate.
Edge effects due to evaporation. [23]	Avoid using the outer wells of the plate or fill them with buffer.
Non-Linear Standard Curve	Substrate depletion or product inhibition.	Perform a time-course experiment to ensure the assay is in the linear range. [25]
Detector saturation. [23]	Dilute the samples or reduce the concentration of the detection reagent.

Conclusion

The selection and optimization of an appropriate enzymatic assay are crucial for the successful screening and characterization of 6-(methylsulfonyl)indoline-based inhibitors. [25][26][27]By understanding the principles behind different assay formats and following robust, validated protocols, researchers can generate high-quality, reproducible data to drive their drug discovery programs forward. The protocols and troubleshooting guide provided in this document serve as a starting point for developing and implementing effective enzymatic screening strategies.

References

• BMG LABTECH. (2020, September 1). Kinase assays. BMG LABTECH. [Link]

• Reaction Biology. (2024, August 29). Spotlight: Activity-Based Kinase Assay Formats. Reaction Biology. [Link]

• Das, N., & Laskar, M. A. (2025, May 4). ACE Inhibitors. In StatPearls. StatPearls Publishing. [Link]

• MDPI. (n.d.). Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations. MDPI. [Link]

• Piston, D. W., & Kremers, G. J. (2013). Fluorescence resonance energy transfer microscopy as demonstrated by measuring the activation of the serine/threonine kinase Akt. Cold Spring Harbor protocols, 2013(1), pdb.prot071295. [Link]

• Auld, D. S., & Inglese, J. (2016). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. Current drug discovery technologies, 13(1), 2–15. [Link]

• AAPS J. (2024, August 23). Best Practices for Development and Validation of Enzymatic Activity Assays to Support Drug Development for Inborn Errors of Metabolism and Biomarker Assessment. AAPS J. [Link]

• ResearchGate. (2024, August). Best Practices for Development and Validation of Enzymatic Activity Assays to Support Drug Development for Inborn Errors of Metabolism and Biomarker Assessment. ResearchGate. [Link]

• ResearchGate. (n.d.). Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes. ResearchGate. [Link]

• Wikipedia. (n.d.). Sulfonamide (medicine). Wikipedia. [Link]

• Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology. [Link]

• National Center for Biotechnology Information. (2012, May 1). Assay Development for Protein Kinase Enzymes. NCBI. [Link]

• National Center for Biotechnology Information. (2024, July 12). Synthesis, enzyme inhibition assay, and molecular modeling study of novel pyrazolines linked to 4-methylsulfonylphenyl scaffold: antitumor activity and cell cycle analysis. NCBI. [Link]

• MDPI. (2022, November 23). Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. MDPI. [Link]

• CV Pharmacology. (n.d.). Angiotensin Converting Enzyme (ACE) Inhibitors. CV Pharmacology. [Link]

• BellBrook Labs. (2025, November 11). Biochemical Assay Development: Strategies to Speed Up Research. BellBrook Labs. [Link]

• National Center for Biotechnology Information. (n.d.). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. NCBI. [Link]

• National Center for Biotechnology Information. (n.d.). Angiotensin-Converting Enzyme Inhibitors (ACEI). NCBI. [Link]

• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

• Dispendix. (2024, April 24). Essential Considerations for Successful Assay Development. Dispendix. [Link]

• Ergin, E., Dogan, A., Parmaksiz, M., Elçin, A. E., & Elçin, Y. M. (2016). Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes. Current pharmaceutical biotechnology, 17(14), 1222–1230. [Link]

• Sandiego. (n.d.). MDH Assay Enzyme Hints & Tips. Sandiego. [Link]

• Frontiers. (n.d.). Small molecule angiotensin converting enzyme inhibitors: A medicinal chemistry perspective. Frontiers. [Link]

• Agilent. (n.d.). An Introduction to Fluorescence Resonance Energy Transfer (FRET) Technology and its Application in Bioscience. Agilent. [Link]

• PharmaLegacy. (n.d.). Kinase/Enzyme Assays. PharmaLegacy. [Link]

• MDPI. (2024, February 16). Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present). MDPI. [Link]

• Ayacov, A., Ozeri, R., Kehat, T., Mirilashvili, S., Sherman, D., Aizikovich, A., Shitrit, A., Ben-Zeev, E., Schutz, N., Bohana-Kashtan, O., Konson, A., Behar, V., & Becker, O. M. (2012). 1-(sulfonyl)-5-(arylsulfonyl)indoline as activators of the tumor cell specific M2 isoform of pyruvate kinase. Bioorganic & medicinal chemistry letters, 22(20), 6429–6434. [Link]

• MDPI. (n.d.). Ziziphus jujuba “Huizao” Polysaccharides Exert Immunomodulatory Activity In Vitro and In Vivo by Modulating the TLR4/MAPK/NF-κB Signalling Pathway. MDPI. [Link]

• Creative Biostructure. (n.d.). Fluorescence Resonance Energy Transfer (FRET) Assay. Creative Biostructure. [Link]

Sources

• 1. Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations | MDPI [mdpi.com]
• 2. Synthesis, enzyme inhibition assay, and molecular modeling study of novel pyrazolines linked to 4-methylsulfonylphenyl scaffold: antitumor activity and cell cycle analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Sulfonamide (medicine) - Wikipedia [en.wikipedia.org]
• 5. 1-(sulfonyl)-5-(arylsulfonyl)indoline as activators of the tumor cell specific M2 isoform of pyruvate kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Best Practices for Development and Validation of Enzymatic Activity Assays to Support Drug Development for Inborn Errors of Metabolism and Biomarker Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 10. bmglabtech.com [bmglabtech.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. Fluorescence resonance energy transfer microscopy as demonstrated by measuring the activation of the serine/threonine kinase Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. researchgate.net [researchgate.net]
• 15. creative-biostructure.com [creative-biostructure.com]
• 16. Kinase-Glo® Luminescent Kinase Assay Platform Protocol [promega.kr]
• 17. promega.com [promega.com]
• 18. ebiotrade.com [ebiotrade.com]
• 19. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 22. promega.com [promega.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. docs.abcam.com [docs.abcam.com]
• 25. Assay Development: 5 Considerations and 8 Fundamentals [labome.com]
• 26. bellbrooklabs.com [bellbrooklabs.com]
• 27. dispendix.com [dispendix.com]

Introduction: The Therapeutic Potential of the 6-(Methylsulfonyl)indoline Scaffold

An Application Guide to In Vivo Preclinical Evaluation of 6-(Methylsulfonyl)indoline Compounds

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with significant biological activity.[1][2] The addition of a methylsulfonyl group at the 6-position, creating the 6-(methylsulfonyl)indoline moiety, has been shown to yield compounds with potent and diverse pharmacological profiles.[1] Research has identified derivatives with activities ranging from anti-inflammatory, through the inhibition of targets like cyclooxygenase-2 (COX-2), to anticancer, via the modulation of critical cell signaling pathways such as those regulated by Aurora kinases.[1][3][4]

Given this therapeutic potential, rigorous preclinical evaluation is paramount. Translating promising in vitro data into in vivo efficacy and safety is a critical step in the drug development pipeline. This guide provides a comprehensive framework and detailed protocols for designing and executing in vivo animal studies to test novel 6-(methylsulfonyl)indoline compounds. We will explore model selection based on therapeutic hypotheses, foundational pharmacokinetic and toxicological assessments, and step-by-step protocols for key efficacy models in oncology and inflammation.

Section 1: Foundational In Vivo Strategy

Before initiating large-scale efficacy studies, a series of foundational experiments are required to understand the compound's behavior in a biological system. This initial phase is crucial for establishing a viable dosing regimen and ensuring the interpretability of subsequent efficacy data.

Pharmacokinetic (PK) Profiling

Pharmacokinetics describes the journey of a drug through the body: its absorption, distribution, metabolism, and excretion (ADME). A compound with excellent in vitro potency is of little therapeutic value if it cannot reach its target in sufficient concentrations.

Key PK Parameters:

• Bioavailability (F%): The fraction of an administered dose that reaches systemic circulation. Linezolid, an approved antibacterial drug, demonstrates full bioavailability after oral administration.[5]

• Half-life (t½): The time required for the drug concentration in the body to be reduced by half.[5]

• Maximum Concentration (Cmax) & Time to Cmax (Tmax): The peak plasma concentration of the drug and the time at which it is achieved.[6]

• Clearance (CL): The rate at which the drug is eliminated from the body.[5]

A preliminary PK study in a rodent model (e.g., C57BL/6 mice or Sprague-Dawley rats) using both intravenous (IV) and oral (PO) administration is essential to determine these parameters and select the appropriate route and dosing frequency for efficacy studies.

Toxicology and Dose Range Finding (DRF)

The primary goal of early toxicology studies is to identify the Maximum Tolerated Dose (MTD), which is the highest dose that does not cause unacceptable side effects or mortality from short-term toxicity.[7][8] These studies are critical for selecting a safe and effective dose range for efficacy models.[9]

Protocol for a 7-Day Dose Range Finding Study:

• Animal Selection: Use the same species and strain intended for the efficacy study (e.g., female athymic nude mice, 6-8 weeks old).

• Group Allocation: Assign 3-5 mice per group. Include a vehicle control group and at least 3-4 dose level groups (e.g., 10, 30, 100 mg/kg).

• Compound Administration: Administer the 6-(methylsulfonyl)indoline compound daily for 7 days via the intended clinical route (e.g., oral gavage, intraperitoneal injection).

• Monitoring: Record body weight and clinical signs of toxicity (e.g., changes in posture, activity, grooming, stool consistency) daily.

• Endpoint Analysis: At the end of the study, collect blood for complete blood count (CBC) and clinical chemistry analysis. Perform a gross necropsy to identify any organ-level toxicity.

• MTD Determination: The MTD is typically defined as the highest dose that results in no more than 10% body weight loss and no significant clinical signs of toxicity.

Parameter	Vehicle	Dose 1 (Low)	Dose 2 (Mid)	Dose 3 (High)
Dose Level (mg/kg/day)	0	10	30	100
Number of Animals	5	5	5	5
Mean Body Weight Change (%)	+2%	+1%	-5%	-15%
Mortality	0/5	0/5	0/5	1/5
Key Clinical Signs	None	None	Mild Lethargy	Piloerection, Hunched
MTD Assessment	-	Tolerated	Tolerated	Not Tolerated
Table 1: Example Data Layout for a Dose Range Finding Study.

Section 2: Selecting an Efficacy Model

The choice of an in vivo efficacy model is dictated by the compound's hypothesized mechanism of action. Below are protocols for two common therapeutic areas relevant to indole derivatives: oncology and inflammation.

Caption: General workflow for preclinical in vivo compound evaluation.

Drug Formulation and Administration

• Formulation: For oral administration, compounds are often formulated as a suspension in a vehicle like 0.5% carboxymethylcellulose (CMC) with 0.1% Tween-80. For parenteral routes, a solution in a vehicle such as 10% DMSO, 40% PEG300, and 50% saline may be appropriate. All formulations must be sterile and stable.

• Administration:

  • Oral Gavage (PO): Use a proper-sized, ball-tipped gavage needle to deliver the formulation directly to the stomach.

  • Intraperitoneal (IP): Inject into the lower right quadrant of the abdomen, taking care to avoid the cecum and bladder.

  • Intravenous (IV): Typically administered via the tail vein.

Animal Welfare and Monitoring

All animal experiments must be conducted in accordance with institutional (IACUC) and national guidelines. Animals should be housed in a controlled environment with access to food and water ad libitum. Regular monitoring for signs of distress, pain, or suffering is mandatory. Humane endpoints must be established to euthanize animals that exceed toxicity limits (e.g., >20% body weight loss, severe morbidity).

References

• Kim, J. J., Shajib, M. S., Manocha, M. M., & Khan, W. I. (2012). Animal Models of Inflammatory Bowel Disease. Progress in molecular biology and translational science, 105, 263–320. [Link]

• Reaction Biology. (n.d.). In Vivo Kinase Activity Models. Retrieved from [Link]

• Li, Y., de Haar, C., Chen, M., & van der Woude, C. J. (2023). Animal models of inflammatory bowel disease: category and evaluation indexes. Journal of Translational Medicine, 21(1), 229. [Link]

• Cold Spring Harbor Protocol. (2005). Xenograft Tumor Model Protocol. Retrieved from [Link]

• Hansen, J., Gulati, A., & Sartor, R. B. (2015). Intestinal Microbiota in Animal Models of Inflammatory Diseases. Clinical Microbiology Reviews, 28(4), 938-971. [Link]

• Greentech Bioscience. (n.d.). Animal Models of Inflammatory Bowel Disease (IBD). Retrieved from [Link]

• MP Biomedicals. (n.d.). Animal Models of IBD. Retrieved from [Link]

• Martínez-Sabadell, A., et al. (2022). Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice. STAR protocols, 3(4), 101712. [Link]

• Nakata, Y., et al. (2020). Animal Models for Neuroinflammation and Potential Treatment Methods. Journal of Clinical Medicine, 9(5), 1479. [Link]

• Lee, H. W., et al. (2016). Establishment of Patient-Derived Xenografts in Mice. Bio-protocol, 6(22), e2026. [Link]

• Martínez-Sabadell, A., et al. (2022). Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice. STAR protocols, 3(4), 101712. [Link]

• Sarroca, S., et al. (2024). New insights in animal models of neurotoxicity-induced neurodegeneration. Frontiers in Pharmacology, 14, 1323389. [Link]

• The Jackson Laboratory. (2020). Patient Derived Xenograft (PDX) protocols at The Jackson Laboratory. Retrieved from [Link]

• Maze Engineers. (2021). Rodent Models for Alzheimer's Disease in Drug Testing. Retrieved from [Link]

• Syngene. (n.d.). Essential In vivo Safety - Tox studies to move your molecule from Target to IND successfully. Retrieved from [Link]

• Nava Catorce, M., & Gevorkian, G. (2016). LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals. Current Neuropharmacology, 14(2), 155-164. [Link]

• Scantox. (n.d.). Neuroinflammation. Retrieved from [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Chemical Probes Portal. (2025). High-Quality In Vivo Chemical Probes for Protein Kinases Disclosed in 2024. Retrieved from [Link]

• Nuvisan. (n.d.). In vivo toxicology and safety pharmacology. Retrieved from [Link]

• Vivotecnia. (n.d.). In vivo toxicology studies - Drug development - PK-TK. Retrieved from [Link]

• MuriGenics. (n.d.). Toxicology. Retrieved from [Link]

• Creative Bioarray. (n.d.). In Vivo Toxicity Study. Retrieved from [Link]

• Michishita, M., et al. (2025). Mapping the Kinase Inhibitor Landscape in Canine Mammary Carcinoma: Current Status and Future Opportunities. Cancers, 17(1), 1. [Link]

• Kaushik, N., Kaushik, N., & Sharma, P. (2014). Biomedical Importance of Indoles. Molecules, 19(5), 6178-6200. [Link]

• Manfredi, M., et al. (2004). Development and characterization in vivo of an inhibitor with Aurora kinase A and B specificity. Proceedings of the American Association for Cancer Research, 45, 2004. [Link]

• Hassan, G. S., et al. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Scientific Reports, 12(1), 20791. [Link]

• Bentham Science. (n.d.). The Biological and Pharmacological Potentials of Indole-based Heterocycles. Retrieved from [Link]

• Rode, M. A., Rindhe, S. S., & Karale, B. K. (2009). Synthesis and biological activities of some indoline derivatives. Journal of the Serbian Chemical Society, 74(12), 1377-1387. [Link]

• Slatter, J. G., et al. (2001). Clinical pharmacokinetics of linezolid, a novel oxazolidinone antibacterial. Clinical pharmacokinetics, 40(10), 727-750. [Link]

• Taylor, S., et al. (2018). Single-Dose Pharmacokinetics, Excretion, and Metabolism of Zoliflodacin, a Novel Spiropyrimidinetrione Antibiotic, in Healthy Volunteers. Antimicrobial agents and chemotherapy, 62(12), e01356-18. [Link]

Sources

• 1. Biomedical Importance of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamscience.com [benthamscience.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical pharmacokinetics of linezolid, a novel oxazolidinone antibacterial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Single-Dose Pharmacokinetics, Excretion, and Metabolism of Zoliflodacin, a Novel Spiropyrimidinetrione Antibiotic, in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Toxicology | MuriGenics [murigenics.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. In vivo toxicology studies - Drug development - PK-TK [vivotecnia.com]

Development of Antibacterial Agents from a 6-(Methylsulfonyl)indoline Scaffold: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation antibacterial agents. The indoline nucleus, a privileged structure in medicinal chemistry, has garnered significant attention for its diverse biological activities.[1] This guide focuses on the 6-(methylsulfonyl)indoline scaffold as a promising starting point for the discovery of new antibacterial drugs. The introduction of the methylsulfonyl group at the 6-position of the indoline ring is hypothesized to modulate the electronic and steric properties of the molecule, potentially leading to enhanced antibacterial potency and favorable pharmacokinetic profiles. These application notes provide a comprehensive overview of the rationale, synthesis, and evaluation of antibacterial agents derived from this scaffold, offering detailed protocols and expert insights to guide researchers in this promising area of drug discovery.

Introduction: The Rationale for Targeting the 6-(Methylsulfonyl)indoline Scaffold

The indoline scaffold is a core component of numerous natural products and synthetic compounds with a wide range of biological activities, including antibacterial properties.[1] The development of indoline-containing compounds as antibacterial agents and resistance-modifying agents (RMAs) is an active area of research.[1] The sulfonyl and sulfonamide moieties are also well-established pharmacophores in antibacterial drugs, known to enhance bioactivity and modulate physicochemical properties.[2]

The strategic combination of the indoline core with a methylsulfonyl group at the 6-position presents a compelling strategy for developing novel antibacterial candidates. The electron-withdrawing nature of the methylsulfonyl group can influence the overall electronic distribution of the indoline ring system, potentially impacting target binding and cellular penetration. Furthermore, this substituent provides a handle for further chemical modifications to explore structure-activity relationships (SAR).

This guide will delineate the synthetic pathways to access the 6-(methylsulfonyl)indoline core, methods for chemical diversification, and robust protocols for evaluating the antibacterial efficacy of the resulting compound library.

Synthetic Protocols

Synthesis of the Core Scaffold: 6-(Methylsulfonyl)indoline

The synthesis of the 6-(methylsulfonyl)indoline scaffold can be approached through a multi-step sequence starting from readily available materials. A plausible and efficient route involves the synthesis of 6-(methylsulfonyl)-1H-indole followed by its reduction to the corresponding indoline.

Protocol 2.1.1: Synthesis of 6-(Methylsulfonyl)-1H-indole

This protocol is a conceptualized pathway based on established indole synthesis methodologies and functional group transformations.

Step 1: Nitration of a suitable phenyl precursor.

• Reaction: Nitration of a commercially available substituted benzene to introduce a nitro group, which will ultimately be converted to the indole nitrogen.

• Reagents: Fuming nitric acid, sulfuric acid.

• Procedure:

  • Cool a stirred solution of the starting phenyl derivative in concentrated sulfuric acid to 0 °C in an ice bath.

  • Slowly add fuming nitric acid dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Carefully pour the reaction mixture onto crushed ice.

  • Collect the resulting precipitate by vacuum filtration, wash with cold water until the filtrate is neutral, and dry under vacuum.

Step 2: Introduction of the methylthio group.

• Reaction: Nucleophilic aromatic substitution of a suitable leaving group (e.g., a halogen) with sodium thiomethoxide.

• Reagents: Sodium thiomethoxide, a polar aprotic solvent like DMF or DMSO.

• Procedure:

  • Dissolve the nitrated intermediate in the chosen solvent.

  • Add sodium thiomethoxide portion-wise at room temperature.

  • Heat the reaction mixture to 80-100 °C and monitor by TLC until the starting material is consumed.

  • Cool the reaction to room temperature, pour into water, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Step 3: Oxidation to the methylsulfonyl group.

• Reaction: Oxidation of the methylthio group to the corresponding methylsulfonyl group.

• Reagents: A suitable oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA) or potassium permanganate.

• Procedure (using m-CPBA):

  • Dissolve the methylthio-containing compound in a chlorinated solvent like dichloromethane (DCM).

  • Cool the solution to 0 °C and add m-CPBA (approximately 2.2 equivalents) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography.

Step 4: Indole ring formation.

• Reaction: Reductive cyclization of the ortho-nitro-styrene derivative (formed in a preceding step not detailed here for brevity, but involving standard methods like a Wittig reaction on an ortho-nitrobenzaldehyde intermediate) to form the indole ring. This can be achieved using palladium-catalyzed reductive N-heteroannulation.[3]

• Reagents: Palladium(II) acetate, triphenylphosphine, carbon monoxide.

• Procedure:

  • In a pressure vessel, combine the ortho-nitro-styrene precursor, palladium(II) acetate, and triphenylphosphine in a suitable solvent like acetonitrile.

  • Pressurize the vessel with carbon monoxide (e.g., 50-60 psi).

  • Heat the reaction mixture to 100-120 °C for 12-24 hours.

  • Cool the vessel, carefully vent the CO, and concentrate the reaction mixture.

  • Purify the crude product by column chromatography to yield 6-(methylsulfonyl)-1H-indole.

Protocol 2.1.2: Reduction of 6-(Methylsulfonyl)-1H-indole to 6-(Methylsulfonyl)indoline

• Reaction: Selective reduction of the C2-C3 double bond of the indole ring.

• Reagents: Borane-tetrahydrofuran complex (BH3·THF) in the presence of trifluoroacetic acid.[4]

• Procedure:

  • Dissolve 6-(methylsulfonyl)-1H-indole in trifluoroacetic acid under an inert atmosphere (e.g., nitrogen or argon) and stir for 10-15 minutes.

  • Slowly add a 1 M solution of BH3·THF in THF dropwise at room temperature.

  • Stir the reaction mixture for 1-2 hours, monitoring by TLC.

  • Carefully quench the reaction by the slow addition of methanol.

  • Remove the solvents under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude 6-(methylsulfonyl)indoline, which can be further purified by column chromatography.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for the preparation of the 6-(methylsulfonyl)indoline scaffold.

Diversification of the 6-(Methylsulfonyl)indoline Scaffold

With the core scaffold in hand, a library of derivatives can be generated by functionalizing the indoline nitrogen (N1 position) and potentially other positions on the aromatic ring, if desired. N-acylation and N-alkylation are common and effective methods for diversification.

Protocol 2.2.1: N-Acylation of 6-(Methylsulfonyl)indoline

• Reaction: Amide bond formation between the indoline nitrogen and various acyl chlorides or carboxylic acids.

• Reagents (for acyl chlorides): Acyl chloride, a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine), and a solvent like DCM or THF.

• Procedure:

  • Dissolve 6-(methylsulfonyl)indoline and the base in the chosen solvent and cool to 0 °C.

  • Slowly add a solution of the desired acyl chloride in the same solvent.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer, concentrate, and purify the product by column chromatography or recrystallization.

Protocol 2.2.2: N-Alkylation of 6-(Methylsulfonyl)indoline

• Reaction: Nucleophilic substitution of an alkyl halide with the indoline nitrogen.

• Reagents: Alkyl halide (e.g., benzyl bromide, alkyl iodide), a base (e.g., potassium carbonate or sodium hydride), and a polar aprotic solvent (e.g., DMF or acetonitrile).

• Procedure:

  • To a stirred suspension of the base in the chosen solvent, add a solution of 6-(methylsulfonyl)indoline.

  • After stirring for 30 minutes at room temperature, add the alkyl halide.

  • Heat the reaction mixture if necessary and monitor by TLC.

  • Upon completion, cool the reaction, pour it into water, and extract with an organic solvent.

  • Wash the organic layer, dry, concentrate, and purify the product.

In Vitro Antibacterial Activity Evaluation

The antibacterial activity of the synthesized compounds should be evaluated against a panel of clinically relevant Gram-positive and Gram-negative bacteria. The ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species) are a critical panel to include due to their high rates of antibiotic resistance.

Protocol 3.1: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard and high-throughput technique for MIC determination.

• Materials: 96-well microtiter plates, bacterial cultures, appropriate broth medium (e.g., Mueller-Hinton Broth), synthesized compounds, and a positive control antibiotic (e.g., ciprofloxacin, vancomycin).

• Procedure:

  • Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, perform a two-fold serial dilution of each compound in the broth medium.

  • Prepare a bacterial inoculum standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL).

  • Add the bacterial inoculum to each well containing the serially diluted compounds.

  • Include a positive control (bacteria with no compound) and a negative control (broth with no bacteria).

  • Incubate the plates at 37 °C for 18-24 hours.

  • Determine the MIC by visual inspection for the lowest concentration of the compound that shows no visible bacterial growth.

Data Presentation: MIC Values

Compound ID	R-Group at N1	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	P. aeruginosa MIC (µg/mL)	K. pneumoniae MIC (µg/mL)
SC-01	-H	>128	>128	>128	>128
AC-01	-C(O)CH3	64	128	>128	128
AC-02	-C(O)Ph	32	64	128	64
AL-01	-CH2Ph	16	32	64	32
...	...	...	...	...	...

Structure-Activity Relationship (SAR) Insights

Based on the MIC data from a library of synthesized compounds, preliminary SAR can be established. While specific data for the 6-(methylsulfonyl)indoline scaffold is emerging, trends can be inferred from related structures such as indoline-6-sulfonamides.[5]

Visualization of Preliminary SAR

Caption: Hypothesized structure-activity relationships for 6-(methylsulfonyl)indoline derivatives.

• N1-Substitution: The unsubstituted 6-(methylsulfonyl)indoline is likely to be inactive. Introduction of substituents at the N1 position is critical for antibacterial activity.

• Nature of N1-Substituent:

  • Acyl Groups: N-acylation can impart moderate activity. Aromatic acyl groups may be more potent than aliphatic ones due to potential π-π stacking interactions with the biological target.

  • Alkyl Groups: N-alkylation, particularly with benzylic groups, is often associated with enhanced antibacterial activity in related scaffolds. The aromatic ring of the benzyl group can be further substituted to probe for additional interactions.

• Aromatic Ring Substitution: Further substitution on the indoline aromatic ring (e.g., at the C5 or C7 position) could modulate activity. Halogenation is a common strategy to improve potency.

Mechanism of Action (MoA) Studies

Identifying the cellular target and mechanism of action is a critical step in drug development. For novel scaffolds, a multi-pronged approach is recommended.

Protocol 5.1: Macromolecular Synthesis Inhibition Assay

This assay determines if the compounds inhibit the synthesis of key macromolecules: DNA, RNA, protein, or cell wall.

• Principle: Bacterial cells are treated with the test compound in the presence of radiolabeled precursors for each macromolecule ([³H]thymidine for DNA, [³H]uridine for RNA, [³H]leucine for protein, and [¹⁴C]N-acetylglucosamine for peptidoglycan). Inhibition of a specific pathway is determined by a reduction in the incorporation of the corresponding radiolabeled precursor.

• Procedure:

  • Grow a bacterial culture to mid-log phase.

  • Aliquot the culture into tubes and add the test compound at a concentration that inhibits growth (e.g., 4x MIC).

  • Add the respective radiolabeled precursor to each tube.

  • Incubate for a defined period.

  • Precipitate the macromolecules using trichloroacetic acid (TCA).

  • Collect the precipitate on a filter and measure the incorporated radioactivity using a scintillation counter.

  • Compare the radioactivity in treated samples to untreated controls to determine the percentage of inhibition for each pathway.

Visualization of Potential Mechanisms of Action

Caption: Potential mechanisms of action for 6-(methylsulfonyl)indoline antibacterial agents.

Based on literature for related indoline and sulfonyl-containing compounds, potential targets include:

• DNA Gyrase and Topoisomerase IV: Many antibacterial agents function by inhibiting these essential enzymes involved in DNA replication.

• Cell Wall Biosynthesis Enzymes: As seen with indoline-6-sulfonamides targeting DapE, enzymes involved in the synthesis of peptidoglycan are attractive targets.[5]

Preliminary In Vivo Efficacy Evaluation

Promising compounds with good in vitro activity and low in vitro toxicity should be advanced to in vivo models of infection.

Protocol 6.1: Mouse Systemic Infection Model

This model assesses the ability of a compound to protect mice from a lethal bacterial infection.

• Animals: Immunocompetent or neutropenic mice.

• Procedure:

  • Infect mice intraperitoneally with a lethal dose of a pathogenic bacterial strain (e.g., S. aureus).

  • At a specified time post-infection (e.g., 1 hour), administer the test compound via a clinically relevant route (e.g., oral gavage, intravenous injection).

  • Administer a vehicle control to another group of infected mice.

  • Monitor the mice for a defined period (e.g., 7 days) and record survival rates.

  • The efficacy of the compound is determined by its ability to increase the survival rate compared to the vehicle control group.

Conclusion and Future Directions

The 6-(methylsulfonyl)indoline scaffold represents a promising starting point for the development of novel antibacterial agents. The synthetic routes are accessible, and the scaffold is amenable to chemical diversification to explore structure-activity relationships. The protocols outlined in this guide provide a framework for the synthesis, in vitro evaluation, and preliminary in vivo assessment of compounds derived from this scaffold. Future work should focus on expanding the chemical library, elucidating the precise mechanism of action of active compounds, and optimizing their pharmacokinetic and pharmacodynamic properties to identify lead candidates for further preclinical development.

References

• Gill, C.; et al. Indoline-6-Sulfonamide Inhibitors of the Bacterial Enzyme DapE. Molecules. 2021. Available from: [Link]

• Hergenrother, P. J.; et al. Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. Journal of Medicinal Chemistry. 2014. Available from: [Link]

• Movassaghi, M.; et al. Bio-inspired synthesis yields a tricyclic indoline that selectively resensitizes methicillin-resistant Staphylococcus aureus (MRSA) to β-lactam antibiotics. PNAS. 2013. Available from: [Link]

• Nieto, M. J.; Lupton, H. K. Indole and Indoline Scaffolds in Antimicrobials: Overview, Synthesis and Recent Advances in Antimicrobial Research. Current Medicinal Chemistry. 2021. Available from: [Link]

• Bagher, R.; et al. Antibacterial activities of sulfonyl or sulfonamide containing heterocyclic derivatives and its structure-activity relationships (SAR) studies: A critical review. Bioorganic Chemistry. 2020. Available from: [Link]

• Synthesis of indolines. Organic Chemistry Portal. Available from: [Link]

• Muller, G. W.; et al. Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Preprints.org. 2024. Available from: [Link]

• Routledge, A.; et al. Novel Penicillin-Based Sulfone-Siderophore Conjugates for Restoring β-Lactam Antibiotic Efficacy. ACS Infectious Diseases. 2022. Available from: [Link]

• Yu, G.; et al. Multi-target antibacterial Ru-based metallodrugs containing phenylsulfonyl indole derivatives: synthesis and their efficacy against Gram-positive and -negative bacteria. RSC Advances. 2023. Available from: [Link]

• Movassaghi, M.; et al. Bio-inspired synthesis yields a tricyclic indoline that selectively resensitizes methicillin-resistant Staphylococcus aureus (MRSA) to β-lactam antibiotics. PNAS. 2013. Available from: [Link]

• Dolby, L. J.; Gribble, G. W. A convenient preparation of indoline. Journal of Organic Chemistry. 1967. Available from: [Link]

• Wang, Y.; et al. Structural and Activity Relationships of 6-Sulfonyl-8-Nitrobenzothiazinones as Antitubercular Agents. Journal of Medicinal Chemistry. 2021. Available from: [Link]

• Julian, P. L.; Pikl, J. Reduction of indoles and related compounds. Chemical Reviews. 1935. Available from: [Link]

• Husain, A.; et al. Synthesis and Structure–Activity Relationship (SAR) Studies on New 4-Aminoquinoline-Hydrazones and Isatin Hybrids as Promising Antibacterial Agents. Molecules. 2023. Available from: [Link]

• Gribble, G. W. Reduction of indole compounds to indoline compounds. Google Patents. 1980.

• Larock, R. C. SYNTHESIS OF INDOLES BY PALLADIUM CATALYZED REDUCTIVE. Organic Syntheses. 2003. Available from: [Link]

• Lee, J. Y.; et al. Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). International Journal of Molecular Sciences. 2023. Available from: [Link]

• Igarashi, K.; et al. Structure-activity relationship (SAR) studies on oxazolidinone antibacterial agents. 1. Conversion of 5-substituent on oxazolidinone. Chemical & Pharmaceutical Bulletin. 2001. Available from: [Link]

Sources

• 1. Indole and Indoline Scaffolds in Antimicrobials: Overview, Synthesis and Recent Advances in Antimicrobial Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US4210590A - Reduction of indole compounds to indoline compounds - Google Patents [patents.google.com]
• 5. Indoline-6-Sulfonamide Inhibitors of the Bacterial Enzyme DapE - PMC [pmc.ncbi.nlm.nih.gov]

Protocols for the Synthesis of 6-(Methylsulfonyl)indoline Analogs: A Detailed Guide for Researchers

Introduction: The Significance of 6-(Methylsulfonyl)indoline Analogs in Modern Drug Discovery

The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1][2] Its rigid, three-dimensional structure provides an excellent framework for the precise spatial orientation of functional groups, enabling high-affinity interactions with biological targets. When substituted with a methylsulfonyl group at the 6-position, the resulting analogs exhibit a unique combination of physicochemical properties that are highly desirable in drug design. The sulfonyl group, a potent hydrogen bond acceptor, can significantly influence molecular conformation and enhance binding to target proteins.[3] This functional group is a common feature in a wide array of therapeutic agents, contributing to their efficacy in treating conditions ranging from bacterial infections to cancer and diabetes.[4][5]

The 6-(methylsulfonyl)indoline core is of particular interest due to its presence in compounds targeting a variety of biological pathways. Research into derivatives of this scaffold has revealed promising activity in several therapeutic areas, underscoring the importance of robust and versatile synthetic protocols for the generation of diverse analog libraries.[6][7] This guide provides detailed, field-proven protocols for the synthesis of 6-(methylsulfonyl)indoline analogs, offering insights into the rationale behind the chosen methodologies and empowering researchers to accelerate their drug discovery programs.

Strategic Approaches to the Synthesis of 6-(Methylsulfonyl)indolines

The synthesis of 6-(methylsulfonyl)indoline analogs can be broadly approached through two primary strategies:

• Construction of the Indole Ring with a Pre-installed Sulfonyl Group, followed by Reduction: This robust method involves the initial synthesis of a 6-sulfonylindole intermediate, which is then reduced to the desired indoline. A particularly effective method for the indole synthesis is the indium-catalyzed cyclization of ortho-alkynyl-N-sulfonylanilines.

• Direct C-H Functionalization of a Pre-formed Indoline Scaffold: This modern approach offers an atom-economical alternative by directly introducing the sulfonyl group onto the indoline ring system. While potentially more direct, this method often requires careful optimization of reaction conditions to achieve the desired regioselectivity.

This guide will provide detailed protocols for both approaches, enabling researchers to choose the most suitable method based on their specific needs and available starting materials.

Protocol 1: Synthesis via Indium-Catalyzed Cyclization and Subsequent Reduction

This two-step approach is a reliable method for accessing a wide range of 6-(methylsulfonyl)indoline analogs. The key steps are the indium-catalyzed cyclization to form the 6-sulfonylindole, followed by the reduction of the indole to the indoline.

Step 1A: Indium-Catalyzed Synthesis of 6-Sulfonylindoles

This protocol is adapted from the work of Nakamura and colleagues, who demonstrated that an indium catalyst can promote an unprecedented[8] sulfonyl migration during the cyclization of 2-alkynyl-6-methoxy-N-sulfonylanilines to yield 6-sulfonylindoles.[9]

Reaction Rationale: The Lewis acidic indium(III) bromide activates the alkyne for intramolecular nucleophilic attack by the nitrogen of the sulfonylaniline. This is followed by a unique[8]-hydride shift and subsequent sulfonyl migration to afford the thermodynamically stable 6-sulfonylindole. The presence of a directing group, such as a methoxy group at the 6-position of the aniline precursor, is crucial for achieving high regioselectivity for the 6-sulfonyl product.[9]

Experimental Protocol: Synthesis of 7-Methoxy-1-methyl-2-propyl-6-(methylsulfonyl)-1H-indole

• Materials:

  • 6-Methoxy-N-methyl-2-(1-pentynyl)-N-(methylsulfonyl)aniline (1.0 mmol, 1.0 equiv)

  • Indium(III) bromide (InBr₃) (0.05 mmol, 5 mol%)

  • Anhydrous toluene (10 mL)

  • Nitrogen atmosphere

  • Standard laboratory glassware for inert atmosphere reactions

  • Silica gel for column chromatography

  • Hexane and ethyl acetate for chromatography

• Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 6-methoxy-N-methyl-2-(1-pentynyl)-N-(methylsulfonyl)aniline (1.0 mmol) and indium(III) bromide (0.05 mmol).

  • Add anhydrous toluene (10 mL) via syringe.

  • Heat the reaction mixture to 80 °C and stir for 4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the toluene.

  • Purify the residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 7-methoxy-1-methyl-2-propyl-6-(methylsulfonyl)-1H-indole.

Data Summary: Indium-Catalyzed Synthesis of 6-Sulfonylindoles

Entry	R¹	R²	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Propyl	Me	InBr₃ (5)	Toluene	80	4	95	[9]
2	Phenyl	Me	InBr₃ (5)	Toluene	80	4	92	[9]
3	H	Me	InBr₃ (5)	Toluene	80	4	71	[9]

Step 1B: Reduction of 6-Sulfonylindoles to 6-Sulfonylindolines

The reduction of the electron-rich indole ring to an indoline can be achieved using various reducing agents. A common and effective method involves the use of sodium cyanoborohydride in acetic acid.

Reaction Rationale: The acidic medium protonates the indole at the C3 position, forming an indoleninium ion. This electrophilic intermediate is then reduced by sodium cyanoborohydride, which is a mild and selective reducing agent, to yield the indoline. This method is generally compatible with the sulfonyl group.

Experimental Protocol: Synthesis of 7-Methoxy-1-methyl-2-propyl-6-(methylsulfonyl)indoline

• Materials:

  • 7-Methoxy-1-methyl-2-propyl-6-(methylsulfonyl)-1H-indole (1.0 mmol, 1.0 equiv)

  • Sodium cyanoborohydride (NaBH₃CN) (3.0 mmol, 3.0 equiv)

  • Glacial acetic acid (10 mL)

  • Standard laboratory glassware

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate for extraction

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve 7-methoxy-1-methyl-2-propyl-6-(methylsulfonyl)-1H-indole (1.0 mmol) in glacial acetic acid (10 mL) in a round-bottom flask with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium cyanoborohydride (3.0 mmol) in portions to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases and the pH is basic.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired 7-methoxy-1-methyl-2-propyl-6-(methylsulfonyl)indoline.

Protocol 2: Direct C-H Sulfonylation of N-Acylindolines

This approach provides a more convergent route to 6-(methylsulfonyl)indoline analogs by directly introducing the sulfonyl group onto a pre-existing indoline scaffold. Palladium-catalyzed C-H functionalization is a powerful tool for this purpose.

Reaction Rationale: The use of a directing group on the indoline nitrogen is often necessary to control the regioselectivity of the C-H activation. An N-acyl group can direct the palladium catalyst to the C7 position. However, achieving C6 sulfonylation directly can be challenging and may require specific ligand and oxidant combinations to override the inherent reactivity at other positions. Recent advances in photoredox catalysis have shown promise for the direct sulfonylation of aniline derivatives, which could be adapted for indoline substrates.[1][10][11][12]

Experimental Protocol: Conceptual Protocol for Direct C6 Sulfonylation

This protocol is a conceptual outline based on modern C-H functionalization principles and would require optimization.

• Materials:

  • N-Acetylindoline (1.0 mmol, 1.0 equiv)

  • Sodium methanesulfinate (2.0 mmol, 2.0 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.1 mmol, 10 mol%)

  • A suitable ligand (e.g., a phosphine or nitrogen-based ligand)

  • An oxidant (e.g., potassium persulfate)

  • A suitable solvent (e.g., a polar aprotic solvent like DMF or a non-polar solvent like toluene)

  • Standard laboratory glassware

• Procedure:

  • To a reaction vessel, add N-acetylindoline (1.0 mmol), sodium methanesulfinate (2.0 mmol), palladium(II) acetate (0.1 mmol), the chosen ligand, and the oxidant.

  • Add the solvent and degas the mixture.

  • Heat the reaction to an optimized temperature (e.g., 100-120 °C) and stir for a designated time (e.g., 12-24 hours).

  • Monitor the formation of the product by TLC or LC-MS.

  • After cooling, dilute the reaction mixture with water and extract with an organic solvent.

  • Wash, dry, and concentrate the organic phase.

  • Purify the crude product by column chromatography.

Visualization of Synthetic Pathways

Workflow for Synthesis via Indium-Catalyzed Cyclization

Caption: Direct C-H Sulfonylation Approach to 6-Sulfonylindolines.

Conclusion and Future Directions

The protocols outlined in this guide provide robust and adaptable methods for the synthesis of 6-(methylsulfonyl)indoline analogs. The two-step approach involving indium-catalyzed cyclization followed by reduction offers a reliable route with well-documented high yields. The direct C-H sulfonylation method, while requiring further optimization, represents a more modern and potentially more efficient strategy.

The versatility of these synthetic routes allows for the generation of diverse libraries of 6-(methylsulfonyl)indoline analogs for structure-activity relationship (SAR) studies. By varying the substituents on the aniline precursor in Protocol 1 or the indoline starting material in Protocol 2, researchers can systematically explore the chemical space around this privileged scaffold. The continued development of novel catalytic systems for C-H functionalization will undoubtedly lead to even more efficient and selective methods for the synthesis of these valuable compounds, further empowering the drug discovery community in their quest for new and effective therapeutics.

References

• Rode, M. A., Rindhe, S. S., & Karale, B. K. (2009). Synthesis and biological activities of some indoline derivatives. Journal of the Serbian Chemical Society, 74(12), 1377–1387.
• Abdel-rahman, H. M., et al. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 246-266.
• Johnson, T. C., et al. (2018). Direct sulfonylation of anilines mediated by visible light. Chemical Science, 9(3), 629–633.
• Zhan, P., et al. (2012). Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. Current Medicinal Chemistry, 19(22), 3587-3600.
• Li, G., et al. (2015). Direct C-H Allylation of N-Acyl/Sulfonyl Tetrahydroisoquinolines and Analogues. Organic Letters, 17(22), 5714–5717.
• Oudah, K. H., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B, 7(2), 130-150.
• Nakamura, I., et al. (2007). Gold- and indium-catalyzed synthesis of 3- and 6-sulfonylindoles from ortho-alkynyl-N-sulfonylanilines.
• Rode, M. A., Rindhe, S. S., & Karale, B. K. (2009). Synthesis and biological activities of some indoline derivatives. Journal of the Serbian Chemical Society, 74(12), 1377-1387.
• Oudah, K. H., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B, 7(1), 130-150.
• Nakamura, I., et al. (2007). Gold- and indium-catalyzed synthesis of 3- and 6-sulfonylindoles from ortho-alkynyl-N-sulfonylanilines.
• Johnson, T. C., et al. (2017). Direct sulfonylation of anilines mediated by visible light. Chemical Science, 9(3), 629-633.
• Oudah, K. H., et al. (2022). The recent progress of sulfonamide in medicinal chemistry. Al-Ayen University Journal, 1(1).
• Johnson, T. C., et al. (2017). Direct sulfonylation of anilines mediated by visible light. Chemical Science, 9(3), 629-633.
• Al-Omair, M. A., et al. (2019). Sulfa drug analogs: new classes of N-sulfonyl aminated azines and their biological and preclinical importance in medicinal chemistry (2000–2018). Journal of the Iranian Chemical Society, 16(11), 2399-2422.
• Nakamura, I., et al. (2007). Gold- and Indium-Catalyzed Synthesis of 3- and 6-Sulfonylindoles fromortho-Alkynyl-N-sulfonylanilines. Request PDF.
• Johnson, T. C., et al. (2017). Direct sulfonylation of anilines mediated by visible light. Chemical Science, 9(3), 629-633.
• Moreira, V., et al. (2024).
• Nakamura, I., et al. (2008). Synthesis of 3- and 6-sulfonylindoles from ortho-alkynyl-N-sulfonylanilines by the use of Lewis acidic transition-metal catalysts. The Journal of Organic Chemistry, 73(4), 1341-1346.
• Herath, K., et al. (2016). Diastereoselective synthesis and biological evaluation of enantiomerically pure tricyclic indolines. Organic & Biomolecular Chemistry, 14(34), 8149-8153.
• Singh, P., et al. (2025). Synthesis and antibacterial evaluation of trisindolines against methicillin-resistant Staphylococcus aureus targeting cell membrane. Scientific Reports, 15(1), 1-13.
• Nakamura, I., et al. (2007). Gold‐ and Indium‐Catalyzed Synthesis of 3‐ and 6‐Sulfonylindoles from ortho‐Alkynyl‐N‐sulfonylanilines. Scite.ai.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ajchem-b.com [ajchem-b.com]
• 5. researchgate.net [researchgate.net]
• 6. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Gold- and indium-catalyzed synthesis of 3- and 6-sulfonylindoles from ortho-alkynyl-N-sulfonylanilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of 3- and 6-sulfonylindoles from ortho-alkynyl-N-sulfonylanilines by the use of Lewis acidic transition-metal catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Direct sulfonylation of anilines mediated by visible light - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. Direct sulfonylation of anilines mediated by visible light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Direct sulfonylation of anilines mediated by visible light - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing 6-(Methylsulfonyl)indoline in Structure-Activity Relationship Studies

Introduction: The Strategic Value of the 6-(Methylsulfonyl)indoline Scaffold

In the landscape of medicinal chemistry, the selection of a core scaffold is a critical decision that dictates the trajectory of a drug discovery program. The indoline scaffold, a saturated analog of indole, has emerged as a "privileged" structure due to its three-dimensional architecture and its presence in numerous biologically active compounds.[1] The non-planar nature of the indoline ring system offers superior physicochemical properties compared to its flat indole counterpart, often leading to improved solubility and metabolic stability.[1]

This guide focuses on a specifically functionalized indoline derivative: 6-(methylsulfonyl)indoline . The introduction of the methylsulfonyl (-SO₂CH₃) group at the 6-position of the indoline core offers a unique combination of properties that make it an attractive starting point for structure-activity relationship (SAR) studies. The sulfonamide moiety is a well-established pharmacophore with a rich history in drug discovery, known for its ability to act as a hydrogen bond donor and acceptor, and to coordinate with metal ions in enzyme active sites.[2] Its placement at the 6-position directs synthetic modifications and influences the molecule's interaction with biological targets.

These application notes will provide a detailed guide for researchers, scientists, and drug development professionals on the strategic utilization of the 6-(methylsulfonyl)indoline scaffold. We will delve into the rationale behind its selection, provide detailed synthetic protocols for its preparation and diversification, and outline a systematic approach to conducting SAR studies to optimize biological activity.

Core Principles: Why 6-(Methylsulfonyl)indoline?

The strategic advantage of the 6-(methylsulfonyl)indoline scaffold lies in the synergistic interplay between the indoline core and the methylsulfonyl group.

• The Indoline Nucleus: Provides a rigid, three-dimensional framework that can be readily functionalized at the nitrogen (N-1) and other positions on the aromatic ring. This allows for the systematic exploration of chemical space to identify key interactions with a biological target.[1]

• The 6-Methylsulfonyl Group: This electron-withdrawing group significantly influences the electronic properties of the aromatic ring, potentially modulating the pKa of the indoline nitrogen and influencing binding interactions. The sulfonyl group itself can act as a key pharmacophoric element, forming hydrogen bonds with receptor backbones or water molecules. Furthermore, it serves as a versatile synthetic handle for further derivatization.

The combination of these features makes 6-(methylsulfonyl)indoline a powerful tool for generating libraries of diverse compounds for screening and lead optimization.

Experimental Workflows and Protocols

A systematic approach to utilizing the 6-(methylsulfonyl)indoline scaffold in SAR studies involves a multi-step process, from the synthesis of the core structure to the biological evaluation of its derivatives.

Caption: General workflow for SAR studies using the 6-(methylsulfonyl)indoline scaffold.

Protocol 1: Synthesis of N-Acetyl-indoline-6-sulfonyl Chloride

This protocol is adapted from the general procedure for the synthesis of N-acetyl-5-halo-6-sulfonamide indolines and serves as a key intermediate for the preparation of 6-(methylsulfonyl)indoline and its sulfonamide analogs.[3]

Materials:

• N-Acetyl-indoline

• Chlorosulfonic acid

• Thionyl chloride

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice bath

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer, dissolve N-acetyl-indoline (1 equivalent) in dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Slowly add chlorosulfonic acid (3-4 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude N-acetyl-indoline-6-sulfonyl chloride.

• To the crude sulfonyl chloride, add thionyl chloride (2-3 equivalents) and a catalytic amount of dimethylformamide (DMF).

• Heat the mixture at reflux for 1-2 hours.

• Cool the reaction mixture to room temperature and carefully quench with ice water.

• Extract the product with dichloromethane, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the N-acetyl-indoline-6-sulfonyl chloride, which can be used in the next step without further purification.

Protocol 2: Synthesis of 6-(Methylsulfonyl)indoline

This protocol describes the conversion of the sulfonyl chloride to the methylsulfone.

Materials:

• N-Acetyl-indoline-6-sulfonyl chloride

• Sodium sulfite (Na₂SO₃)

• Sodium bicarbonate (NaHCO₃)

• Methyl iodide (CH₃I)

• Dimethylformamide (DMF)

• Water

• Diethyl ether

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Standard laboratory glassware and equipment

Procedure:

Step 2a: Reduction to the Sulfinate Salt

• Dissolve N-acetyl-indoline-6-sulfonyl chloride (1 equivalent) in a mixture of water and a suitable organic co-solvent (e.g., THF or acetone).

• Add sodium sulfite (2-3 equivalents) and sodium bicarbonate (2-3 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Upon completion, remove the organic solvent under reduced pressure. The resulting aqueous solution contains the sodium sulfinate salt.

Step 2b: Methylation to the Methylsulfone

• To the aqueous solution of the sodium sulfinate salt, add DMF.

• Add methyl iodide (1.5-2 equivalents) and stir the mixture at room temperature overnight.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield N-acetyl-6-(methylsulfonyl)indoline.

Step 2c: Deprotection of the N-acetyl group

• Dissolve the N-acetyl-6-(methylsulfonyl)indoline in a mixture of methanol and water.

• Add a strong base such as sodium hydroxide or potassium hydroxide (excess).

• Heat the mixture at reflux for 2-4 hours.

• Cool the reaction, neutralize with hydrochloric acid, and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain pure 6-(methylsulfonyl)indoline.

Structure-Activity Relationship (SAR) Studies: A Systematic Approach

Once the 6-(methylsulfonyl)indoline scaffold is in hand, a systematic SAR study can be initiated to explore the chemical space around this core and identify key structural features that contribute to the desired biological activity.

Caption: Key modification points for SAR studies on the 6-(methylsulfonyl)indoline scaffold.

Case Study: SAR of Indoline-6-Sulfonamide Inhibitors of DapE

A study on indoline-6-sulfonamide inhibitors of the bacterial enzyme DapE provides valuable insights into the SAR of this scaffold.[3] Although the core is an N-acetyl-5-halo-indoline-6-sulfonamide, the principles of modifying the sulfonamide nitrogen are directly applicable.

Compound	R Group on Sulfonamide	% Inhibition at 200 µM	IC₅₀ (µM)
4	Isoamyl	42	>200
9i	Piperidine	-	133
9j	Pyrrolidine	-	97
9k	Indoline	-	86
9n	N,N-Diethyl	-	99

Data adapted from Reference[3]

Interpretation of SAR Data:

• Cyclic vs. Acyclic Substituents: The data suggests that cyclic substituents on the sulfonamide nitrogen (piperidine, pyrrolidine, indoline) are generally more potent than the linear isoamyl group.

• Ring Size and Rigidity: Among the cyclic substituents, the more rigid and bulky indoline group (9k) resulted in the lowest IC₅₀ value, suggesting that increased hydrophobic interactions in the active site may be beneficial for activity. The slightly more flexible five-membered pyrrolidine ring (9j) was more potent than the six-membered piperidine ring (9i).

• Acyclic Substituents: The diethyl-substituted analog (9n) showed comparable potency to the pyrrolidine analog, indicating that small, branched acyclic groups are tolerated.

Causality Behind Experimental Choices:

The selection of these specific R groups was driven by the desire to systematically probe the size, shape, and lipophilicity of the pocket in the DapE active site that accommodates this part of the inhibitor. By comparing linear, cyclic, and bulky substituents, the researchers could map out the steric and electronic requirements for optimal binding.

Protocol 3: N-Functionalization of 6-(Methylsulfonyl)indoline for SAR Studies

This protocol describes a general method for introducing diversity at the N-1 position of the indoline ring.

Materials:

• 6-(Methylsulfonyl)indoline

• Appropriate alkyl halide, acyl chloride, or sulfonyl chloride (1.1 equivalents)

• A suitable base (e.g., triethylamine, potassium carbonate, or sodium hydride)

• A suitable solvent (e.g., DMF, acetonitrile, or THF)

• Standard workup and purification reagents

Procedure:

• Dissolve 6-(methylsulfonyl)indoline (1 equivalent) in the chosen solvent.

• Add the base (1.2-1.5 equivalents).

• Add the electrophile (alkyl halide, acyl chloride, or sulfonyl chloride) dropwise at a suitable temperature (typically 0 °C to room temperature).

• Stir the reaction until completion as monitored by TLC.

• Perform an aqueous workup to remove the base and other water-soluble impurities.

• Extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by column chromatography or recrystallization.

Biological Evaluation: Linking Structure to Activity

The ultimate goal of an SAR study is to correlate structural modifications with changes in biological activity. The choice of assays will depend on the therapeutic target of interest.

Protocol 4: General Enzyme Inhibition Assay (Example: Kinase Assay)

This protocol provides a general framework for a biochemical assay to determine the inhibitory activity of the synthesized compounds.

Materials:

• Purified target enzyme (e.g., a protein kinase)

• Substrate for the enzyme (e.g., a peptide or protein)

• ATP (for kinases)

• Assay buffer

• Synthesized inhibitor compounds dissolved in DMSO

• Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

• Microplate reader

Procedure:

• Prepare a dilution series of the inhibitor compounds in the assay buffer.

• In a microplate, add the target enzyme, the substrate, and the inhibitor at various concentrations.

• Initiate the enzymatic reaction by adding ATP.

• Incubate the reaction for a predetermined time at a specific temperature.

• Stop the reaction and add the detection reagent according to the manufacturer's instructions.

• Read the signal (e.g., luminescence) on a microplate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Interpretation and Lead Optimization

The data generated from the biological assays should be compiled into a table to facilitate the analysis of SAR.

Compound ID	N-1 Substituent	Aromatic Substituent	IC₅₀ (µM)
Scaffold	-H	-H	>100
Analog 1	-CH₃	-H	50
Analog 2	-CH₂CH₃	-H	25
Analog 3	-CH₂-Ph	-H	10
Analog 4	-CH₂-Ph	5-F	5

Based on the SAR data, a model of the pharmacophore can be developed, and subsequent rounds of synthesis can be designed to further optimize the lead compounds for potency, selectivity, and pharmacokinetic properties.

Conclusion

The 6-(methylsulfonyl)indoline scaffold represents a valuable starting point for medicinal chemistry campaigns. Its unique structural and electronic properties, combined with its synthetic tractability, allow for the systematic exploration of chemical space to develop novel therapeutic agents. The protocols and strategies outlined in this guide provide a comprehensive framework for researchers to effectively utilize this promising scaffold in their drug discovery efforts.

References

• Development and Application of Indolines in Pharmaceuticals. ChemMedChem. [Link][1]

• Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. Molecules. [Link][4]

• Indoline-6-Sulfonamide Inhibitors of the Bacterial Enzyme DapE. Molecules. [Link][5]

• Synthesis of indoles. Organic Chemistry Portal. [Link][6]

• Synthesis of indolines. Organic Chemistry Portal. [Link][7]

• A convenient preparation of indoline. ResearchGate. [Link][8]

• Improved protocol for indoline synthesis via palladium-catalyzed intramolecular C(sp2)-H amination. PubMed. [Link][9]

• Synthesis and biological activities of some indoline derivatives. ResearchGate. [Link][4]

• Indolinone derivatives and process for their manufacture. Google Patents. [3]

• Novel Indole-Based Sulfonylhydrazones as Potential Anti-Breast Cancer Agents: Synthesis, In Vitro Evaluation, ADME, and QSAR Studies. MDPI. [Link][10][11]

• Investigations on Anticancer and Antimalarial Activities of Indole-Sulfonamide Derivatives and In Silico Studies. ACS Omega. [Link][12][13]

• Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link][14]

• Synthesis and anticancer activity studies of indolylisoxazoline analogues. European Journal of Medicinal Chemistry. [Link][15]

• Novel process for the synthesis of indoline derivatives. Google Patents. [14]

• Design and biological evaluation of substituted 5,7-dihydro-6H-indolo[2,3-c]quinolin-6-one as novel selective Haspin inhibitors. European Journal of Medicinal Chemistry. [Link][11]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry-Section B. [Link][2]

• Synthesis of 6-substituted 6H-indolo[2,3-b]quinolines as novel cytotoxic agents and topoisomerase II inhibitors. PubMed. [Link][16]

• Preparation of indole derivatives. a. ResearchGate. [Link][17]

• Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Preprints.org. [Link][15][18]

• 1-(methylsulfonyl)spiro[indoline-3,4&apos (PHY0171236). PhytoBank. [Link][19]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. MDPI. [Link]

• Synthesis, Characterization, and Docking Study of a Novel Indole Derivative Containing a Tosyl Moiety as Anti-Oxidant Agent. MDPI. [Link]

• Cationizing Lugdunin through Trp3 Hydrophobic Fine-Tuning and Cationic Side Chain Engineering. Journal of Medicinal Chemistry. [Link]

• Gold-Catalyzed Cyclization of Pyrrole-Tethered Allenynes for the Synthesis of 4-Acylindoles and Its Application to the Ergot Alkaloid Scaffold. Organic Letters. [Link]

• Pharmacological Characterization of 3-[3-tert-Butylsulfanyl-1-[4-(6-methoxy-pyridin-3-yl)-benzyl]-5-(pyridin -2-ylmethoxy)-1H-indol-2-yl]-2,2-dimethyl-propionicAcid (AM103), a Novel Selective 5-Lipoxygenase. ResearchGate. [Link]

• Novel Functionalized Spiro [Indoline-3,5′-pyrroline]-2,2′dione Derivatives: Synthesis, Characterization, Drug-Likeness, ADME, and Anticancer Potential. MDPI. [Link]

• KEGG PATHWAY Database. KEGG. [Link]

• Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. Organic Letters. [Link][6]

• N-Acetyl-6-sulfonamide indoline screening hits from the high-throughput... ResearchGate. [Link]

• Preparation method of high-purity indole. Google Patents. [8]

• Our synthetic route toward 6–7. ResearchGate. [Link][10]

• Discovery of 6-substituted indole-3-glyoxylamides as lead antiprion agents with enhanced cell line activity, improved microsomal stability and low toxicity. ResearchGate. [Link][13]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. [Link]]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ajchem-b.com [ajchem-b.com]
• 3. Indoline-6-Sulfonamide Inhibitors of the Bacterial Enzyme DapE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Indole synthesis [organic-chemistry.org]
• 7. Indoline synthesis [organic-chemistry.org]
• 8. CN105646324A - Preparation method of high-purity indole - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Structural and Activity Relationships of 6-Sulfonyl-8-Nitrobenzothiazinones as Antitubercular Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. WO2012131710A2 - Novel process for the synthesis of indoline derivatives - Google Patents [patents.google.com]
• 15. preprints.org [preprints.org]
• 16. Synthesis of 6-substituted 6H-indolo[2,3-b]quinolines as novel cytotoxic agents and topoisomerase II inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Arenesulfonyl indole: new precursor for diversification of C-3 functionalized indoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09133B [pubs.rsc.org]

Application Note &amp; Protocol: High-Throughput Screening of 6-(Methylsulfonyl)indoline Libraries for Novel Modulators of Kinase Signaling

Abstract

This document provides a comprehensive guide to the high-throughput screening (HTS) of compound libraries centered around the 6-(methylsulfonyl)indoline scaffold. This privileged structural motif is of significant interest in drug discovery due to its presence in molecules targeting a range of biological targets, particularly protein kinases. We present a detailed protocol for a fluorescence-based biochemical assay designed to identify inhibitors of a representative tyrosine kinase. The protocol emphasizes a systematic approach, from library preparation and assay development to data analysis and hit confirmation, ensuring a robust and reproducible screening campaign.

Introduction: The 6-(Methylsulfonyl)indoline Scaffold

The indoline ring system is a common feature in many biologically active compounds. The addition of a methylsulfonyl group at the 6-position can significantly influence the molecule's physicochemical properties, including solubility and cell permeability, while also providing a key interaction point for binding to target proteins. This scaffold is found in several approved drugs and clinical candidates, highlighting its therapeutic potential. High-throughput screening of libraries containing this scaffold offers a powerful approach to discovering novel chemical probes and starting points for drug development programs.

Pre-Screening: Library Preparation and Quality Control

The success of any HTS campaign is fundamentally reliant on the quality of the compound library. Proper preparation and quality control are essential to minimize false positives and ensure the reliability of screening data.

2.1. Library Acquisition and Formatting

Libraries of 6-(methylsulfonyl)indoline derivatives can be sourced from commercial vendors or synthesized in-house. Upon receipt or synthesis, the library should be formatted into a standard HTS plate format, typically 384- or 1536-well plates.

2.2. Quality Control

A critical quality control step involves verifying the identity and purity of a representative subset of the library compounds. This is typically achieved using Liquid Chromatography-Mass Spectrometry (LC-MS). Additionally, the concentration of the compounds in the stock plates should be confirmed.

Table 1: Recommended Quality Control Parameters

Parameter	Method	Acceptance Criteria
Purity	LC-MS	>95%
Identity	Mass Spectrometry	Measured mass ± 0.5 Da of expected mass
Concentration	UV/Vis Spectroscopy or other suitable method	±10% of nominal concentration

HTS Assay: A Fluorescence Polarization-Based Kinase Inhibition Assay

This section details a robust and sensitive fluorescence polarization (FP) assay for identifying inhibitors of a model tyrosine kinase. FP assays are homogeneous, meaning they do not require separation of bound and free reagents, making them highly amenable to automation and HTS.

3.1. Assay Principle

The assay measures the binding of a fluorescently labeled peptide substrate to the kinase. In the unbound state, the small fluorescent peptide rotates rapidly, resulting in low fluorescence polarization. Upon phosphorylation by the kinase and subsequent binding to a phosphospecific antibody, the resulting larger complex tumbles more slowly, leading to a high fluorescence polarization signal. Inhibitors of the kinase will prevent peptide phosphorylation, resulting in a low polarization signal.

3.2. Workflow Overview

Caption: High-level workflow for the HTS campaign.

3.3. Detailed Protocol

Materials:

• 384-well, low-volume, black, round-bottom plates

• Recombinant Tyrosine Kinase

• Fluorescently labeled peptide substrate

• ATP

• Phosphospecific antibody

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35

• Stop/Detection Buffer: Assay buffer containing EDTA and the phosphospecific antibody

• Positive Control: A known inhibitor of the kinase (e.g., Staurosporine)

• Negative Control: DMSO

Procedure:

• Compound Plate Preparation:

  • Prepare a working concentration of the 6-(methylsulfonyl)indoline library compounds in an appropriate solvent (e.g., DMSO).

  • Using an acoustic liquid handler or a pintool, transfer a small volume (e.g., 50 nL) of each compound, positive control, and negative control to the assay plates.

• Reagent Preparation:

  • Prepare the kinase solution in assay buffer to the desired concentration.

  • Prepare the substrate/ATP mix in assay buffer. The optimal concentrations of kinase, substrate, and ATP should be determined empirically during assay development.

• Assay Execution:

  • Add the kinase solution to all wells of the assay plate.

  • Centrifuge the plates briefly to ensure all components are at the bottom of the wells.

  • Initiate the kinase reaction by adding the substrate/ATP mix to all wells.

  • Incubate the plates at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Stop the reaction by adding the Stop/Detection Buffer.

  • Incubate the plates at room temperature for the antibody binding time (e.g., 30 minutes), protected from light.

• Data Acquisition:

  • Read the plates on a fluorescence polarization-capable plate reader. Excite at the appropriate wavelength for the fluorophore and measure both parallel and perpendicular fluorescence emission.

Data Analysis and Hit Identification

4.1. Primary Data Analysis

The primary output from the plate reader will be fluorescence polarization values. These values are then used to calculate the percent inhibition for each compound.

Percent Inhibition Calculation:

% Inhibition = 100 * (1 - (mP_sample - mP_neg_ctrl) / (mP_pos_ctrl - mP_neg_ctrl))

Where:

• mP_sample is the millipolarization value of the test compound.

• mP_neg_ctrl is the average millipolarization of the negative control wells (DMSO).

• mP_pos_ctrl is the average millipolarization of the positive control wells.

4.2. Hit Selection

A common method for hit selection is to use a statistical cutoff based on the standard deviation (SD) of the sample population. A typical cutoff is 3 times the standard deviation from the mean of the plate.

Hit Confirmation and Follow-up Studies:

• Hit Confirmation: Re-test the primary hits in the same assay to confirm their activity.

• Dose-Response Analysis: Perform a dose-response curve for confirmed hits to determine their potency (IC₅₀).

• Orthogonal Assays: Test the confirmed hits in a different assay format (e.g., a luminescence-based assay) to rule out assay-specific artifacts.

• Selectivity Profiling: Screen the hits against a panel of related kinases to assess their selectivity.

Caption: Data analysis and hit validation pipeline.

Hypothetical Signaling Pathway Context

The identified kinase inhibitors could potentially modulate a variety of cellular signaling pathways implicated in diseases such as cancer or inflammation. Below is a simplified representation of a generic kinase signaling cascade that could be targeted.

Caption: Simplified kinase signaling pathway.

Conclusion

The protocol outlined in this application note provides a robust framework for the high-throughput screening of 6-(methylsulfonyl)indoline libraries to identify novel kinase inhibitors. By adhering to rigorous quality control, employing a validated assay system, and conducting thorough hit confirmation, researchers can significantly increase the probability of discovering promising lead compounds for further drug development.

References

• High-Throughput Screening: A Powerful Approach to Drug Discovery. National Center for Biotechnology Information.[Link]

• Fluorescence Polarization (FP) for Measuring Biomolecular Interactions. Bioradiations.[Link]

• Assay Guidance Manual. National Center for Biotechnology Information.[Link]

Application Notes and Protocols for the Design of 6-(Methylsulfonyl)indoline-Based Kinase Inhibitors

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of the 6-(Methylsulfonyl)indoline Scaffold in Kinase Inhibitor Design

Protein kinases, as central regulators of cellular signaling, represent a prominent class of drug targets, particularly in oncology.[1][2] The indoline scaffold has emerged as a privileged structure in the design of potent and selective kinase inhibitors.[3] Its bicyclic system provides a rigid framework that can be strategically decorated with functional groups to optimize interactions within the ATP-binding pocket of various kinases. Notably, substitutions at the 6-position of the indoline ring have been shown to significantly influence inhibitor potency and selectivity.[1][4]

This application note focuses on the 6-(methylsulfonyl)indoline scaffold as a promising platform for the development of next-generation kinase inhibitors. The methylsulfonyl group is a key functional moiety in medicinal chemistry, often employed to enhance solubility, metabolic stability, and to act as a hydrogen bond acceptor. Its incorporation at the 6-position of the indoline core is hypothesized to allow for specific interactions within the kinase active site, potentially leading to inhibitors with improved pharmacological profiles. While the closely related 6-methoxycarbonyl-substituted indolinones have demonstrated significant success as triple angiokinase inhibitors, this guide will explore the rationale and practical steps for leveraging the unique properties of the 6-methylsulfonyl group.[1][5]

This document provides a comprehensive guide for researchers, detailing the design rationale, synthetic protocols, and biological evaluation of 6-(methylsulfonyl)indoline derivatives as kinase inhibitors.

Design Rationale and Strategy

The design of kinase inhibitors based on the 6-(methylsulfonyl)indoline scaffold is predicated on several key principles of modern medicinal chemistry:

• Scaffold Hopping and Bioisosteric Replacement: The indoline core serves as a bioisostere of the indole and other heterocyclic systems found in numerous approved kinase inhibitors.[1][2] The 6-(methylsulfonyl) group can be considered a bioisostere of other electron-withdrawing groups, such as the 6-methoxycarbonyl group, which has been validated in potent angiokinase inhibitors.[1][5]

• Structure-Activity Relationship (SAR) Exploration: The indoline scaffold offers multiple points for chemical modification. Systematic derivatization at the N1, C3, and other positions of the benzene ring allows for a thorough exploration of the SAR, enabling the optimization of potency, selectivity, and pharmacokinetic properties.

• Computational Modeling and In Silico Design: Molecular docking and other computational methods are invaluable tools for visualizing the binding mode of 6-(methylsulfonyl)indoline derivatives within the kinase active site.[6] These in silico approaches can guide the design of new analogs with improved interactions with key residues.

Below is a conceptual workflow for the design and development of 6-(methylsulfonyl)indoline-based kinase inhibitors.

Figure 1: Workflow for Kinase Inhibitor Design.

Experimental Protocols

Protocol 1: Synthesis of 6-(Methylsulfonyl)indoline Derivatives

This protocol describes a general synthetic route for the preparation of a library of 6-(methylsulfonyl)indoline derivatives, exemplified by the synthesis of a 3-substituted analog.

Step 1: Synthesis of 6-Nitroindoline

A common starting material is 6-nitroindoline, which can be synthesized from commercially available precursors.

Step 2: Sulfonylation of 6-Nitroindoline

The methylsulfonyl group is introduced at the 6-position.

Step 3: Reduction of the Nitro Group

The nitro group is reduced to an amine, which can then be further functionalized.

Step 4: Functionalization of the 6-Aminoindoline

The newly formed amino group can be acylated, alkylated, or used in other coupling reactions to introduce diversity.

Step 5: Knoevenagel Condensation for 3-Substituted Derivatives

The 2-oxo group of the indolinone can undergo a Knoevenagel condensation with various aldehydes to introduce substituents at the 3-position, a key modification for kinase interaction.

Detailed Synthetic Scheme:

Figure 2: Synthetic Route to 3-Substituted 6-(Methylsulfonyl)indolin-2-ones.

Materials:

• 6-Nitroindoline

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Sulfur dioxide (SO₂)

• Copper(II) chloride (CuCl₂)

• Methyl iodide (CH₃I)

• Appropriate base (e.g., K₂CO₃)

• Various aldehydes (R-CHO)

• Piperidine

• Ethanol (EtOH)

• Standard laboratory glassware and purification equipment

Procedure:

• Synthesis of 6-(Methylsulfonyl)indoline: This can be achieved through a Sandmeyer-type reaction starting from 6-aminoindoline (obtained from the reduction of 6-nitroindoline), followed by methylation.

• Synthesis of 3-(Substituted-methylidene)-6-(methylsulfonyl)indolin-2-one: To a solution of 6-(methylsulfonyl)indolin-2-one (1 equivalent) and the desired aldehyde (1.1 equivalents) in ethanol, add a catalytic amount of piperidine. Reflux the mixture for 4-8 hours, monitoring the reaction by TLC. After completion, cool the reaction mixture to room temperature, and collect the precipitated product by filtration. Wash the solid with cold ethanol and dry under vacuum. Purify further by recrystallization or column chromatography if necessary.

Protocol 2: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol outlines a luminescent-based assay to determine the IC₅₀ value of a 6-(methylsulfonyl)indoline derivative against a target kinase.[1]

Materials:

• Purified recombinant kinase (e.g., VEGFR2, PDGFRβ)

• Kinase substrate (specific to the kinase)

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• 6-(Methylsulfonyl)indoline test compounds

• Positive control inhibitor (e.g., Sunitinib)

• Assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• 384-well white plates

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds and the positive control in DMSO.

• Kinase Reaction:

  • Add 2.5 µL of the kinase solution to each well of a 384-well plate.

  • Add 0.5 µL of the serially diluted compounds or controls.

  • Incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 2 µL of a solution containing the substrate and ATP.

  • Incubate for 60 minutes at room temperature.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a four-parameter logistic curve.

Protocol 3: Cell-Based Proliferation Assay (MTT Assay)

This protocol assesses the anti-proliferative activity of the synthesized compounds on a relevant cancer cell line (e.g., HUVEC for angiogenesis, or a tumor cell line overexpressing the target kinase).

Materials:

• Cancer cell line (e.g., MCF-7, HepG2)

• Cell culture medium (e.g., DMEM) supplemented with 10% FBS

• 6-(Methylsulfonyl)indoline test compounds

• Positive control (e.g., Doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and controls for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the GI₅₀ (concentration for 50% growth inhibition) values.

Data Presentation and Interpretation

Structure-Activity Relationship (SAR) Table

The following table presents hypothetical data for a series of 6-(methylsulfonyl)indoline derivatives to illustrate how SAR data can be organized and interpreted.

Compound ID	R Group (at C3)	VEGFR2 IC₅₀ (nM)	PDGFRβ IC₅₀ (nM)	MCF-7 GI₅₀ (µM)
GMSI-1	Phenyl	150	250	5.2
GMSI-2	4-Fluorophenyl	85	120	2.8
GMSI-3	4-Methoxyphenyl	110	180	4.1
GMSI-4	2-Thienyl	50	75	1.5
GMSI-5	3-Pyridyl	65	90	2.1
Sunitinib	(Reference)	9	8	0.05

Interpretation:

• The introduction of a fluorine atom at the para-position of the phenyl ring (GMSI-2) improves potency compared to the unsubstituted phenyl ring (GMSI-1), likely due to favorable electronic interactions.

• Replacing the phenyl ring with a bioisosteric thiophene ring (GMSI-4) leads to a significant increase in potency, suggesting that the heteroatom may form additional interactions in the binding pocket.

• The pyridyl analog (GMSI-5) also shows good activity, indicating that a nitrogen atom in the aromatic ring is well-tolerated and may offer opportunities for further optimization of solubility and pharmacokinetic properties.

Visualization of Kinase Inhibition

The following diagram illustrates the general binding mode of a 6-(methylsulfonyl)indoline-based inhibitor within the ATP-binding pocket of a kinase.

Figure 3: Binding Mode of a 6-(Methylsulfonyl)indoline Inhibitor.

Conclusion and Future Directions

The 6-(methylsulfonyl)indoline scaffold represents a promising starting point for the design of novel kinase inhibitors. The synthetic accessibility of this scaffold, coupled with the favorable physicochemical properties imparted by the methylsulfonyl group, makes it an attractive platform for medicinal chemists. The protocols and design strategies outlined in this application note provide a robust framework for the synthesis, biological evaluation, and optimization of 6-(methylsulfonyl)indoline derivatives. Future work should focus on expanding the library of analogs, exploring a wider range of kinase targets, and conducting in-depth in vivo studies to validate the therapeutic potential of lead compounds.

References

• Hilberg, F., et al. (2009). Design, synthesis, and evaluation of indolinones as triple angiokinase inhibitors and the discovery of a highly specific 6-methoxycarbonyl-substituted indolinone (BIBF 1120). Journal of Medicinal Chemistry, 52(14), 4393-4403. [Link][1][5]

• Prakash, C. R., & Raja, S. (2012). Indolinones as promising scaffold as kinase inhibitors: a review. Mini reviews in medicinal chemistry, 12(2), 98–119. [Link][2]

• Kontoyianni, M. (2017). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. Frontiers in Chemistry, 5, 873. [Link][6]

• Sun, L., et al. (1998). Synthesis and biological evaluations of 3-substituted indolin-2-ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases. Journal of medicinal chemistry, 41(14), 2588–2603. [Link]

• Mendel, D. B., et al. (2003). SU11248, a novel multitargeted receptor tyrosine kinase inhibitor, simultaneously inhibits vascular endothelial growth factor receptor 2, platelet-derived growth factor receptor beta, and KIT, and demonstrates broad-spectrum antitumor activity. Clinical cancer research, 9(1), 327–337. [Link]

• Abou-Seri, S. M., et al. (2022). Design, Synthesis, Molecular Modeling, and Anticancer Evaluation of New VEGFR-2 Inhibitors Based on the Indolin-2-One Scaffold. Pharmaceuticals, 15(11), 1416. [Link]

• Huang, S., et al. (2006). Development of 6-substituted indolylquinolinones as potent Chek1 kinase inhibitors. Bioorganic & medicinal chemistry letters, 16(22), 5907–5912. [Link][4]

• El-Damasy, A. K., et al. (2018). Design, synthesis, and molecular docking of novel indole scaffold-based VEGFR-2 inhibitors as targeted anticancer agents. European journal of medicinal chemistry, 143, 1373–1388. [Link]

• Rode, M. A., et al. (2009). Synthesis and biological activities of some indoline derivatives. Journal of the Serbian Chemical Society, 74(12), 1377-1387. [Link]

• El-Sayed, M. A., et al. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of enzyme inhibition and medicinal chemistry, 37(1), 2715–2729. [Link]

• Zhang, Y., et al. (2021). Structural and Activity Relationships of 6-Sulfonyl-8-Nitrobenzothiazinones as Antitubercular Agents. Journal of medicinal chemistry, 64(19), 14526–14539. [Link]

• Folkes, A. J., et al. (2008). The identification of 2-(1H-indazol-4-yl)-6-(4-methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine (GDC-0941) as a potent, selective, orally bioavailable inhibitor of class I PI3 kinase for the treatment of cancer. Journal of medicinal chemistry, 51(18), 5522–5532. [Link]

• Underiner, T. L., et al. (2010). Indolin-2-ones in clinical trials as potential kinase inhibitors: a review. Pharmacology & therapeutics, 127(3), 253–264. [Link][3]

• Chang, J. Y., et al. (2007). A Novel Oral Indoline-Sulfonamide Agent, N- [1-(4-Methoxybenzenesulfonyl)-2,3-dihydro-1 H-indol-7-yl]-Isonicotinamide (J30), Exhibits Potent Activity against Human Cancer Cells in Vitro and in Vivo through the Disruption of Microtubule. Molecular cancer therapeutics, 6(1), 153–161. [Link]

• Her, C., et al. (2014). Structure-activity relationship studies of the tricyclic indoline resistance-modifying agent. Journal of medicinal chemistry, 57(9), 3757–3771. [Link]

• Sharma, A., et al. (2024). Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties. RSC medicinal chemistry, 15(2), 269–304. [Link]

• Sun, L., et al. (2000). Identification of substituted 3-[(4,5,6,7-tetrahydro-1H-indol-2-yl)methylene]- 1,3-dihydroindol-2-ones as growth factor receptor inhibitors for VEGF-R2 (FLK-1/KDR), FGF-R1, and PDGF-Rbeta tyrosine kinases. Journal of medicinal chemistry, 43(14), 2655–2663. [Link]

• Asati, V., et al. (2021). Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents. Mini reviews in medicinal chemistry, 21(1), 44–60. [Link]

• Sharma, P., et al. (2024). Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study. ACS omega, 9(7), 8031–8047. [Link]

• Singh, U. P., & Singh, R. K. (2024). Novel Indole-Based Sulfonylhydrazones as Potential Anti-Breast Cancer Agents: Synthesis, In Vitro Evaluation, ADME, and QSAR Studies. Molecules, 29(10), 2289. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Development of 6-substituted indolylquinolinones as potent Chek1 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and evaluation of indolinones as triple angiokinase inhibitors and the discovery of a highly specific 6-methoxycarbonyl-substituted indolinone (BIBF 1120) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, Molecular Modeling, and Anticancer Evaluation of New VEGFR-2 Inhibitors Based on the Indolin-2-One Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

challenges in the multi-step synthesis of 6-(methylsulfonyl)indoline

Technical Support Center: Synthesis of 6-(Methylsulfonyl)indoline

From the desk of the Senior Application Scientist

Welcome to the technical support resource for the multi-step synthesis of 6-(methylsulfonyl)indoline. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this synthesis. The indoline scaffold is a privileged structure in medicinal chemistry, and the addition of a methylsulfonyl group at the 6-position introduces unique electronic and solubility properties. However, its synthesis is not without challenges.

This document moves beyond simple protocols to provide a deeper understanding of the reaction mechanisms, troubleshoot common experimental hurdles, and explain the rationale behind procedural choices. Our goal is to empower you to not only successfully synthesize the target molecule but also to intelligently adapt and optimize the synthesis for your specific research needs.

Overall Synthetic Strategy: An Overview

The most common and reliable strategies for synthesizing 6-(methylsulfonyl)indoline involve the construction of the indoline ring from a pre-functionalized benzene precursor. A highly effective modern approach is the palladium-catalyzed intramolecular C(sp²)–H amination of a β-arylethylamine derivative. This strategy offers high efficiency and good functional group tolerance.[1][2]

Below is a generalized workflow for this approach.

Caption: Generalized workflow for 6-(methylsulfonyl)indoline synthesis.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the synthesis.

Part 1: Precursor Synthesis & Sulfonylation

Q1: I'm starting from an aniline derivative without the methylsulfonyl group. What is the best way to introduce it at the 6-position of the final indoline?

A1: Introducing the sulfonyl group after the indoline ring is formed is challenging due to regioselectivity issues. Direct sulfonation of indoline would likely lead to a mixture of products. A more robust strategy is to start with a commercially available, appropriately substituted aniline, such as 4-bromoaniline or 4-aminothiophenol.

• From 4-Aminothiophenol: This is an excellent starting point. The thiol can be methylated (e.g., with methyl iodide) to give 4-(methylthio)aniline. This thioether is then easily oxidized to the desired methyl sulfone using an oxidant like Oxone® or hydrogen peroxide in acetic acid. This precursor can then be carried forward to the cyclization step.

• From 4-Bromoaniline: The bromo-group can be converted to a methylsulfonyl group via copper-catalyzed coupling with sodium methanesulfinate (Langlois-type reaction) or through a palladium-catalyzed process.

Q2: My oxidation of the 4-(methylthio)aniline precursor to the sulfone is sluggish and gives multiple products. What's going wrong?

A2: This is a common issue often related to the oxidant or reaction conditions. The oxidation proceeds through a sulfoxide intermediate, and incomplete reaction can leave you with a mixture of starting material, sulfoxide, and the desired sulfone, which can be difficult to separate.

• Probable Cause: Insufficient oxidant, suboptimal temperature, or catalyst deactivation (if applicable). The aniline nitrogen can be sensitive to oxidation.

• Troubleshooting Steps:

  • Protect the Amine: The free amine can interfere with the oxidation. Protecting it first as an acetamide (using acetic anhydride) is highly recommended. The acetyl group can be removed later or may even serve as the protecting group for the subsequent cyclization step.

  • Choice of Oxidant:

    • Oxone® (potassium peroxymonosulfate): Generally clean and effective. Ensure you use at least 2 equivalents to drive the reaction from thioether to sulfone.

    • m-CPBA: Can also be effective but may be less selective.

    • H₂O₂/AcOH: A classic, cost-effective method, but can require heating and careful control to prevent side reactions.

  • Monitor Carefully: Use TLC or LC-MS to monitor the disappearance of the starting material and the sulfoxide intermediate. If the reaction stalls, a small additional charge of the oxidant may be required.

Part 2: Indoline Ring Formation (C-H Amination)

Q3: My palladium-catalyzed intramolecular C-H amination to form the indoline ring is giving a very low yield. What are the most common culprits?[3]

A3: Low yields in this key step are frequently reported and can be traced back to several factors. This reaction is sensitive to the catalyst's active state, the nature of the protecting group, and the reaction environment.[2][3]

• Probable Causes & Solutions:

  • Catalyst Deactivation: The active Pd(0) species is highly sensitive to oxygen.[3] Ensure the reaction is rigorously degassed and maintained under a positive pressure of an inert atmosphere (Argon or Nitrogen).

  • Suboptimal Protecting Group: The directing group on the nitrogen is crucial. Picolinamide (PA) protected substrates are highly effective for this transformation.[2] Other groups like tosyl or nosyl can also work but may require different conditions. Simple Boc or acetyl groups can be less effective as directing groups.

  • Incorrect Oxidant: This C-H activation is an oxidative process and requires a stoichiometric oxidant to regenerate the active catalytic species. Common oxidants include PhI(OAc)₂ or benzoquinone. Ensure the oxidant is fresh and added correctly.

  • Temperature Control: While higher temperatures can increase reaction rates, they can also lead to catalyst decomposition.[3] An optimal temperature is often between 80-110 °C. A systematic screen of the temperature is recommended.

  • Solvent Choice: The solvent can significantly impact yield. Polar aprotic solvents like DMF or DMA are common, but sometimes less coordinating solvents like toluene or dioxane can be effective.

Q4: I'm observing significant amounts of intermolecular side products (dimers) or β-hydride elimination instead of my desired indoline.

A4: This indicates that the desired intramolecular pathway is not being favored.

• Probable Cause: Reaction concentration is too high, or the conformation of the substrate is unfavorable for cyclization.

• Troubleshooting Steps:

  • High Dilution: This is the most critical parameter to control intermolecular side reactions.[4] Performing the reaction at a low concentration (e.g., 0.01 M) significantly favors the intramolecular cyclization. This can be achieved by adding the substrate slowly via syringe pump to the hot reaction mixture.

  • Ligand Tuning: While many C-H aminations are ligandless, sometimes the addition of a ligand (e.g., a phosphine or N-heterocyclic carbene ligand) can promote the desired reductive elimination step over side reactions.

Part 3: Purification & Characterization

Q5: The final 6-(methylsulfonyl)indoline is difficult to purify. It streaks badly on my silica gel column.

A5: This is a classic problem when purifying amines on silica gel. The basic nitrogen atom of the indoline interacts strongly with the acidic silanol groups on the silica surface, leading to poor peak shape and difficult separation.[5]

• Troubleshooting Steps:

  • Deactivate the Silica: Add a small amount of a basic modifier to your eluent. Triethylamine (0.5-1%) is most common. Alternatively, a slurry of silica gel can be prepared with your eluent containing triethylamine before packing the column.

  • Alternative Stationary Phases: If streaking persists, consider using a different stationary phase. Alumina (basic or neutral) is often a good alternative for purifying basic compounds. Reverse-phase chromatography (C18) with a mobile phase containing a buffer (like ammonium acetate or formic acid) is also a powerful option.

  • Recrystallization: If your product is a solid, recrystallization is an excellent and scalable purification method that can often provide material of very high purity. Experiment with different solvent systems (e.g., Ethyl Acetate/Hexanes, Ethanol/Water).

Key Catalytic System Comparison for C-H Amination

The choice of catalyst, oxidant, and solvent is critical for the success of the indoline ring formation. The table below summarizes common conditions reported for similar transformations.

Catalyst System	Typical Oxidant	Solvent	Temp (°C)	Key Considerations	Reference
Pd(OAc)₂	PhI(OAc)₂	Acetic Acid	100-110	Requires a suitable N-directing group like picolinamide (PA).	[2]
PdCl₂(MeCN)₂	Benzoquinone (BQ)	DMF	80-100	BQ is often used as a milder oxidant.	[3]
Pd(TFA)₂	Ce(SO₄)₂	TFA/DCE	60-80	Cerium(IV) sulfate can be an effective, albeit harsh, oxidant.	[1]
Rh₂(esp)₂	PhI(OAc)₂	Dichloromethane	40	Rhodium catalysts can offer different reactivity and selectivity.	[6]

Detailed Experimental Protocol: Pd-Catalyzed Synthesis of N-Picolinoyl-6-(methylsulfonyl)indoline

This protocol is a representative example based on established literature methods and should be adapted and optimized for your specific substrate and laboratory conditions.[2]

Materials:

• N-(2-(4-(methylsulfonyl)phenyl)ethyl)picolinamide (1.0 eq)

• Palladium(II) Acetate (Pd(OAc)₂, 0.05 eq)

• Phenyliodine diacetate (PhI(OAc)₂, 1.2 eq)

• Anhydrous Acetic Acid (to 0.1 M)

• Anhydrous Toluene (for azeotropic removal of water, optional)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add N-(2-(4-(methylsulfonyl)phenyl)ethyl)picolinamide. If desired, add toluene and evaporate under reduced pressure to remove any residual water.

• Add Pd(OAc)₂ and PhI(OAc)₂ to the flask.

• Inert Atmosphere: Evacuate and backfill the flask with dry Argon or Nitrogen three times.

• Solvent Addition: Add anhydrous acetic acid via syringe to achieve a concentration of approximately 0.1 M.

• Heating: Place the flask in a preheated oil bath at 110 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium black.

  • Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution (until CO₂ evolution ceases), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate (often with 0.5% triethylamine added to the eluent system to prevent streaking) to afford the desired N-picolinoyl-6-(methylsulfonyl)indoline.

Troubleshooting Logic Diagram: Low Yield in Cyclization Step

If you are facing low yields in the critical C-H amination step, this decision tree can help diagnose the issue.

Caption: A decision tree for troubleshooting low cyclization yields.

References

• Organic Chemistry Portal. Synthesis of indoles. [Link]

• Gill, C., et al. (2015). Indoline-6-Sulfonamide Inhibitors of the Bacterial Enzyme DapE. PMC, NIH. [Link]

• Reddit r/Chempros. Problems with Fischer indole synthesis. [Link]

• Sharma, S., et al. (2025). Recent advances in the synthesis of indoles and their applications. RSC Publishing. [Link]

• Ashenhurst, J. (2018). Aromatic Synthesis (3) - Sulfonyl Blocking Groups. Master Organic Chemistry. [Link]

• Liu, J., et al. (2024). Metal-free introduction of primary sulfonamide into electron-rich aromatics. PMC, NIH. [Link]

• Jones, C. D. (1972). Preparation of 2-substituted indole sulfonamides and subsequent conversion to indole-2-carboxylic acids, indole-2-carbonitriles, and 2-acylindoles. The Journal of Organic Chemistry (ACS Publications). [Link]

• Organic Chemistry Portal. Synthesis of indolines. [Link]

• Wikipedia. Aromatic sulfonation. [Link]

• Doc Brown's Chemistry. Aromatic sulfonation electrophilic substitution mechanism. [Link]

• He, G., et al. (2012). Improved protocol for indoline synthesis via palladium-catalyzed intramolecular C(sp2)-H amination. PubMed. [Link]

Sources

• 1. Indoline synthesis [organic-chemistry.org]
• 2. Improved protocol for indoline synthesis via palladium-catalyzed intramolecular C(sp2)-H amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Recent advances in the synthesis of indoles and their applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

improving the yield and purity of 6-(methylsulfonyl)indoline

An in-depth guide to overcoming common challenges in the synthesis and purification of 6-(methylsulfonyl)indoline, designed for chemistry professionals.

Introduction

6-(Methylsulfonyl)indoline is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its synthesis, while achievable through several routes, often presents challenges related to yield and purity. This technical support center provides researchers with a comprehensive troubleshooting guide, frequently asked questions, and detailed protocols to systematically address and resolve common experimental hurdles.

This section addresses specific problems encountered during the synthesis and purification of 6-(methylsulfonyl)indoline in a direct question-and-answer format.

Q1: My reaction yield is consistently low. What are the primary factors to investigate?

Low yields can be attributed to several factors ranging from reagent quality to suboptimal reaction conditions. A systematic approach is crucial for diagnosis.[1]

Potential Cause	Explanation & Suggested Solution
Poor Quality Starting Materials	Impurities in precursors, such as the corresponding phenethylamine derivative or the catalyst, can introduce side reactions that consume starting material or inhibit the catalyst.[1] Solution: Verify the purity of all starting materials via NMR or LC-MS. If necessary, purify them before use.
Suboptimal Reaction Conditions	Indoline synthesis via intramolecular amination is often sensitive to temperature, solvent, and base.[2][3] Solution: Perform a systematic optimization screen. Vary the temperature in 5-10 °C increments. Screen different solvents (e.g., Toluene, Dioxane, DMF) and bases (e.g., K₂CO₃, Cs₂CO₃, tBuONa).[4]
Catalyst Inactivity	Palladium catalysts, commonly used for C-N bond formation, can be sensitive to air and moisture, leading to deactivation.[3] Solution: Ensure the reaction is set up under an inert atmosphere (Argon or Nitrogen). Use anhydrous solvents and flame-dried glassware. Consider using a fresh batch of catalyst and ligand.
Incomplete Reaction	The reaction may not be reaching completion within the allotted time. Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or LC-MS.[5] Extend the reaction time if starting material is still present.

Q2: My final product is contaminated with significant impurities. How can I identify and eliminate them?

Impurity profiling is essential for developing an effective purification strategy. Organic impurities can arise from starting materials, intermediates, or side reactions during the manufacturing process.[6]

Potential Cause	Explanation & Suggested Solution
Unreacted Starting Materials/Intermediates	The most common impurities are often unreacted precursors.[6] Solution: Improve reaction conversion by extending the reaction time or optimizing conditions as described above. These are typically easy to remove via column chromatography due to polarity differences.
Side Products (e.g., Dehalogenation)	If using a halo-phenethylamine precursor, reductive dehalogenation can occur as a side reaction, leading to an undesired des-halo indoline. Solution: Screen different catalyst/ligand combinations. Sometimes a milder base or lower reaction temperature can minimize this pathway.
Over-oxidation to Indole	The indoline core can be oxidized to the corresponding indole, especially if the reaction is exposed to air at high temperatures.[7] Solution: Maintain a strict inert atmosphere throughout the reaction and workup. If oxidation is a persistent issue, consider a milder oxidant for any necessary steps or a different synthetic route.
Solvent/Reagent Adducts	Highly reactive intermediates can sometimes form adducts with the solvent or other reagents. Solution: Identify the adduct structure using high-resolution mass spectrometry (HRMS) and NMR. Changing the solvent may be necessary.

Workflow for Troubleshooting Low Yield

The following diagram outlines a logical workflow for diagnosing and resolving low reaction yields.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Indoline synthesis [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ajrconline.org [ajrconline.org]
• 7. Indole synthesis [organic-chemistry.org]

Technical Support Center: Enhancing the Biological Activity of 6-(Methylsulfonyl)indoline Analogs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 6-(methylsulfonyl)indoline analogs. This guide is designed to provide practical, in-depth solutions to common experimental challenges, moving beyond simple protocols to explain the underlying scientific principles. Our goal is to empower you to optimize your research strategies and accelerate your discovery process. The indoline scaffold is a "privileged core" in modern drug discovery, and understanding its nuances is key to success.[1][2]

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions about the 6-(methylsulfonyl)indoline scaffold.

Q1: What is the significance of the indoline scaffold in drug discovery?

A1: The indoline scaffold, a benzene ring fused to a five-membered nitrogen-containing ring, is considered a "privileged scaffold" in medicinal chemistry.[1][2] Its unique three-dimensional, non-coplanar structure often leads to improved pharmacokinetic properties, such as enhanced water solubility and reduced lipophilicity, compared to flatter aromatic systems.[1] The nitrogen atom can act as both a hydrogen bond donor and acceptor, while the aromatic ring can engage in hydrophobic and π-stacking interactions, allowing it to bind to a wide variety of biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases.[1][3]

Q2: What is the specific role of the 6-methylsulfonyl group in enhancing biological activity?

A2: The methylsulfonyl (-SO₂CH₃) group is a powerful modulator of a molecule's properties and is frequently used in drug design.[4] Its primary roles include:

• Improving Physicochemical Properties: As a polar, non-ionizable group, it can increase the polarity and aqueous solubility of a molecule, which is crucial for bioavailability.[4][5]

• Metabolic Stability: The sulfonyl group is highly stable against hydrolysis and resistant to metabolic reduction, often "blocking" a potential site of metabolism and thereby increasing the compound's half-life.[4][5]

• Target Engagement: The two oxygen atoms are strong hydrogen bond acceptors, which can facilitate potent interactions with amino acid residues in a target's binding pocket.[5][6] This can significantly enhance binding affinity and, consequently, biological activity.

• Directing Group in Synthesis: In synthetic chemistry, the methylsulfonyl group can act as a directing group, influencing the position of further chemical modifications on the aromatic ring.[7]

Q3: What are the common biological targets for 6-(methylsulfonyl)indoline analogs?

A3: The versatility of this scaffold allows it to be adapted for a wide range of targets. Published research has shown activity for derivatives in several areas, including:

• Anti-inflammatory Agents: As dual inhibitors of cyclooxygenase (COX-1/2) and 5-lipoxygenase (5-LOX).[8][9]

• Anticancer Agents: By targeting pathways such as the p53-MDM2 interaction or inhibiting specific kinases.[10][11]

• Antimicrobial Agents: By inhibiting enzymes like DNA gyrase B in bacteria or acting as resistance-modifying agents in strains like MRSA.[12][13][14]

• Adrenoceptor Antagonists: Certain analogs have shown high affinity for alpha-2 adrenoceptors.[15]

Part 2: Troubleshooting Guides

This section provides detailed, Q&A-based solutions to specific experimental problems.

Guide 1: Synthesis and Purification

Q1: My N-acylation or N-sulfonylation of the indoline nitrogen is inefficient, resulting in low yields. What are the likely causes and solutions?

A1: This is a common issue often related to the reaction conditions. The nucleophilicity of the indoline nitrogen can be hindered, and the stability of the resulting product can be a factor.

• Causality: The lone pair of electrons on the indoline nitrogen is less available than in a simple aliphatic amine due to its proximity to the aromatic ring. The choice of base is critical; it must be strong enough to deprotonate the nitrogen (if required by the mechanism) but not so strong as to cause side reactions. The solvent must also be appropriate to dissolve the reactants and stabilize any charged intermediates.

• Troubleshooting Steps:

  • Re-evaluate Your Base: For acyl chlorides or sulfonyl chlorides, a non-nucleophilic organic base is typically used.

    • If using pyridine, consider it can also act as a nucleophilic catalyst. For sterically hindered indolines, this may not be optimal.

    • Try a stronger, non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA).

    • Adding a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate acylation reactions.[3]

  • Optimize Your Solvent:

    • Ensure your solvent is anhydrous. Water will react with acyl/sulfonyl chlorides.

    • Switch to a different aprotic solvent. Dichloromethane (DCM) or tetrahydrofuran (THF) are common choices.[3] For less reactive starting materials, a more polar solvent like dimethylformamide (DMF) might be beneficial, but be aware it can be harder to remove.

  • Check Reactant Quality: Acyl and sulfonyl chlorides can degrade upon exposure to moisture. Use a fresh bottle or purify the reagent before use.

Q2: I am struggling with the purification of my final compound. It streaks on my silica gel column and I get poor separation. What can I do?

A2: This problem usually points to interactions between your compound and the stationary phase (silica gel) or solubility issues in the mobile phase.

• Causality: The nitrogen atom in the indoline ring can be basic, leading to strong, non-specific binding to the acidic silica gel, which causes streaking. The methylsulfonyl group adds polarity, which can also affect chromatographic behavior.

• Troubleshooting Steps:

  • Modify the Mobile Phase:

    • Add a small amount (0.1-1%) of a basic modifier like triethylamine or ammonia (in methanol) to your eluent. This will "cap" the acidic silanol groups on the silica surface and prevent your amine-containing compound from binding too strongly.

    • If your compound is very polar, consider using a reverse-phase column (C18) where a polar mobile phase (like water/acetonitrile or water/methanol) is used.

  • Alternative Purification Methods:

    • Preparative HPLC: For difficult separations or to achieve very high purity, reverse-phase preparative HPLC is an excellent option.

    • Recrystallization: If your compound is crystalline, this can be a highly effective method for achieving excellent purity on a large scale. Experiment with different solvent/anti-solvent systems.

Guide 2: Compound Handling and Biological Assays

Q1: My compound shows poor solubility in the aqueous buffer for my biological assay, leading to inconsistent results. How can I address this?

A1: Solubility is a critical factor for obtaining reliable biological data. Poor solubility can lead to an underestimation of potency (higher IC₅₀ values) and high variability.

• Causality: While the methylsulfonyl group can improve overall solubility compared to a non-polar analog, many organic molecules still have limited aqueous solubility. When a concentrated stock solution (usually in 100% DMSO) is diluted into an aqueous buffer, the compound can precipitate if its solubility limit is exceeded.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for poor compound solubility.

Q2: I'm observing significant cytotoxicity in my cell-based assay that doesn't seem to be related to the inhibition of my primary target. How can I investigate this?

• Causality: Cytotoxicity can arise from various sources, including disruption of cell membranes, inhibition of essential housekeeping enzymes, mitochondrial toxicity, or the formation of reactive metabolites.

• Troubleshooting Steps:

  • Run a Counter-Screen: Use a cell line that does not express your target of interest. If you still observe cytotoxicity at similar concentrations, the effect is likely off-target.

  • Perform Standard Cytotoxicity Assays: Run a parallel assay to specifically measure cell viability.

    • MTT or Resazurin (AlamarBlue) Assays: Measure metabolic activity.

    • LDH Release Assay: Measures membrane integrity.

    • Trypan Blue Exclusion: A direct measure of cell viability.

  • Check for Assay Interference: Some compounds can interfere with the assay readout itself (e.g., auto-fluorescence or absorbance). Run a cell-free version of your assay (compound + assay reagents only) to check for this.

  • Consider Reactive Metabolites: The indole nucleus can sometimes be metabolized by cellular enzymes (like CYPs) into reactive species that are toxic. While the methylsulfonyl group can improve stability, this is still a possibility.[16] Investigating this typically requires more advanced DMPK (Drug Metabolism and Pharmacokinetics) studies.

Part 3: Structure-Activity Relationship (SAR) Insights

Enhancing biological activity is an iterative process of chemical modification guided by SAR. The table below summarizes general trends observed for indoline analogs, providing a starting point for your optimization strategy.

Position of Modification	Type of Substituent	General Effect on Activity	Rationale & Citations
N-1 (Indoline N)	Small alkyl chains, acyl groups, sulfonyl groups	Highly variable; crucial for tuning properties	Can be used to block metabolism, introduce new interaction points, or alter conformation. Acylation/sulfonylation can significantly impact activity.[10][11]
C-5	Halogens (Br, Cl, F)	Often enhances potency	Halogens can act as hydrogen bond acceptors and increase binding affinity through specific interactions. Can also modulate electronic properties.[13][14]
C-6	Methylsulfonyl (SO₂CH₃)	Core Moiety: Enhances solubility, metabolic stability, and provides H-bond acceptors	This group is foundational to the scaffold's favorable properties.[4][5]
C-7	Halogens, small alkyl groups	Can improve potency and selectivity	This position is often less explored but can provide a vector for optimization. Direct C-H functionalization methods are being developed for this site.[7]
Other Ring Positions	Aromatic/heterocyclic groups	Can be used to explore larger binding pockets	Adding larger groups can pick up additional interactions but may also increase lipophilicity and reduce solubility.[8][17]

Part 4: Key Experimental Protocols

Protocol 1: General Procedure for N-Acylation of 6-(Methylsulfonyl)indoline

This protocol provides a robust starting point for synthesizing N-acyl derivatives.

• Dissolution: Dissolve 6-(methylsulfonyl)indoline (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1 M).

• Inert Atmosphere: Place the reaction vessel under an inert atmosphere (Nitrogen or Argon).

• Base Addition: Add triethylamine (TEA, 1.5 eq) to the solution and stir for 5 minutes at room temperature. For less reactive systems, catalytic 4-DMAP (0.1 eq) can be added.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Acyl Chloride Addition: Add the desired acyl chloride (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up:

  • Quench the reaction by adding a saturated solution of sodium bicarbonate (NaHCO₃).

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient. If the product is basic, add 0.5% TEA to the eluent.

References

• Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. Journal of Medicinal Chemistry. [Link]

• Designing of a Novel Indoline Scaffold Based Antibacterial Compound and Pharmacological Evaluation Using Chemoinformatics Approach. Bentham Science. [Link]

• Optimization of conditions for indoline synthesis. ResearchGate. [Link]

• Indole and indoline scaffolds in drug discovery. ResearchGate. [Link]

• Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. ACS Publications. [Link]

• Application of Sulfonyl in Drug Design. ResearchGate. [Link]

• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Antiinflammatory Agents. ResearchGate. [Link]

• [Application of methyl in drug design]. PubMed. [Link]

• Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. PubMed. [Link]

• Synthesis and biological activities of some indoline derivatives. ResearchGate. [Link]

• Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. ACS Publications. [Link]

• Synthesis and biological evaluation of 3-[4-(amino/methylsulfonyl)phenyl]methylene-indolin-2-one derivatives as novel COX-1/2 and 5-LOX inhibitors. PubMed. [Link]

• Structure-activity relationship studies of the tricyclic indoline resistance-modifying agent. PubMed. [Link]

• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents. Bar-Ilan University Research Authority. [Link]

• Synthesis and Biological Evaluation of Novel Synthetic Indolone Derivatives as Anti-Tumor Agents Targeting p53-MDM2 and p53-MDMX. MDPI. [Link]

• Structure-affinity relationships of 12-sulfonyl derivatives of 5,8,8a,9,10,11,12,12a,13,13a-decahydro-6H-isoquino[2,1-g][2][8]naphthyridines at alpha-adrenoceptors. PubMed. [Link]

• Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. National Institutes of Health (NIH). [Link]

• Metabolism-Guided Optimization of Tryptophanol-Derived Isoindolinone p53 Activators. MDPI. [Link]

• Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. MDPI. [Link]

• 10-Iodo-11H-indolo[3,2-c]quinoline-6-carboxylic Acids Are Selective Inhibitors of DYRK1A. ACS Publications. [Link]

• Synthesis and anticancer activity studies of indolylisoxazoline analogues. National Institutes of Health (NIH). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. namiki-s.co.jp [namiki-s.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis and biological evaluation of 3-[4-(amino/methylsulfonyl)phenyl]methylene-indolin-2-one derivatives as novel COX-1/2 and 5-LOX inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Biological Evaluation of Novel Synthetic Indolone Derivatives as Anti-Tumor Agents Targeting p53-MDM2 and p53-MDMX [mdpi.com]
• 11. Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance [mdpi.com]
• 12. eurekaselect.com [eurekaselect.com]
• 13. Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Structure-activity relationship studies of the tricyclic indoline resistance-modifying agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Structure-affinity relationships of 12-sulfonyl derivatives of 5,8,8a,9,10,11,12,12a,13,13a-decahydro-6H-isoquino[2,1-g][1 ,6] naphthyridines at alpha-adrenoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Metabolism-Guided Optimization of Tryptophanol-Derived Isoindolinone p53 Activators [mdpi.com]
• 17. Synthesis and anticancer activity studies of indolylisoxazoline analogues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Purification of Indole Derivatives by Chromatography

Welcome to the technical support center for the chromatographic purification of indole derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the unique challenges posed by the indole scaffold. The inherent reactivity and structural diversity of these compounds often lead to purification bottlenecks. This resource provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format, moving beyond simple procedural steps to explain the underlying chemical principles governing separation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This guide is structured to address the most common and critical issues encountered during the chromatographic purification of indole derivatives, from initial method development to troubleshooting complex separations.

Section 1: Foundational Method Development

The success of any purification is built on a solid methodological foundation. The questions in this section address the critical initial choices that dictate the efficiency and success of your separation.

Q1: Why are indole derivatives often challenging to purify by silica gel chromatography?

Indole derivatives present a unique set of challenges primarily due to the chemical nature of the indole ring itself:

• Acid Sensitivity: The indole nucleus, particularly when electron-rich, can be sensitive to acidic environments. Standard silica gel is inherently acidic (pH ≈ 4-5) and can catalyze degradation, dimerization, or rearrangement of sensitive substrates directly on the column.[1][2]

• Basicity of the Indole Nitrogen: The lone pair of electrons on the indole nitrogen (N-H) can engage in strong hydrogen bonding with the silanol groups (Si-OH) on the silica surface. This interaction can lead to significant peak tailing and, in some cases, irreversible adsorption.[3][4]

• Oxidative Instability: Many indoles are susceptible to air oxidation, which can be accelerated by the high surface area and potential trace metal impurities in silica gel, often resulting in the formation of colored impurities.[5]

• π-π Stacking: The aromatic nature of the indole ring allows for π-π stacking interactions between indole molecules or with aromatic impurities, which can complicate separation and lead to co-elution.

Q2: How do I choose between normal-phase and reversed-phase chromatography for my indole derivative?

The choice is dictated by the polarity and stability of your compound.

• Normal-Phase Chromatography (NPC): This is the traditional choice for synthetic organic chemistry, typically using a polar stationary phase like silica gel or alumina with non-polar mobile phases (e.g., Hexanes/Ethyl Acetate).[6][7] It is often the first choice for less polar to moderately polar, non-ionizable indoles. However, given the issues mentioned in Q1, special precautions are often necessary.

• Reversed-Phase Chromatography (RPC): This is the dominant technique in analytical HPLC and is increasingly used for preparative purification. It employs a non-polar stationary phase (e.g., C18-bonded silica) and a polar mobile phase (e.g., Water/Acetonitrile or Water/Methanol).[8][9][10] RPC is highly advantageous for polar, ionizable, or acid-sensitive indoles, as the mobile phase can be buffered to control pH and minimize unwanted interactions with the stationary phase.[11]

Below is a workflow to guide your selection.

Caption: Decision workflow for selecting the initial chromatography mode.

Section 2: Troubleshooting Poor Separation & Peak Shape

This is the most common area of difficulty. Poor peak shape and resolution can turn a seemingly simple purification into a significant roadblock.

Q3: My compound is streaking badly or showing severe peak tailing on a silica gel column. What is happening and how do I fix it?

This is a classic problem. Peak tailing occurs when a single compound elutes as a broad, asymmetric peak with a drawn-out trailing edge. The primary cause for basic or N-H indoles is strong, secondary interactions with acidic silanol groups on the silica surface.[3][4] While the bulk of the analyte moves with the mobile phase, a fraction is temporarily "stuck" on these active sites, causing it to elute later and create a tail.

Solutions:

• Deactivate the Silica Gel: Add a small amount of a basic modifier to your mobile phase. Triethylamine (TEA) at 0.5-2% is the most common choice.[1][7] The TEA is a stronger base than the indole and will preferentially bind to the acidic silanol sites, effectively masking them from your compound.

• Switch to a Less Acidic Stationary Phase: Alumina (neutral or basic) can be an excellent alternative for purifying basic compounds. Florisil is another option.[2]

• Use Dry Loading: If your compound is not very soluble in the starting mobile phase, loading it in a highly polar solvent can cause it to precipitate at the top of the column, leading to broad peaks. Adsorbing your crude material onto a small amount of silica gel or Celite, evaporating the solvent, and loading the resulting dry powder can significantly improve peak shape.[1][12]

Q4: I am using RP-HPLC and my basic indole derivative still shows significant peak tailing. Why?

Even on reversed-phase columns, particularly older or lower-quality ones, residual, un-capped silanol groups on the silica support can cause tailing of basic analytes.[3][13]

Troubleshooting Workflow: The key is to control the ionization state of both the analyte and the residual silanols.

Caption: Troubleshooting workflow for peak tailing in RP-HPLC.

Causality:

• Adding Acid (e.g., Formic Acid, TFA): Lowering the mobile phase pH to at least 2 units below the pKa of the residual silanols (~pH 3.5-4.5) ensures they are fully protonated (Si-OH) and neutral.[11] This eliminates the ionic interaction site that causes tailing for protonated basic analytes.

• Using End-Capped Columns: Modern columns are treated to cap most residual silanols, physically blocking them from interacting with analytes.[3][13]

Q5: My indole isomers are co-eluting. How can I improve the separation (resolution)?

Poor resolution is a common issue when purifying structurally similar isomers.[14] Improving it requires manipulating the "selectivity" of your chromatographic system.

Strategies for Improving Resolution:

• Optimize the Mobile Phase: This is the easiest and most powerful variable.

  • Normal-Phase: Change the solvent strength (e.g., increase the percentage of ethyl acetate in hexanes) or, more effectively, change the solvent itself. Switching from ethyl acetate to dichloromethane or adding a small amount of methanol can drastically alter selectivity by changing the nature of the interactions (e.g., dipole-dipole vs. hydrogen bonding).[15]

  • Reversed-Phase: Switch the organic modifier. Acetonitrile and methanol have different selectivities. If two peaks are unresolved in methanol, they may separate well in acetonitrile, and vice-versa.[16]

• Change the Stationary Phase: If mobile phase optimization fails, the stationary phase is the next target. In normal-phase, switching from silica to alumina or a cyanopropyl-bonded phase introduces different interaction mechanisms.[17] In reversed-phase, switching from a standard C18 to a C8, Phenyl-Hexyl, or embedded polar group (EPG) column can provide the necessary change in selectivity.[18]

• Decrease Temperature (HPLC): Lowering the column temperature can sometimes improve resolution, though it will increase backpressure.

Parameter	Effect on Resolution	Why it Works
Change Solvent Type	High	Alters the fundamental interactions (selectivity) between the analyte, mobile phase, and stationary phase.
Change Stationary Phase	High	Introduces entirely new surface chemistry and interaction mechanisms (e.g., π-π on a phenyl column).
Optimize Solvent Strength	Medium	Adjusts retention time, giving more or less time for separation to occur. A gradient is often best.[1][16]
Lower Temperature	Low-Medium	Can subtly affect the thermodynamics of partitioning between phases, sometimes improving separation.

Caption: Impact of parameter changes on chromatographic resolution.

Section 3: Addressing Compound Instability & Low Recovery

Losing your valuable compound during purification is a critical problem, especially in multi-step synthesis.

Q6: My purified indole is yellow/pink/brown but should be colorless. What happened?

This coloration is almost always due to oxidation.[5] Indoles, especially electron-rich ones, can readily oxidize in the presence of air and light. This process can be accelerated on the high-surface-area environment of a chromatography column.

Preventative & Remedial Actions:

• Work Quickly: Minimize the time the compound spends on the column.

• Use High-Quality Solvents: Ensure solvents are fresh and peroxide-free.

• Inert Atmosphere: If the compound is highly sensitive, consider handling it under an inert atmosphere (Nitrogen or Argon) as much as possible.[5]

• Activated Charcoal Treatment: To remove color from an already-purified but discolored batch, dissolve it in a suitable solvent, add a very small amount of activated charcoal, heat briefly, and filter hot through a pad of Celite. Use charcoal sparingly, as it can adsorb your product and reduce yield.[5]

Q7: I have very low recovery after flash chromatography. Where could my compound have gone?

Low recovery points to irreversible adsorption or on-column degradation.[2]

Possible Causes & Solutions:

• Degradation on Acidic Silica: As discussed, the compound may have decomposed. Test for stability by spotting your crude material on a TLC plate, letting it sit for 30-60 minutes, and then eluting. If a new spot appears or the original spot diminishes, it is unstable to silica.[2] In this case, use the deactivation protocol below or switch to a different stationary phase.

• Irreversible Adsorption: Highly polar or basic indoles can bind so strongly to silica that they cannot be eluted with standard mobile phases. After your expected product should have eluted, try flushing the column with a very strong solvent system (e.g., 5-10% Methanol in Dichloromethane or even with 1% TEA added). If your product elutes with this "strip wash," you know it was strongly adsorbed.

• Compound is Too Dilute to Detect: Your compound may have eluted over a very large volume of solvent. Try combining and concentrating a larger set of fractions than you normally would.[2]

Section 4: Advanced Applications: Chiral Separations

For drug development, separating enantiomers is often a regulatory requirement.

Q8: How do I separate the enantiomers of my chiral indole derivative?

Enantiomers have identical physical properties in a non-chiral environment, so a standard column will not separate them. You must introduce a chiral element into the system. The most common method is chiral chromatography .[19]

• Mechanism: Chiral chromatography uses a Chiral Stationary Phase (CSP). The enantiomers of your compound form transient, diastereomeric complexes with the chiral selector on the stationary phase. Because diastereomers have different physical properties, one enantiomer will bind more strongly than the other, leading to different retention times and separation.[20]

• Column Selection: Polysaccharide-based CSPs are the most versatile and widely successful for a broad range of compounds, including indoles.[14] Columns based on derivatives of cellulose or amylose (e.g., tris(3,5-dimethylphenyl)carbamate) are excellent starting points for screening.[20][21]

• Techniques: Both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are powerful techniques for chiral separations. SFC often provides faster separations and is considered a greener technique.[20]

Key Experimental Protocols

Protocol 1: Deactivation of Silica Gel for Acid-Sensitive Indoles

This protocol should be used when flash purifying a compound that shows signs of degradation on a standard silica TLC plate.

• Prepare the Slurry: In a beaker, mix your silica gel with the initial, non-polar mobile phase (e.g., 5% Ethyl Acetate in Hexanes) to create a slurry.

• Pack the Column: Pour the slurry into your column and use air pressure to pack the bed firmly, ensuring no cracks form.[7]

• Prepare the Deactivating Eluent: Prepare a bottle of your chosen mobile phase containing 1-2% triethylamine (v/v). For example, for 500 mL of eluent, add 5-10 mL of TEA.

• Equilibrate/Deactivate: Wash the packed column with at least 3-5 column volumes of this TEA-containing eluent. This allows the triethylamine to neutralize the acidic silanol sites.[1]

• Load and Run: After equilibration, you can load your sample and run the chromatography as usual, using the TEA-containing mobile phase throughout the entire run.

Protocol 2: General Method Development for RP-HPLC Separation of Indoles

This is a generic starting point for developing a separation method for a new indole derivative.

• Column: Use a modern, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[11]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

  • Mobile Phase B: Acetonitrile.

• Initial Scouting Gradient:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-35°C.[11][22]

  • Detection: UV absorbance at 280 nm (common for indoles) or use a Diode Array Detector (DAD) to monitor a wider range.[11]

  • Gradient Program:

    • 0-2 min: Hold at 10% B.

    • 2-17 min: Linear ramp from 10% to 95% B.

    • 17-20 min: Hold at 95% B.

    • 20-21 min: Return to 10% B.

    • 21-25 min: Re-equilibrate at 10% B.

• Analysis and Optimization:

  • Inject your sample and analyze the chromatogram.

  • If the peak of interest elutes too early, make the gradient shallower (e.g., ramp to 95% B over a longer time).

  • If the peak elutes too late, make the gradient steeper.

  • If resolution between your product and an impurity is poor, try switching Mobile Phase B to Methanol and repeat the scouting gradient. The change in selectivity may resolve the peaks.[16]

References

• Frankenberger, W. T., Jr, & Poth, M. (1987). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Analytical Biochemistry, 165(2), 300–308. [Link]

• Dobra, K., et al. (2012). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Antonie van Leeuwenhoek, 101(4), 867–871. [Link]

• Suryakoppa, K. S., et al. (2021). Enantiomeric Separation of Indole-3-Propanamide Derivatives by Using Supercritical Fluid Chromatography on a Polysaccharide-Based Chiral Stationary Phase. Journal of Chromatographic Science, 59(8), 715–723. [Link]

• Kuehne, M. E. (1976). U.S. Patent No. 3,932,417. U.S.

• Liu, Y., et al. (2019). Optimized High-Performance Liquid Chromatography Method for Determining Nine Cytokinins, Indole-3-acetic Acid and Abscisic Acid. Molecules, 24(23), 4297. [Link]

• Le-Cordier, F., et al. (2019). Reverse-phase high-performance liquid chromatography (RP-HPLC) profiles... ResearchGate. [Link]

• Szabó, I., et al. (2007). A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine. Planta Medica, 73(9). [Link]

• Martin, M.-T., et al. (2015). Isolation and Characterization Procedure for Indole Alkaloids from the Marquesan Plant Rauvolfia Nukuhivensis. ResearchGate. [Link]

• van der Westhuizen, J. H., et al. (2020). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions, 80, 19-24. [Link]

• Kim, J.-S., et al. (2022). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 1). Processes, 10(8), 1642. [Link]

• J-GLOBAL. (n.d.). Analysis of indole derivatives by reversed-phase high-performance liquid chromatography. Japan Science and Technology Agency. [Link]

• Van der Wauw, I., & Verpoorte, R. (1998). Enantiomeric separation of pirlindole by liquid chromatography using different types of chiral stationary phases. Journal of Pharmaceutical and Biomedical Analysis, 18(4-5), 605–614. [Link]

• ResearchGate. (2014). What is the basic principle for selecting mobile phase in preparative column chromatography?. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. Retrieved from University of Rochester. [Link]

• Separation Science. (n.d.). Troubleshooting Double Peaks in Indole-3-Carbinol Chromatography. Retrieved from Separation Science. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: How to Run a Flash Column. Retrieved from University of Rochester. [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from Phenomenex. [Link]

• Reddit. (2024). Tips and Tricks for Flash Column Chromatography. r/chemhelp. [Link]

• Oba, T., et al. (2020). Development of a Fluorophore-Bound l-Tryptophan Derivative for Evaluating Indoleamine 2,3-Dioxygenase Activity by HPLC with Fluorescence Detection. Molecules, 25(18), 4287. [Link]

• Reddit. (2021). Problems with Fischer indole synthesis. r/Chempros. [Link]

• ResearchGate. (2025). Selection of suitable stationary phases and optimum conditions for their application in the separation of basic compounds by reversed-phase HPLC. [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from Element Lab Solutions. [Link]

• EPFL. (n.d.). Some Useful and Practical Tips for Flash Chromatography. Retrieved from EPFL. [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Retrieved from Phenomenex. [Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?. Retrieved from Chrom Tech, Inc. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from University of Rochester. [Link]

• Axion Labs. (n.d.). HPLC Peak Tailing. Retrieved from Axion Labs. [Link]

• Chromatography Forum. (2017). Problem with Indole-3-carbinol chromotography. [Link]

• Li, G., et al. (2020). Atroposelective Amination of Indoles via Chiral Center Induced Chiral Axis Formation. Molecules, 25(11), 2691. [Link]

• He, J., et al. (2014). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. Journal of Chromatographic Science, 52(8), 843–848. [Link]

• Asahi Kasei Kogyo Kabushiki Kaisha. (1992). U.S. Patent No. 5,085,991. U.S.

• Madsen, E. L., & Bollag, J.-M. (1989). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Archives of Microbiology, 151(1), 71–76. [Link]

• Biotage. (2023). How can I modify my flash chromatography method to separate chemically similar compounds?. Retrieved from Biotage. [Link]

• Chiral Technologies. (n.d.). Chiral Drug Separation. Retrieved from Chiral Technologies. [Link]

• Veeprho. (2025). Different Types of Stationary Phases in Liquid Chromatography. Retrieved from Veeprho. [Link]

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Chromatography [chem.rochester.edu]
• 8. Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. reddit.com [reddit.com]
• 13. chromtech.com [chromtech.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. biotage.com [biotage.com]
• 16. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 17. veeprho.com [veeprho.com]
• 18. researchgate.net [researchgate.net]
• 19. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 20. academic.oup.com [academic.oup.com]
• 21. Enantiomeric separation of pirlindole by liquid chromatography using different types of chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]

Technical Support Center: Managing Stability of 6-(Methylsulfonyl)indoline in Solution

Introduction

Welcome to the technical support guide for 6-(methylsulfonyl)indoline. This resource is designed for researchers, medicinal chemists, and formulation scientists who are working with this compound and encountering challenges related to its stability in solution. 6-(Methylsulfonyl)indoline is a valuable building block in medicinal chemistry, prized for its unique structural and electronic properties.[1][2] However, like many indoline-based scaffolds, it is susceptible to specific degradation pathways that can compromise experimental results, affect product purity, and impact long-term storage.[2]

This guide provides a structured approach to understanding, identifying, and mitigating the common stability issues associated with 6-(methylsulfonyl)indoline. We will move from frequently asked questions to in-depth troubleshooting protocols, grounding our recommendations in established chemical principles and field-proven methodologies.

Quick Troubleshooting FAQs

Q1: My solution of 6-(methylsulfonyl)indoline has turned yellow/brown. What is causing this discoloration?

This is a classic indicator of oxidation. The indoline ring system is susceptible to dehydrogenation, converting it into the corresponding, more conjugated indole derivative, 6-(methylsulfonyl)indole.[3][4] This new indole structure often absorbs light in the visible spectrum, leading to the observed color change. This process can be accelerated by exposure to atmospheric oxygen, heat, or light.

Q2: I'm seeing a new, less polar peak appear in my HPLC chromatogram over time. What is it?

The most likely candidate for this new peak is the oxidized product, 6-(methylsulfonyl)indole. Indoles are generally less polar than their corresponding indoline precursors due to the fully aromatic ring system. This change in polarity results in a different retention time on a reverse-phase HPLC column, typically eluting later (if the method is sufficiently retentive) or earlier depending on the mobile phase composition.

Q3: What are the ideal storage conditions for a stock solution of 6-(methylsulfonyl)indoline?

To maximize shelf-life, stock solutions should be stored under conditions that minimize exposure to the primary degradation triggers: oxygen, light, and heat. We recommend the following:

• Temperature: Store at -20°C or -80°C.

• Atmosphere: If possible, overlay the solution with an inert gas like argon or nitrogen before sealing.

• Light: Use amber glass vials or wrap clear vials in aluminum foil.[5]

• Solvent: Use a high-purity, anhydrous grade solvent (e.g., DMSO, DMF) that is known to be compatible with the compound.

In-Depth Troubleshooting and Mechanistic Guide

This section delves deeper into the specific chemical degradation pathways and provides actionable solutions for their prevention.

Problem Area 1: Oxidative Degradation

The most significant stability challenge for 6-(methylsulfonyl)indoline is the oxidation of the 2,3-dihydro-1H-indole core.

Q: What is the mechanism of oxidation, and what factors accelerate it?

A: The core mechanism is a dehydrogenation reaction that removes two hydrogen atoms from the C2 and C3 positions of the indoline ring, resulting in the formation of a double bond and creating a fully aromatic indole ring system.[6][7]

Key Accelerating Factors:

• Atmospheric Oxygen: The primary oxidant in most laboratory settings.

• Metal Ions: Trace metal ions (e.g., Fe³⁺, Cu²⁺) in solvents or from labware can catalyze oxidation reactions.

• Light (Phot-oxidation): UV and even ambient laboratory light can provide the energy to initiate radical-based oxidation pathways.[5]

• Elevated Temperature: Increases the rate of all chemical reactions, including oxidation.

Q: How can I rigorously prevent or minimize oxidation during my experiments?

A: A multi-pronged approach is most effective:

• Solvent Deoxygenation: Before preparing your solution, sparge the solvent with an inert gas (argon or nitrogen) for 15-30 minutes to remove dissolved oxygen.

• Inert Atmosphere Blanketing: After preparing the solution, flush the headspace of the vial with an inert gas before capping. For highly sensitive experiments, perform all manipulations within a glovebox.

• Inclusion of Antioxidants: For formulations or long-term experiments, the addition of a suitable antioxidant can be highly effective. Common choices include:

  • Butylated hydroxytoluene (BHT)

  • Butylated hydroxyanisole (BHA)

  • Tocopherol (Vitamin E)

  • Ascorbic Acid (Vitamin C)

  • Note: Always run a control to ensure the antioxidant does not interfere with your downstream assay.

• Use of Chelating Agents: To sequester catalytic metal ions, consider adding a small amount (e.g., 0.1 mM) of ethylenediaminetetraacetic acid (EDTA).

Diagram: Primary Degradation Pathways

Caption: Key degradation routes for 6-(methylsulfonyl)indoline in solution.

Problem Area 2: Hydrolytic Degradation

While the methylsulfonyl group is generally robust, it is not immune to hydrolysis under harsh, non-physiological conditions.

Q: Under what conditions should I be concerned about hydrolysis of the methylsulfonyl group?

A: The C-S bond in the methylsulfonyl moiety is quite stable. Significant hydrolysis typically requires extreme pH conditions (e.g., pH < 1 or pH > 12) combined with elevated temperatures (e.g., > 50°C) for extended periods.[8] For most standard biological or chemical experiments conducted near neutral pH and ambient temperature, hydrolytic degradation is not a primary concern.

Q: I need to run a reaction in a strongly acidic or basic solution. How can I assess the risk?

A: If your experimental protocol requires harsh pH conditions, you must first determine the stability profile of your compound. This is achieved by conducting a Forced Degradation Study . This involves intentionally stressing the compound under various conditions to identify potential degradants and the rate of their formation.[9][10] This is a critical step in pharmaceutical development and is highly recommended for ensuring data integrity in basic research.

Experimental Protocols and Methodologies

Protocol 1: Recommended Procedure for Preparing a Stable Stock Solution

This protocol is designed to minimize oxidative degradation from the outset.

Materials:

• 6-(methylsulfonyl)indoline (solid)

• High-purity, anhydrous solvent (e.g., DMSO, DMF)

• Inert gas source (Argon or Nitrogen) with tubing

• Sterile syringe and needles

• Amber glass vials with Teflon-lined screw caps

Procedure:

• Preparation: Place the required amount of solid 6-(methylsulfonyl)indoline into a tared amber vial.

• Solvent Deoxygenation: Take a separate, sealed bottle of the chosen solvent. Puncture the septum with a vent needle and a second needle connected to the inert gas line. Bubble the gas through the solvent for 20-30 minutes.

• Dissolution: Using a gas-tight syringe, draw the desired volume of deoxygenated solvent and add it to the vial containing the compound.

• Mixing: Gently swirl or vortex the vial until the solid is completely dissolved. Avoid vigorous shaking which can introduce air.

• Inert Gas Blanket: Briefly flush the headspace of the vial with inert gas before tightly sealing the cap.

• Storage: Label the vial clearly with the compound name, concentration, solvent, and date. Store immediately at -20°C or below.

Protocol 2: Workflow for a Basic Forced Degradation Study

This workflow helps identify potential liabilities of the molecule under chemical stress.[9][11] The goal is to achieve 5-20% degradation to ensure that primary degradation products are generated without being destroyed by further reactions.[10]

Workflow Diagram

Caption: Workflow for conducting a forced degradation study.

Data Interpretation Table

Summarize your findings in a table to easily compare the compound's lability under different conditions.

Stress Condition	Reagent	Temperature	Time (Typical)	Expected Primary Degradant
Acid Hydrolysis	0.1 M HCl	60 °C	2-24 h	Minimal degradation expected
Base Hydrolysis	0.1 M NaOH	60 °C	2-24 h	Potential for minor sulfonyl hydrolysis
Oxidation	3% H₂O₂	Room Temp	1-8 h	6-(Methylsulfonyl)indole
Thermal	None	60 °C	24-72 h	6-(Methylsulfonyl)indole (slow)
Photolytic	ICH Option 1 Light	Room Temp	Per ICH Q1B	6-(Methylsulfonyl)indole and/or other photoproducts

Protocol 3: Example Stability-Indicating HPLC-UV Method

A stability-indicating method is one that can resolve the parent compound from its degradation products and any process impurities.[12]

• Column: C18 reverse-phase, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-22 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Detection: UV at 254 nm and 280 nm (or Diode Array Detector scan from 200-400 nm)

• Expected Elution Profile: The parent compound, 6-(methylsulfonyl)indoline, will elute earlier than the less polar degradation product, 6-(methylsulfonyl)indole.

Conclusion

Managing the stability of 6-(methylsulfonyl)indoline is achievable with a proactive understanding of its chemical liabilities. The primary degradation pathway is oxidation of the indoline ring, a process that can be effectively mitigated by excluding oxygen, light, and catalytic metals. While the methylsulfonyl group is robust, its stability under extreme pH conditions should be verified for specific applications using forced degradation studies. By implementing the protocols and troubleshooting logic outlined in this guide, researchers can ensure the integrity of their samples, leading to more reliable and reproducible scientific outcomes.

References

• ResearchGate. (n.d.). Synthesis of an indole by oxidation of the indoline.
• ResearchGate. (n.d.). Indoline Dehydrogenation.
• DeTar, D. F., & Tenpas, C. J. (1976). Intramolecular nucleophilic catalysis by the neighboring hydroxyl group in acid- and base-catalyzed hydrolysis of aromatic sulfonamides and sultones. Mechanism of intramolecular nucleophilic substitution at sulfonyl sulfur. The Journal of Organic Chemistry, 41(13), 2337–2343.
• Wang, Y., et al. (2020). Visible-light-induced oxidative ring expansion of indoles with amidines. Organic Chemistry Frontiers, 7(18), 2681-2686.
• King, J. F., & Lee, T. M. (1989). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 111(19), 7210-7218.

• Wikipedia. (n.d.). Indoline. Retrieved from [Link]

• ResearchGate. (n.d.). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone).
• ResearchGate. (n.d.). Photochromic and fluorescence studies of spiropyran indoline derivatives in the presence of acids.
• Adhikari, S., et al. (2022). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond.

• Wikipedia. (n.d.). Indole. Retrieved from [Link]

• Grout, R. J., & Williams, A. (1981). Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group.
• Liu, Y., et al. (2023). Development and Application of Indolines in Pharmaceuticals. Chemistry & Biodiversity, 20(2), e202200913.
• Bajaj, S., et al. (2016). Forced Degradation Studies. MedCrave Online Journal of Analytical and Pharmaceutical Research, 3(6).
• ResearchGate. (n.d.). Nucleophilic substitution at sulphonyl sulphur. Part 2. Hydrolysis and alcoholysis of aromatic sulphonyl chlorides.
• Gutiérrez-Alcalá, G., et al. (2021). Degradation of sulfonamides as a microbial resistance mechanism. Science of The Total Environment, 783, 147021.
• Alsante, K. M., et al. (2023).
• Ministry of Food and Drug Safety. (n.d.). Analytical Methods.
• Bernardi, L. S., et al. (2017). Enhanced photostability, radical scavenging and antitumor activity of indole-3-carbinol-loaded rose hip oil nanocapsules. European Journal of Pharmaceutical Sciences, 101, 163-173.

• National Center for Biotechnology Information. (n.d.). Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. Retrieved from [Link]

• Wang, D., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Environmental Science and Pollution Research, 31(1), 1-15.
• American Chemical Society. (2024). Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines. ACS Omega.
• Royal Society of Chemistry. (n.d.). Photo-controlled bipolar absorption switches based on 5-dimethylamino substituted indoline spiropyrans with semipermanent merocyanines. New Journal of Chemistry.
• ResearchGate. (n.d.). Catalytic synthesis of indoline (PG=Protecting group).

• American Pharmaceutical Review. (n.d.). Stabilizer Excipients. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Diastereoselective dearomatization of indoles via photocatalytic hydroboration on hydramine-functionalized carbon nitride. Retrieved from [Link]

• Drug Development & Delivery. (n.d.). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Retrieved from [Link]

• Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments. Retrieved from [Link]

• Gan, J., et al. (2011). Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process. Drug Metabolism and Disposition, 39(8), 1451-1457.
• Vardan, V. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Chemistry, 3(2), 21-30.

• Scribd. (n.d.). Influence of PH On The Stability of Pharmaceutical. Retrieved from [Link]

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical research, 21(2), 201–230.
• ResearchGate. (n.d.). Metabolic pathways of quinoline, indole and their methylated analogs by Desulfobacterium indolicum (DSM 3383).
• Zúñiga-Gutiérrez, G. Y., et al. (2021). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. The Journal of Physical Chemistry A, 125(1), 230–234.
• Qu, Y., et al. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 9, 2686.
• Google Patents. (n.d.). US4210590A - Reduction of indole compounds to indoline compounds.

• Ask Ayurveda. (n.d.). Phytochemicals in Food - 3,3'-Diindolylmethane (DIM). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Hydroxy-6-methylsulfonylindole. PubChem. Retrieved from [Link]

• Le Roes-Hill, M., et al. (2021). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions, 89, 853-858.

• MDPI. (n.d.). Transcriptomic Insights into Caffeine Degradation Pathways in Desarmillaria tabescens. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols for the Analytical Characterization of 6-Nitroindoline-2-carboxylic Acid.

• National Center for Biotechnology Information. (n.d.). Alternative Excipients for Protein Stabilization in Protein Therapeutics: Overcoming the Limitations of Polysorbates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). CID 177816151. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). The dehydrogenation of indoline to indole using the various catalysts....
• Wiley. (n.d.). Analytical Methods for Therapeutic Drug Monitoring and Toxicology.

• National Center for Biotechnology Information. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Retrieved from [Link]

Sources

• 1. CAS 927427-56-3: 6-(Methylsulfonyl)indoline | CymitQuimica [cymitquimica.com]
• 2. Development and Application of Indolines in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Indoline - Wikipedia [en.wikipedia.org]
• 7. Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. article.sapub.org [article.sapub.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Production of 6-(Methylsulfonyl)indoline

This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up the synthesis of 6-(methylsulfonyl)indoline. We provide field-proven insights, troubleshooting guides for common challenges, and detailed protocols to ensure a robust and reproducible process.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic strategies for 6-(methylsulfonyl)indoline, and which is most suitable for scale-up?

A1: Two primary strategies dominate the synthesis of 6-(methylsulfonyl)indoline. The choice depends heavily on the availability of starting materials, cost, and safety considerations at scale.

• Route A: Late-Stage C-H Functionalization: This modern approach involves synthesizing an N-protected indoline first, followed by direct sulfonylation at the C-6 position. While elegant, achieving high regioselectivity can be challenging and often requires specialized directing groups or catalysts, which may be costly for large-scale production.[1]

• Route B: Linear Synthesis from a Pre-functionalized Arene: This is often the more robust and predictable route for scale-up. It involves starting with an aniline derivative that already contains the methylsulfonyl group at the desired position (e.g., 4-amino-3-(2-hydroxyethyl)phenyl)(methyl)sulfone). Subsequent cyclization to form the indoline ring is a reliable transformation.[2][3] This route offers better control over regiochemistry from the outset.

For industrial production, Route B is generally preferred due to its predictability and avoidance of expensive or sensitive catalysts that can be required for selective C-H activation.

Q2: My sulfonylation step is giving me a mixture of regioisomers. How can I improve selectivity for the 6-position?

A2: Achieving high regioselectivity is a classic challenge in aromatic chemistry. If you are pursuing a route that involves sulfonylation of an existing indoline or indole, several factors are at play:

• Directing Groups: The substituent on the indoline nitrogen is critical. An appropriately chosen directing group can sterically and electronically guide the incoming electrophile (the sulfonyl group) to the desired position. For instance, a bulky protecting group may favor functionalization at the less hindered C-6 position over the electronically preferred C-5 or C-7 positions.[1]

• Reaction Conditions: Lewis acid catalysts, temperature, and solvent can all influence the isomeric ratio. A thorough Design of Experiments (DoE) approach is recommended to screen conditions. For example, indium-catalyzed reactions of specific aniline precursors have shown a remarkable ability to produce 6-sulfonylindoles through a unique[4][5] sulfonyl migration.[6]

Q3: What are the critical safety concerns when scaling up the synthesis of sulfonyl-containing compounds?

A3: The primary safety concern arises from the reagents used to create the sulfonyl group.

• Chlorosulfonic Acid: This is a highly corrosive and hazardous reagent that reacts violently with water. Its use on a large scale requires specialized equipment and stringent safety protocols.

• Sulfonyl Chlorides: While less reactive than chlorosulfonic acid, many sulfonyl chlorides are moisture-sensitive and can release HCl gas upon hydrolysis. They are also potent electrophiles and should be handled with care.

• Exothermic Reactions: Sulfonylation reactions can be highly exothermic. As you scale up, the surface-area-to-volume ratio of the reactor decreases, making heat dissipation less efficient.[5] This can lead to thermal runaways if not properly controlled. Gradual addition of reagents and robust cooling systems are essential.

Q4: Purification of the final product is proving difficult due to its high polarity. What methods are recommended for large-scale purification?

A4: The polar sulfone group makes 6-(methylsulfonyl)indoline highly water-soluble, complicating standard purification techniques like silica gel chromatography.[7]

• Crystallization: This is the most effective and scalable method for purifying solid compounds. A systematic solvent screening is crucial to identify a solvent system where the desired product has high solubility at elevated temperatures but low solubility at room temperature or below, while impurities remain in solution.[8]

• Reverse-Phase Chromatography: While more expensive than normal-phase silica, reverse-phase chromatography (e.g., with C18-functionalized silica) is highly effective for polar compounds. This can be a viable option for high-value pharmaceutical intermediates.

• Avoid Distillation: Indolines can be thermally sensitive, and the high boiling point of this compound makes distillation impractical and likely to cause decomposition.[5]

Troubleshooting Guides

This section addresses specific issues encountered during the synthesis and scale-up of 6-(methylsulfonyl)indoline.

Problem 1: Low or Inconsistent Yield During Indoline Ring Formation

Symptoms: The yield of the cyclization step is significantly lower than in lab-scale experiments, or varies widely between batches.

Potential Root Cause	Explanation & Troubleshooting Steps
Catalyst Inefficiency or Poisoning	Causality: At scale, trace impurities in starting materials or solvents can accumulate and poison the catalyst (e.g., Palladium).[9] Solution: 1. Verify Reagent Purity: Ensure all starting materials and solvents are of sufficient grade and free from catalyst poisons like sulfur or coordinating impurities. 2. Optimize Catalyst Loading: Too little catalyst results in an incomplete reaction, while too much can be wasteful and sometimes lead to side reactions. Re-optimize loading at the new scale.[9] 3. Screen Catalysts/Ligands: The optimal catalyst/ligand combination on a small scale may not be the most robust for a large-scale process. Consider screening for more active or stable alternatives.
Thermal Stress & Hot Spots	Causality: Inefficient heat transfer in large reactors can lead to localized "hot spots," accelerating the decomposition of sensitive intermediates or the final product.[5] Solution: 1. Improve Agitation: Ensure the reactor's mixing is sufficient to maintain a homogenous temperature profile. 2. Control Reagent Addition: Add reagents slowly and sub-surface to allow the cooling system to manage the reaction exotherm. 3. Lower Reaction Temperature: If possible, running the reaction at a slightly lower temperature for a longer period can prevent degradation.
Inefficient Mixing	Causality: Poor mixing can create localized areas of high reagent concentration, promoting the formation of byproducts over the desired intramolecular cyclization.[5] Solution: 1. Reactor Design: Use a reactor with appropriate baffles and impeller design for the reaction viscosity and volume. 2. Stirring Rate Study: Determine the minimum stirring rate required to achieve a well-mixed state (often determined by visual inspection or process analytical technology).

Problem 2: High Levels of Impurities in the Final Product

Symptoms: HPLC or NMR analysis shows significant byproducts that are difficult to remove.

Potential Root Cause	Explanation & Troubleshooting Steps
Atmospheric Oxidation	Causality: The indoline core, particularly the nitrogen atom, can be susceptible to oxidation, leading to colored impurities or indole formation. This is exacerbated by longer processing times at scale.[5] Solution: 1. Inert Atmosphere: Ensure all reaction, workup, and filtration steps are performed under a robust inert atmosphere (Nitrogen or Argon). 2. Degas Solvents: Sparge all solvents with an inert gas before use to remove dissolved oxygen.
Residual Acid/Base	Causality: Indolines can be unstable in the presence of strong acids or bases, which may be carried over from previous steps. This can catalyze decomposition or side reactions.[5] Solution: 1. Neutralizing Wash: Incorporate a mild neutralizing wash (e.g., saturated sodium bicarbonate or ammonium chloride solution) into the workup procedure. 2. pH Monitoring: Monitor the pH of aqueous layers during workup to ensure it remains within a stable range for the product.
Formation of Sulfonated Byproducts	Causality: During the sulfonylation step, harsh conditions can lead to di-sulfonated species or oxidation of other functional groups. Solution: 1. Stoichiometry Control: Carefully control the stoichiometry of the sulfonating agent. Use of a slight excess may be necessary, but large excesses should be avoided. 2. Temperature Control: Run the sulfonylation at the lowest effective temperature to minimize side reactions.

Visualized Workflows and Decision Trees

General Scale-Up Workflow

The following diagram outlines the logical progression from a lab-scale procedure to a robust, scaled-up manufacturing process.

Caption: A typical workflow for scaling chemical synthesis.

Troubleshooting Low Yield

This decision tree helps diagnose the root cause of low product yield during scale-up.

Caption: A decision tree for troubleshooting low yield issues.

Experimental Protocols

Protocol: Gram-Scale Synthesis of 6-(methylsulfonyl)indoline via Pd-Catalyzed C-H Amination

This protocol describes a representative synthesis adapted from modern methods for indoline formation.[2][3] It follows a linear approach where the key precursor, 2-(4-(methylsulfonyl)phenyl)ethan-1-amine, is cyclized.

Safety Precautions: This procedure should be carried out by trained chemists in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is required. Palladium catalysts are flammable and should be handled with care.

Materials:

• N-(2-(4-(methylsulfonyl)phenyl)ethyl)picolinamide (1.0 equiv)

• Palladium(II) Acetate (Pd(OAc)₂, 0.05 equiv)

• Potassium Carbonate (K₂CO₃, 2.5 equiv)

• Anhydrous Toluene

• Ethyl Acetate

• Celite

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried three-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add N-(2-(4-(methylsulfonyl)phenyl)ethyl)picolinamide (1.0 equiv) and potassium carbonate (2.5 equiv).

• Inerting: Evacuate and backfill the flask with Argon or Nitrogen three times to ensure an inert atmosphere.

• Catalyst Addition: Under a positive pressure of inert gas, add Palladium(II) Acetate (0.05 equiv).

• Solvent Addition: Add anhydrous toluene via syringe to achieve a substrate concentration of approximately 0.1 M.

• Reaction: Heat the reaction mixture to 120 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting material is fully consumed (typically 12-24 hours). A sample can be taken, quenched with water, extracted with ethyl acetate, and spotted on a TLC plate.

• Cooldown and Filtration: Once complete, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst and inorganic salts. Rinse the pad with additional ethyl acetate.

• Workup: Combine the filtrates and concentrate under reduced pressure to obtain the crude N-picolinoyl-protected 6-(methylsulfonyl)indoline.

• Deprotection: The picolinamide protecting group can be removed under standard basic or acidic hydrolysis conditions, depending on the stability of the sulfone moiety.

• Purification: Purify the final product, 6-(methylsulfonyl)indoline, by crystallization from a suitable solvent system (e.g., isopropanol/water or ethyl acetate/heptane) to yield a crystalline solid.

In-Process Controls (IPCs):

• Reaction Completion: HPLC analysis showing <1% of the starting material remaining.

• Purity Check: The purity of the final product should be ≥98% by HPLC before release.

References

• Willis, M. C., et al. (2017). Direct sulfonylation of anilines mediated by visible light. ResearchGate. [Link]

• Saavedra, C., et al. (2020). A novel catalyst-free multicomponent reaction to synthesize sulfones using arylbismuthines and Na2S2O4 in DES. ResearchGate. [Link]

• Kumar, P., et al. (n.d.). Design and synthesis of polycyclic sulfones via Diels–Alder reaction and ring-rearrangement metathesis as key steps. Beilstein Journals. [Link]

• MDPI. (2024). Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity. MDPI. [Link]

• Alam, M. A., et al. (n.d.). Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review. ResearchGate. [Link]

• Almarhoon, Z., et al. (n.d.). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. MDPI. [Link]

• Reddit. (2021). Question on purifying aryl Sulfonic acids. r/Chempros. [Link]

• Gabriele, B., et al. (2008). Synthesis of 3- And 6-sulfonylindoles From ortho-alkynyl-N-sulfonylanilines by the Use of Lewis Acidic Transition-Metal Catalysts. PubMed. [Link]

• Herzon, S. B., et al. (2013). Bio-inspired synthesis yields a tricyclic indoline that selectively resensitizes methicillin-resistant Staphylococcus aureus (MRSA) to β-lactam antibiotics. PMC - NIH. [Link]

• Xu, S., et al. (n.d.). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. PMC - NIH. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indolines. Organic Chemistry Portal. [Link]

• D'Souza, D. M., & Müller, T. J. (2021). Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C-H activation. RSC Publishing. [Link]

• Gribble, G. W. (2021). Recent strategy for the synthesis of indole and indoline skeletons in natural products. Chemical Communications (RSC Publishing). [Link]

• Organic Letters. (2026). Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. ACS Publications. [Link]

• Roughley, S. D., & Jordan, A. M. (2016). Synthesis of Sulfonamides. Royal Society of Chemistry. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Indoline synthesis [organic-chemistry.org]
• 3. Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C─H activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of 3- and 6-sulfonylindoles from ortho-alkynyl-N-sulfonylanilines by the use of Lewis acidic transition-metal catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Inconsistencies in Biological Assays with 6-(Methylsulfonyl)indoline

Welcome to the technical support center for researchers utilizing 6-(methylsulfonyl)indoline and its derivatives. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) that you may encounter during your experiments. Our goal is to help you navigate the complexities of working with this compound, ensuring the integrity and reproducibility of your results.

Introduction: Understanding 6-(Methylsulfonyl)indoline

6-(Methylsulfonyl)indoline and its analogs are a class of indole derivatives that have garnered significant interest, primarily as potent and selective inhibitors of cyclooxygenase-2 (COX-2).[1] The COX-2 enzyme is a key mediator of inflammation and pain, making its inhibitors valuable tools in drug discovery and development.[2] The presence of the methylsulfonyl group is often a key motif for achieving selectivity for the COX-2 isoenzyme over the constitutively expressed COX-1.[3] However, like many small molecules, and particularly indole-based compounds, 6-(methylsulfonyl)indoline can present challenges in various biological assays. This guide will address these potential issues head-on, providing both theoretical understanding and practical solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 6-(methylsulfonyl)indoline derivatives?

A1: The principal and most well-documented mechanism of action is the selective inhibition of the COX-2 enzyme.[1] COX-2 is responsible for converting arachidonic acid into prostaglandins, which are key signaling molecules in the inflammatory cascade. By inhibiting COX-2, these compounds effectively reduce the production of pro-inflammatory prostaglandins.[2] This targeted action is crucial for their therapeutic potential, as it spares the COX-1 isoform, which is involved in important physiological functions such as maintaining the gastric lining.[4]

Q2: How should I prepare and store stock solutions of 6-(methylsulfonyl)indoline?

A2: Proper handling of 6-(methylsulfonyl)indoline is critical for consistent results. Due to its hydrophobic nature, it is recommended to prepare a high-concentration stock solution in an organic solvent such as dimethyl sulfoxide (DMSO). For working solutions, dilute the stock into your aqueous assay buffer, ensuring vigorous mixing. It is crucial to be mindful of the final DMSO concentration in your assay, as it can impact cellular health and enzyme activity. Store the solid compound at -20°C, protected from light and moisture. Stock solutions in DMSO should also be stored at -20°C in tightly sealed vials to prevent evaporation and water absorption. To avoid repeated freeze-thaw cycles, which can lead to compound degradation or precipitation, it is best practice to store stock solutions in small, single-use aliquots.

Q3: Can 6-(methylsulfonyl)indoline interfere with my assay signal?

A3: Yes, this is a critical consideration. Indole-based compounds are known to possess intrinsic fluorescent properties.[5][6] This can lead to false-positive or skewed results in fluorescence-based assays. It is essential to run a control with the compound alone (in assay buffer without cells or other biological components) to quantify any background signal at the excitation and emission wavelengths used in your experiment.[7]

Troubleshooting Guide: A-Question-and-Answer Approach

Issue 1: High Variability and Poor Reproducibility in Potency (IC50) Values

Q: My IC50 values for 6-(methylsulfonyl)indoline in a COX-2 inhibition assay are inconsistent between experiments. What could be the cause?

A: This is a common issue that can often be traced back to the physicochemical properties of the compound and the specifics of the assay setup. Here are the most likely culprits and how to address them:

• Poor Solubility and Compound Aggregation:

  • Causality: 6-(Methylsulfonyl)indoline, like many indole derivatives, can have limited aqueous solubility. When the compound's concentration in the assay medium exceeds its solubility limit, it can precipitate or form aggregates. These aggregates can non-specifically inhibit enzymes, leading to artificially potent and highly variable results.[8] This is a well-documented artifact in high-throughput screening.

  • Troubleshooting Steps:

    • Visual Inspection: Before adding to your assay, carefully inspect the diluted working solution for any signs of precipitation (e.g., cloudiness, visible particles).

    • Solvent Concentration: Ensure the final concentration of your organic solvent (typically DMSO) is kept to a minimum, ideally ≤0.1%, as higher concentrations can both affect cell health and promote compound precipitation upon dilution into aqueous buffer.

    • Detergent Addition: For biochemical (cell-free) assays, the inclusion of a small amount of a non-ionic detergent, such as 0.01% Triton X-100, can help prevent compound aggregation.[9] A significant decrease in inhibition in the presence of detergent is a strong indicator of aggregation-based activity.[9]

    • Concentration-Response Curve Analysis: Look for unusually steep dose-response curves, which can be a hallmark of aggregation.

• Time-Dependent Inhibition:

  • Causality: Many NSAIDs exhibit time-dependent inhibition of COX enzymes.[10] This means the potency of the inhibitor can increase with longer pre-incubation times with the enzyme before the addition of the substrate (arachidonic acid).

  • Troubleshooting Steps:

    • Standardize Incubation Times: Ensure that the pre-incubation time of the compound with the cells or enzyme is precisely controlled and consistent across all experiments.

    • Investigate Time-Dependence: If variability persists, perform an experiment where you vary the pre-incubation time (e.g., 5, 15, 30 minutes) to characterize the time-dependent nature of the inhibition. This will help you select an optimal and consistent pre-incubation period for future assays.

Issue 2: Unexpected Cytotoxicity in Cell-Based Assays

Q: I'm observing significant cell death in my cell-based assay at concentrations where I expect to see specific COX-2 inhibition. How can I differentiate between targeted effects and general cytotoxicity?

A: This is a crucial control experiment. The observed phenotype (e.g., reduced inflammation markers) must be a result of the specific mechanism of action, not simply because the compound is killing the cells.

• Causality: While the methylsulfonyl group can enhance selectivity, sulfonamide and sulfone moieties in some compounds have been associated with cytotoxic effects.[11] It is imperative to determine the concentration range at which 6-(methylsulfonyl)indoline is cytotoxic to your specific cell line.

• Troubleshooting Workflow:

  • Determine the Cytotoxic Concentration: Before conducting your functional assay, perform a cell viability assay, such as the MTT or MTS assay, to determine the IC50 for cytotoxicity. This will establish a therapeutic window for your compound.

  • Select Appropriate Concentrations for Functional Assays: Choose concentrations for your mechanism-of-action studies that are well below the cytotoxic threshold (e.g., at least 5-10 fold lower than the cytotoxic IC50).

  • Include a Viability Control: In your functional assay plates, include parallel wells to perform a quick viability check (e.g., using a live/dead stain or a resazurin-based reagent) at the end of the experiment. This will confirm that the observed effects are not due to widespread cell death.

Issue 3: Inconsistent Results in NF-κB Pathway Analysis

Q: I'm using Western blotting to assess the effect of 6-(methylsulfonyl)indoline on the NF-κB pathway downstream of COX-2, but my results for p65 translocation or IκBα phosphorylation are variable. What should I check?

A: The NF-κB signaling cascade is highly dynamic, and inconsistencies can arise from multiple experimental factors.

• Causality: NF-κB activation involves a rapid series of phosphorylation and degradation events, culminating in the translocation of NF-κB subunits (like p65) to the nucleus.[7] The timing of cell lysis after stimulation is critical to capture these transient events.

• Troubleshooting Steps:

  • Optimize Stimulation and Lysis Time: Perform a time-course experiment. After stimulating your cells (e.g., with LPS or TNF-α), lyse them at various time points (e.g., 0, 15, 30, 60 minutes) to identify the peak of IκBα phosphorylation and degradation, and the subsequent increase in nuclear p65.[7]

  • Ensure Clean Subcellular Fractionation: If you are measuring nuclear translocation, verify the purity of your cytoplasmic and nuclear fractions. Run a Western blot for a nuclear marker (e.g., PCNA, Lamin B1) and a cytoplasmic marker (e.g., GAPDH, Tubulin) to check for cross-contamination.

  • Use Phosphatase and Protease Inhibitors: Always add a fresh cocktail of phosphatase and protease inhibitors to your lysis buffer immediately before use.[7] This is crucial to preserve the phosphorylation status of your target proteins and prevent their degradation after cell lysis.

Data Presentation and Experimental Protocols

Table 1: Key Experimental Controls for Assays with 6-(Methylsulfonyl)indoline

Potential Issue	Recommended Control Experiment	Purpose	Expected Outcome if Issue is Present
Compound Precipitation/Aggregation	Run the assay with and without 0.01% Triton X-100 (biochemical assays).	To determine if the observed inhibition is due to a non-specific aggregation mechanism.	A significant drop in potency (right-shift in IC50) in the presence of detergent.
Assay Signal Interference	Measure the signal (absorbance/fluorescence) of the compound in assay buffer alone.	To quantify the compound's intrinsic optical properties.	A high background signal that could mask or inflate the true biological signal.
Solvent Effects	Include a "vehicle control" with the highest concentration of DMSO used for the test compound.	To ensure that the solvent itself is not causing the observed biological effect.	The vehicle control should show no significant difference from the untreated control.
Cytotoxicity	Perform a cell viability assay (e.g., MTT) in parallel with the functional assay.	To confirm that the observed effects are not due to cell death.	The compound concentrations used in the functional assay should result in high cell viability.

Diagrams

Caption: The role of 6-(methylsulfonyl)indoline in the inflammatory cascade.

Caption: A decision tree for diagnosing inconsistent assay data.

Detailed Experimental Protocols

Protocol 1: Cell Viability Assay (MTT)

This protocol is used to determine the concentration at which 6-(methylsulfonyl)indoline becomes cytotoxic to a cell line.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C with 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of 6-(methylsulfonyl)indoline in complete culture medium. Remember to prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of the test compound.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound or vehicle control.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[6] Metabolically active cells will convert the yellow MTT to purple formazan crystals.[6]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well. Mix thoroughly by gentle pipetting to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[6]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the cytotoxic IC50 value.

Protocol 2: In Vitro COX-2 Activity Assay (Colorimetric)

This protocol measures the ability of 6-(methylsulfonyl)indoline to directly inhibit the peroxidase activity of purified COX-2 enzyme.

• Reagent Preparation: Prepare the reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0), Heme cofactor, and the colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD). All reagents should be brought to the assay temperature (typically 25°C or 37°C).

• Assay Plate Setup: In a 96-well plate, add the following to each well:

  • Reaction Buffer

  • Purified human recombinant COX-2 enzyme

  • Heme

  • Colorimetric Substrate

• Inhibitor Addition: Add your desired concentrations of 6-(methylsulfonyl)indoline or the vehicle control (DMSO) to the appropriate wells. Include a known selective COX-2 inhibitor (e.g., celecoxib) as a positive control.

• Pre-incubation: Incubate the plate for a defined period (e.g., 10 minutes) at the assay temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding the substrate, arachidonic acid, to all wells.

• Kinetic Reading: Immediately begin reading the absorbance at 590 nm in a kinetic mode for 5-10 minutes. The rate of color development is proportional to the COX-2 peroxidase activity.

• Data Analysis: Calculate the rate of reaction (V) for each concentration of the inhibitor. Normalize the data to the vehicle control (100% activity) and a fully inhibited control (0% activity). Plot the percent inhibition against the log of the inhibitor concentration to determine the IC50 value.

Protocol 3: Western Blot for NF-κB p65 Nuclear Translocation

This protocol assesses the effect of 6-(methylsulfonyl)indoline on the nuclear translocation of the NF-κB p65 subunit in stimulated cells.[5]

• Cell Culture and Treatment: Plate cells and allow them to adhere overnight. Pre-treat the cells with various concentrations of 6-(methylsulfonyl)indoline for a specified time (e.g., 1-2 hours).

• Stimulation: Stimulate the cells with an inflammatory agent (e.g., 1 µg/mL LPS or 10 ng/mL TNF-α) for the optimized time period (e.g., 30 minutes) to induce NF-κB activation.

• Subcellular Fractionation:

  • Harvest the cells and gently lyse the cell membrane using a hypotonic buffer containing protease and phosphatase inhibitors.

  • Centrifuge to pellet the nuclei. The supernatant is the cytoplasmic fraction.

  • Wash the nuclear pellet and then lyse it with a nuclear extraction buffer.

• Protein Quantification: Determine the protein concentration of both the cytoplasmic and nuclear extracts using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-40 µg) from each nuclear extract onto an SDS-polyacrylamide gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for NF-κB p65 overnight at 4°C.

  • Wash the membrane three times with wash buffer (e.g., TBST).

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensity for p65 in the nuclear fractions. To ensure equal loading, re-probe the membrane with an antibody against a nuclear loading control protein, such as PCNA or Lamin B1. Compare the levels of nuclear p65 in treated samples to the stimulated control.

References

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245.

• ResearchGate. (n.d.). Cell Sensitivity Assays: The MTT Assay. Retrieved from [Link]

• ResearchGate. (2021). Does anyone know a protocol for measuring COX2 activity? Retrieved from [Link]

• Reaction Biology. (n.d.). COX-2 Biochemical Activity Assay Service. Retrieved from [Link]

• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. Retrieved from [Link]

• Wang, F., Warren, A. E., Barnes, C. R., & Hall, I. H. (2007). Cytotoxicity of Poly(Phenolic)Sulfonates and Their Sodium Salts in L1210 Lymphoid Leukemia Cells.

• ResearchGate. (2024). What will be the best way to test NFkb activation via western blot? Retrieved from [Link]

• Al-Abdullah, E. S., Al-Salahi, R., Al-Dhfyan, A., Al-Obaid, A. M., & El-Emam, A. A. (2014). Synthesis and Cytotoxic Evaluation of Some Novel Sulfonamide Derivatives Against a Few Human Cancer Cells. Iranian journal of pharmaceutical research : IJPR, 13(4), 1337–1344.
• Coussens, N. P., et al. (2017). Assay Interference by Aggregation. In Assay Guidance Manual.
• Gierse, J. K., Koboldt, C. M., Walker, M. C., Seibert, K., & Isakson, P. C. (1999). Kinetic basis for selective inhibition of cyclo-oxygenase-2. The Biochemical journal, 339 ( Pt 3), 607–614.
• McGovern, S. L., Caselli, E., Grigorieff, N., & Shoichet, B. K. (2002). A common mechanism underlying promiscuous inhibitors from virtual and high-throughput screening. Journal of medicinal chemistry, 45(8), 1712–1722.
• Warner, T. D., & Mitchell, J. A. (2002). Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors. Methods in molecular biology (Clifton, N.J.), 194, 95–104.
• George, T. C., Fanning, S. L., Fitzgeral, C., Lastwika, K. J., Lary, J. W., & Moore, J. C. (2009). Quantifying Nuclear p65 as a Parameter for NF-κB Activation: Correlation Between ImageStream Cytometry, Microscopy and Western Blot. Cytometry. Part A : the journal of the International Society for Analytical Cytology, 75(9), 761–770.

• ResearchGate. (n.d.). Western blot analysis of NF-κB pathway activation in RAW264.7... Retrieved from [Link]

• Brooks, P., Emery, P., Evans, J. F., Fँlster-Holst, R., Hinz, B., Reginster, J. Y., & Warner, T. (2000). Interpreting the clinical significance of the differential inhibition of cyclooxygenase-1 and cyclooxygenase-2. Rheumatology (Oxford, England), 39(7), 779–788.
• Walker, M. C. (2010). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. Methods in molecular biology (Clifton, N.J.), 644, 113–126.
• Campbell, J. A., et al. (2004). Rational design of 6-methylsulfonylindoles as selective cyclooxygenase-2 inhibitors. Bioorganic & medicinal chemistry letters, 14(18), 4741–4745.
• Basha, S. J. S., et al. (2017). Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies. Letters in drug design & discovery, 14(1), 108–117.
• Al-Ghorbani, M., et al. (2022). Sulphonyl thiourea compounds containing pyrimidine as dual inhibitors of I, II, IX, and XII carbonic anhydrases and cancer cell lines: synthesis, characterization and in silico studies. Journal of enzyme inhibition and medicinal chemistry, 37(1), 1018–1033.
• Philoppes, J. N., et al. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Scientific reports, 12(1), 20779.
• Dileep, K. V., Remya, C., Tintu, I., & Sadasivan, C. (2014). Interactions of selected indole derivatives with COX-2 and their in silico structure modifications towards the development of novel NSAIDs. Journal of biomolecular structure & dynamics, 32(11), 1855–1863.
• Zhang, Y., et al. (2023). Design, Synthesis, and Evaluation of the COX-2 Inhibitory Activities of New 1,3-Dihydro-2H-indolin-2-one Derivatives. Molecules (Basel, Switzerland), 28(12), 4697.

• ResearchGate. (n.d.). Indole derivatives having COX-2 inhibitory activity. Retrieved from [Link]

• PubChem. (n.d.). 1-Hydroxy-6-methylsulfonylindole. Retrieved from [Link]

• Dahlin, J. L., et al. (2015). Assay Interference by Chemical Reactivity. In Assay Guidance Manual.
• Ahmadi, M., et al. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS omega, 8(20), 17651–17684.
• Ahmadi, M., et al. (2022). Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. RSC medicinal chemistry, 13(2), 156–176.
• Ismail, A. A., & Walker, P. L. (2019). Interference in Immunoassay. Clinical chemistry, 65(6), 735–741.

• ResearchGate. (2022). (PDF) Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Retrieved from [Link]

• Kricka, L. J. (1999). Interference From Heterophilic Antibodies in TSH Assays.

Sources

• 1. Fluorescence decay characteristics of indole compounds revealed by time-resolved area-normalized emission spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The fluorescence of indoles and aniline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. A Detergent-Based Assay for the Detection of Promiscuous Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Evaluation of the COX-2 Inhibitory Activities of New 1,3-Dihydro-2H-indolin-2-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Limitation of the in vitro whole blood assay for predicting the COX selectivity of NSAIDs in clinical use - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assay Interference by Aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Insights into 6-Methylsalicylic Acid Bio-assembly by Using Chemical Probes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 6-(Methylsulfonyl)indoline Derivatives and Celecoxib: Efficacy, Selectivity, and Preclinical Performance

An In-Depth Comparative Guide for Researchers

Introduction: The Evolving Landscape of Anti-Inflammatory Therapeutics

The development of nonsteroidal anti-inflammatory drugs (NSAIDs) has been a cornerstone of pain and inflammation management for decades. The discovery of two distinct cyclooxygenase (COX) isoforms, COX-1 and COX-2, revolutionized the field. While COX-1 is constitutively expressed and plays a role in homeostatic functions like gastric protection, COX-2 is primarily inducible at sites of inflammation and is responsible for synthesizing prostaglandins that mediate pain and swelling.[1][2][3]

This distinction paved the way for selective COX-2 inhibitors, designed to provide potent anti-inflammatory and analgesic effects while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[2][4][5] Celecoxib, a diaryl-substituted pyrazole with a characteristic sulfonamide moiety, emerged as a flagship molecule in this class and remains a widely used therapeutic agent for conditions like osteoarthritis and rheumatoid arthritis.[5][6][7]

However, the quest for agents with improved efficacy, selectivity, and, crucially, a more favorable long-term safety profile, particularly concerning cardiovascular events, is ongoing.[8][9][10] This has spurred the investigation of novel chemical scaffolds. Among these, 6-(methylsulfonyl)indoline derivatives have garnered significant interest. The methylsulfonyl (-SO2CH3) group is a well-established COX-2 pharmacophore, and its incorporation into an indoline core presents a promising avenue for developing new selective inhibitors.[11][12][13]

This guide provides a comprehensive, data-driven comparison between the established benchmark, celecoxib, and emerging 6-(methylsulfonyl)indoline derivatives. We will delve into their mechanisms of action, compare their in vitro and in vivo performance using data from preclinical studies, and outline the standardized experimental protocols essential for their evaluation.

Mechanism of Action: Targeting the Prostaglandin Synthesis Pathway

Both celecoxib and 6-(methylsulfonyl)indoline derivatives exert their anti-inflammatory effects by inhibiting the COX-2 enzyme. COX-2 catalyzes the conversion of arachidonic acid into prostaglandin H2 (PGH2), a precursor for various pro-inflammatory prostaglandins.[14][15]

The selectivity of these compounds for COX-2 over COX-1 is the key to their therapeutic design. The active site of COX-2 contains a larger, more accommodating hydrophilic side pocket compared to COX-1. The polar sulfonamide or methylsulfonyl groups of these inhibitors fit snugly into this side pocket, anchoring the molecule and blocking the entry of arachidonic acid.[1][7][14] This structural difference is the basis for their reduced impact on COX-1, which is responsible for producing prostaglandins that protect the stomach lining.[1][2]

Figure 1: Simplified signaling pathway of prostaglandin synthesis and the inhibitory action of selective COX-2 inhibitors.

Comparative Analysis: In Vitro Efficacy and Selectivity

The initial evaluation of potential COX inhibitors relies on in vitro enzyme assays to determine their half-maximal inhibitory concentration (IC50) against both COX-1 and COX-2. A lower IC50 value indicates greater potency. The ratio of IC50 (COX-1) / IC50 (COX-2), known as the selectivity index (SI), provides a quantitative measure of the compound's preference for COX-2. A higher SI is desirable.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)
Celecoxib	13.02[16]	0.49[16]	~26.6
Indole Derivative 4e *	>100[12]	0.09[12]	>1111
Indole Derivative 5d †	15.6[12]	0.07[12]	~222.8

(E)-N-(4-Methoxyphenyl)-2-{[1-(methylsulfonyl)-1H-indol-3-yl]methylene}hydrazinecarbothioamide*

†Structure derived from a thiazolidinone core attached to the N-methylsulfonyl-indole scaffold

Analysis: The data indicates that specific 6-(methylsulfonyl)indoline derivatives, such as compounds 4e and 5d , exhibit highly potent COX-2 inhibition, with IC50 values significantly lower than that of celecoxib.[12] Furthermore, their selectivity indices are substantially higher, suggesting a potentially wider therapeutic window and a lower risk of COX-1-mediated side effects.[12]

Experimental Protocol: In Vitro Colorimetric COX Inhibition Assay

This protocol is a robust method for determining the inhibitory potential of test compounds against COX-1 and COX-2 based on the peroxidase activity of the enzymes.[16][17]

Causality: The choice of a colorimetric assay using N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) is based on its high-throughput capability and direct measurement of the enzyme's peroxidase component. The oxidation of TMPD provides a reliable and quantifiable signal (absorbance at 590 nm) directly proportional to enzyme activity.[17]

Figure 2: Experimental workflow for the in vitro COX inhibitor screening assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare stock solutions of test compounds and celecoxib (e.g., 10 mM in DMSO) and perform serial dilutions to create a range of concentrations.[17] Prepare working solutions of all other reagents as per the assay kit manual.[18]

• Assay Plate Setup: In a 96-well plate, add the following to each well in order: 150 µL of Tris-HCl buffer, 10 µL of Hematin, and 10 µL of the COX enzyme solution (either COX-1 or COX-2).[17]

• Inhibitor Addition: Add 10 µL of the diluted test compound, celecoxib (positive control), or DMSO (vehicle control) to the appropriate wells.

• Pre-incubation: Incubate the plate at room temperature (or 37°C, depending on the specific protocol) for 10 minutes. This step is critical to allow time-dependent inhibitors to bind to the enzyme.[18]

• Reaction Initiation: Start the reaction by adding 10 µL of TMPD followed by 10 µL of arachidonic acid to each well.[17]

• Data Acquisition: Immediately place the plate in a microplate reader and measure the increase in absorbance at 590 nm over time (e.g., every 30 seconds for 5 minutes).

• Data Analysis: Calculate the rate of reaction (V) for each concentration. Determine the percentage of inhibition using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100. Plot the percent inhibition against the logarithm of the inhibitor concentration and use non-linear regression to determine the IC50 value.[17]

Comparative Analysis: In Vivo Anti-Inflammatory Activity

To translate in vitro findings into a physiological context, in vivo models are indispensable. The carrageenan-induced paw edema model in rodents is a classic, highly reproducible assay for screening acute anti-inflammatory activity.[19][20] Carrageenan injection induces a biphasic inflammatory response, with the later phase (after 3 hours) being primarily mediated by prostaglandins synthesized by COX-2.[19]

Compound	Dose (mg/kg)	Inhibition of Edema (%) at 3h
Celecoxib	10	45.5[12]
Indole Derivative 4e *	10	50.1[12]
Indole Derivative 5d †	10	52.3[12]

(E)-N-(4-Methoxyphenyl)-2-{[1-(methylsulfonyl)-1H-indol-3-yl]methylene}hydrazinecarbothioamide*

†Structure derived from a thiazolidinone core attached to the N-methylsulfonyl-indole scaffold

Analysis: In this acute inflammation model, the tested 6-(methylsulfonyl)indoline derivatives demonstrated superior anti-inflammatory activity compared to celecoxib at the same dose.[12] This suggests that their high in vitro potency and selectivity translate into enhanced efficacy in vivo.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol provides a framework for assessing the efficacy of anti-inflammatory compounds in a live animal model.

Causality: The selection of the rat model is based on its extensive validation and the well-characterized biphasic inflammatory response to carrageenan, which allows for the specific assessment of COX-2-mediated inflammation in the later phase.[19][21] Measuring paw volume with a plethysmometer is a precise and non-invasive method to quantify edema.

Figure 3: Experimental workflow for the carrageenan-induced paw edema assay.

Step-by-Step Methodology:

• Animal Handling: Use male Wistar or Sprague-Dawley rats (180-200 g), acclimatized for at least one week.[19][22] Fast the animals overnight before the experiment but allow free access to water.

• Grouping: Randomly assign animals to control and treatment groups (n=6 per group).

• Baseline Measurement (T=-1h): Measure the initial volume (V₀) of the right hind paw of each rat using a digital plethysmometer.[19]

• Compound Administration (T=-1h): Administer the test compounds, celecoxib, or the vehicle orally via gavage. The one-hour interval before carrageenan injection allows for drug absorption.[20]

• Induction of Edema (T=0h): Inject 0.1 mL of a 1% (w/v) solution of lambda carrageenan in sterile saline into the subplantar tissue of the right hind paw.[19][21]

• Paw Volume Measurement (T=1, 2, 3, 4h): Measure the paw volume (Vₜ) at 1, 2, 3, and 4 hours post-carrageenan injection.[19]

• Data Analysis: Calculate the edema volume (Vₜ - V₀) for each animal. Determine the percentage inhibition of edema for each treatment group relative to the vehicle control group at each time point.

Pharmacokinetic and Safety Profile Comparison

A drug's ultimate success depends not only on its potency but also on its pharmacokinetic (ADME) profile and safety.

Pharmacokinetics

Celecoxib is rapidly absorbed, highly protein-bound (~97%), and primarily metabolized in the liver by the CYP2C9 enzyme, with an elimination half-life of about 11 hours.[14][23]

For the novel 6-(methylsulfonyl)indoline derivatives, comprehensive pharmacokinetic data in humans is not yet available. However, computational (in silico) ADME predictions for derivatives like 4e and 5d suggest they possess drug-like properties, obeying Lipinski's rule of five and exhibiting good predicted human oral absorption.[12] These predictions are a crucial first step, but must be validated through rigorous experimental pharmacokinetic studies.

Safety and Tolerability

Celecoxib:

• Gastrointestinal (GI): As a selective COX-2 inhibitor, celecoxib has a significantly lower incidence of gastroduodenal ulcers compared to non-selective NSAIDs like naproxen or diclofenac.[2]

• Cardiovascular (CV): A major concern with selective COX-2 inhibitors is an increased risk of cardiovascular thrombotic events, including myocardial infarction and stroke.[8][9][24] This has led to FDA boxed warnings and contraindication for use in the setting of coronary artery bypass graft (CABG) surgery.[6][9]

• Other: Other potential adverse effects include renal toxicity, hypertension, and rare but serious skin reactions.[6][8][25]

6-(Methylsulfonyl)indoline Derivatives:

• Gastrointestinal (GI): Given their high selectivity for COX-2 over COX-1 in vitro, these derivatives are predicted to have a favorable GI safety profile. Histopathological examination of the stomachs of rats treated with high doses of compounds 4e and 5d showed no signs of ulceration, supporting a better gastric tolerability profile compared to traditional NSAIDs.[12]

• Cardiovascular (CV): A key driver for developing new COX-2 inhibitors is to mitigate the CV risks associated with the coxib class. Some novel indole derivatives are designed as dual COX-2/5-lipoxygenase (5-LOX) inhibitors. The inhibition of 5-LOX can reduce the synthesis of pro-inflammatory leukotrienes and may offer a cardioprotective effect, potentially balancing the risks associated with COX-2 inhibition.[12] For instance, compound 5d showed dual inhibitory activity and did not cause a significant elevation in cardiac biomarkers (LDH, CK-MB) in animal studies, suggesting a potentially reduced risk of cardiotoxicity.[12]

Conclusion and Future Perspectives

The comparative analysis reveals that 6-(methylsulfonyl)indoline derivatives represent a highly promising class of selective COX-2 inhibitors. Based on the available preclinical data:

• Efficacy: Certain derivatives demonstrate superior in vitro potency and in vivo anti-inflammatory activity compared to celecoxib.

• Selectivity: The selectivity indices for these novel compounds can be significantly higher than that of celecoxib, predicting a lower propensity for COX-1-related GI side effects.

• Safety: Early data suggests an improved safety profile, particularly regarding gastric tolerability. The potential for dual COX-2/5-LOX inhibition in some derivatives offers a novel strategy to mitigate the cardiovascular risks inherent to the coxib class.

While these findings are encouraging, it is crucial to recognize that this is an early-stage assessment. The path to clinical application requires extensive further investigation. Future work must focus on comprehensive preclinical toxicology, detailed pharmacokinetic profiling in multiple species, and, ultimately, well-designed clinical trials to validate the efficacy and long-term safety of these promising compounds in humans. The 6-(methylsulfonyl)indoline scaffold, however, stands out as a valuable platform for the continued development of the next generation of safer and more effective anti-inflammatory drugs.

References

• Celecoxib - StatPearls - NCBI Bookshelf. (n.d.). National Center for Biotechnology Information. [Link]

• Celebrex (Celecoxib) Pharmacology. (n.d.). News-Medical.Net. [Link]

• Celecoxib - Wikipedia. (n.d.). Wikipedia. [Link]

• Carrageenan Induced Paw Edema (Rat, Mouse). (n.d.). Inotiv. [Link]

• Celecoxib Pathway, Pharmacodynamics. (n.d.). ClinPGx. [Link]

• What is the mechanism of Celecoxib? (2024, July 17). Patsnap Synapse. [Link]

• 12 Celecoxib (Celebrex) Side Effects and How to Manage Them. (2025, October 17). GoodRx. [Link]

• Simon, L. S. (1999). Celecoxib, a selective cyclooxygenase-2 inhibitor for the treatment of rheumatoid arthritis and osteoarthritis. PubMed. [Link]

• Brune, K., & Neubert, A. (n.d.). Pharmacokinetic and pharmacodynamic aspects of the ideal COX-2 inhibitor: a pharmacologist's perspective. Clinical and Experimental Rheumatology. [Link]

• Celecoxib Side Effects: Common, Severe, Long Term. (2025, August 15). Drugs.com. [Link]

• κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. (2025, July 16). ResearchGate. [Link]

• Celebrex (Celecoxib): Side Effects, Uses, Dosage, Interactions, Warnings. (n.d.). RxList. [Link]

• Clinical use and pharmacological properties of selective COX-2 inhibitors. (n.d.). ProQuest. [Link]

• Carrageenan induced Paw Edema Model. (n.d.). Creative Biolabs. [Link]

• Celecoxib (oral route) - Side effects & dosage. (2025, December 1). Mayo Clinic. [Link]

• Brune, K., & Neubert, A. (2001). Pharmacokinetic and pharmacodynamic aspects of the ideal COX-2 inhibitor: a pharmacologist's perspective. PubMed. [Link]

• Review of the selective COX-2 inhibitors celecoxib and rofecoxib: focus on clinical aspects. (n.d.). CMAJ. [Link]

• Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. (n.d.). Bentham Science. [Link]

• COX-2 Inhibitors: What They Are, Uses & Side Effects. (n.d.). Cleveland Clinic. [Link]

• Pharmacokinetic-pharmacodynamic correlations and biomarkers in the development of COX-2 inhibitors. (2025, August 7). ResearchGate. [Link]

• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. (n.d.). Bio-protocol. [Link]

• COX2 Inhibitor Screening Assay Kit COX2 82210. (n.d.). BPS Bioscience. [Link]

• Biological Activity of Data of of 6-Methylsulfonyl indole derivatives... (n.d.). ResearchGate. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. (2023, May 9). ACS Omega. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. (n.d.). ACS Publications. [Link]

• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Antiinflammatory Agents. (n.d.). ResearchGate. [Link]

• Philoppes, J. N., Abdelgawad, M. A., Abourehab, M. A. S., Sebak, M., Darwish, M. A., & Lamie, P. F. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2302–2320. [Link]

• Synthesis and biological evaluation of 3-[4-(amino/methylsulfonyl)phenyl]methylene-indolin-2-one derivatives as novel COX-1/2 and 5-LOX inhibitors. (2010, December 15). PubMed. [Link]

• Zeeli, S., Weill, T., Finkin-Groner, E., et al. (2018). Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents. Bar-Ilan University. [Link]

• Synthesis and Biological Evaluation of Novel Synthetic Indolone Derivatives as Anti-Tumor Agents Targeting p53-MDM2 and p53-MDMX. (n.d.). MDPI. [Link]

• Synthesis and biological activities of some indoline derivatives. (n.d.). ResearchGate. [Link]

• Some representative examples of selective COX-2 inhibitors and our designed compounds. (n.d.). ResearchGate. [Link]

Sources

• 1. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 2. Celecoxib, a selective cyclooxygenase-2 inhibitor for the treatment of rheumatoid arthritis and osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic and pharmacodynamic aspects of the ideal COX-2 inhibitor: a pharmacologist's perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical use and pharmacological properties of selective COX-2 inhibitors - ProQuest [proquest.com]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Celecoxib - Wikipedia [en.wikipedia.org]
• 8. 12 Celecoxib Side Effects to Watch For - GoodRx [goodrx.com]
• 9. Celebrex (Celecoxib): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 10. caep.ca [caep.ca]
• 11. Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. news-medical.net [news-medical.net]
• 15. ClinPGx [clinpgx.org]
• 16. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents [openmedicinalchemistryjournal.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 21. inotiv.com [inotiv.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. drugs.com [drugs.com]
• 25. Celecoxib (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]

Comparative Analysis: 6-(Methylsulfonyl)indoline Analogs Versus the Traditional NSAID Indomethacin

A Guide for Drug Development Professionals

The quest for potent anti-inflammatory agents with minimal side effects is a cornerstone of modern drug discovery. For decades, traditional nonsteroidal anti-inflammatory drugs (NSAIDs) like indomethacin have been mainstays in managing pain and inflammation.[1][2] However, their clinical utility is often hampered by significant gastrointestinal and cardiovascular toxicities.[3][4] This guide provides a detailed comparative analysis of a newer class of targeted anti-inflammatory agents, 6-(methylsulfonyl)indoline analogs, against the benchmark traditional NSAID, indomethacin. We will dissect their mechanisms, compare their efficacy and safety profiles using experimental data, and provide the methodologies behind these evaluations.

The Mechanistic Divide: Non-Selective vs. Targeted Inhibition

The therapeutic and adverse effects of NSAIDs are intrinsically linked to their interaction with the cyclooxygenase (COX) enzymes, which exist in two primary isoforms: COX-1 and COX-2.

Indomethacin: The Non-Selective Powerhouse

Indomethacin exerts its potent anti-inflammatory, analgesic, and antipyretic effects by non-selectively inhibiting both COX-1 and COX-2 enzymes.[5][6] This dual inhibition is both its strength and its weakness.

• COX-1 is a constitutive enzyme, meaning it is present in most tissues under normal physiological conditions. It plays a crucial "housekeeping" role, synthesizing prostaglandins that protect the gastric mucosa, support renal function, and mediate platelet aggregation.[2][6]

• COX-2 is typically an inducible enzyme, with its expression significantly upregulated at sites of inflammation by cytokines and other inflammatory stimuli.[2][5] Prostaglandins produced by COX-2 are the primary mediators of inflammation, pain, and fever.[2]

By blocking both isoforms, indomethacin effectively reduces inflammation but simultaneously compromises the protective mechanisms maintained by COX-1, leading to a high incidence of gastrointestinal side effects, such as peptic ulcers and bleeding.[1][4]

Fig 1. Mechanism of Indomethacin

6-(Methylsulfonyl)indoline Analogs: A Strategy of Selective Targeting

In response to the limitations of traditional NSAIDs, medicinal chemists have developed analogs designed for COX-2 selectivity. The inclusion of a methylsulfonyl (SO2Me) moiety is a key pharmacophoric feature that confers this selectivity.[7][8] The active site of the COX-2 enzyme is approximately 25% larger than that of COX-1, containing a side pocket that can accommodate the bulkier sulfonyl group.[9] This structural difference allows 6-(methylsulfonyl)indoline analogs to preferentially bind to and inhibit COX-2, while largely sparing COX-1.[7][8][10]

The therapeutic rationale is clear: selectively inhibit the inflammation-driving COX-2 enzyme without disrupting the vital homeostatic functions of COX-1. This targeted approach is hypothesized to maintain anti-inflammatory efficacy while significantly improving gastrointestinal safety.[8][11]

Fig 2. Mechanism of 6-(Methylsulfonyl)indoline Analogs

Comparative Performance: Efficacy and Safety Data

Objective evaluation requires robust experimental data. The following tables summarize key performance indicators from preclinical studies comparing indomethacin with various selective indoline or indole analogs.

In Vitro COX Inhibition & In Vivo Anti-Inflammatory Efficacy

The COX-2 Selectivity Index (SI), calculated as the ratio of IC50 (COX-1) / IC50 (COX-2), is a critical measure of an inhibitor's specificity. A higher SI value indicates greater selectivity for COX-2. Anti-inflammatory activity is commonly assessed using the carrageenan-induced rat paw edema model.[12][13]

Compound	COX-1 IC50 (μM)	COX-2 IC50 (μM)	COX-2 Selectivity Index (SI)	Anti-Inflammatory Activity (% Edema Inhibition)	Reference
Indomethacin	0.04	0.51	0.079	86.7%	[13][14]
Indole Analog 4f	>100	1.52	>65.71	90.5%	[13]
Indomethacin Analog 5	0.57	0.09	6.33	88.8%	[15]
Indole Analog 13e	12.33	0.11	112.09	91.5%	[12]
CF3-Indomethacin	16	0.15	>100	Similar to Indomethacin	[9][16]

Data synthesized from multiple sources for comparative purposes.

Analysis: The experimental data consistently demonstrate that modern indomethacin analogs, particularly those incorporating features like methylsulfonyl or trifluoromethyl groups, achieve high to very high COX-2 selectivity.[9][13][15] Crucially, this enhanced selectivity does not come at the cost of efficacy. Many of these analogs exhibit anti-inflammatory potency that is comparable, and in some cases superior, to that of indomethacin in validated animal models.[13][15]

Safety Profile: Gastrointestinal Ulcerogenicity

The primary benefit of COX-2 selectivity should be a marked reduction in gastrointestinal toxicity. This is quantified in preclinical models by calculating an Ulcer Index (UI) after drug administration.

Compound	Ulcer Index (UI)	Gastric Safety Profile	Reference
Indomethacin	20.20	High Ulcerogenicity	[13]
Indole Analog 4f	7.3	Significantly Safer	[13]
Indomethacin Analog 5	10.62	Improved Safety	[15]
Celecoxib (Reference)	10.53	Low Ulcerogenicity	[15]

Analysis: The data clearly validate the mechanistic hypothesis. Indomethacin produces a high degree of gastric damage, as indicated by its high ulcer index.[13] In stark contrast, the selective analogs show a dramatically improved gastric safety profile, with ulcer indices that are significantly lower and often comparable to celecoxib, a well-established selective COX-2 inhibitor.[13][15] This improved gastrointestinal tolerability is a direct consequence of sparing the protective COX-1 enzyme.[17]

Cardiovascular Risk: A Complex Consideration

While COX-2 selectivity effectively mitigates GI risk, the cardiovascular (CV) safety of both selective and non-selective NSAIDs is a more complex issue. The withdrawal of rofecoxib (Vioxx) highlighted concerns that highly selective COX-2 inhibition could shift the homeostatic balance between pro-thrombotic thromboxane A2 (a COX-1 product) and anti-thrombotic prostacyclin (PGI2, a COX-2 product), potentially increasing the risk of thrombotic events.[18][19]

However, subsequent research and meta-analyses have shown that several traditional NSAIDs, including indomethacin and diclofenac, also carry an increased cardiovascular risk.[20][21] This suggests that CV risk may be a broader class effect for many NSAIDs and not exclusively linked to COX-2 selectivity.[19][21] For drug developers, this underscores the necessity of comprehensive cardiovascular safety assessments for any new anti-inflammatory candidate, regardless of its COX selectivity profile. Newer research is exploring dual COX-2/5-LOX inhibitors as a strategy to potentially improve the cardiovascular risk profile.[10][22]

Key Experimental Methodologies

Reproducible and validated protocols are essential for the accurate comparison of novel compounds.

Protocol 1: In Vitro COX-1/COX-2 Inhibition Assay (Fluorometric Method)

This assay determines the concentration of a compound required to inhibit 50% of the enzyme's activity (IC50).

Fig 3. Workflow for In Vitro COX Inhibition Assay

Step-by-Step Methodology:

• Plate Preparation: To each well of a 96-well plate, add assay buffer, heme, and the fluorometric substrate, 10-acetyl-3,7-dihydroxyphenoxazine (ADHP).

• Enzyme Addition: Add purified ovine COX-1 or human recombinant COX-2 enzyme to the appropriate wells.

• Inhibitor Addition: Add serial dilutions of the test compounds (dissolved in a suitable solvent like DMSO) or vehicle control.

• Pre-incubation: Incubate the plate for a short period (e.g., 10 minutes) at 25°C to allow for inhibitor binding to the enzyme.

• Reaction Initiation: Add arachidonic acid to all wells to start the enzymatic reaction.

• Reaction Incubation: Incubate for a defined period (e.g., 10 minutes) at 25°C. The COX peroxidase activity converts ADHP to the highly fluorescent resorufin.

• Fluorescence Reading: Measure the fluorescence intensity using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.[7][8]

Protocol 2: In Vivo Carrageenan-Induced Paw Edema (Anti-Inflammatory Assay)

This is the most widely used preclinical model for evaluating acute inflammation.[23][24]

Step-by-Step Methodology:

• Animal Acclimatization: Use male Wistar rats (150-180g). Allow them to acclimatize to laboratory conditions for at least one week.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Drug Administration: Divide animals into groups (e.g., vehicle control, indomethacin, test compounds). Administer the compounds orally (p.o.) or intraperitoneally (i.p.).

• Induction of Inflammation: One hour after drug administration, inject a 0.1 mL of a 1% carrageenan solution into the sub-plantar surface of the right hind paw.

• Paw Volume Measurement: Measure the paw volume again at specified time points (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema (inflammation) at each time point relative to the initial paw volume. Determine the percentage of edema inhibition for the drug-treated groups compared to the vehicle control group.[12][13]

Protocol 3: In Vivo Acetic Acid-Induced Writhing (Analgesic Assay)

This model assesses peripheral analgesic activity by measuring a chemically induced pain response.[25][26]

Step-by-Step Methodology:

• Animal Acclimatization: Use Swiss albino mice (20-25g).

• Drug Administration: Divide animals into groups and administer the test compounds, indomethacin, or vehicle control orally (p.o.) or intraperitoneally (i.p.).

• Induction of Pain: After a set period (e.g., 30 minutes), administer a 0.6% solution of acetic acid intraperitoneally to each mouse to induce a characteristic writhing response (abdominal constriction and stretching).[23][27]

• Observation: Immediately after the acetic acid injection, place each mouse in an individual observation chamber and count the number of writhes over a 20-minute period.

• Data Analysis: Calculate the mean number of writhes for each group. Determine the percentage of analgesic activity (or % inhibition of writhing) for the treated groups compared to the vehicle control group.[26]

Conclusion and Future Directions

The development of 6-(methylsulfonyl)indoline analogs and related selective inhibitors represents a significant, mechanistically driven advancement over traditional non-selective NSAIDs like indomethacin.

• Superior Safety: The primary and most consistently demonstrated advantage is a vastly improved gastrointestinal safety profile, directly attributable to the selective inhibition of COX-2 over COX-1.[4][17]

• Comparable Efficacy: This enhanced safety is achieved without compromising, and in some cases even improving upon, the anti-inflammatory and analgesic efficacy of indomethacin.[12][13]

• Persistent CV Concerns: Cardiovascular safety remains a critical consideration for both classes of drugs. The risk is not exclusive to COX-2 inhibitors, and rigorous CV assessment is mandatory for any new anti-inflammatory agent.[19][20][21]

For researchers and drug development professionals, the path forward involves refining this targeted approach. Future innovations will likely focus on developing compounds with even greater COX-2 selectivity, exploring dual-target inhibitors (e.g., COX-2/5-LOX) to potentially mitigate cardiovascular risk, and investigating novel drug delivery systems to optimize therapeutic windows. The data clearly support the continued development of these targeted analogs as a promising strategy for delivering potent anti-inflammatory relief with a significantly reduced burden of GI toxicity.

References

• Indometacin - Wikipedia. Available at: [Link]

• Patel, D.K., et al. (2024). Indomethacin. In: StatPearls [Internet]. StatPearls Publishing. Available at: [Link]

• Laufer, S. (2007). Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors. Methods in Molecular Biology, 364, 107-115. Available at: [Link]

• Patsnap Synapse. (2024). What is the mechanism of Indomethacin? Available at: [Link]

• American Academy of Family Physicians. (2007). Cardiovascular Risk with NSAIDs and COX-2 Inhibitors. American Family Physician, 75(6), 932. Available at: [Link]

• Pharmacology of Indomethacin (Indocin); Mechanism of action, Pharmacokinetics, Uses, Side effects. (2024). YouTube. Available at: [Link]

• Patsnap Synapse. (2024). What is the mechanism of Indomethacin Sodium? Available at: [Link]

• Comparison of The Gastrointestinal Side Effects of Selective COX-2 Inhibitor Celecoxib and Indomethacin in Patients With Osteoarthritis. Journal of European Internal Medicine Professionals. Available at: [Link]

• White, W. B. (2007). Cardiovascular and gastrointestinal effects of COX-2 inhibitors and NSAIDs: achieving a balance. Current Medical Research and Opinion, 23(Suppl 1), S15-S26. Available at: [Link]

• Wong, M. (2005). Cardiovascular issues of COX-2 inhibitors and NSAIDs. Australian Family Physician, 34(11), 945-947. Available at: [Link]

• Lüscher, T. F., & Steffel, J. (2006). Cardiovascular risk of cyclooxygenase‐2 inhibitors and traditional non‐steroidal anti‐inflammatory drugs. Expert Opinion on Drug Safety, 5(4), 545-553. Available at: [Link]

• Ouellet, M., & Percival, M. D. (2006). An ELISA method to measure inhibition of the COX enzymes. Nature Protocols, 1(4), 1915-1921. Available at: [Link]

• Moolla, M., & Mody, G. M. (2006). Review of the cardiovascular safety of COXIBs compared to NSAIDS. Cardiovascular Journal of South Africa, 17(4), 188-192. Available at: [Link]

• Laufer, S. (2007). Different Methods for Testing Potential Cyclooxygenase-1 and Cyclooxygenase-2 Inhibitors. ResearchGate. Available at: [Link]

• Sigthorsson, G., et al. (2000). Comparison of the intestinal toxicity of celecoxib, a selective COX-2 inhibitor, and indomethacin in the experimental rat. Alimentary Pharmacology & Therapeutics, 14(5), 573-582. Available at: [Link]

• Screening models(IN-VIVO) for analgesics and anti inflammatory agents. (2016). Slideshare. Available at: [Link]

• Al-Saeed, A. H. (2012). Ulcerogenic Effects of NSAIDs on Gastric Mucosa: Comparison between Selective and Non-Selective Cox2 Inhibitors; Indomethacin. Iraqi Journal of Medical Sciences, 10(1), 54-61. Available at: [Link]

• Zarrow, A. L., et al. (2009). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 877(29), 3698-3704. Available at: [Link]

• Ouellet, M., & Percival, M. D. (2006). An ELISA method to measure inhibition of the COX enzymes. Nature Protocols. Available at: [Link]

• Evaluation of Nonsteroidal Anti-Inflammatory Drugs (NSAIDs). (2017). SlidePlayer. Available at: [Link]

• Hefny, A. A., et al. (2017). Design, Synthesis and biological evaluation of some novel indole derivatives as selective COX-2 inhibitors. Journal of Applied Pharmaceutical Science, 7(08), 028-038. Available at: [Link]

• Muhammad, N. (2014). In-Vivo Models for Management of Pain. Pharmacology & Pharmacy, 5, 92-96. Available at: [Link]

• Laudanno, O. M., et al. (2000). [Celecoxib vs indomethacin and acute gastric lesions in rats]. Medicina (B Aires), 60(2), 221-224. Available at: [Link]

• Non-steroidal Anti-inflammatory Drugs in Tonic, Phasic and Inflammatory Mouse Models. ResearchGate. Available at: [Link]

• In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. ResearchGate. Available at: [Link]

• Evaluation of Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) (Lab 4). (2018). SlideShare. Available at: [Link]

• In vitro COX-1 and COX-2 inhibition of test compounds, indomethacin,... ResearchGate. Available at: [Link]

• Siddiqui, A., et al. (2013). Evaluation of the analgesic and anti-inflammatory activity of fixed dose combination: non-steroidal anti-inflammatory drugs in experimental animals. Journal of Clinical and Diagnostic Research, 7(12), 2758-2761. Available at: [Link]

• Experimental evaluation of anti inflammatory agents. (2014). Slideshare. Available at: [Link]

• Kaplan, Z. A., et al. (2021). Design, synthesis and biological assessment of new selective COX-2 inhibitors including methyl sulfonyl moiety. European Journal of Medicinal Chemistry, 209, 112918. Available at: [Link]

• Assessment of non-steroidal anti-inflammatory drug (NSAID) damage in the human gastrointestinal tract. PubMed Central. Available at: [Link]

• Design, synthesis and biological assessment of new selective COX-2 inhibitors including methyl sulfonyl moiety. ResearchGate. Available at: [Link]

• Liu, J., et al. (2011). Synthesis and biological evaluation of 3-[4-(amino/methylsulfonyl)phenyl]methylene-indolin-2-one derivatives as novel COX-1/2 and 5-LOX inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(1), 346-349. Available at: [Link]

• Amin, N. H., et al. (2018). Anti-inflammatory indomethacin analogs endowed with preferential COX-2 inhibitory activity. Future Medicinal Chemistry, 10(21), 2521-2535. Available at: [Link]

• Philoppes, J. N., et al. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2636-2653. Available at: [Link]

• Abdelgawad, M. A., et al. (2021). New indomethacin analogs as selective COX-2 inhibitors: Synthesis, COX-1/2 inhibitory activity, anti-inflammatory, ulcerogenicity, histopathological, and docking studies. Bioorganic Chemistry, 106, 104473. Available at: [Link]

• Chang, J. Y., et al. (2007). A Novel Oral Indoline-Sulfonamide Agent, N-[1-(4-Methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-Isonicotinamide (J30), Exhibits Potent Activity against Human Cancer Cells in Vitro and in Vivo through the Disruption of Microtubule. Molecular Pharmacology, 71(5), 1398-1407. Available at: [Link]

• Thuresson, E. D., et al. (2013). The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor. Journal of Medicinal Chemistry, 56(7), 3046-3056. Available at: [Link]

• The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor. ACS Publications. Available at: [Link]

Sources

• 1. Indometacin - Wikipedia [en.wikipedia.org]
• 2. Indomethacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Comparison of The Gastrointestinal Side Effects of Selective COX-2 Inhibitor Celecoxib and Indomethacin in Patients With Osteoarthritis: NSAIDs and Gastric Findings | Journal of European Internal Medicine Professionals [jeimp.com]
• 5. What is the mechanism of Indomethacin? [synapse.patsnap.com]
• 6. What is the mechanism of Indomethacin Sodium? [synapse.patsnap.com]
• 7. Design, synthesis and biological assessment of new selective COX-2 inhibitors including methyl sulfonyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. japsonline.com [japsonline.com]
• 13. Anti-inflammatory indomethacin analogs endowed with preferential COX-2 inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. New indomethacin analogs as selective COX-2 inhibitors: Synthesis, COX-1/2 inhibitory activity, anti-inflammatory, ulcerogenicity, histopathological, and docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Comparison of the intestinal toxicity of celecoxib, a selective COX-2 inhibitor, and indomethacin in the experimental rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. racgp.org.au [racgp.org.au]
• 19. tandfonline.com [tandfonline.com]
• 20. Cardiovascular Risk with NSAIDs and COX-2 Inhibitors | AAFP [aafp.org]
• 21. Cardiovascular and gastrointestinal effects of COX-2 inhibitors and NSAIDs: achieving a balance - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Synthesis and biological evaluation of 3-[4-(amino/methylsulfonyl)phenyl]methylene-indolin-2-one derivatives as novel COX-1/2 and 5-LOX inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Evaluation of the analgesic and anti-inflammatory activity of fixed dose combination: non-steroidal anti-inflammatory drugs in experimental animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Experimental evaluation of anti inflammatory agents | PPTX [slideshare.net]
• 25. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 26. In-Vivo Models for Management of Pain [scirp.org]
• 27. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

A Head-to-Head Comparison of 6-(Methylsulfonyl)indoline-Based Inhibitors: A Guide for Drug Discovery Professionals

The 6-(methylsulfonyl)indoline scaffold has emerged as a versatile and privileged structure in modern medicinal chemistry. Its unique three-dimensional shape and electronic properties have allowed for the development of potent and selective inhibitors against a diverse range of high-value biological targets. This guide provides a detailed, head-to-head comparison of prominent inhibitors derived from this scaffold, categorized by their primary target class. By synthesizing publicly available experimental data, we aim to offer researchers, scientists, and drug development professionals a clear, objective resource to inform their own discovery and development programs.

This guide is structured into distinct chapters, each focusing on a specific protein target class. Within each chapter, we will delve into the mechanism of action, compare key performance metrics of representative inhibitors, provide detailed experimental protocols for their evaluation, and visualize the relevant biological pathways.

Chapter 1: Targeting the Wnt Pathway with 6-(Methylsulfonyl)indoline-Based Tankyrase Inhibitors

The Wnt/β-catenin signaling pathway is a critical regulator of cell proliferation, differentiation, and fate. Its aberrant activation is a hallmark of numerous cancers, particularly colorectal cancer (CRC), where mutations in the Adenomatous polyposis coli (APC) gene are prevalent. Tankyrase 1 (TNKS1) and Tankyrase 2 (TNKS2) are key positive regulators of this pathway. They are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes that target the destruction complex scaffold protein, AXIN, for poly(ADP-ribosyl)ation (PARsylation). This post-translational modification marks AXIN for ubiquitination and subsequent proteasomal degradation. The degradation of AXIN leads to the stabilization and nuclear accumulation of β-catenin, which then drives the transcription of oncogenic target genes.[1]

Inhibition of tankyrase activity stabilizes AXIN, thereby promoting the degradation of β-catenin and suppressing Wnt-driven tumorigenesis. The 6-(methylsulfonyl)indoline scaffold has proven to be a fertile ground for the discovery of potent and selective tankyrase inhibitors. Here, we compare three notable examples: G007-LK, MSC2504877, and OM-153.

Performance Comparison of Tankyrase Inhibitors

The following table summarizes the key biochemical and cellular potency metrics for G007-LK, MSC2504877, and OM-153. These inhibitors have been designed to bind to the adenosine pocket of the tankyrase catalytic domain, a strategy that confers high selectivity against other PARP family members, like PARP1, which are targeted by nicotinamide-mimicking inhibitors.[2]

Compound	TNKS1 IC₅₀ (nM)	TNKS2 IC₅₀ (nM)	Cellular Wnt Reporter IC₅₀ (nM)	PARP1 IC₅₀ (µM)	Selectivity (TNKS1 vs PARP1)	Key Features & References
G007-LK	46[1][3][4][5]	25[1][3][4][5]	50[4]	>20[5]	>434-fold	Potent TNKS1/2 inhibitor; demonstrates anti-tumor efficacy in APC-mutant CRC xenograft models.[3][6]
MSC2504877	0.7[7][8]	0.8[7][8]	Not Reported	0.54[7][8]	~771-fold[7]	Highly potent, orally active inhibitor; enhances the effects of CDK4/6 inhibitors.[9]
OM-153	13[10][11]	2[10][11]	0.63[10][11]	>100[2]	>7692-fold	Exceptional potency and selectivity; demonstrates a favorable therapeutic window in mouse models.[12][13][14]

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. A lower IC₅₀ value indicates a more potent inhibitor.[15][16]

Signaling Pathway: Wnt/β-Catenin Regulation by Tankyrase

The diagram below illustrates the central role of Tankyrase in the canonical Wnt signaling pathway and the mechanism of action for 6-(methylsulfonyl)indoline-based inhibitors.

Caption: Wnt/β-catenin signaling and Tankyrase inhibition.

Experimental Protocols

The accurate evaluation of inhibitor performance relies on robust and reproducible experimental methods. Below are detailed, step-by-step protocols for key assays used to characterize tankyrase inhibitors.

Biochemical Tankyrase Inhibition Assay (Chemiluminescent)

This protocol is adapted from commercially available assay kits and published methodologies.[17][18] It measures the auto-PARsylation activity of recombinant tankyrase.

Objective: To determine the IC₅₀ value of a test compound against TNKS1 or TNKS2.

Materials:

• Recombinant human TNKS1 or TNKS2 (catalytic domain)

• Histone-coated 96-well plates (white, clear-bottom)

• 10x PARP Assay Buffer

• PARP Substrate Mixture (containing biotinylated NAD+)

• Test compound (serially diluted in DMSO)

• Streptavidin-HRP conjugate

• Chemiluminescent Substrate (e.g., ELISA ECL Substrate)

• Blocking Buffer

• PBST Buffer (1x PBS, 0.05% Tween-20)

• Luminometer

Procedure:

• Plate Preparation: Histone proteins are pre-coated onto the wells of the 96-well plate to serve as the acceptor for ADP-ribosylation. Wash the wells twice with PBST buffer.

• Blocking: Add 150 µL of Blocking Buffer to each well and incubate for 90 minutes at room temperature with gentle shaking. Wash the plate twice with PBST.

• Compound Addition: Prepare serial dilutions of the test inhibitor. Add 5 µL of the diluted compound to the appropriate wells. For control wells (no inhibition), add 5 µL of a DMSO solution at the same final concentration.

• Enzyme Preparation: Thaw the recombinant TNKS1 or TNKS2 enzyme on ice. Dilute the enzyme to the desired working concentration (e.g., 20 ng/well) in 1x PARP Assay Buffer.

• Reaction Initiation: To each well, add 20 µL of the diluted enzyme solution, followed by 25 µL of the PARP Substrate Mixture. The final reaction volume is 50 µL.

• Incubation: Incubate the plate for 1-2 hours at room temperature.

• Detection: a. Wash the plate three times with PBST. b. Add 50 µL of Streptavidin-HRP diluted in Blocking Buffer to each well. Incubate for 30 minutes at room temperature. c. Wash the plate three times with PBST. d. Prepare the chemiluminescent substrate according to the manufacturer's instructions. Add 50 µL to each well. e. Immediately measure the chemiluminescence using a luminometer.

• Data Analysis: The luminescence signal is inversely proportional to the inhibitor's activity. Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Cellular Wnt Signaling Reporter Assay (TCF/LEF Luciferase Assay)

This cell-based assay quantifies the activity of the canonical Wnt pathway by measuring the expression of a reporter gene (luciferase) under the control of a TCF/LEF responsive promoter.[19][20][21][22]

Objective: To determine the cellular IC₅₀ value of a test compound in a Wnt-dependent cell line.

Materials:

• HEK293 cells stably transfected with a TCF/LEF-luciferase reporter construct (e.g., TCF/LEF Reporter - HEK293 Cell Line).

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay medium (e.g., DMEM with 0.5% FBS).

• Wnt3a conditioned medium or recombinant Wnt3a protein.

• Test compound (serially diluted).

• 96-well white, clear-bottom cell culture plates.

• Luciferase assay reagent (e.g., ONE-Step™ Luciferase Assay System).

• Luminometer.

Procedure:

• Cell Seeding: Harvest the TCF/LEF reporter HEK293 cells and seed them into a 96-well plate at a density of ~35,000 cells per well in 80 µL of assay medium.[22] Incubate overnight at 37°C in a CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test inhibitor in assay medium. Add 10 µL of the diluted compound to the cells. Incubate for 1-2 hours.

• Wnt Pathway Stimulation: Add 10 µL of Wnt3a ligand (e.g., to a final concentration of 40 ng/mL) to stimulate the pathway.[22] For unstimulated controls, add 10 µL of assay medium.

• Incubation: Incubate the plate for 5-6 hours at 37°C in a CO₂ incubator.[22] This allows for the transcription and translation of the luciferase reporter gene.

• Lysis and Luminescence Reading: a. Equilibrate the plate and the luciferase assay reagent to room temperature. b. Add 100 µL of the luciferase reagent to each well. c. Place the plate on a rocker for 10-15 minutes to ensure complete cell lysis. d. Measure the luminescence using a luminometer.

• Data Analysis: a. Subtract the average background luminescence (from cell-free wells) from all readings. b. Calculate the fold induction of Wnt signaling for the stimulated control (Wnt3a + DMSO) relative to the unstimulated control (no Wnt3a). c. Calculate the percent inhibition of Wnt signaling for each inhibitor concentration relative to the stimulated control. d. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to determine the cellular IC₅₀ value.

This guide will be updated with subsequent chapters covering other target classes for 6-(methylsulfonyl)indoline-based inhibitors as data becomes available and is analyzed.

References

• Protocol for a Wnt reporter assay to measure its activity in human neural stem cells derived from induced pluripotent stem cells. PubMed Central.
• MSC2504877 (M2912) | Tankyrase Inhibitor. MedchemExpress.com.
• G007-LK PARP inhibitor. Selleck Chemicals.
• A Small-Molecule Tankyrase Inhibitor Reduces Glioma Stem Cell Proliferation and Sphere Form
• Wnt Reporter Activity Assay. Bio-protocol.
• G007-LK | Cas# 1380672-07-0. GlpBio.
• G007-LK | PARP | Wnt/beta-c
• G007-LK | TNKS1/2 Inhibitor. MedChemExpress.
• Wnt Reporter Activity Assay Chen Zhao* Department of Developmental Biology, Institute for Stem Cell and Regenerative Medicine, S. Bio-protocol. 2014-07-20.
• Quantitative Live-cell Reporter Assay for Noncanonical Wnt Activity. DASH (Harvard). 2018-05-14.
• The Tankyrase Inhibitor OM-153 Demonstrates Antitumor Efficacy and a Therapeutic Window in Mouse Models. AACR Journals. 2022-04-20.
• TCF/LEF Reporter – HEK293 Cell Line (Wnt Signaling P
• MSC2504877 (Synonyms: M2912). MCE.
• Tankyrase inhibitor exerts robust preclinical antifibrotic effects. BioWorld. 2024-09-13.
• The Tankyrase Inhibitor OM-153 Demonstrates Antitumor Efficacy and a Therapeutic Window in Mouse Models. PubMed. 2022-04-20.
• OM-153 | TNKS1/2 Inhibitor. MedchemExpress.com.
• Tankyrase inhibition with OM-153 shows potential for immuno-oncology. BioWorld. 2020-08-21.
• MSC2504877 is a novel, drug-like, small molecule tankyrase inhibitor....
• A novel tankyrase inhibitor, MSC2504877, enhances the effects of clinical CDK4/6 inhibitors.
• Homogeneous Screening Assay for Human Tankyrase. Semantic Scholar.
• Discovery of Novel Tankyrase Inhibitors through Molecular Docking-Based Virtual Screening and Molecular Dynamics Simul
• A potent and selective TNKS2 inhibitor for tumor-selective WNT suppression. PubMed Central.
• Development of Chemical Tool Compounds Targeting the Non-Catalytic Functions of Tankyrase. King's College London.
• TNKS1 (PARP5A) Chemiluminescent Assay Kit. BPS Bioscience.
• Discovery of a Novel Series of Tankyrase Inhibitors by a Hybridization Approach.
• The Tankyrase Inhibitor OM-153 Demonstrates Antitumor Efficacy and a Therapeutic Window in Mouse Models. PubMed Central. 2022-04-20.
• Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures. PubMed Central.
• Development of a 1,2,4-Triazole-Based Lead Tankyrase Inhibitor: Part II. NIH.
• Structure-activity relationships among N- and 3-substituted 2,2'-diselenobis(1H-indoles) for inhibition of protein tyrosine kinases and comparative in vitro and in vivo studies against selected sulfur congeners. PubMed.
• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evalu

Sources

• 1. A Small-Molecule Tankyrase Inhibitor Reduces Glioma Stem Cell Proliferation and Sphere Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Tankyrase Inhibitor OM-153 Demonstrates Antitumor Efficacy and a Therapeutic Window in Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. glpbio.cn [glpbio.cn]
• 5. medchemexpress.com [medchemexpress.com]
• 6. G007-LK | PARP | Wnt/beta-catenin | TargetMol [targetmol.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. MSC2504877 (M2912) | Tankyrase抑制剂 | MCE [medchemexpress.cn]
• 9. A novel tankyrase inhibitor, MSC2504877, enhances the effects of clinical CDK4/6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tankyrase inhibitor exerts robust preclinical antifibrotic effects | BioWorld [bioworld.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. The Tankyrase Inhibitor OM-153 Demonstrates Antitumor Efficacy and a Therapeutic Window in Mouse Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. | BioWorld [bioworld.com]
• 15. Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Discovery of Novel Tankyrase Inhibitors through Molecular Docking-Based Virtual Screening and Molecular Dynamics Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. bpsbioscience.com [bpsbioscience.com]
• 19. Protocol for a Wnt reporter assay to measure its activity in human neural stem cells derived from induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. bio-protocol.org [bio-protocol.org]
• 21. bio-protocol.org [bio-protocol.org]
• 22. bpsbioscience.com [bpsbioscience.com]

Validating the In Vivo Efficacy of 6-(Methylsulfonyl)indoline Compounds: A Comparative Guide for Drug Development Professionals

For researchers and scientists navigating the complex landscape of drug discovery, the indoline scaffold represents a privileged structure with a diverse range of biological activities.[1] Within this class, 6-(methylsulfonyl)indoline and its derivatives are emerging as a promising chemotype. This guide provides a comprehensive overview of the available evidence for their in vivo efficacy, offers a comparative analysis with relevant alternatives, and presents detailed experimental protocols to empower researchers in their preclinical validation studies. Our focus is to bridge the gap between in vitro potential and in vivo validation, providing a scientifically rigorous framework for advancing these compounds through the development pipeline.

The Therapeutic Promise of Sulfonyl-Containing Indolines and Indoles

The incorporation of a sulfonyl or sulfonamide group into the indoline or indole nucleus has been a successful strategy in medicinal chemistry to enhance potency and modulate pharmacokinetic properties.[1][2][3] This chemical modification has led to the development of compounds with significant anticancer and anti-inflammatory activities. While direct in vivo efficacy data for a compound with the precise 6-(methylsulfonyl)indoline structure is not yet extensively published, compelling evidence from closely related analogs provides a strong rationale for their investigation.

Comparative In Vivo Efficacy: A Look at a Potent Analog

To contextualize the potential of 6-(methylsulfonyl)indoline compounds, we can examine the in vivo performance of a structurally related indoline-sulfonamide, N-[1-(4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-isonicotinamide (J30) . This compound has demonstrated significant antitumor activity in preclinical models, offering a valuable benchmark for comparison.

J30, a novel antitubulin agent, has shown potent antiproliferative activity against a range of human cancer cell lines, including those with multidrug resistance.[4][5][6] Its mechanism of action involves the disruption of microtubule assembly by binding to the colchicine-binding site, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[4][5]

In Vivo Anticancer Efficacy of J30 in Xenograft Models

The true litmus test for any potential anticancer agent is its performance in vivo. J30 has been evaluated in NOD/scid mice bearing human tumor xenografts, with encouraging results.[4][5][6]

Compound	Animal Model	Tumor Type	Dosing Regimen	Tumor Growth Inhibition	Reference
J30	NOD/scid Mice	Human oral carcinoma (KB)	15 mg/kg, p.o., 5 days/week for 2 weeks	31%	[4]
20 mg/kg, p.o., 5 days/week for 2 weeks	49%	[4]
NOD/scid Mice	Human gastric adenocarcinoma (MKN45)	15 mg/kg, p.o., 5 days/week for 2 weeks	27%	[4]
20 mg/kg, p.o., 5 days/week for 2 weeks	48%	[4]
NOD/scid Mice	Vincristine-resistant oral carcinoma (KB-Vin10)	20 mg/kg, p.o., 5 days/week for 2 weeks	41%	[4]

Table 1: Summary of in vivo anticancer efficacy of J30.

These data highlight the significant, dose-dependent antitumor activity of an indoline-sulfonamide compound when administered orally.[4] The efficacy against a drug-resistant tumor model is particularly noteworthy and underscores the potential of this chemical class to address clinical challenges.[4]

Probing Anti-Inflammatory Potential: Insights from N-Methylsulfonyl-Indole Derivatives

While in vivo data for the anti-inflammatory effects of 6-(methylsulfonyl)indoline compounds is still emerging, in vitro studies on closely related N-methylsulfonyl-indole derivatives provide a strong indication of their potential. Several novel series of these compounds have been synthesized and shown to possess significant anti-inflammatory and antioxidant properties.[7][8][9]

Specifically, certain derivatives have demonstrated potent dual inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in the inflammatory cascade.[7][8][9] This dual-inhibitory action is a desirable characteristic for anti-inflammatory drugs, as it can lead to a broader spectrum of activity and potentially a better safety profile compared to selective COX-2 inhibitors.

The promising in vitro anti-inflammatory activity of these N-methylsulfonyl-indole derivatives strongly supports the rationale for investigating the in vivo efficacy of 6-(methylsulfonyl)indoline compounds in established models of inflammation.

Experimental Protocols for In Vivo Efficacy Validation

To rigorously assess the in vivo potential of 6-(methylsulfonyl)indoline compounds, standardized and well-validated animal models are essential. Below are detailed, step-by-step protocols for evaluating anticancer and anti-inflammatory efficacy.

Protocol 1: Human Tumor Xenograft Model for Anticancer Efficacy

This protocol is designed to assess the ability of a test compound to inhibit the growth of human tumors implanted in immunocompromised mice.[10][11][12][13]

Workflow for Human Tumor Xenograft Study

Workflow for a typical in vivo anticancer xenograft study.

Detailed Steps:

• Cell Line Selection and Culture: Choose a human cancer cell line relevant to the therapeutic target (e.g., A549 for lung cancer, MCF-7 for breast cancer). Culture the cells under standard conditions to ensure they are in the logarithmic growth phase for implantation.

• Animal Model: Utilize immunocompromised mice, such as NOD/scid or nude mice, which can accept human tumor xenografts.[13] Allow the animals to acclimatize to the facility for at least one week before the study begins.

• Tumor Implantation: Harvest the cancer cells and resuspend them in a suitable medium, often mixed with Matrigel to support initial tumor growth. Subcutaneously inject 1-5 x 10^6 cells into the flank of each mouse.

• Tumor Growth Monitoring: Once tumors become palpable, measure their dimensions using digital calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomization and Treatment: When tumors reach a predetermined average size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.[12] Administer the 6-(methylsulfonyl)indoline compound, a vehicle control, and a positive control (a known anticancer drug) according to the planned dosing schedule and route of administration.

• Efficacy and Toxicity Assessment: Continue to monitor tumor volume and body weight throughout the study. Body weight is a key indicator of systemic toxicity.

• Endpoint and Analysis: The study concludes when tumors in the control group reach a specified size, or after a predetermined treatment period. Euthanize the animals, excise the tumors, and weigh them. Calculate the percentage of tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

Protocol 2: Carrageenan-Induced Paw Edema Model for Acute Anti-Inflammatory Efficacy

This widely used model is excellent for screening the acute anti-inflammatory activity of novel compounds.[4][8][14]

Workflow for Carrageenan-Induced Paw Edema Study

Workflow for assessing acute anti-inflammatory activity.

Detailed Steps:

• Animal Selection: Use rats (e.g., Wistar or Sprague-Dawley) or mice. Acclimatize them for at least one week.

• Baseline Paw Volume: Measure the initial volume of the right hind paw of each animal using a plethysmometer.

• Compound Administration: Administer the 6-(methylsulfonyl)indoline compound, vehicle control, or a positive control like Indomethacin orally (p.o.) or intraperitoneally (i.p.).

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution into the subplantar surface of the right hind paw.[4]

• Measurement of Paw Edema: Measure the paw volume at various time points after the carrageenan injection (e.g., 1, 2, 3, 4, 5, and 6 hours).[4]

• Data Analysis: Calculate the increase in paw volume (edema) for each animal. Determine the percentage inhibition of edema by the test compound compared to the vehicle control group.

Protocol 3: Lipopolysaccharide (LPS)-Induced Systemic Inflammation Model

This model is used to evaluate the effect of a compound on systemic inflammation and the release of pro-inflammatory cytokines.[5][9][15][16]

Detailed Steps:

• Animal Model: Use mice (e.g., C57BL/6). Acclimatize for at least one week.

• Compound Administration: Administer the 6-(methylsulfonyl)indoline compound or vehicle control.

• Induction of Systemic Inflammation: After a specified pretreatment time (e.g., 1 hour), inject a sublethal dose of LPS (from E. coli) intraperitoneally. A typical dose is 0.5-10 mg/kg, which should be optimized in pilot studies.[5][16]

• Sample Collection: At a predetermined time point after LPS injection (e.g., 3-6 hours), collect blood samples via cardiac puncture.

• Cytokine Analysis: Prepare serum from the blood samples and measure the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β using ELISA kits.

• Data Analysis: Compare the cytokine levels in the treated group to the vehicle control group to determine the percentage of inhibition.

Conclusion and Future Directions

The existing in vivo data for the indoline-sulfonamide J30 provides a strong foundation for the continued investigation of 6-(methylsulfonyl)indoline compounds as potential anticancer agents.[4][5][6] Similarly, the compelling in vitro anti-inflammatory and dual COX-2/5-LOX inhibitory activity of N-methylsulfonyl-indole derivatives strongly suggests that 6-(methylsulfonyl)indoline compounds warrant in vivo evaluation for inflammatory conditions.[7][8][9]

By employing the rigorous and well-established in vivo protocols detailed in this guide, researchers can effectively validate the efficacy of their novel 6-(methylsulfonyl)indoline compounds. A systematic approach, beginning with acute models and progressing to more complex disease models, will be crucial in elucidating the full therapeutic potential of this promising class of molecules and advancing them toward clinical development.

References

• Liou, J. P., Hsu, K. S., et al. (2007). A Novel Oral Indoline-Sulfonamide Agent, N-[1-(4-Methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-Isonicotinamide (J30), Exhibits Potent Activity against Human Cancer Cells in Vitro and in Vivo through the Disruption of Microtubule. Journal of Pharmacology and Experimental Therapeutics, 323(1), 398–405. Available at: [Link]

• PubMed. (2007). A novel oral indoline-sulfonamide agent, N-[1-(4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-isonicotinamide (J30), exhibits potent activity against human cancer cells in vitro and in vivo through the disruption of microtubule. J Pharmacol Exp Ther, 323(1), 398-405. Available at: [Link]

• Elsevier. (2007). A novel oral indoline-sulfonamide agent, N-[1-(4-methoxybenzenesulfonyl)-2, 3-dihydro-1H-indol-7-yl]-isonicotinamide (J30), exhibits potent activity against human cancer cells in vitro and in vivo through the disruption of microtubule. Journal of Pharmacology and Experimental Therapeutics, 323(1), 398-405. Available at: [Link]

• Philoppes, J. N., et al. (2023). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 246-266. Available at: [Link]

• National Center for Biotechnology Information. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 246-266. Available at: [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 246-266. Available at: [Link]

• Anticancer Research. (2015). An Improved and Versatile Immunosuppression Protocol for the Development of Tumor Xenograft in Mice. Anticancer Research, 35(1), 169-174. Available at: [Link]

• National Center for Biotechnology Information. (2015). Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice. Cancer Chemotherapy and Pharmacology, 76(5), 1049-1059. Available at: [Link]

• Wei, H., et al. (2023). Development and Application of Indolines in Pharmaceuticals. ChemistryOpen, 12(2), e202200235. Available at: [Link]

• Bio-protocol. (2017). In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. Bio-protocol, 7(1), e2098. Available at: [Link]

• Melior Discovery. (n.d.). LPS Model of Systemic Inflammation. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. Pharmaceuticals (Basel), 15(12), 1453. Available at: [Link]

• PubMed. (2017). Novel indolin-2-one-based sulfonamides as carbonic anhydrase inhibitors: Synthesis, in vitro biological evaluation against carbonic anhydrases isoforms I, II, IV and VII and molecular docking studies. European Journal of Medicinal Chemistry, 127, 521-530. Available at: [Link]

• FLORE. (2017). Novel indolin-2-one-based sulfonamides as carbonic anhydrase inhibitors. European Journal of Medicinal Chemistry, 127, 521-530. Available at: [Link]

• Bio-Techne. (n.d.). Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME. Retrieved from [Link]

• MDPI. (2022). Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. Pharmaceuticals, 15(12), 1453. Available at: [Link]

• The Jackson Laboratory. (n.d.). Cancer Cell Line Xenograft Efficacy Studies. Retrieved from [Link]

• PubMed. (2022). Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. Pharmaceuticals (Basel), 15(12), 1453. Available at: [Link]

• ResearchGate. (2022). Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. Pharmaceuticals, 15(12), 1453. Available at: [Link]

• ResearchGate. (2018). What is the best LPS-dose to induce chronic systemic inflammation to mice. Retrieved from [Link]

• eLife. (2024). LPS-induced systemic inflammation is suppressed by the PDZ motif peptide of ZO-1via regulation of macrophage M1/M2 polarization. eLife, 12, RP88514. Available at: [Link]

• ResearchGate. (2017). Novel indolin-2-one-based sulfonamides as carbonic anhydrase inhibitors: Synthesis, in vitro biological evaluation against carbonic anhydrases isoforms I, II, IV and VII and molecular docking studies. European Journal of Medicinal Chemistry, 127, 521-530. Available at: [Link]

• Semantic Scholar. (2022). Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. Pharmaceuticals, 15(12), 1453. Available at: [Link]

• ACS Publications. (2021). Investigations on Anticancer and Antimalarial Activities of Indole-Sulfonamide Derivatives and In Silico Studies. ACS Omega, 6(47), 31693–31707. Available at: [Link]

• PubMed. (2015). Discovery of a Novel Series of N-Phenylindoline-5-sulfonamide Derivatives as Potent, Selective, and Orally Bioavailable Acyl CoA:Monoacylglycerol Acyltransferase-2 Inhibitors. Journal of Medicinal Chemistry, 58(10), 4236-4255. Available at: [Link]

• Taylor & Francis Group. (2004). Development of Sulfonamide Carbonic Anhydrase Inhibitors. In Carbonic Anhydrase: Its Inhibitors and Activators. Available at: [Link]

• MDPI. (2022). Identification of Novel and Potent Indole-Based Benzenesulfonamides as Selective Human Carbonic Anhydrase II Inhibitors: Design, Synthesis, In Vitro, and In Silico Studies. International Journal of Molecular Sciences, 23(5), 2540. Available at: [Link]

Sources

• 1. Synthesis and Biological Evaluation of 1-Arylsulfonyl-5-(N-hydroxyacrylamide)indoles as Potent Histone Deacetylase Inhibitors with Antitumor Activity in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel indolin-2-one-based sulfonamides as carbonic anhydrase inhibitors: Synthesis, in vitro biological evaluation against carbonic anhydrases isoforms I, II, IV and VII and molecular docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. inotiv.com [inotiv.com]
• 9. LPS-Induced Murine Systemic Inflammation Is Driven by Parenchymal Cell Activation and Exclusively Predicted by Early MCP-1 Plasma Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An Improved and Versatile Immunosuppression Protocol for the Development of Tumor Xenograft in Mice | Anticancer Research [ar.iiarjournals.org]
• 11. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bio-protocol.org [bio-protocol.org]
• 13. Cancer Cell Line Efficacy Studies [jax.org]
• 14. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 15. meliordiscovery.com [meliordiscovery.com]
• 16. LPS-induced systemic inflammation is suppressed by the PDZ motif peptide of ZO-1via regulation of macrophage M1/M2 polarization [elifesciences.org]

A Comparative Guide to the Selectivity of 6-(Methylsulfonyl)indoline Derivatives: A Focus on Nintedanib

For researchers, scientists, and professionals in drug development, understanding the selectivity of a kinase inhibitor is paramount. An ideal inhibitor potently modulates its intended target while minimizing engagement with other kinases, thereby reducing the potential for off-target toxicities. This guide provides an in-depth technical comparison of the selectivity of 6-(methylsulfonyl)indoline derivatives, with a primary focus on the clinically approved multi-kinase inhibitor, Nintedanib (formerly BIBF 1120). We will objectively benchmark its performance against another well-established indolinone kinase inhibitor, Sunitinib, supported by experimental data and detailed protocols.

The Critical Role of Kinase Selectivity in Drug Discovery

Protein kinases are a large family of enzymes that play crucial roles in cellular signaling pathways, making them attractive targets for therapeutic intervention, particularly in oncology.[1] However, the high degree of structural similarity within the ATP-binding site across the kinome presents a significant challenge in developing selective inhibitors.[2] A lack of selectivity can lead to unexpected side effects, as the inhibitor may interact with numerous other kinases, disrupting unintended signaling pathways.[3] Therefore, rigorous and comprehensive selectivity profiling is a cornerstone of modern drug discovery.

Nintedanib, a derivative of the 6-(methylsulfonyl)indoline scaffold, is a potent, orally available inhibitor of multiple receptor tyrosine kinases (RTKs), primarily targeting vascular endothelial growth factor receptors (VEGFRs), fibroblast growth factor receptors (FGFRs), and platelet-derived growth factor receptors (PDGFRs).[1][4] This multi-targeted approach is designed to simultaneously block several key pathways involved in tumor angiogenesis and fibrosis.[1][2] To appreciate the nuances of its therapeutic window, a detailed examination of its selectivity profile is essential.

Benchmarking Nintedanib: A Head-to-Head Comparison with Sunitinib

To provide a clear benchmark for Nintedanib's selectivity, we will compare it with Sunitinib, another multi-targeted tyrosine kinase inhibitor with a similar indolinone core structure. Both drugs are utilized in cancer therapy and target overlapping pathways, including VEGFR and PDGFR.[5][6]

Primary Target Potency

The on-target potency of an inhibitor is the first critical parameter in its evaluation. The following table summarizes the half-maximal inhibitory concentrations (IC50) of Nintedanib and Sunitinib against their primary kinase targets, as determined by in vitro biochemical assays.

Kinase Target	Nintedanib IC50 (nM)	Sunitinib IC50 (nM)
VEGFR1 (Flt-1)	<100	-
VEGFR2 (KDR)	<100	-
VEGFR3 (Flt-4)	<100	-
PDGFRα	<100	-
PDGFRβ	<100	-
FGFR1	<100	-
FGFR2	<100	-
FGFR3	<100	-
Data compiled from a head-to-head comparison study.[5]

As the data indicates, Nintedanib demonstrates a potent and balanced inhibition profile across the VEGFR, PDGFR, and FGFR families, with IC50 values consistently below 100 nM.[5] In the same comparative analysis, Sunitinib also showed potent inhibition of VEGFRs and PDGFRs but exhibited a significant drop in potency against FGFRs.[5]

Broader Kinome Selectivity

Beyond the primary targets, understanding the broader kinome-wide selectivity is crucial for predicting potential off-target effects. Large-scale kinase profiling, often performed using platforms like KINOMEscan®, provides a comprehensive view of an inhibitor's interaction landscape.[7]

A study utilizing the KINOMEscan platform screened Nintedanib against 451 human kinases.[8][9] At a concentration of 100 nM, Nintedanib was found to bind to 50 kinases.[8][9] When considering the maximal drug concentrations (Cmax) observed in patients (approximately 64 nM for Nintedanib), it is projected to bind to 44 kinases.[8][9] For comparison, Imatinib, another tyrosine kinase inhibitor, was found to bind to only 12 kinases at 100 nM.[8][9]

Key Signaling Pathways Targeted by Nintedanib

Nintedanib's therapeutic efficacy stems from its ability to concurrently inhibit multiple signaling pathways critical for angiogenesis and cell proliferation. By binding to the ATP-binding pocket of VEGFRs, FGFRs, and PDGFRs, Nintedanib blocks the autophosphorylation and downstream activation of these receptors.[2][11]

Figure 1: Simplified signaling pathways inhibited by Nintedanib.

Experimental Methodologies for Kinase Selectivity Profiling

The data presented in this guide is generated through rigorous and validated experimental protocols. Below are detailed methodologies for two common assays used in kinase inhibitor profiling.

Biochemical Kinase Assay: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures kinase activity by quantifying the amount of ADP produced during the enzymatic reaction.[12][13][14] This assay is highly sensitive and can be used for a wide range of kinases.[12]

Experimental Protocol:

• Kinase Reaction Setup:

  • Prepare a reaction mixture containing the kinase of interest, the substrate, ATP, and the necessary cofactors in a kinase reaction buffer.

  • Add the 6-(methylsulfonyl)indoline derivative (e.g., Nintedanib) at various concentrations to the reaction mixture. Include a vehicle control (DMSO).

  • Incubate the reaction at the optimal temperature for the kinase (typically 30°C) for a predetermined time (e.g., 60 minutes).

• ATP Depletion:

  • Add an equal volume of ADP-Glo™ Reagent to each reaction well. This reagent terminates the kinase reaction and depletes the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Luminescence Detection:

  • Add Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction into ATP and contains luciferase and luciferin to produce a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

  • Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ADP produced and, therefore, the kinase activity.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Figure 2: Workflow for the ADP-Glo™ Kinase Assay.

Biophysical Binding Assay: Differential Scanning Fluorimetry (DSF)

DSF, also known as Thermal Shift Assay, is a biophysical technique used to assess the binding of a ligand to a protein by measuring the change in the protein's thermal stability.[15][16] Ligand binding typically stabilizes the protein, leading to an increase in its melting temperature (Tm).[15]

Experimental Protocol:

• Sample Preparation:

  • Prepare a solution of the purified kinase in a suitable buffer.

  • Add a fluorescent dye (e.g., SYPRO Orange) that binds to hydrophobic regions of the protein that become exposed upon unfolding.

  • In a multiwell PCR plate, dispense the kinase-dye mixture.

  • Add the 6-(methylsulfonyl)indoline derivative at various concentrations to the wells. Include a vehicle control.

• Thermal Denaturation:

  • Seal the plate and place it in a real-time PCR instrument.

  • Program the instrument to gradually increase the temperature (e.g., from 25°C to 95°C) and measure the fluorescence at each temperature increment.

• Data Acquisition and Analysis:

  • As the protein unfolds with increasing temperature, the dye binds to the exposed hydrophobic core, resulting in an increase in fluorescence.

  • Plot the fluorescence intensity as a function of temperature to generate a melting curve.

  • The midpoint of the transition in the melting curve represents the melting temperature (Tm) of the protein.

  • Calculate the change in melting temperature (ΔTm) in the presence of the inhibitor compared to the vehicle control. A positive ΔTm indicates ligand binding and stabilization of the protein.

Figure 3: Workflow for Differential Scanning Fluorimetry (DSF).

Conclusion and Future Perspectives

The 6-(methylsulfonyl)indoline scaffold has proven to be a valuable starting point for the development of potent kinase inhibitors. Nintedanib exemplifies the successful application of this chemical moiety in a multi-targeted therapeutic agent. Its balanced inhibition of VEGFR, PDGFR, and FGFR provides a strong rationale for its clinical efficacy in oncology and fibrotic diseases.[6][17]

However, the broad kinome-wide interactions of Nintedanib highlight the ongoing challenge of achieving high selectivity in kinase inhibitor design. As demonstrated by the KINOMEscan data, even highly optimized drugs can have a significant number of off-targets. The future of drug development in this area will likely focus on leveraging detailed structural information and computational modeling to design next-generation inhibitors with improved selectivity profiles, thereby enhancing their therapeutic index. The experimental protocols detailed in this guide provide a robust framework for the continued evaluation and benchmarking of these novel chemical entities.

References

• Aringer, M., et al. (2020). Triple Angiokinase Inhibitor Nintedanib Directly Inhibits Tumor Cell Growth and Induces Tumor Shrinkage via Blocking Oncogenic Receptor Tyrosine Kinases. Cells, 9(4), 974. [Link]

• Lamb, Y. N. (2021). Nintedanib: A Review in Fibrotic Interstitial Lung Diseases. Drugs, 81(5), 575–586. [Link]

• HMS LINCS Project. (2018). KINOMEscan data. [Link]

• National Center for Biotechnology Information. (2024). Nintedanib. In StatPearls. StatPearls Publishing. [Link]

• Wind, S., et al. (2019). Clinical Pharmacokinetics and Pharmacodynamics of Nintedanib. Clinical Pharmacokinetics, 58(7), 835–851. [Link]

• Maher, T. M., et al. (2014). S134 Kinase Selectivity Profiles Of Nintedanib And Imatinib. Thorax, 69(Suppl 2), A71. [Link]

• Maher, T. M., et al. (2014). S134 Kinase Selectivity Profiles Of Nintedanib And Imatinib. ResearchGate. [Link]

• Reck, M., et al. (2014). Nintedanib: From Discovery to the Clinic. Journal of Medicinal Chemistry, 57(15), 6236–6250. [Link]

• Eisen, T., et al. (2013). Phase II efficacy and safety study of nintedanib versus sunitinib in previously untreated renal cell carcinoma (RCC) patients. Journal of Clinical Oncology, 31(15_suppl), 4511-4511. [Link]

• Kerkelä, R., et al. (2009). Sunitinib-induced cardiotoxicity is mediated by off-target inhibition of AMP-activated protein kinase. Clinical and Translational Science, 2(1), 15–25. [Link]

• Hu-Lowe, D. D., et al. (2014). Determination of Protein-ligand Interactions Using Differential Scanning Fluorimetry. Journal of Visualized Experiments, (91), 51823. [Link]

• Aparicio-Gallego, G., et al. (2011). New Insights into Molecular Mechanisms of Sunitinib-Associated Side Effects. Molecular Cancer Therapeutics, 10(12), 2215–2223. [Link]

• Boehringer Ingelheim. (n.d.). Mechanism of Action | OFEV® (nintedanib) capsules. [Link]

• Hu-Lowe, D. D., et al. (2014). Determination of Protein-ligand Interactions Using Differential Scanning Fluorimetry. Journal of Visualized Experiments. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). sunitinib. [Link]

• ResearchGate. (n.d.). Specific RTKs are blocked by sunitinib (chemical structure shown). [Link]

• Li, Y., et al. (2022). Nintedanib exerts anti-pulmonary fibrosis activity via inhibiting TANK-binding kinase 1 (TBK1) phosphorylation. Chemical Communications, 58(3), 371-374. [Link]

• El-Gamal, M. I., et al. (2020). Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors. Communications Biology, 3(1), 1-13. [Link]

• Vogl, F. C., et al. (2020). Theory and applications of differential scanning fluorimetry in early-stage drug discovery. Medicinal Research Reviews, 40(1), 218-256. [Link]

• BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. [Link]

• G-L, L., et al. (2017). Non-Targeted Metabolomics Analysis of the Effects of Tyrosine Kinase Inhibitors Sunitinib and Erlotinib on Heart, Muscle, Liver and Serum Metabolism In Vivo. Metabolites, 7(2), 26. [Link]

• Corallo, C., et al. (2021). In Vivo Target Engagement Assessment of Nintedanib in a Double-Hit Bleomycin Lung Fibrosis Rat Model. International Journal of Molecular Sciences, 22(16), 8886. [Link]

• ADP Glo Protocol. (n.d.). [Link]

• KINOMEscan. (n.d.). [Link]

• Charvat, A. F., et al. (2021). A beginner's guide to differential scanning fluorimetry. eScholarship, University of California. [Link]

• Maher, T. M., et al. (2020). Effects of Nintedanib on Quantitative Lung Fibrosis Score in Idiopathic Pulmonary Fibrosis. American Journal of Respiratory and Critical Care Medicine, 202(6), 856-864. [Link]

• Center for Macromolecular Interactions. (n.d.). Differential Scanning Fluorimetry (DSF). [Link]

• Heath, E. I., et al. (2012). Multitargeted Tyrosine Kinase Inhibition Produces Discordant Changes Between 99m Tc-MDP Bone Scans and Other Disease Biomarkers: Analysis of a Phase II Study of Sunitinib for Metastatic Castration-Resistant Prostate Cancer. Journal of Nuclear Medicine, 53(11), 1679-1685. [Link]

Sources

• 1. Pardon Our Interruption [pro.boehringer-ingelheim.com]
• 2. Clinical Pharmacokinetics and Pharmacodynamics of Nintedanib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sunitinib-induced cardiotoxicity is mediated by off-target inhibition of AMP-activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Triple Angiokinase Inhibitor Nintedanib Directly Inhibits Tumor Cell Growth and Induces Tumor Shrinkage via Blocking Oncogenic Receptor Tyrosine Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phase II efficacy and safety study of nintedanib versus sunitinib in previously untreated renal cell carcinoma (RCC) patients. - ASCO [asco.org]
• 7. KINOMEscan data - HMS LINCS Project [lincs.hms.harvard.edu]
• 8. thorax.bmj.com [thorax.bmj.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Nintedanib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. promega.com [promega.com]
• 13. ADP-Glo™ Kinase Assay Protocol [promega.com.cn]
• 14. bmglabtech.com [bmglabtech.com]
• 15. Theory and applications of differential scanning fluorimetry in early-stage drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A beginner’s guide to differential scanning fluorimetry [escholarship.org]
• 17. Nintedanib: A Review in Fibrotic Interstitial Lung Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Binding Modes of Indoline and Analog Scaffolds as Tankyrase Inhibitors

A Senior Application Scientist's Guide to Understanding Ligand-Target Interactions for Structure-Based Drug Design

Introduction: The Therapeutic Promise of Targeting Tankyrase

Tankyrase 1 and 2 (TNKS1/2) have emerged as critical targets in oncology and other therapeutic areas. These enzymes, members of the poly(ADP-ribose) polymerase (PARP) family, play a pivotal role in regulating the Wnt/β-catenin signaling pathway.[1][2] Aberrant Wnt signaling is a known driver in numerous cancers, particularly colorectal cancer (CRC), making TNKS inhibitors a compelling therapeutic strategy.[1][2] The primary mechanism of action for these inhibitors is the stabilization of AXIN, a key component of the β-catenin destruction complex. By inhibiting the PARsylation of AXIN by tankyrases, these small molecules prevent AXIN's degradation, thereby promoting the destruction of β-catenin and suppressing oncogenic signaling.[1][2]

The indoline scaffold and its bioisosteres have proven to be a fertile ground for the development of potent and selective tankyrase inhibitors. The structural rigidity and synthetic tractability of the indoline core allow for precise orientation of functional groups to engage with key residues within the enzyme's active site. This guide provides a comparative analysis of the binding modes of several key tankyrase inhibitors, with a focus on analogs containing sulfonyl and spiro-indoline moieties, to provide researchers with actionable insights for future drug design campaigns.

Comparative Binding Mode Analysis: A Tale of Three Pockets

The catalytic domain of tankyrase features a highly dynamic NAD+ binding site, which can be broadly divided into three key sub-pockets: the nicotinamide (adenosine) subsite, the induced pocket, and the adenine-ribose pocket. The most effective inhibitors achieve their potency and selectivity by engaging with residues across these regions. Here, we compare the binding modes of two distinct chemical series: the triazole-based inhibitor G007-LK and the spiroindolinone-based inhibitor RK-287107.

G007-LK: A High-Affinity Triazole Binder

G007-LK is a potent and selective TNKS1/2 inhibitor (IC50 values of 46 nM and 25 nM, respectively) that demonstrates excellent in vivo activity.[3][4][5] Its binding mode, elucidated by X-ray crystallography (PDB ID: 4L3A), reveals a sophisticated network of interactions that explains its high affinity and selectivity.

The structure shows that G007-LK binds to unique structural features in the extended adenosine binding pocket, which forms the basis for its high target selectivity.[3] The 1,2,4-triazole core, along with its substituted phenyl and pyridinyl groups, optimally positions the molecule to engage with key residues. The methylsulfonyl group on the pyridine ring, a key feature related to the topic of this guide, likely forms crucial interactions within the binding site, contributing to both potency and favorable pharmacokinetic properties.

RK-287107: A Spiroindolinone Scaffold Occupying the Nicotinamide Pocket

Developed from a high-throughput screening hit, RK-287107 is a potent spiroindoline-based TNKS1/2 inhibitor with exceptional selectivity (>7000-fold) over other PARP enzymes.[1] This class of inhibitors represents a distinct chemical scaffold compared to G007-LK.

While a specific co-crystal structure for RK-287107 is not publicly available, related spiroindolinone inhibitors have been crystallized, and their binding modes analyzed. These compounds typically anchor themselves within the nicotinamide (adenosine) subsite, with the indolinone core forming hydrogen bonds with the backbone of Gly1034 and Ser1038. The spirocyclic nature of the scaffold provides a rigid framework that allows for the precise projection of substituents into the adjacent induced pocket, where they can form favorable hydrophobic and polar interactions. Comparing this to G007-LK, we see a different strategy for achieving high affinity, relying on a compact, rigid core to establish a primary anchor point.

NVP-TNKS656: A Three-Pocket Binder

The inhibitor NVP-TNKS656 (from PDB ID: 4LI6) demonstrates how occupying all three pockets can lead to highly potent and orally active antagonists of the Wnt pathway.[6] By utilizing a combination of structure-based design, chemists optimized a core scaffold to extend into and interact with all three available pockets, resulting in a highly efficient inhibitor.[6]

The comparative analysis of these distinct scaffolds highlights the plasticity of the tankyrase active site and demonstrates that high affinity and selectivity can be achieved through different binding strategies.

Data Summary: Key Inhibitors and Their Properties

The following table summarizes the key characteristics of the discussed tankyrase inhibitors, providing a quick reference for comparison.

Compound ID	Scaffold Type	Target(s)	IC₅₀ (TNKS1 / TNKS2)	PDB ID	Key Binding Pockets Engaged	Reference(s)
G007-LK	1,2,4-Triazole	TNKS1/2	46 nM / 25 nM	4L3A	Extended Adenosine Binding Pocket	[3][4][5]
RK-287107	Spiroindolinone	TNKS1/2	Potent (IC₅₀ < 10nM)	N/A	Nicotinamide Subsite, Induced Pocket	[1]
NVP-TNKS656	Dihydropyran motif	TNKS1/2	Highly Potent	4LI6	Nicotinamide Subsite, Induced Pocket, Adenine-Ribose Pocket	[6]

Methodologies for Binding Mode Determination

The elucidation of a ligand's binding mode is a cornerstone of modern drug discovery. It relies on a synergistic combination of experimental structural biology and computational modeling. As a senior application scientist, I emphasize that robust, reproducible data is paramount, and the protocols must be self-validating.

Workflow for Structure-Based Drug Design

The process of discovering and optimizing inhibitors like those discussed above typically follows a structure-based drug design (SBDD) workflow. This iterative cycle of design, synthesis, testing, and structural analysis is crucial for developing potent and selective drug candidates.

Caption: Iterative workflow for structure-based drug design (SBDD).

Experimental Protocol 1: X-Ray Crystallography of Protein-Ligand Complexes

X-ray crystallography provides atomic-resolution snapshots of how a ligand binds to its target protein, serving as the gold standard for SBDD.[4][5][7][8] The process involves obtaining high-quality crystals of the protein-ligand complex and diffracting X-rays through them to determine the electron density map and, subsequently, the atomic structure.

Step-by-Step Methodology:

• Protein Expression and Purification:

  • Clone, express, and purify the target protein (e.g., the catalytic domain of TNKS2) to >95% homogeneity. Validate protein identity and integrity via SDS-PAGE and mass spectrometry.

• Complex Formation (Co-crystallization):

  • Incubate the purified protein with the inhibitor at a suitable molar excess (typically 5- to 10-fold) to ensure saturation of the binding site.[7] The final concentration of DMSO (used to solubilize the compound) should be kept low (<5%) to avoid interference with crystallization.

  • Rationale: Co-crystallization is often preferred when a ligand induces a conformational change in the protein upon binding.[7]

• Crystallization Screening:

  • Use vapor diffusion (sitting or hanging drop) methods to screen a wide range of crystallization conditions (precipitants, buffers, pH, additives). High-throughput robotic screening is standard.

• Crystal Optimization and Harvesting:

  • Optimize initial crystal hits by refining precipitant concentrations and other parameters to obtain diffraction-quality crystals.

  • Harvest crystals and flash-cool them in liquid nitrogen using a cryoprotectant (e.g., glycerol, ethylene glycol) to prevent ice formation.

• Data Collection and Processing:

  • Collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction images to integrate reflection intensities and determine the unit cell parameters and space group.

• Structure Solution and Refinement:

  • Solve the phase problem using molecular replacement if a homologous structure is available.

  • Build the atomic model into the resulting electron density map, paying close attention to the ligand density.

  • Perform iterative cycles of refinement to improve the fit of the model to the data. The R-work and R-free values are key indicators of model quality and should be closely monitored.

Computational Protocol 2: Molecular Docking and Validation

Molecular docking predicts the preferred orientation and conformation (the "pose") of a ligand when bound to a protein target.[3] It is a powerful tool for virtual screening and for generating hypotheses to guide synthetic chemistry efforts.

Step-by-Step Methodology:

• Receptor and Ligand Preparation:

  • Receptor: Start with a high-resolution crystal structure of the target protein (e.g., PDB: 4L3A). Remove water molecules, add hydrogen atoms, assign protonation states, and repair any missing side chains or loops.

  • Ligand: Generate a 3D conformation of the ligand to be docked. Assign correct bond orders and atom types, and generate low-energy conformers if flexible docking is intended.

• Binding Site Definition:

  • Define the docking grid box around the known active site of the protein. The box should be large enough to accommodate the ligand and allow for rotational and translational sampling.[3]

• Docking Simulation:

  • Use a validated docking algorithm (e.g., AutoDock Vina, Glide, GOLD) to sample different ligand poses within the defined binding site.[3] The program uses a scoring function to rank the poses based on their predicted binding affinity.

• Pose Analysis and Selection:

  • Visually inspect the top-ranked poses. Analyze key interactions (hydrogen bonds, hydrophobic contacts, etc.) with active site residues. Ensure the predicted pose is chemically sensible and consistent with any known SAR data.

• Validation (Trustworthiness Pillar):

  • Re-docking: A crucial validation step is to extract the co-crystallized ligand from the PDB file and dock it back into the same protein structure.[6] The docking protocol is considered validated if it can reproduce the experimental pose with a root-mean-square deviation (RMSD) of less than 2.0 Å.[6]

  • Enrichment Studies: For virtual screening validation, a set of known active compounds is "seeded" into a much larger library of inactive "decoy" molecules. A successful docking protocol will rank the known actives significantly higher than the decoys.

Caption: Workflow for validating a molecular docking protocol.

Conclusion and Future Directions

The comparative analysis of tankyrase inhibitors based on triazole and spiroindolinone scaffolds reveals that diverse chemical matter can effectively target the NAD+ binding site to inhibit enzyme function. The success of compounds like G007-LK and RK-287107 underscores the power of structure-based drug design in generating potent, selective, and cell-active molecules. The key takeaway for researchers is the importance of leveraging the three distinct sub-pockets within the active site to achieve optimal affinity and selectivity.

Future efforts in this area should focus on:

• Designing for Selectivity: Further exploiting unique structural features of the TNKS active site compared to other PARP family members to minimize off-target effects.

• Modulating Physicochemical Properties: Optimizing scaffolds to improve drug-like properties, such as solubility and metabolic stability, which are critical for in vivo efficacy.

• Exploring Novel Scaffolds: Moving beyond known hinge-binding motifs to discover novel chemical matter that may offer alternative binding modes and intellectual property advantages.

By integrating high-resolution structural data with robust computational and biochemical methods, the development of next-generation tankyrase inhibitors for cancer therapy and other indications remains a highly promising endeavor.

References

• Shultz, M.D., et al. (2013). Identification of NVP-TNKS656: The Use of Structure-Efficiency Relationships To Generate a Highly Potent, Selective, and Orally Active Tankyrase Inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

• Waaler, J., et al. (2012). Structural basis and SAR for G007-LK, a lead stage 1,2,4-triazole based specific tankyrase 1/2 inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

• Kothari, A., et al. (2013). Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. Journal of Chemical Information and Modeling. Available at: [Link]

• ResearchGate. (2022). How to validate the molecular docking results? ResearchGate Discussion. Available at: [Link]

• Creative Biostructure. (N.D.). Producing Crystalline Protein-Ligand Complexes. Creative Biostructure Resource. Available at: [Link]

• Holec, M., et al. (2025). Revealing protein structures: crystallization of protein-ligand complexes - co-crystallization and crystal soaking. FEBS Open Bio. Available at: [Link]

• Schiebel, J., et al. (2016). X-Ray Crystallography of Protein-Ligand Interactions. Methods in Molecular Biology. Available at: [Link]

• Kumar, A., & Singh, N. (2018). Studying Protein–Ligand Interactions Using X-Ray Crystallography. Methods in Molecular Biology. Available at: [Link]

• Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. (2022). Journal of Medicinal Chemistry. Available at: [Link]

• Discovery of Novel Tankyrase Inhibitors through Molecular Docking-Based Virtual Screening and Molecular Dynamics Simulation Studies. (2019). Molecules. Available at: [Link]

• Haikarainen, T., et al. (2013). Structural basis and selectivity of tankyrase inhibition by a Wnt signaling inhibitor WIKI4. PLoS One. Available at: [Link]

• Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer. (2020). Journal of Medicinal Chemistry. Available at: [Link]

• A systematic analysis of atomic protein–ligand interactions in the PDB. (2017). MedChemComm. Available at: [Link]

• Explore Ligand Interactions in 3D. (N.D.). RCSB PDB. Available at: [Link]

• Ligands. (2024). RCSB PDB. Available at: [Link]

• Mashima, T., et al. (2019). Discovery of Novel Spiroindoline Derivatives as Selective Tankyrase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Thorvaldsen, T. E., et al. (2015). Structure, Dynamics, and Functionality of Tankyrase Inhibitor-Induced Degradasomes. Molecular Cancer Research. Available at: [Link]

• Molecular Docking Study of Five Aromatic and Heteroaromatic Scaffolds for Assessing the Anticancer Activity by Comparison Against Imatinib. (2023). Journal of Pharmaceutical Research International. Available at: [Link]

• Synthesis, Docking, and Machine Learning Studies of Some Novel Quinolinesulfonamides–Triazole Hybrids with Anticancer Activity. (2022). Molecules. Available at: [Link]

• Bio-inspired synthesis yields a tricyclic indoline that selectively resensitizes methicillin-resistant Staphylococcus aureus (MRSA) to -lactam antibiotics. (2013). Proceedings of the National Academy of Sciences. Available at: [Link]

• Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. (2022). Molecules. Available at: [Link]

• In Silico Molecular Docking Against-KIT Tyrosine Kinase and ADME Studies of 4-Thiazolidinone Derivatives. (2023). Journal of Applied Organometallic Chemistry. Available at: [Link]

Sources

• 1. Discovery of Novel Spiroindoline Derivatives as Selective Tankyrase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure, Dynamics, and Functionality of Tankyrase Inhibitor-Induced Degradasomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural basis and SAR for G007-LK, a lead stage 1,2,4-triazole based specific tankyrase 1/2 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. rcsb.org [rcsb.org]
• 7. wwPDB: pdb_00003twr [wwpdb.org]
• 8. rcsb.org [rcsb.org]

The Emergence of 6-(Methylsulfonyl)indoline: A Privileged Scaffold in Modern Drug Discovery?

A Comparative Guide for Medicinal Chemists and Drug Development Professionals

The relentless pursuit of novel chemical entities with improved efficacy, selectivity, and pharmacokinetic profiles is the cornerstone of modern drug discovery. Within the medicinal chemist's toolkit, the concept of the "privileged scaffold" has proven to be a powerful strategy.[1] These molecular frameworks are not merely inert backbones; they possess the inherent ability to interact with multiple biological targets, offering a fertile starting point for the development of diverse and potent therapeutics.[1] The indole and its reduced form, indoline, have long been celebrated as quintessential privileged structures, forming the core of numerous natural products and blockbuster drugs.[2][3] This guide provides an in-depth technical analysis of a specific, functionalized iteration of this venerable scaffold: 6-(methylsulfonyl)indoline . We will objectively evaluate its potential as a privileged scaffold by comparing its performance with established alternatives, supported by experimental data, and provide detailed protocols for its validation.

The Indoline Core: A Foundation of Versatility

The indoline scaffold, a bicyclic heterocycle composed of a benzene ring fused to a pyrrolidine ring, offers a unique combination of structural rigidity and synthetic tractability.[3] This framework provides a three-dimensional architecture that can effectively present substituents for interaction with biological targets. The nitrogen atom can act as a hydrogen bond donor or acceptor, and the aromatic ring can engage in hydrophobic and π-stacking interactions.[3] The non-coplanar nature of the two rings can also enhance physicochemical properties like aqueous solubility compared to the flat indole ring.[3]

The Influence of the 6-Methylsulfonyl Substituent

The introduction of a methylsulfonyl (-SO₂CH₃) group at the 6-position of the indoline ring profoundly influences the molecule's electronic and physicochemical properties. This strong electron-withdrawing group can modulate the reactivity of the aromatic ring and the basicity of the indoline nitrogen. Furthermore, the sulfonyl group can act as a hydrogen bond acceptor, providing an additional point of interaction with protein targets. This strategic functionalization has been explored in various therapeutic areas, suggesting a broad, yet underexplored, potential.

Therapeutic Applications and Comparative Analysis

While a definitive declaration of 6-(methylsulfonyl)indoline as a universally privileged scaffold awaits more extensive investigation across a wider array of biological targets, existing research provides compelling evidence of its potential in several key therapeutic areas.

Oncology: Targeting the Engines of Cell Proliferation

The dysregulation of protein kinases is a hallmark of many cancers, making them a prime target for therapeutic intervention.[4] Indole and indoline scaffolds have been successfully employed in the development of numerous kinase inhibitors.[5]

6-(Methylsulfonyl)indoline in Kinase Inhibition:

While specific examples of 6-(methylsulfonyl)indoline as kinase inhibitors are not extensively documented, the closely related N-sulfonylated indolines and indoles have demonstrated significant activity. For instance, the oral indoline-sulfonamide agent, N-[1-(4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-isonicotinamide (J30), has shown potent activity against various cancer cell lines by disrupting microtubule formation.[6] This highlights the potential of the sulfonylated indoline core in oncology.

Comparative Analysis with Alternative Kinase Inhibitor Scaffolds:

To objectively assess the potential of the 6-(methylsulfonyl)indoline scaffold, it is crucial to compare it with established kinase inhibitor backbones.

Scaffold	Exemplar Drug	Target(s)	IC50 (nM)	Reference
Indazole	Axitinib	VEGFR1/2/3, PDGFR, c-KIT	0.1/0.2/0.1-0.3/1.6/1.7	[7]
Pyrrolo[2,1-f][8][9][10]triazine	CYH33	PI3Kα	0.005	[11]
Quinazoline	Gefitinib	EGFR	2-37	[12]
Oxindole	Sunitinib	VEGFRs, PDGFRs, c-KIT	2-80	[4]

dot

Caption: Comparison of potential and established kinase inhibitor scaffolds.

The established scaffolds demonstrate the chemical diversity that can achieve potent kinase inhibition. The validation of 6-(methylsulfonyl)indoline would require demonstrating competitive or superior activity, selectivity, or improved pharmacokinetic properties against these known frameworks.

Central Nervous System (CNS) Disorders: Modulating Neurotransmission

The indole nucleus is a key component of many neurotransmitters and CNS-active drugs, making the indoline scaffold a promising starting point for neurological drug discovery.[13]

6-(Methylsulfonyl)indoline in CNS Drug Discovery:

While direct evidence for 6-(methylsulfonyl)indoline derivatives in CNS applications is emerging, the broader class of indolines has been investigated for various CNS targets. The ability to fine-tune the physicochemical properties of the indoline core is critical for achieving blood-brain barrier penetration.[3]

Comparative Analysis with Alternative CNS Scaffolds:

For targets such as serotonin and dopamine receptors, a multitude of scaffolds have been successfully employed.

Scaffold	Exemplar Drug/Ligand	Target	Ki (nM)	Reference
Arylpiperazine	Quipazine	5-HT₂A, 5-HT₃	1-10 (5-HT₂A)	[14]
Indene	Indenylsulfonamide derivative	5-HT₆	20.2	[15]
1,4-Dioxane	Multitarget ligand	D₂/D₃/D₄	1.1 (D₃)	[7]
Peptide Nucleic Acid (PNA)	PNA-based multivalent scaffold	D₂	(EC₅₀ values)	[16]

dot

Caption: Potential and alternative scaffolds for CNS targets.

The validation of 6-(methylsulfonyl)indoline in CNS drug discovery would involve demonstrating efficacy and selectivity for specific receptor subtypes and, crucially, favorable ADME properties, particularly brain penetration.

Experimental Validation of a Privileged Scaffold

To rigorously validate 6-(methylsulfonyl)indoline as a privileged scaffold, a systematic experimental approach is required. This involves assessing its performance across a range of biological assays and comparing it to known standards.

dot

Caption: Experimental workflow for validating a privileged scaffold.

In Vitro Metabolic Stability Assay

Objective: To determine the rate at which the compound is metabolized by liver enzymes, providing an estimate of its intrinsic clearance.

Protocol:

• Prepare Hepatocyte Suspension: Thaw cryopreserved human hepatocytes and dilute to a concentration of 1 x 10⁶ viable cells/mL in pre-warmed incubation medium (e.g., Williams' Medium E).[17]

• Compound Incubation: Add the 6-(methylsulfonyl)indoline derivative (typically 1 µM final concentration) to the hepatocyte suspension in a 12-well plate.[17]

• Time-Course Sampling: At various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), withdraw an aliquot of the cell suspension and quench the metabolic reaction with a cold organic solvent (e.g., acetonitrile) containing an internal standard.[17]

• Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the percentage of the parent compound remaining versus time. Calculate the in vitro half-life (t₁/₂) from the slope of the linear regression of the natural log of the percentage remaining versus time.[17]

Cell Viability (MTT) Assay

Objective: To assess the cytotoxicity of the compound against various cell lines.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.[18]

• Compound Treatment: Treat the cells with a serial dilution of the 6-(methylsulfonyl)indoline derivative for a specified period (e.g., 72 hours).[18]

• MTT Addition: Remove the treatment medium and add 28 µL of a 2 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well. Incubate for 1.5 hours at 37°C.[18]

• Formazan Solubilization: Remove the MTT solution and add 130 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[18]

• Absorbance Measurement: Measure the absorbance at 492 nm using a microplate reader.[18]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Radioligand Binding Assay

Objective: To determine the affinity of the compound for a specific receptor.

Protocol:

• Membrane Preparation: Prepare cell membranes from cells overexpressing the target receptor.[19]

• Assay Setup: In a 96-well plate, combine the cell membranes, a known concentration of a radiolabeled ligand, and varying concentrations of the 6-(methylsulfonyl)indoline derivative in a suitable assay buffer.[19]

• Incubation: Incubate the plate at a specific temperature for a time sufficient to reach equilibrium.[19]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate the bound and free radioligand. Wash the filters with ice-cold buffer.[19]

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.[19]

• Data Analysis: Plot the percentage of specific binding against the concentration of the competitor compound. Determine the IC₅₀ and calculate the Ki value using the Cheng-Prusoff equation.[19]

Conclusion and Future Perspectives

The 6-(methylsulfonyl)indoline scaffold represents a promising, yet not fully validated, privileged structure in drug discovery. Its presence in compounds with diverse biological activities, from anticancer to anti-inflammatory, suggests a broad therapeutic potential. The electron-withdrawing nature and hydrogen bonding capacity of the methylsulfonyl group likely contribute to its favorable interactions with a range of biological targets.

However, to definitively establish its status as a privileged scaffold, a more systematic and comparative approach is necessary. The synthesis and screening of 6-(methylsulfonyl)indoline-based libraries against a wide panel of targets, coupled with rigorous head-to-head comparisons with established scaffolds in terms of potency, selectivity, and ADME properties, will be crucial. The experimental protocols outlined in this guide provide a framework for such a validation effort.

For researchers and drug development professionals, the 6-(methylsulfonyl)indoline scaffold offers an exciting avenue for the discovery of novel therapeutics. Its unique combination of a proven core structure with a functionally versatile substituent makes it a compelling starting point for the design of next-generation medicines.

References

Click to expand

• Serotonin–norepinephrine reuptake inhibitor. In: Wikipedia [Internet]. [cited 2026 Jan 18]. Available from: [Link]

• Johansen JE, et al. Metabolic pathways of quinoline, indole and their methylated analogs by Desulfobacterium indolicum (DSM 3383).
• Kciuk M, et al. Low Basicity as a Characteristic for Atypical Ligands of Serotonin Receptor 5-HT2. Molecules. 2021;26(2):497.
• Radioligand Binding Assay Protocol. Gifford Bioscience. [cited 2026 Jan 18].
• Leopoldo M, et al. Scaffold Hybridization Strategy Leads to the Discovery of Dopamine D3 Receptor-Selective or Multitarget Bitopic Ligands Potentially Useful for Central Nervous System Disorders. ACS Chemical Neuroscience. 2021;12(19):3638–51.
• Houghtaling J, et al. Identification of a Privileged Scaffold for Inhibition of Sterol Transport Proteins through the Synthesis and Ring Distortion of Diverse, Pseudo-Natural Products. ACS Central Science. 2025.
• Li G, et al. Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. Journal of Medicinal Chemistry. 2014;57(9):3803–17.

• Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents. [cited 2026 Jan 18]. Available from: [Link]

• Metabolic Stability Assay Services. BioIVT. [cited 2026 Jan 18]. Available from: [Link]

• Hypothetical framework model for 5-HT 6 R antagonists (A), the common scaffold of 3-aminoalkylindolyl sulfonamides (B), and the most active compound within the group (C). Adapted from Holenz et al. (2005, 2006).
• Kołaczkowski M, et al. Allosteric Modulators of Dopamine D2 Receptors for Fine-Tuning of Dopaminergic Neurotransmission in CNS Diseases: Overview, Pharmacology, Structural Aspects and Synthesis. International Journal of Molecular Sciences. 2023;24(1):285.

• Indole-Based Compounds in the Development of Anti-Neurodegenerative Medications. [cited 2026 Jan 18]. Available from: [Link]

• Lipophilic Studies and In Silico ADME Profiling of Biologically Active 2-Aminothiazol-4(5H)-one Derivatives. [cited 2026 Jan 18]. Available from: [Link]

• The Fellowship of Privileged Scaffolds—One Structure to Inhibit Them All. [cited 2026 Jan 18]. Available from: [Link]

• Xiang H-Y, et al. Identification of methyl (5-(6-((4-(methylsulfonyl)piperazin-1-yl)methyl)-4-morpholinopyrrolo[2,1-f][8][9][10]triazin-2-yl)-4-(trifluoromethyl)pyridin-2-yl)carbamate (CYH33) as an orally bioavailable, highly potent, PI3K alpha inhibitor for the treatment of advanced solid tumors. European Journal of Medicinal Chemistry. 2021;209:112913.

• Design, Docking Analysis, and Structure–Activity Relationship of Ferrocene-Modified Tyrosine Kinase Inhibitors: Insights into BCR-ABL Interactions. [cited 2026 Jan 18]. Available from: [Link]

• Kuo C-C, et al. A novel oral indoline-sulfonamide agent, N-[1-(4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-isonicotinamide (J30), exhibits potent activity against human cancer cells in vitro and in vivo through the disruption of microtubule. The Journal of Pharmacology and Experimental Therapeutics. 2007;323(1):398–405.

• Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. [cited 2026 Jan 18]. Available from: [Link]

• Rode MA, et al. Synthesis and biological activities of some indoline derivatives.
• MTT (Assay protocol. protocols.io. 2023.

• Indene-based scaffolds. Design and synthesis of novel serotonin 5-HT6 receptor ligands. [cited 2026 Jan 18]. Available from: [Link]

• Privileged scaffolds in lead generation.
• ADME properties and drug similarity results of compounds.

• Recent advancements on biological activity of indole and their derivatives: A review. [cited 2026 Jan 18]. Available from: [Link]

• Development and Application of Indolines in Pharmaceuticals. [cited 2026 Jan 18]. Available from: [Link]

• PNA-Based Multivalent Scaffolds Activate the Dopamine D2 Receptor. [cited 2026 Jan 18]. Available from: [Link]

• Quipazine. In: Wikipedia [Internet]. [cited 2026 Jan 18]. Available from: [Link]

• Central Nervous System Activities of Indole Derivatives: An Overview. [cited 2026 Jan 18]. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 3. Development and Application of Indolines in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent developments in the discovery of indole-based scaffolds as promising targeted cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel oral indoline-sulfonamide agent, N-[1-(4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-isonicotinamide (J30), exhibits potent activity against human cancer cells in vitro and in vivo through the disruption of microtubule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The Azaindole Framework in the Design of Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Scaffold hopping from indoles to indazoles yields dual MCL-1/BCL-2 inhibitors from MCL-1 selective leads - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification of methyl (5-(6-((4-(methylsulfonyl)piperazin-1-yl)methyl)-4-morpholinopyrrolo[2,1-f][1,2,4]triazin-2-yl)-4-(trifluoromethyl)pyridin-2-yl)carbamate (CYH33) as an orally bioavailable, highly potent, PI3K alpha inhibitor for the treatment of advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. preprints.org [preprints.org]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Synthesis of Some Biological Active Indoline Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 19. Scaffold hopping from indoles to indazoles yields dual MCL-1/BCL-2 inhibitors from MCL-1 selective leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

A Guide to the Comparative Cytotoxicity of Indoline Sulfonamide Analogs in Normal vs. Cancer Cells

In the landscape of oncology drug discovery, the paramount challenge is to develop therapeutic agents that exhibit potent cytotoxicity against malignant cells while preserving the integrity of healthy tissues. This guide delves into the comparative cytotoxicity of a promising class of compounds: 6-(methylsulfonyl)indoline analogs and their close structural relatives, the indoline sulfonamides. We will explore the underlying principles of selective cytotoxicity, provide detailed experimental protocols for its assessment, and present a comparative analysis of available data to guide researchers in this critical area of cancer research.

The indoline scaffold, a privileged structure in medicinal chemistry, has been the foundation for numerous compounds with significant anticancer properties.[1][2] The addition of a sulfonamide group can further enhance their biological activity, leading to compounds that target various hallmarks of cancer.[3] One such notable example is the indoline-sulfonamide agent, J30, which has demonstrated potent activity against a range of human cancer cells in vitro and in vivo by disrupting microtubule formation.[4][5]

The Imperative of Selective Cytotoxicity

The ideal anticancer agent should possess a wide therapeutic window, meaning it is highly toxic to cancer cells at concentrations that are minimally harmful to normal cells.[6] This selectivity is often quantified by the selectivity index (SI), calculated as the ratio of the cytotoxic concentration in normal cells to that in cancer cells (e.g., IC50 normal cells / IC50 cancer cells). A higher SI value indicates a more favorable safety profile.[3] Investigating the biochemical and molecular differences between cancer and normal cells is crucial for designing drugs with improved selectivity.[7]

Featured Analogs: Indoline-5-Sulfonamides

While direct comparative data on a series of 6-(methylsulfonyl)indoline analogs is limited in publicly available literature, a closely related class, indoline-5-sulfonamides, provides valuable insights into the potential for selective cytotoxicity. A study on 1-acylated indoline-5-sulfonamides revealed their inhibitory activity against tumor-associated carbonic anhydrase (CA) isoforms CA IX and CA XII, which are often overexpressed in hypoxic tumors and contribute to an acidic tumor microenvironment.[8][9]

One of the lead compounds from this series, analog 4f , demonstrated notable antiproliferative activity against the MCF7 breast cancer cell line, particularly under hypoxic conditions, which mimic the tumor microenvironment.[8] This highlights the importance of considering physiological conditions in cytotoxicity screening.

Experimental Workflow for Assessing Comparative Cytotoxicity

A robust assessment of comparative cytotoxicity involves a multi-faceted approach, typically starting with a general cell viability assay and progressing to more detailed mechanistic studies.

Experimental workflow for comparative cytotoxicity assessment.

Protocols for Key Experiments

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[4]

Principle: In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, converting it to an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cells (both cancer and normal cell lines in separate plates) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the indoline sulfonamide analogs in culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).[10]

Flow Cytometry for Apoptosis Detection (Annexin V/Propidium Iodide Assay)

This assay differentiates between viable, apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) and can be used to label apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Step-by-Step Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat them with the indoline sulfonamide analogs at their respective IC50 concentrations for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations will be distinguished based on their fluorescence:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Comparative Cytotoxicity Data

The following table summarizes available cytotoxicity data for representative indoline sulfonamide and related indole-sulfonamide analogs against various cancer and normal cell lines.

Compound/Analog	Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)	Selectivity Index (SI)	Reference
Indoline-5-sulfonamide 4f	MCF7 (hypoxia)	12.9	-	-	-	[8]
Indole-sulfonamide 30	HepG2	7.37	-	-	-	[11]
Indole-based amide	MCF7	13.2	HEK 293	> 100	> 7.5	[2]
Indole-based amide	MDA-MB-468	8.2	HEK 293	> 100	> 12.2	[2]
Hydrocortisone	MDA-MB-231	2110	HEK293	12000	5.7	[12]
Hydrocortisone	MCF-7	2730	HEK293	12000	4.4	[12]

Note: A higher SI indicates greater selectivity for cancer cells. Data for normal cells is not always available in the initial screening studies.

Mechanistic Insights: Induction of Apoptosis

Many potent anticancer agents exert their effects by inducing programmed cell death, or apoptosis.[13] The indoline-sulfonamide J30, for example, has been shown to cause apoptosis through a caspase- and mitochondria-dependent pathway.[4][5] This involves the phosphorylation of Bcl-2, translocation of cytochrome c, and activation of caspase-9 and caspase-3.

Simplified apoptotic pathway induced by some indoline sulfonamides.

Conclusion and Future Directions

The available data, primarily from studies on indoline-5-sulfonamides and other related indole/indoline derivatives, suggest that the indoline sulfonamide scaffold is a promising starting point for the development of selective anticancer agents.[2][11] The observation of hypoxic selectivity in some analogs underscores the importance of designing and testing these compounds in conditions that closely mimic the tumor microenvironment.[8]

Future research should focus on the systematic synthesis and evaluation of 6-(methylsulfonyl)indoline analogs. A crucial aspect of these studies will be the routine inclusion of normal cell lines in cytotoxicity assays to establish a clear selectivity index. Further mechanistic studies will also be essential to elucidate the specific pathways through which these compounds exert their cytotoxic effects, paving the way for the development of more effective and less toxic cancer therapies.

References

• Krasavin, M., et al. (2022). Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. Pharmaceuticals (Basel). Available from: [Link]

• Krasavin, M., et al. (2022). Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. FLORE. Available from: [Link]

• Pingaew, R., et al. (2021). Investigations on Anticancer and Antimalarial Activities of Indole-Sulfonamide Derivatives and In Silico Studies. ACS Omega. Available from: [Link]

• Pingaew, R., et al. (2021). Investigations on Anticancer and Antimalarial Activities of Indole-Sulfonamide Derivatives and In Silico Studies. ACS Publications. Available from: [Link]

• Chang, J.-Y., et al. (2007). A Novel Oral Indoline-Sulfonamide Agent, N- [1-(4-Methoxybenzenesulfonyl)-2,3-dihydro-1 H-indol-7-yl]-Isonicotinamide (J30), Exhibits Potent Activity against Human Cancer Cells in Vitro and in Vivo through the Disruption of Microtubule. Journal of Pharmacology and Experimental Therapeutics. Available from: [Link]

• Semantic Scholar. Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. Available from: [Link]

• ResearchGate. IC50 values for compounds 1 and 2 in various cancer cell lines and a... Available from: [Link]

• PubMed. A novel oral indoline-sulfonamide agent, N-[1-(4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-isonicotinamide (J30), exhibits potent activity against human cancer cells in vitro and in vivo through the disruption of microtubule. Available from: [Link]

• Vrije Universiteit Amsterdam. A novel oral indoline-sulfonamide agent, N-[1-(4-methoxybenzenesulfonyl)-2, 3-dihydro-1H-indol-7-yl]-isonicotinamide (J30), exhibits potent activity against human cancer cells in vitro and in vivo through the disruption of microtubule. Available from: [Link]

• ResearchGate. Cytotoxicity of the products against KB, HepG2, MCF7, A549, and Hek-293 cell lines. Available from: [Link]

• ResearchGate. IC 50 Values (μM) and Selectivity Index of Cancer Cell Lines Treated... Available from: [Link]

• ResearchGate. IC50 values of the most active derivatives in some cancerous cell lines. Available from: [Link]

• ResearchGate. Treatment of MCF-7 and HEK293 cells (24 h) with compounds 4m, 5c, 5e,... Available from: [Link]

• ResearchGate. Cytotoxicity studies against Neura 2a, MCF-7, and HEK 293 cell lines. Available from: [Link]

• Ali, I., et al. (2023). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. Molecules. Available from: [Link]

• Furtwangen University of Applied Sciences Repository. Synthesis and cytotoxicity of apoptosis-inducing N-heterocyclic triterpene amides. Available from: [Link]

• Basile, L., et al. (2022). Synthesis and Antiproliferative Activity against Cancer Cells of Indole-Aryl-Amide Derivatives. Molecules. Available from: [Link]

• Science.gov. lines ic50 values: Topics by Science.gov. Available from: [Link]

• Gornik, O., et al. (2024). Synthesis, Pharmacokinetic Profile, Anticancer Activity and Toxicity of the New Amides of Betulonic Acid—In Silico and In Vitro Study. Molecules. Available from: [Link]

• PubMed. Synthesis and antitumor activity of N-sulfonyl-3,7-dioxo-5β-cholan-24-amides, ursodeoxycholic acid derivatives. Available from: [Link]

• Konyukhov, V. P., et al. (2022). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules. Available from: [Link]

• PubMed. Difference between cancer cells and the corresponding normal tissue in view of stereoselective hydrolysis of synthetic esters. Available from: [Link]

• ResearchGate. Cytotoxicity of complex of against MCF-7 and HEK-293 as cell viability... Available from: [Link]

• Msalbi, D., et al. (2023). Toxicity evaluation of synthetic glucocorticoids against breast cancer cell lines MDA-MB-231, MCF-7 and human embryonic kidney HEK293. Cell and Tissue Banking. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. A novel oral indoline-sulfonamide agent, N-[1-(4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-isonicotinamide (J30), exhibits potent activity against human cancer cells in vitro and in vivo through the disruption of microtubule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. opus.hs-furtwangen.de [opus.hs-furtwangen.de]
• 7. researchgate.net [researchgate.net]
• 8. Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance [flore.unifi.it]
• 10. mdpi.com [mdpi.com]
• 11. Investigations on Anticancer and Antimalarial Activities of Indole-Sulfonamide Derivatives and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Toxicity evaluation of synthetic glucocorticoids against breast cancer cell lines MDA-MB-231, MCF-7 and human embryonic kidney HEK293 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. lines ic50 values: Topics by Science.gov [science.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-(Methylsulfonyl)indoline

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step procedure for the safe disposal of 6-(Methylsulfonyl)indoline, a compound frequently utilized in pharmaceutical research and development. As a Senior Application Scientist, this document is crafted to provide not just procedural instructions, but also the scientific rationale behind these essential safety measures, ensuring a culture of safety and compliance in your laboratory.

Part 1: Hazard Assessment and Immediate Safety Precautions

Before beginning any disposal procedures, a thorough understanding of the potential hazards is paramount. Based on data from analogous compounds, 6-(Methylsulfonyl)indoline should be presumed to have the potential for skin, eye, and respiratory irritation.[3][4]

Core Safety Directives:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.[1][5]

• Engineering Controls: All handling and disposal-related activities should be conducted within a certified chemical fume hood to prevent inhalation of any potential vapors or dust.[6]

• Emergency Preparedness: Ensure that an eyewash station and safety shower are readily accessible in the event of accidental exposure.[6]

Potential Hazard	Associated Risk	Recommended Precaution
Skin/Eye Irritant	Causes skin and serious eye irritation.[3][4]	Wear chemical-resistant gloves and safety goggles.[5]
Respiratory Irritant	May cause respiratory irritation.[3][4]	Handle exclusively within a chemical fume hood.[6]
Acute Toxicity (Oral)	Harmful if swallowed.[4][7]	Do not eat, drink, or smoke when handling. Wash hands thoroughly after handling.[8]

Part 2: Step-by-Step Disposal Protocol

The disposal of 6-(Methylsulfonyl)indoline must be managed as hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[6][9]

Step 1: Waste Segregation

Proper segregation is crucial to prevent dangerous chemical reactions.[10]

• Solid Waste: Collect un-reusable solid 6-(Methylsulfonyl)indoline and any contaminated materials (e.g., weighing papers, gloves, pipette tips) in a dedicated, clearly labeled hazardous waste container.[5][11]

• Liquid Waste: Solutions containing 6-(Methylsulfonyl)indoline should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's EHS office.[11] Halogenated and non-halogenated solvent waste should generally be kept separate.[2][6]

• Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a designated sharps container.[2]

Step 2: Waste Container Management

• Container Selection: Use a container that is compatible with 6-(Methylsulfonyl)indoline. For liquid waste, do not fill the container to more than 75-80% capacity to allow for vapor expansion.[6][12]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "6-(Methylsulfonyl)indoline," and an accurate list of all contents, including any solvents.[12][13][14] The label should also include the accumulation start date (the date the first waste is added to the container).[5]

Step 3: Storage of Hazardous Waste

• Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA, which must be at or near the point of generation and under the control of the operator.[10][13]

• Secondary Containment: Place liquid waste containers in a secondary containment bin to prevent spills.[6]

• Incompatible Materials: Segregate the waste from incompatible materials, such as strong oxidizing agents.[10][11]

Step 4: Scheduling Waste Pickup

Contact your institution's EHS office to schedule a pickup for the hazardous waste.[11] Complete all necessary waste disposal forms and manifests as required by your institution and regulatory agencies.[6]

Part 3: Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Alert: Immediately evacuate the affected area and notify your supervisor and the institutional EHS office.[6]

• Ventilate: Ensure the area is well-ventilated, typically by keeping the chemical fume hood running.[6]

• Containment (for trained personnel only): If you are trained in spill response, use a chemical spill kit with appropriate absorbent materials to contain the spill. Do not attempt to clean up a large spill or if you are unsure of the procedure.[6][15]

• Decontamination: Clean the spill area thoroughly, and collect all cleaning materials as hazardous waste.[11]

Prohibited Disposal Methods

• DO NOT dispose of 6-(Methylsulfonyl)indoline down the drain.[6][10]

• DO NOT allow the chemical to evaporate in the fume hood as a means of disposal.[6]

• DO NOT mix with regular laboratory trash.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-(Methylsulfonyl)indoline.

Caption: Decision workflow for the disposal of 6-(Methylsulfonyl)indoline.

References

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• American Laboratory. Managing Hazardous Chemical Waste in the Lab. [Link]

• Medical Laboratory Observer. Laboratory Waste Management: The New Regulations. [Link]

• Environmental Protection Agency. Laboratory Environmental Sample Disposal Information Document Companion to Standardized Analytical Methods for Environmental Res. [Link]

• Needle.Tube. Are There Specific Regulations for Disposing of Chemical Waste in a Lab. [Link]

• Clean Management Environmental Group, Inc. OSHA Regulations and Hazardous Waste Disposal: What To Know. [Link]

• PubMed. Degradation and disposal of some enzyme inhibitors. Scientific note. [Link]

• CDMS. OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. [Link]

• University of North Carolina at Chapel Hill. Environment, Health and Safety Manual - Chapter 05.07: Occupational Safety Policies - Chemical Waste Disposal. [Link]

• OSHA Outreach Courses. OSHA Guidelines for Cleaning Up Small Chemical Spills | Workplace Safety Procedures Training. [Link]

• Occupational Safety and Health Administration. Hazardous Waste - Overview. [Link]

• PubChem. 1-Hydroxy-6-methylsulfonylindole. [Link]

• Sciencemadness Wiki. Proper disposal of chemicals. [Link]

• Angene Chemical. trans-1'-(Methylsulfonyl)spiro[cyclohexane-1,3'-indoline]-4-carboxylic acid Safety Data Sheet. [Link]

• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. [Link]

• Loba Chemie. INDOLINE MSDS. [Link]

• National Institutes of Health. Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 1). [Link]

• Google Patents. Reduction of indole compounds to indoline compounds.

• The University of Tennessee Health Science Center. Phenol, Chloroform, or TRIzol™ Waste Disposal. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1-Hydroxy-6-methylsulfonylindole | C9H9NO3S | CID 703538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. angenechemical.com [angenechemical.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Article - Environment, Health and Saf... [policies.unc.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 14. MedicalLab Management Magazine [medlabmag.com]
• 15. m.youtube.com [m.youtube.com]

A Comprehensive Safety and Handling Guide for 6-(Methylsulfonyl)indoline

This guide provides essential safety protocols and operational guidance for the handling and disposal of 6-(Methylsulfonyl)indoline. As a Senior Application Scientist, my objective is to synthesize established safety principles with practical, field-proven insights to ensure your work is conducted with the highest degree of safety and scientific integrity. This document is structured to provide not just procedural steps, but the causal logic behind them, empowering you to make informed safety decisions in your laboratory.

A Note on Hazard Assessment: A publicly available, peer-reviewed Safety Data Sheet (SDS) for 6-(Methylsulfonyl)indoline is not readily accessible. Therefore, the following guidance is expertly extrapolated from the known toxicological and reactivity profiles of its core chemical moieties: the indoline ring and the methylsulfonyl group. This approach is grounded in established principles of chemical hazard assessment based on structural analogy. A similar compound, 1-Hydroxy-6-(methylsulfonyl)indole, is classified as a skin, eye, and respiratory irritant[1]. General safety data for other sulfonyl- and indoline-containing compounds suggest that caution is warranted[2][3].

Hazard Profile and Risk Assessment

Based on its structure, 6-(Methylsulfonyl)indoline should be handled as a compound that is:

• Potentially Irritating: May cause irritation to the skin, eyes, and respiratory tract upon contact or inhalation[1][4][5].

• Harmful if Ingested or Absorbed: Indole derivatives can be biologically active and may exhibit toxicity[6][7][8][9]. Assume the compound is harmful if swallowed and toxic in contact with skin.

• A Fine Powder/Solid: As a solid, it poses a risk of aerosolization. Inhaling fine chemical dust can lead to respiratory irritation and systemic exposure[3].

Given these potential hazards, a thorough risk assessment must be conducted before any procedure. The primary routes of exposure to mitigate are inhalation, skin/eye contact, and ingestion.

Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source, before it can contact the researcher.

• Chemical Fume Hood: All weighing, reconstitution, and handling of 6-(Methylsulfonyl)indoline must be performed inside a certified chemical fume hood. This is critical to prevent the inhalation of airborne particles[3]. The fume hood sash should be kept as low as possible to maximize protection[10].

• Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood is for primary containment, while good room air exchange provides a secondary barrier[2].

• Designated Work Area: Establish a designated area within the fume hood for handling this compound to prevent cross-contamination of other experiments[11].

Personal Protective Equipment (PPE): Your Essential Barrier

PPE is mandatory for all procedures involving this compound. The selection of appropriate PPE is critical and should be based on a thorough risk assessment[12][13].

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Neoprene Gloves	Provides a barrier against skin contact. Double-gloving is recommended when handling the pure solid or concentrated solutions to protect against potential permeation and in case of a tear in the outer glove.[14][15]
Eye & Face Protection	Safety Glasses with Side Shields or Goggles	Protects eyes from splashes and airborne particles. A face shield should be worn over safety glasses when there is a significant risk of splashing.[12][13][15]
Body Protection	Fully-Buttoned Laboratory Coat	Protects skin and personal clothing from contamination. Ensure cuffs are snug.[13]
Respiratory Protection	NIOSH-Approved Respirator (e.g., N95)	Generally not required if all handling of solids is performed within a certified fume hood. However, a respirator must be used for spill cleanup outside of a fume hood.[15][16][17]

Workflow for Donning and Doffing PPE

Properly putting on and removing PPE is crucial to prevent self-contamination.

Caption: Decision workflow for chemical waste segregation.

By adhering to these comprehensive guidelines, you can effectively mitigate the risks associated with handling 6-(Methylsulfonyl)indoline, ensuring a safe and productive research environment.

References

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - University of Pennsylvania EHRS.
• Properly Managing Chemical Waste in Labor
• Laboratory Hazardous Waste Disposal Guidelines - Central Washington University.
• Hazardous Waste and Disposal - American Chemical Society.
• How to Dispose of Chemical Waste in a Lab Correctly - GAIACA.
• Discover the Various Types of PPE for Optimal Chemical Safety - Certified Safety.
• Personal Protective Equipment (PPE) - CHEMM.
• How to Choose PPE for Chemical Work - Allan Chemical Corpor
• The importance of Personal Protective Equipment in the handling of chemicals - Dival.
• Essential PPE for Protection Against Liquid Chemicals - SafetyCulture Marketplace US.
• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflamm
• SAFETY D
• Indoline derivatives mitigate liver damage in a mouse model of acute liver injury - PubMed.
• 1-Hydroxy-6-methylsulfonylindole Safety and Hazards - PubChem.
• Safety Data Sheet - 2-Fluoro-3-(methylsulfonyl)aniline - CymitQuimica.
• SAFETY DATA SHEET - Indoline - Fisher Scientific.
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery - PMC, PubMed Central.
• Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights - MDPI.
• Strategies for the Safe Handling of Sulfonic Acid - Capital Resin Corpor
• Indoline - Safety D
• Safety Data Sheet - trans-1'-(Methylsulfonyl)spiro[cyclohexane-1,3'-indoline]-4-carboxylic acid - Angene Chemical.
• SAFETY DATA SHEET - Vindoline - Fisher Scientific.
• Working with Potentially Explosive Chemicals/Reactions - University of Auckland.
• Safe Handling of Corrosive Chemicals - The Chemistry Blog.
• Controlling Occupational Exposure to Hazardous Drugs - OSHA.

Sources

• 1. 1-Hydroxy-6-methylsulfonylindole | C9H9NO3S | CID 703538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. angenechemical.com [angenechemical.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. capitalresin.com [capitalresin.com]
• 6. Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Indoline derivatives mitigate liver damage in a mouse model of acute liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. auckland.ac.nz [auckland.ac.nz]
• 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 12. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 13. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 14. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 15. falseguridad.com [falseguridad.com]
• 16. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 17. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]